Butanoic Pentanoic Anhydride

Core Science & Biosynthesis

"synthesis of butanoic pentanoic anhydride"

An In-Depth Technical Guide to the Synthesis of Butanoic Pentanoic Anhydride

Abstract

Mixed carboxylic anhydrides, or unsymmetrical anhydrides, are valuable intermediates in organic synthesis, serving as highly reactive acylating agents for constructing amides and esters under mild conditions.[1] Their enhanced reactivity compared to parent carboxylic acids makes them particularly useful in complex syntheses, such as peptide coupling.[2] This guide provides a comprehensive overview of the synthesis of a representative mixed anhydride, butanoic pentanoic anhydride. We will delve into the prevalent synthetic methodologies, offer a detailed, field-proven experimental protocol, and discuss the critical aspects of purification and characterization. The underlying chemical principles and the rationale behind experimental choices are explained to provide a robust framework for researchers, scientists, and professionals in drug development.

Introduction to Mixed Anhydrides: A Tale of Two Acyl Groups

An organic acid anhydride is characterized by two acyl groups linked to a single oxygen atom.[3] While symmetrical anhydrides are common reagents, mixed anhydrides, containing two different acyl groups, present unique synthetic opportunities and challenges.[3] Their utility stems from the differential reactivity of the two carbonyl centers, which can, in some cases, allow for selective acylation. However, their synthesis is often complicated by the potential for disproportionation, where the mixed anhydride rearranges into a statistical mixture of the two corresponding symmetrical anhydrides.[4]

Butanoic pentanoic anhydride (C₉H₁₆O₃) is a mixed anhydride derived from butanoic acid and pentanoic acid.[5][6] Its synthesis serves as an excellent case study for the principles and techniques required to successfully prepare and isolate these reactive molecules.

Core Synthetic Strategies: Activating the Carboxyl Group

The formation of an anhydride linkage is fundamentally a dehydration or condensation reaction. Several methods have been developed to achieve this, particularly for mixed anhydrides where direct dehydration of the two parent carboxylic acids with heat is inefficient and leads to a mixture of products.[7][8] The most effective strategies involve the pre-activation of one carboxylic acid component.

Key methodologies include:

• The Acyl Chloride Method: This is one of the most reliable and widely used methods. It involves the reaction of an acyl chloride with the carboxylate salt of a different carboxylic acid.[9][10] The high reactivity of the acyl chloride drives the reaction forward under relatively mild conditions.

• Carbodiimide-Mediated Coupling: Reagents like N,N'-dicyclohexylcarbodiimide (DCC) are powerful dehydrating agents used to form anhydrides directly from carboxylic acids.[11][12] In the context of mixed anhydrides, reacting one carboxylic acid with DCC can form a symmetrical anhydride, which then acts as an acylating agent for a second, different carboxylic acid.[13] This method is a cornerstone of peptide synthesis.[11]

• The Chloroformate Method: Carboxylic acids can react with alkyl chloroformates (e.g., isobutyl chloroformate) in the presence of a base to form a mixed carboxylic-carbonic anhydride.[2][14] This activated intermediate is then reacted with a nucleophile.

For the synthesis of butanoic pentanoic anhydride, the acyl chloride method offers a direct, high-yielding, and controllable route, minimizing the formation of unwanted byproducts when executed correctly.[4]

Recommended Protocol: Synthesis via the Acyl Chloride Method

This section details a step-by-step procedure for the synthesis of butanoic pentanoic anhydride by reacting butanoyl chloride with sodium pentanoate. This choice is predicated on the commercial availability of both starting materials. The alternative, using pentanoyl chloride and sodium butanoate, is equally viable.[15][16]

Materials and Equipment

Reagent/Equipment	Purpose
Sodium Pentanoate	Carboxylate source
Butanoyl Chloride	Acylating agent
Anhydrous Dichloromethane (DCM)	Reaction solvent
Nitrogen or Argon Gas	To maintain an inert atmosphere
Magnetic Stirrer & Stir Bar	For efficient mixing
Round-bottom Flask	Reaction vessel
Addition Funnel	For controlled addition of butanoyl chloride
Ice Bath	For temperature control
Separatory Funnel	For aqueous workup
Anhydrous Sodium Sulfate	Drying agent
Rotary Evaporator	For solvent removal
Vacuum Distillation Apparatus	For purification of the final product

Experimental Workflow

The overall workflow involves the preparation of the carboxylate salt, reaction with the acyl chloride, workup to remove byproducts, and purification.

Caption: Experimental workflow for the synthesis of butanoic pentanoic anhydride.

Step-by-Step Procedure

• Preparation: To a dry 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a dropping funnel, add sodium pentanoate (1.0 equivalent). Suspend the salt in anhydrous dichloromethane (DCM).

• Reaction Setup: Flush the system with dry nitrogen or argon gas. Cool the flask to 0 °C using an ice-water bath while stirring to create a fine suspension.

• Acyl Chloride Addition: Dissolve butanoyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM and add it to the dropping funnel. Add the butanoyl chloride solution dropwise to the cooled, stirring suspension over 30-45 minutes. Causality Note: Slow, controlled addition at low temperature is crucial to dissipate the exothermic heat of reaction and minimize the risk of disproportionation side reactions.[4]

• Reaction Progression: After the addition is complete, continue stirring the mixture at 0 °C for an additional hour. Then, remove the ice bath and allow the reaction to warm to room temperature, stirring for another 2-3 hours.

• Workup - Quenching and Extraction: Upon completion, filter the reaction mixture through a pad of celite to remove the sodium chloride precipitate. Transfer the filtrate to a separatory funnel and wash it sequentially with cold water and then with brine to remove any unreacted carboxylate salt or water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. This will yield the crude butanoic pentanoic anhydride.

• Purification: The crude product is best purified by vacuum distillation. The significant difference in boiling points between the mixed anhydride and the potential symmetric anhydride byproducts (butanoic anhydride and pentanoic anhydride) allows for effective separation.

Reaction Mechanism: Nucleophilic Acyl Substitution

The core of this synthesis is a classic nucleophilic acyl substitution reaction. The highly electrophilic carbonyl carbon of butanoyl chloride is attacked by the nucleophilic pentanoate anion.[17]

Caption: Mechanism of formation for butanoic pentanoic anhydride.

• Nucleophilic Attack: The oxygen atom of the pentanoate anion acts as a nucleophile, attacking the electrophilic carbonyl carbon of butanoyl chloride.

• Tetrahedral Intermediate Formation: The pi bond of the carbonyl breaks, and its electrons move to the oxygen atom, forming a tetrahedral intermediate.

• Elimination of Leaving Group: The intermediate is unstable and collapses. The carbon-oxygen double bond reforms, and the chloride ion, being an excellent leaving group, is eliminated.[18]

Characterization and Quality Control

Confirming the identity and purity of the final product is essential. A combination of spectroscopic methods should be employed.

Technique	Expected Result for Butanoic Pentanoic Anhydride
FT-IR	Two characteristic C=O stretching bands for the anhydride functional group, typically appearing around 1820 cm⁻¹ and 1750 cm⁻¹. The presence of two distinct peaks is a hallmark of anhydrides.[19]
¹H NMR	Resonances corresponding to both the butanoyl and pentanoyl chains. Expect triplets for the terminal methyl groups (CH₃) and multiplets for the methylene groups (CH₂). The alpha-methylene groups adjacent to the carbonyls will be the most downfield shifted.
¹³C NMR	Two distinct carbonyl carbon signals in the range of 160-175 ppm. Separate signals for each of the unique carbons in the butanoyl and pentanoyl alkyl chains.
Mass Spec.	The molecular ion peak (M⁺) should be observable, corresponding to the molecular weight of 172.22 g/mol .[5] Fragmentation patterns corresponding to the loss of butanoyl and pentanoyl fragments would further confirm the structure.

Conclusion

The synthesis of butanoic pentanoic anhydride via the acyl chloride method represents a robust and controllable strategy for producing mixed carboxylic anhydrides. Success hinges on careful control of reaction conditions, particularly temperature and the rate of reagent addition, to suppress the formation of symmetrical byproducts. The detailed protocol and mechanistic insights provided in this guide offer a solid foundation for researchers to successfully synthesize, purify, and characterize this and other mixed anhydrides, leveraging their potent acylating capabilities for advanced organic synthesis.

References

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• "Create a reaction pathway to form a mixed anhydride from butanoic acid and pentanoic acid," Pearson, Available at: [Link]

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• "Scheme 1. Methods for the synthesis of mixed anhydrides," ResearchGate, Available at: [Link]

• Tarbell, D. S., & Price, J. A. "Use of Mixed Carboxylic-Carbonic Anhydrides for Acylations on Carbon and Oxygen," The Journal of Organic Chemistry, Available at: [Link]

• Singh, A., et al. "The Catalyst's Companion: N,N′-Dicyclohexylcarbodiimide (DCC) in Action," Organic Chemistry Plus, Available at: [Link]

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"butanoic pentanoic anhydride chemical properties"

An In-Depth Technical Guide to the Chemical Properties and Applications of Butanoic Pentanoic Anhydride

Introduction

Mixed carboxylic anhydrides are a pivotal class of organic compounds, serving as highly reactive intermediates for acylation reactions. Unlike their symmetrical counterparts, mixed anhydrides possess two distinct acyl groups, which introduces both synthetic versatility and challenges related to regioselectivity. This guide provides a comprehensive technical overview of butanoic pentanoic anhydride, a representative asymmetric aliphatic anhydride. We will delve into its fundamental chemical properties, synthesis protocols, reactivity patterns, and applications, with a particular focus on its relevance in the fields of synthetic chemistry and drug development. This document is designed to be a practical resource, grounding theoretical principles in established experimental insights and safety protocols.

Nomenclature, Structure, and Identification

The systematic naming of asymmetric anhydrides follows a straightforward convention: the names of the two parent carboxylic acids are listed alphabetically, followed by the word "anhydride".[1]

• IUPAC Name: Butanoic Pentanoic Anhydride

• Molecular Formula: C₉H₁₆O₃[2]

• Molecular Weight: 172.22 g/mol [2][3][4]

• CAS Number: 606490-27-1[2][3][4]

The structure consists of a central oxygen atom linking the carbonyl carbons of a butanoyl group and a pentanoyl group.

Caption: Chemical Structure of Butanoic Pentanoic Anhydride.

Physicochemical Properties

Experimental data specifically for butanoic pentanoic anhydride is not extensively documented in the literature. However, its properties can be reasonably estimated by examining the properties of its symmetrical parent compounds, butanoic anhydride and pentanoic anhydride.

Table 1: Comparative Physicochemical Properties

Property	Butanoic Anhydride	Pentanoic Anhydride	Butanoic Pentanoic Anhydride (Estimated)
CAS Number	106-31-0	2082-59-9[5]	606490-27-1[2]
Molecular Formula	C₈H₁₄O₃[6][7]	C₁₀H₁₈O₃[5][8]	C₉H₁₆O₃[2]
Molecular Weight	158.19 g/mol [6]	186.25 g/mol [5][8]	172.22 g/mol [2]
Appearance	Clear, colorless liquid[6]	Liquid	Clear, colorless liquid
Boiling Point	198-199 °C[6]	218 °C[8]	~208 °C
Melting Point	-75 °C[6][9]	-56 °C[8][10]	~ -65 °C
Density	0.967 g/mL at 25 °C	0.925 g/mL	~ 0.94-0.95 g/mL
Solubility	Decomposes in water; soluble in ether[9]	Decomposes in water	Expected to decompose in water and protic solvents; soluble in aprotic organic solvents (e.g., THF, DCM, ether).

Expertise & Experience: The properties of the mixed anhydride are anticipated to be intermediate between those of its symmetrical precursors. It is a combustible, corrosive liquid that is sensitive to moisture.[6] The anhydride bond is readily cleaved by nucleophiles, including water, leading to the formation of the parent carboxylic acids. This reactivity necessitates handling under anhydrous conditions.

Synthesis and Preparation

The synthesis of asymmetric anhydrides requires controlled conditions to prevent the formation of a statistical mixture of symmetrical and asymmetric products. A reliable and widely used method is the reaction of a carboxylate salt with an acyl chloride.

Experimental Protocol: Synthesis via Acyl Chloride and Carboxylate Salt

This protocol describes the synthesis of butanoic pentanoic anhydride from sodium butanoate and pentanoyl chloride.

Core Directive: The key to this synthesis is the nucleophilic acyl substitution where the butanoate anion acts as the nucleophile attacking the electrophilic carbonyl carbon of pentanoyl chloride. Anhydrous conditions are paramount to prevent hydrolysis of the reactants and product.

Materials:

• Sodium butanoate

• Pentanoyl chloride

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an inert gas inlet is charged with sodium butanoate.

• Solvent Addition: Anhydrous DCM is added to the flask to create a suspension. The suspension is cooled to 0 °C in an ice bath.

  • Causality: Cooling the reaction minimizes potential side reactions and controls the exothermicity of the acylation.

• Acyl Chloride Addition: Pentanoyl chloride, dissolved in a small amount of anhydrous DCM, is added dropwise from the dropping funnel to the stirred suspension over 30-60 minutes.

• Reaction: The mixture is stirred at 0 °C for one hour and then allowed to warm to room temperature, stirring for an additional 2-4 hours or until TLC/GC-MS analysis indicates the consumption of the limiting reagent.

• Workup: a. The reaction mixture is filtered to remove the sodium chloride byproduct. b. The filtrate is transferred to a separatory funnel and washed cautiously with ice-cold saturated sodium bicarbonate solution to remove any unreacted pentanoyl chloride and pentanoic acid. c. The organic layer is then washed with ice-cold brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by vacuum distillation to yield pure butanoic pentanoic anhydride.

Caption: Workflow for the synthesis of butanoic pentanoic anhydride.

Chemical Reactivity and Mechanistic Insights

The defining characteristic of butanoic pentanoic anhydride is its function as an acylating agent. The anhydride linkage activates both carbonyl groups toward nucleophilic attack.

Regioselectivity in Acylation Reactions

When an unsymmetrical nucleophile reacts with butanoic pentanoic anhydride, a critical question arises: which carbonyl carbon will be attacked? The reaction can proceed via two pathways, potentially leading to a mixture of two different acylated products.

• Attack at the Butanoyl Carbon: The nucleophile attacks the carbonyl of the butanoic acid moiety, releasing pentanoate as the leaving group.

• Attack at the Pentanoyl Carbon: The nucleophile attacks the carbonyl of the pentanoic acid moiety, releasing butanoate as the leaving group.

The outcome is governed by a combination of steric and electronic factors:

• Steric Hindrance: Nucleophiles will preferentially attack the less sterically hindered carbonyl group. The butanoyl group is slightly less bulky than the pentanoyl group, suggesting a potential kinetic preference for attack at the butanoyl carbon.

• Electronic Effects: The electrophilicity of the carbonyl carbons is nearly identical, as both are attached to simple alkyl chains. Therefore, electronic differentiation is minimal in this specific case.

Trustworthiness: For most common nucleophiles (e.g., primary amines, alcohols), the reaction of butanoic pentanoic anhydride will likely yield a mixture of the butanoylated and pentanoylated products. This lack of selectivity is a significant drawback and a primary reason why mixed anhydrides are often generated in situ for specific applications where one acyl group is significantly more reactive or sterically accessible than the other.

Caption: Competing reaction pathways for nucleophilic attack.

Applications in Research and Drug Development

Peptide Synthesis

Mixed anhydrides are classic reagents for activating the carboxyl group of an N-protected amino acid for amide bond formation (peptidization).[11][12] In this method, the protected amino acid is first converted to a mixed anhydride (often with a carbonic acid derivative like isobutyl chloroformate), which is then reacted with the amino group of another amino acid or peptide ester.[13]

While effective, this method can be complicated by side reactions, including the formation of urethane byproducts and racemization.[13][14] The use of a simple mixed carboxylic anhydride like butanoic pentanoic anhydride for this purpose is less common due to the regioselectivity issue, which would result in two different acylation products.

Reference Standard and Impurity Marker

Commercial suppliers list butanoic pentanoic anhydride as a reference standard for the Active Pharmaceutical Ingredient (API) Pentanoic Acid.[2] This highlights a crucial role in drug development:

• Analytical Method Development: It can be used to develop and validate chromatographic methods (e.g., HPLC, GC) for the analysis of pentanoic acid and related substances.

• Quality Control (QC): It serves as a characterized impurity or related compound, allowing for accurate quantification and control during the synthesis and formulation stages of a drug product.[2]

Spectroscopic Characterization

• Infrared (IR) Spectroscopy: The most prominent feature will be two strong carbonyl (C=O) stretching bands characteristic of an acyclic anhydride. These typically appear as a pair of absorptions around:

  • ~1820 cm⁻¹ (symmetric C=O stretch)

  • ~1750 cm⁻¹ (asymmetric C=O stretch) The presence of two distinct peaks in this region is diagnostic for the anhydride functional group. Additional bands for C-O stretching will be present in the 1300-900 cm⁻¹ region, and C-H stretching from the alkyl chains will appear around 2850-2950 cm⁻¹.[9][17]

• ¹H NMR Spectroscopy: The spectrum will show signals corresponding to the protons on the butanoyl and pentanoyl alkyl chains. The protons on the α-carbons (adjacent to the carbonyls) will be the most deshielded, appearing as triplets around δ 2.2-2.5 ppm. Protons on the β and γ carbons will appear further upfield.

• ¹³C NMR Spectroscopy: The most downfield signals will be from the two distinct carbonyl carbons, expected in the δ 165-175 ppm range. The α-carbons will appear around δ 30-40 ppm, with the other aliphatic carbons appearing at higher fields.

Safety, Handling, and Storage

Carboxylic anhydrides are hazardous materials that require strict safety protocols. They are corrosive, combustible, and react exothermically with water.[6][18][19]

Table 2: Safety and Handling Protocols

Aspect	Guideline	Rationale
Personal Protective Equipment (PPE)	Wear chemical safety goggles, a face shield, nitrile gloves, and a lab coat.[20][21]	Prevents severe chemical burns to skin and eyes upon contact.[19]
Ventilation	Handle only in a certified chemical fume hood.	Prevents inhalation of corrosive vapors, which can cause respiratory irritation.[19]
Handling	Use with adequate ventilation and avoid contact with eyes, skin, and clothing.[20] Keep away from sources of ignition and incompatible materials like water, bases, and strong oxidizing agents.[18][22]	Anhydrides are water-sensitive and can react violently with bases. They are also combustible.[6][19]
Storage	Store in a tightly closed container in a cool, dry, well-ventilated area designated for corrosive materials.[20][21]	Prevents degradation from atmospheric moisture and ensures separation from incompatible substances.
Spill Response	Absorb spills with an inert, dry material (e.g., vermiculite, sand) and place in a suitable container for disposal.[20] Do not use water.	Prevents a hazardous reaction with water.
First Aid	In case of skin or eye contact, immediately flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[20][21]	Rapid irrigation is critical to minimize tissue damage from the corrosive material.

References

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• Albertson, N. F. (1962). Synthesis of Peptides with Mixed Anhydrides. Organic Reactions, 12, 157-355. Retrieved from [Link]

• Bodanszky, M., & Tolle, J. C. (1977). Side reactions in peptide synthesis. V. A reexamination of the mixed anhydride method. International Journal of Peptide and Protein Research, 10(5), 380-384. Retrieved from [Link]

• Benoiton, N. L., & Chen, F. M. (1981). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. International Journal of Peptide and Protein Research, 17(1), 18-30. Retrieved from [Link]

• Surendra, G., & Pillai, V. N. R. (1990). Synthesis of amides and peptides using polymer-bound mixed carboxylic dithiocarbamic anhydrides. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 102(4), 521-533. Retrieved from [Link]

• Albertson, N. F. (1962). Mixed anhydride method of preparing peptides. U.S. Patent 3,640,991.

• Pearson. (n.d.). Create a reaction pathway to form a mixed anhydride from butanoic acid and pentanoic acid. Retrieved from [Link]

• International Labour Organization. (2011). Acids and Anhydrides, Organic. In ILO Encyclopaedia of Occupational Health and Safety. Retrieved from [Link]

• Koyon. (2023). What are the hazards of anhydrides?. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Valeric Anhydride, 98% (GC). Retrieved from [Link]

• University of Calgary. (n.d.). Acid Anhydrides Nomenclature. Retrieved from [Link]

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"CAS number for butanoic pentanoic anhydride"

An In-depth Technical Guide to Butanoic Pentanoic Anhydride for Advanced Research

Executive Summary: This document provides a comprehensive technical overview of butanoic pentanoic anhydride (CAS No: 606490-27-1), a mixed carboxylic anhydride. It is intended for researchers, scientists, and professionals in drug development. This guide details the compound's physicochemical properties, synthesis protocols, purification and characterization techniques, key applications as a reactive intermediate, and critical safety and handling procedures. The synthesis section offers a detailed, step-by-step experimental workflow, explaining the chemical principles behind the chosen methodology. Furthermore, the guide explores the significant role of mixed anhydrides in modern pharmaceutical science, particularly in the development of prodrugs to enhance therapeutic efficacy and patient outcomes.

Carboxylic anhydrides are a class of organic compounds characterized by two acyl groups bonded to the same oxygen atom. When the acyl groups are different, the compound is termed a mixed anhydride. These asymmetric molecules are notable for their high reactivity, often exceeding that of their symmetric counterparts due to the electronic differences between the two constituent carboxylic acid moieties.[1] This heightened reactivity makes them valuable as acylating agents and key intermediates in organic synthesis.

Butanoic pentanoic anhydride, the subject of this guide, is a prime example of a mixed anhydride with applications in fine chemical synthesis and pharmaceutical research. Its utility is particularly pronounced in areas requiring the temporary modification of carboxylic acid groups to modulate a molecule's physicochemical properties, such as in the design of advanced drug delivery systems.[1][2][3]

Physicochemical Properties and Identification

Accurate identification and understanding of a compound's physical and chemical properties are foundational to its effective use in a research setting. Butanoic pentanoic anhydride is a liquid at room temperature, and its key identifiers and properties are summarized below.

Property	Value	Source(s)
CAS Number	606490-27-1	[4][5][6]
Molecular Formula	C₉H₁₆O₃	[5]
Molecular Weight	172.22 g/mol	[4][5]
IUPAC Name	Butanoyl pentanoate	N/A
Appearance	Clear, colorless liquid (inferred)	[7]
Classification	Fatty Acids and Lipidic Derivatives	[4]

Synthesis of Butanoic Pentanoic Anhydride: Mechanism and Strategy

Synthesis Rationale

Mixed anhydrides can be synthesized through several routes. A common and effective laboratory-scale method involves the dehydration reaction between the two parent carboxylic acids using a strong dehydrating agent, such as another anhydride like acetic anhydride, under heat.[3][8] This method is often preferred for its operational simplicity and the use of readily available reagents.

The underlying mechanism involves the activation of one of the carboxylic acids by the dehydrating agent, followed by a nucleophilic acyl substitution reaction. The oxygen atom of the second carboxylic acid acts as the nucleophile, attacking the activated carbonyl carbon. The subsequent collapse of the tetrahedral intermediate and elimination of a leaving group yields the desired mixed anhydride.

Visualizing the Synthesis Workflow

The following diagram illustrates the logical flow of the synthesis process.

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"mechanism of mixed anhydride formation"

An In-Depth Technical Guide to the Mechanism of Mixed Anhydride Formation

For Researchers, Scientists, and Drug Development Professionals

Mixed anhydrides are pivotal reactive intermediates in organic synthesis, renowned for their utility in forming amide and ester bonds under mild conditions. Their application is particularly prominent in the intricate field of peptide synthesis and in the strategic design of prodrugs. This guide provides a comprehensive exploration of the core mechanistic principles governing the formation of mixed anhydrides. We will delve into the nuanced interplay of reagents, the causality behind experimental choices, and the critical factors that dictate reaction efficiency and selectivity. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development, offering both foundational knowledge and field-proven insights to master the application of mixed anhydride chemistry.

Introduction: The Strategic Importance of Mixed Anhydrides

In the realm of synthetic organic chemistry, the activation of carboxylic acids is a fundamental prerequisite for the formation of essential linkages such as amides and esters. Mixed anhydrides, also known as unsymmetrical anhydrides, represent a class of highly reactive carboxylic acid derivatives that serve as potent acylating agents.[1][2] Their heightened reactivity compared to the parent carboxylic acids makes them invaluable intermediates, especially when mild reaction conditions are crucial to preserve sensitive functional groups and maintain stereochemical integrity.[1]

The significance of mixed anhydride chemistry is most profoundly observed in two key areas of pharmaceutical and life science research:

• Peptide Synthesis: The mixed anhydride method is a cornerstone of peptide synthesis, offering an efficient and cost-effective approach to forging the peptide bonds that constitute the backbone of proteins and peptide-based therapeutics.[1][3][4]

• Drug Development and Prodrug Design: The transient nature and tunable reactivity of mixed anhydrides make them ideal for the synthesis of complex active pharmaceutical ingredients (APIs). Furthermore, they are instrumental in the design of prodrugs, where a temporary modification of a drug molecule can enhance its delivery, absorption, or therapeutic profile.[5][6][7]

This guide will provide a detailed examination of the mechanism of mixed anhydride formation, with a particular focus on the widely employed mixed carboxylic-carbonic anhydrides used in peptide synthesis.

The Core Mechanism: A Two-Step Activation and Coupling Process

The formation of a mixed anhydride and its subsequent reaction with a nucleophile is a sequential process that can be dissected into two primary stages: the Activation Step and the Coupling Step .

The Activation Step: Formation of the Mixed Anhydride Intermediate

The initial and most critical phase is the activation of a carboxylic acid to form the mixed anhydride. This is typically achieved by reacting the carboxylic acid with a more reactive acid derivative, most commonly an alkyl chloroformate or an acyl chloride, in the presence of a tertiary amine base.[1][8]

The most prevalent method, especially in peptide synthesis, involves the reaction of an N-protected amino acid with an alkyl chloroformate, such as isobutyl chloroformate or ethyl chloroformate, in the presence of a tertiary amine like N-methylmorpholine (NMM).[1][4][9] This reaction is generally conducted at low temperatures (typically between -25°C and 0°C) to minimize side reactions and ensure the stability of the resulting mixed anhydride.[10][11]

The key steps in the activation process are as follows:

• Deprotonation of the Carboxylic Acid: The tertiary amine acts as a base, deprotonating the carboxylic acid to form a carboxylate anion. The choice of base is critical and can significantly impact the reaction outcome, a point we will explore in detail in Section 3.

• Nucleophilic Attack on the Chloroformate: The resulting carboxylate anion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the alkyl chloroformate.

• Formation of the Mixed Carboxylic-Carbonic Anhydride: This nucleophilic acyl substitution results in the displacement of the chloride ion and the formation of the mixed carboxylic-carbonic anhydride intermediate.[9] This intermediate is highly reactive and is typically used in situ without isolation.[9][11]

The Coupling Step: Nucleophilic Acyl Substitution

Once the mixed anhydride is formed, the second stage of the reaction involves the introduction of a nucleophile, which attacks one of the two electrophilic carbonyl carbons of the anhydride. In the context of peptide synthesis, the nucleophile is the free amino group of a second amino acid or peptide ester.[8]

The regioselectivity of the nucleophilic attack is a crucial aspect of the mixed anhydride method. In a mixed carboxylic-carbonic anhydride, the two carbonyl carbons exhibit different electrophilicities. The carbonyl carbon derived from the original carboxylic acid is generally more electrophilic and less sterically hindered than the carbonyl carbon of the carbonate moiety.[1] This is because the alkoxy group of the carbonate portion is electron-donating, which reduces the electrophilicity of its adjacent carbonyl carbon.[1]

Consequently, the incoming amine nucleophile preferentially attacks the desired carbonyl carbon, leading to the formation of the desired amide (peptide) bond and the release of carbon dioxide and the corresponding alcohol as byproducts.[9]

Causality Behind Experimental Choices: A Deeper Dive

The success of a mixed anhydride reaction hinges on a series of carefully considered experimental parameters. Understanding the rationale behind these choices is paramount for achieving high yields and minimizing unwanted side reactions.

Choice of Activating Agent: Alkyl Chloroformates vs. Acyl Chlorides

While various activating agents can be employed, alkyl chloroformates and sterically hindered acyl chlorides are the most common.

• Alkyl Chloroformates (e.g., Isobutyl Chloroformate, Ethyl Chloroformate): These are the reagents of choice for peptide synthesis.[4][9] The resulting mixed carboxylic-carbonic anhydrides exhibit a favorable balance of reactivity and selectivity. The electronic properties of the carbonate group help direct the nucleophilic attack to the desired carbonyl center, thereby minimizing the formation of urethane byproducts.[1][12] Isobutyl chloroformate is often preferred over ethyl chloroformate as it can lead to higher yields.[4]

• Pivaloyl Chloride (Trimethylacetyl Chloride): This sterically hindered acyl chloride is also a popular reagent for mixed anhydride formation.[10][13][14] The bulky pivaloyl group can enhance the regioselectivity of the nucleophilic attack. However, the resulting mixed carboxylic-carboxylic anhydrides can sometimes be more prone to disproportionation into symmetrical anhydrides, which can complicate the reaction mixture.[10]

The Critical Role of the Tertiary Amine Base

The choice of the tertiary amine base is arguably one of the most critical factors influencing the outcome of a mixed anhydride reaction, particularly with respect to side reactions like racemization and urethane formation.[12][15]

• N-Methylmorpholine (NMM): NMM is a widely recommended base for mixed anhydride reactions in peptide synthesis. Its steric hindrance is sufficient to minimize its direct reaction with the chloroformate, yet it is basic enough to efficiently deprotonate the carboxylic acid. The combination of NMM with tetrahydrofuran (THF) as a solvent is considered a good system for minimizing urethane formation.[15]

• Triethylamine (TEA): While a common laboratory base, TEA is often a poor choice for mixed anhydride reactions. Its lower steric hindrance can lead to the formation of urethanes through direct reaction with the chloroformate. The combination of TEA with dichloromethane is known to be a particularly unfavorable system.[15]

• N-Methylpiperidine: In certain solvent systems, such as dichloromethane, N-methylpiperidine has been shown to be superior in minimizing urethane formation.[12][15]

The order of addition of the reagents can also be crucial. A process where the carboxylic acid and the reactive acid derivative are mixed before the addition of the base has been shown to reduce the formation of unwanted byproducts, such as symmetrical anhydrides.[10]

Solvent Effects: More Than Just a Medium

The solvent not only dissolves the reactants but also plays a significant role in the reaction kinetics and the prevalence of side reactions.

• Tetrahydrofuran (THF): THF is often considered the solvent of choice for minimizing racemization during the coupling of peptide acids.[12]

• Dichloromethane (DCM): While a common solvent, its suitability is highly dependent on the choice of base. As mentioned, the combination of DCM with TEA can be problematic.[15]

• Dimethylformamide (DMF): In DMF, the differences in performance between various tertiary amines tend to be less pronounced.[12][15] Interestingly, aqueous DMF has been shown to be a suitable solvent for both the generation and coupling of mixed anhydrides.[12]

Temperature Control: A Balancing Act

Mixed anhydride reactions are typically carried out at low temperatures, often between -25°C and 0°C.[10][11] This is essential for several reasons:

• Minimizing Racemization: Lower temperatures help to suppress the rate of racemization, a major concern when coupling chiral amino acids.[12][16]

• Preventing Disproportionation: The mixed anhydride intermediate can be unstable and may disproportionate into two symmetrical anhydrides. Low temperatures help to maintain the integrity of the mixed anhydride.[10][12]

• Controlling Exothermic Reactions: The formation of the mixed anhydride can be exothermic, and low temperatures allow for better control of the reaction rate.

Prevalent Side Reactions and Mitigation Strategies

A thorough understanding of the potential side reactions is crucial for troubleshooting and optimizing mixed anhydride couplings.

Urethane Formation: The "Wrong" Nucleophilic Attack

Urethane formation is a significant side reaction that occurs when the nucleophile attacks the carbonyl carbon of the carbonate moiety of the mixed anhydride.[12][17] This leads to the formation of an undesired urethane byproduct and a reduction in the yield of the desired peptide.

Factors that promote urethane formation include:

• Sterically Hindered Amino Acids: When the activated amino acid is sterically hindered (e.g., valine, isoleucine), the desired carbonyl center is more shielded, making the carbonate carbonyl a more accessible target for the nucleophile.[12][17]

• Choice of Base and Solvent: As discussed, certain base/solvent combinations, such as TEA/DCM, can exacerbate urethane formation.[15]

Mitigation Strategies:

• Optimal Base/Solvent Selection: Employing combinations like NMM/THF or N-methylpiperidine/DCM can significantly reduce urethane formation.[15]

• Use of Additives: The addition of 1-hydroxybenzotriazole (HOBt) to the mixed anhydride before the addition of the amine nucleophile has been shown to suppress urethane formation, likely by converting the mixed anhydride into a more selective active ester intermediate.[12]

Racemization: Loss of Stereochemical Integrity

Racemization, the loss of stereochemical purity at the chiral center of the activated amino acid, is a major concern in peptide synthesis.[12][16][18] In the context of the mixed anhydride method, racemization can occur through the formation of a 2-alkoxy-5(4H)-oxazolone intermediate.[12][19]

Factors influencing racemization:

• Nature of the Chloroformate: The structure of the alkyl chloroformate can impact the rate of oxazolone formation and, consequently, the extent of racemization. For instance, menthyl chloroformate has been shown to lead to less racemization compared to isobutyl chloroformate.[12]

• Solvent: As mentioned, THF is generally the preferred solvent for minimizing racemization.[12]

Mitigation Strategies:

• Careful Selection of Chloroformate: Consider using chloroformates like menthyl chloroformate when racemization is a significant concern.[12]

• Strict Temperature Control: Maintaining low temperatures throughout the activation and coupling steps is crucial.[12]

Experimental Protocols: A Practical Guide

The following protocols provide a step-by-step guide for performing a mixed anhydride coupling reaction for dipeptide synthesis.

General Protocol for Dipeptide Synthesis using Isobutyl Chloroformate

This protocol is a generalized procedure and may require optimization for specific amino acid sequences.

Materials:

• N-protected amino acid (1.0 equivalent)

• Amino acid ester hydrochloride (1.0 equivalent)

• N-methylmorpholine (NMM) (2.0 equivalents)

• Isobutyl chloroformate (1.0 equivalent)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Activation Step:

  • Dissolve the N-protected amino acid (1.0 equivalent) in anhydrous THF in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to -15°C in a suitable cooling bath (e.g., an ice-salt bath or a cryocooler).

  • Add N-methylmorpholine (1.0 equivalent) dropwise to the cooled solution while maintaining the temperature at -15°C.

  • To this solution, add isobutyl chloroformate (1.0 equivalent) dropwise, ensuring the temperature remains at -15°C.

  • Stir the reaction mixture for 5-10 minutes at -15°C to allow for the complete formation of the mixed anhydride.[1]

• Coupling Step:

  • In a separate flask, dissolve the amino acid ester hydrochloride (1.0 equivalent) and N-methylmorpholine (1.0 equivalent) in anhydrous THF.

  • Add this solution to the pre-formed mixed anhydride solution at -15°C.

  • Allow the reaction to proceed at -15°C for 1-2 hours.

  • Gradually warm the reaction mixture to room temperature and continue stirring for an additional 1-2 hours.[1]

• Work-up and Purification:

  • Remove the solvent under reduced pressure.

  • The crude product can then be purified by standard techniques, such as extraction and column chromatography on silica gel, using an appropriate solvent system.[1]

Data Presentation: Comparative Analysis of Reaction Parameters

The following table summarizes the impact of different experimental parameters on the outcome of mixed anhydride reactions, based on findings from the literature.

Parameter	Condition 1	Outcome 1	Condition 2	Outcome 2	Reference
Base/Solvent	TEA/DCM	High urethane formation	NMM/THF	Low urethane formation	[15]
Chloroformate	Isobutyl Chloroformate	Standard racemization	Menthyl Chloroformate	Reduced racemization	[12]
Temperature	23°C	Increased urethane	-5°C	Reduced urethane	[12]
Additive	None	Standard urethane	+ HOBt	Suppressed urethane	[12]

Conclusion: Mastering a Versatile Synthetic Tool

The mixed anhydride method remains an indispensable tool in the arsenal of the modern synthetic chemist. Its efficiency, cost-effectiveness, and applicability under mild conditions make it a highly valuable technique for the formation of amide and ester bonds. A deep understanding of the underlying mechanism, the critical experimental parameters, and the potential side reactions is essential for leveraging the full potential of this powerful synthetic strategy. By carefully selecting the activating agent, base, and solvent, and by maintaining strict control over the reaction temperature, researchers can achieve high yields of the desired products while minimizing the formation of unwanted byproducts. The continued exploration and optimization of mixed anhydride protocols will undoubtedly lead to further advancements in peptide synthesis, drug discovery, and the broader field of organic chemistry.

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• 3.4 Acid Anhydrides. (n.d.). Retrieved from a source providing general information on acid anhydrides in peptide synthesis.
• Wipf, P., & Fritch, A. S. (1999). Process for the preparation of mixed anhydrides. U.S.

• Chen, F. M. F., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618. [Link]

• Albertson, N. F. (1962). Synthesis of Peptides with Mixed Anhydrides. Organic Reactions, 12, 157-355.

• Benoiton, N. L., & Chen, F. M. F. (1987). The preparation and reactions of mixed anhydrides of N-alkoxycarbonylamino acids. Canadian Journal of Chemistry, 65(3), 619-625. [Link]

• Chen, F. M. F., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618. [Link]

• Wikipedia. (n.d.). Organic acid anhydride. Retrieved from [Link]

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• ResearchGate. (n.d.). Proposed mechanism and regioselectivity of amidation using isobutyl chloroformate. Retrieved from [Link]

• Anderson, G. W., & Callahan, F. M. (1972). Mixed anhydride method of preparing peptides. U.S.

• ResearchGate. (n.d.). Mechanism of mixed anhydride coupling reaction. Retrieved from [Link]

• Deadman, J. J., & Ley, S. V. (2016). Straightforward, scalable, solution-phase synthesis of peptide bonds in flow. Beilstein Journal of Organic Chemistry, 12, 2686–2694. [Link]

• Kemp, D. S., & Rebek, J. (1970). Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods. Journal of the American Chemical Society, 92(19), 5792-5793. [Link]

• Benoiton, N. L., & Chen, F. M. F. (1987). The preparation and reactions of mixed anhydrides of N-alkoxycarbonylamino acids. Canadian Journal of Chemistry, 65(3), 619-625. [Link]

• Cohen, S. G., & Haas, H. C. (1951). Mixed anhydride steroid intermediate and process for preparing steroid intermediates.
• Albericio, F., & Carpino, L. A. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6555-6605.

• Domb, A. J., & Nudelman, R. (2000). Anhydride Prodrug of Ibuprofen and Acrylic Polymers. Pharmaceutical Research, 17(7), 865-868. [Link]

• ResearchGate. (n.d.). Using mixed anhydrides from amino acids and isobutyl chloroformate in N-acylations: A case study on the elucidation of mechanism of urethane formation and starting amino acid liberation using carbon dioxide as the probe. Retrieved from [Link]

• Gulevskaya, A. V., & Tyaglivy, A. S. (2020). Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates. Molecules, 25(24), 5945. [Link]

• Gulevskaya, A. V., & Tyaglivy, A. S. (2020). Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates. Molecules, 25(24), 5945. [Link]

• Samartsev, M. A., & Gavrilova, V. S. (1982). Coupling of peptides to protein carriers by mixed anhydride procedure. Bioorganicheskaia khimiia, 8(10), 1347-1351. [Link]

• Zaoral, M. (1962). Amino-acids and peptides. XXXVI. Pivaloyl chloride as a reagent in the mixed anhydride synthesis of peptides. Collection of Czechoslovak Chemical Communications, 27(5), 1273-1277. [Link]

• ResearchGate. (n.d.). Scheme 1. Methods for the synthesis of mixed anhydrides. Retrieved from [Link]

• Popescu, I., & Turk, M. (2010). Biomedical applications of maleic anhydride copolymers. Revue Roumaine de Chimie, 55(11-12), 993-1002.
• Singh, J., & Sharma, S. (2011). Applications of Peptide Coupling Reagents – An Update. International Journal of Peptide Research and Therapeutics, 17(3), 223-242.
• Anderson, G. W., Zimmerman, J. E., & Callahan, F. M. (1967). A Reinvestigation of the Mixed Carbonic Anhydride Method of Peptide Synthesis. Journal of the American Chemical Society, 89(19), 5012-5017.

• Gallou, F., & Lipshutz, B. H. (2022). Amide and Peptide Couplings Mediated by Pivaloyl Mixed Anhydrides in Aqueous Media. ACS Sustainable Chemistry & Engineering, 10(16), 5146–5153. [Link]

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A Guide to the Spectroscopic Characterization of Butanoic Pentanoic Anhydride

Introduction to Mixed Anhydrides and Their Significance

Mixed carboxylic anhydrides are reactive intermediates pivotal in organic synthesis, particularly in acylation reactions and peptide bond formation. Their utility stems from the enhanced electrophilicity of the carbonyl carbons compared to their parent carboxylic acids. Butanoic pentanoic anhydride, with the molecular formula C₉H₁₆O₃ and a molecular weight of 172.22 g/mol , is an example of an asymmetrical anhydride, which can offer unique reactivity profiles.[1][2] Accurate spectroscopic characterization is paramount for verifying the successful synthesis and purity of these valuable reagents.

A common route for the synthesis of mixed anhydrides involves the reaction of a carboxylic acid with a carboxylic acid chloride or another anhydride, often in the presence of a dehydrating agent or with heating.[4][5][6][7] For butanoic pentanoic anhydride, a plausible synthetic route would be the reaction of butanoic acid with pentanoyl chloride, or vice versa, or the reaction of the two carboxylic acids with a dehydrating agent like acetic anhydride under heat.[4]

Infrared (IR) Spectroscopy: The Carbonyl Signature

Infrared spectroscopy is a powerful tool for identifying the presence of the anhydride functional group. Carboxylic anhydrides are distinguished by the appearance of two distinct carbonyl (C=O) stretching bands, arising from symmetric and asymmetric stretching vibrations of the two carbonyl groups.[8][9][10]

Expected IR Data for Butanoic Pentanoic Anhydride:

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
Asymmetric C=O Stretch	1820 - 1800	Strong
Symmetric C=O Stretch	1750 - 1740	Strong
C-O Stretch	1100 - 1000	Strong
C-H Stretch (Alkyl)	2960 - 2850	Medium-Strong

Causality Behind the Spectral Features:

The two carbonyl stretching frequencies are a hallmark of the anhydride linkage (-CO-O-CO-).[11][12] The higher frequency band corresponds to the asymmetric stretch, while the lower frequency band is due to the symmetric stretch.[9][10] The exact positions of these bands can be influenced by the electronic and steric effects of the attached alkyl groups. For acyclic anhydrides, the higher frequency band is typically the more intense of the two.[9][11] The strong C-O stretching band further confirms the anhydride structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Molecular Skeleton

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum of butanoic pentanoic anhydride is expected to show distinct signals for the protons on the butyl and pentyl chains. The protons alpha to the carbonyl groups will be the most deshielded due to the electron-withdrawing effect of the anhydride functionality.

Predicted ¹H NMR Chemical Shifts for Butanoic Pentanoic Anhydride:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
α-CH₂ (Butanoyl)	~2.4	Triplet	2H
α-CH₂ (Pentanoyl)	~2.4	Triplet	2H
β-CH₂ (Butanoyl)	~1.7	Sextet	2H
β-CH₂ (Pentanoyl)	~1.7	Sextet	2H
γ-CH₂ (Pentanoyl)	~1.4	Multiplet	2H
CH₃ (Butanoyl)	~0.9	Triplet	3H
CH₃ (Pentanoyl)	~0.9	Triplet	3H

Interpretation of the ¹H NMR Spectrum:

The protons on the carbons directly attached to the carbonyl groups (α-protons) are expected to resonate around 2.2-2.5 ppm. Due to the similarity of their electronic environments, the α-CH₂ signals of the butanoyl and pentanoyl chains may overlap. The signals for the other methylene and methyl groups will appear further upfield, with predictable multiplicities based on the number of adjacent protons. For instance, the terminal methyl groups will appear as triplets due to coupling with the adjacent methylene groups.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the different carbon environments within the molecule. The carbonyl carbons are the most deshielded and will appear significantly downfield.

Predicted ¹³C NMR Chemical Shifts for Butanoic Pentanoic Anhydride:

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O (Butanoyl)	~165-175
C=O (Pentanoyl)	~165-175
α-CH₂ (Butanoyl)	~35
α-CH₂ (Pentanoyl)	~35
β-CH₂ (Butanoyl)	~18
β-CH₂ (Pentanoyl)	~26
γ-CH₂ (Pentanoyl)	~22
CH₃ (Butanoyl)	~13
CH₃ (Pentanoyl)	~14

Rationale for ¹³C Chemical Shifts:

The carbonyl carbons of anhydrides typically resonate in the range of 160-180 ppm.[11] Similar to the ¹H NMR, the two carbonyl carbons may have very close or identical chemical shifts. The chemical shifts of the alkyl carbons will decrease as their distance from the electron-withdrawing anhydride group increases.[13]

Mass Spectrometry: Unveiling the Molecular Mass and Fragmentation

Mass spectrometry provides the molecular weight of the compound and offers insights into its structure through fragmentation patterns.

Expected Mass Spectrometry Data for Butanoic Pentanoic Anhydride:

Ion	m/z	Interpretation
[M]⁺	172	Molecular Ion
[C₄H₇O]⁺	71	Butanoyl Acylium Ion
[C₅H₉O]⁺	85	Pentanoyl Acylium Ion
[C₃H₇]⁺	43	Propyl Cation
[C₄H₉]⁺	57	Butyl Cation

Fragmentation Pathway:

A characteristic fragmentation pathway for carboxylic anhydrides is the cleavage of the C-O bond to form acylium ions.[11] For butanoic pentanoic anhydride, two primary acylium ions are expected: the butanoyl cation (m/z 71) and the pentanoyl cation (m/z 85). These acylium ions are often prominent peaks in the mass spectrum. Further fragmentation of the alkyl chains can also occur.

Experimental Protocols

The following are generalized, step-by-step methodologies for the synthesis and spectroscopic analysis of butanoic pentanoic anhydride.

Synthesis of Butanoic Pentanoic Anhydride

Materials:

• Butanoic acid

• Pentanoyl chloride

• Anhydrous diethyl ether or other suitable aprotic solvent

• Pyridine (optional, as a scavenger for HCl)

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve butanoic acid in anhydrous diethyl ether.

• Cool the solution in an ice bath.

• Slowly add an equimolar amount of pentanoyl chloride to the stirred solution. If pyridine is used, it should be added to the reaction mixture prior to the acid chloride.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

• Upon completion, if pyridine was used, filter the pyridinium hydrochloride salt.

• Remove the solvent under reduced pressure.

• Purify the resulting crude butanoic pentanoic anhydride by vacuum distillation.

Spectroscopic Analysis

Infrared (IR) Spectroscopy:

• Acquire a background spectrum of the clean ATR crystal or KBr plates.

• Apply a small drop of the purified butanoic pentanoic anhydride onto the ATR crystal or between two KBr plates.

• Record the IR spectrum, typically in the range of 4000-400 cm⁻¹.

• Clean the ATR crystal or KBr plates thoroughly with an appropriate solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Dissolve a small amount (5-10 mg) of the purified anhydride in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Acquire the ¹H NMR spectrum.

• Acquire the ¹³C NMR spectrum.

• Process the spectra (Fourier transform, phase correction, and baseline correction).

Mass Spectrometry (MS):

• Prepare a dilute solution of the sample in a volatile solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer, typically using a direct infusion or a GC/LC-MS system.

• Acquire the mass spectrum in the desired mass range.

Visualizing the Structure and Fragmentation

To aid in the conceptualization of the molecule and its behavior in the mass spectrometer, the following diagrams are provided.

Caption: Molecular structure of butanoic pentanoic anhydride.

Caption: Primary fragmentation pathways in mass spectrometry.

Conclusion

The spectroscopic characterization of butanoic pentanoic anhydride relies on the interpretation of key features in its IR, NMR, and mass spectra. This guide provides a detailed, predictive framework for these analyses, grounded in the fundamental principles of organic spectroscopy. By understanding the expected spectral data and the reasoning behind them, researchers can confidently identify and assess the purity of this and other mixed carboxylic anhydrides in their synthetic endeavors.

References

• University of Calgary. (n.d.). Ch20: Spectroscopic Analysis: Anhydrides. Retrieved from [Link]

• Oregon State University. (n.d.). Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

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A Technical Guide to the Physical Properties of Mixed Carboxylic Anhydrides

Introduction

Mixed carboxylic anhydrides, organic compounds featuring two different acyl groups linked by an oxygen atom (R-C(O)-O-C(O)-R'), are pivotal yet often transient players in the landscape of organic synthesis.[1] Their heightened reactivity compared to their parent carboxylic acids makes them exceptional acylating agents, finding extensive application in critical transformations such as peptide bond formation, ester synthesis, and the preparation of complex pharmaceutical intermediates.[2][3][4] Unlike their symmetrical counterparts, the asymmetry of mixed anhydrides introduces nuanced challenges and opportunities related to their stability, handling, and reaction selectivity.

This guide provides an in-depth exploration of the core physical properties of mixed carboxylic anhydrides. Moving beyond a simple catalog of data, we will delve into the structural and electronic factors that govern their behavior, offering field-proven insights into their stability, reactivity, and characterization. For researchers, scientists, and drug development professionals, a thorough understanding of these properties is not merely academic—it is essential for optimizing reaction conditions, minimizing side reactions, and achieving high-purity yields in complex synthetic pathways.

Molecular Structure and Electronic Profile

The defining feature of a mixed carboxylic anhydride is the anhydride functional group, which consists of two distinct carbonyl groups bridged by an oxygen atom. This arrangement creates two highly electrophilic carbonyl carbon centers, making the molecule a potent acyl donor.[4][5]

The reactivity and physical characteristics of a specific mixed anhydride are profoundly influenced by the electronic and steric nature of its R and R' groups.

• Electronic Effects: Electron-withdrawing groups attached to one acyl moiety increase the partial positive charge on the adjacent carbonyl carbon, rendering it a harder electrophilic site and more susceptible to nucleophilic attack.

• Steric Effects: Bulky substituents can sterically hinder one of the carbonyl carbons, effectively shielding it from an incoming nucleophile. This principle is a cornerstone of their synthetic utility, as it allows for regioselective acyl transfer—a crucial advantage in multi-step synthesis. For example, mixed anhydrides formed with pivaloyl chloride use the bulky tert-butyl group to direct nucleophilic attack to the desired carbonyl center.[3]

Caption: Structure of a mixed anhydride highlighting the two distinct acyl groups.

Physical State, Solubility, and Handling

Appearance and Odor: Mixed carboxylic anhydrides are typically encountered as colorless liquids or low-melting point solids.[6] They often possess a sharp, pungent odor reminiscent of the parent carboxylic acids. This is a direct consequence of their susceptibility to hydrolysis; reaction with ambient moisture in the air or on mucous membranes readily breaks the anhydride bond, releasing the constituent acids.[6]

Solubility Profile: Due to their polar nature, mixed anhydrides exhibit good solubility in a range of common aprotic organic solvents, including:

• Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Acetonitrile (ACN)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

It is crucial to note that they do not simply dissolve in protic solvents like water or alcohols. Instead, they react vigorously in a nucleophilic acyl substitution reaction to yield carboxylic acids or esters, respectively.[4][6] Therefore, anhydrous solvents are mandatory for their synthesis and subsequent use to prevent premature degradation.

Handling and Storage: Given their reactivity, mixed anhydrides are almost always prepared in situ for immediate use.[7] They are generally considered too unstable for long-term storage at room temperature.[7] If isolation is necessary, it must be performed under strictly anhydrous conditions, and the compound should be stored at low temperatures (typically ≤ -20°C) under an inert atmosphere (e.g., nitrogen or argon) to minimize decomposition.

Thermal Stability and Disproportionation

A defining and often challenging physical property of mixed anhydrides is their limited thermal stability. When heated or left to stand, they can undergo a process known as disproportionation (or symmetrization), where two molecules of the mixed anhydride rearrange to form an equilibrium mixture containing the two corresponding symmetrical anhydrides.[1][8][9]

2 R-C(O)-O-C(O)-R' ⇌ (RCO)₂O + (R'CO)₂O

This equilibrium presents a significant challenge in synthesis, as it leads to a mixture of acylating agents and can result in the formation of unwanted side products.[3] The rate and extent of disproportionation are influenced by several factors:

• Temperature: The process is significantly accelerated by heat. This is why mixed anhydride preparations are almost universally conducted at low temperatures (e.g., -15 °C to 0 °C).[3] Distillation is generally not a viable purification method as it can drive the disproportionation.[9]

• Solvent: The choice of solvent can impact stability. Studies have shown that disproportionation can be more pronounced in solvents like DMF and THF compared to dichloromethane.[8]

• Presence of Base: Excess tertiary amine base, often used in their preparation, can promote disproportionation.[8]

The stability also depends on the structure of the anhydride itself. For instance, mixed anhydrides derived from isobutyl chloroformate have been found to be much more stable against disproportionation than those derived from ethyl chloroformate.[8]

Caption: The equilibrium of mixed anhydride disproportionation.

Spectroscopic Characterization

Accurate characterization is essential to confirm the formation of the mixed anhydride and assess its purity. IR and NMR spectroscopy are the primary analytical tools for this purpose.

Infrared (IR) Spectroscopy

IR spectroscopy is particularly diagnostic for anhydrides. The coupling between the two carbonyl groups results in two distinct C=O stretching absorptions due to symmetric and asymmetric stretching modes.[10][11]

Functional Group	Symmetric C=O Stretch (cm⁻¹)	Asymmetric C=O Stretch (cm⁻¹)
Acid Anhydrides	~1850 - 1800	~1790 - 1740

• Asymmetric Stretch: A higher frequency, more intense band.

• Symmetric Stretch: A lower frequency, less intense band.

These two characteristic peaks provide unambiguous evidence for the presence of the anhydride functional group, distinguishing it from carboxylic acids (~1710 cm⁻¹) or esters (~1735 cm⁻¹).[12][13] For cyclic anhydrides, ring strain typically increases the frequency of both stretching bands.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed structural information and is invaluable for monitoring reaction progress and stability.

• ¹H NMR: Protons on the α-carbon (the carbon adjacent to the carbonyl) are deshielded and typically appear in the δ 2.0-3.0 ppm range. The specific chemical shifts can help distinguish between the two different acyl moieties in the mixed anhydride.

• ¹³C NMR: The carbonyl carbons of acid derivatives absorb in the characteristic range of δ 160-180 ppm.[13] In a mixed anhydride, two distinct carbonyl signals are expected, and their chemical shifts can offer insights into the relative electrophilicity of each carbon center. This technique is particularly useful for assessing the purity of the sample and detecting the formation of symmetrical anhydrides during disproportionation studies.[14][15]

Experimental Protocols

Protocol: Synthesis of a Mixed Carboxylic-Carbonic Anhydride

This protocol describes a standard laboratory procedure for generating a mixed anhydride for use in peptide synthesis, emphasizing the critical control of physical conditions.

Objective: To activate an N-protected amino acid using isobutyl chloroformate.

Materials:

• N-protected amino acid (e.g., Z-Valine)

• Anhydrous Tetrahydrofuran (THF)

• N-Methylmorpholine (NMM)

• Isobutyl chloroformate

• Three-neck round-bottom flask with a magnetic stirrer, thermometer, and nitrogen inlet.

Methodology:

• Preparation: The glassware is rigorously dried and assembled under a positive pressure of dry nitrogen to exclude atmospheric moisture.

• Dissolution: The N-protected amino acid (1.0 eq) is dissolved in anhydrous THF in the reaction flask.

• Cooling: The solution is cooled to -15 °C using a suitable cooling bath (e.g., acetone/dry ice). Maintaining this low temperature is critical to prevent disproportionation and side reactions like urethane formation.[16][17]

• Base Addition: N-Methylmorpholine (1.0 eq) is added dropwise while ensuring the temperature remains at -15 °C. NMM is often preferred over triethylamine as it is associated with lower rates of side reactions.[16][17]

• Activation: Isobutyl chloroformate (1.0 eq) is added slowly, again maintaining strict temperature control at -15 °C. The formation of the mixed anhydride is typically rapid (1-5 minutes). A salt (NMM·HCl) will precipitate from the solution.

• In Situ Use: The resulting slurry containing the mixed anhydride is not isolated. It is used immediately by adding a solution of the nucleophile (e.g., an amino acid ester) for the subsequent coupling reaction.

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A Technical Guide to the Regioselective Reactivity of Unsymmetrical Anhydrides

Abstract

Unsymmetrical anhydrides, also known as mixed anhydrides, are highly valuable yet complex reagents in modern organic synthesis. Possessing two distinct acyl groups, they present a fundamental challenge of regioselectivity: which of the two electrophilic carbonyl centers will a nucleophile attack? This guide provides an in-depth exploration of the core principles governing this selectivity. We will dissect the interplay of electronic and steric effects that dictate the reaction's outcome, moving beyond simple procedural descriptions to explain the causal mechanisms behind experimental choices. Through detailed mechanistic diagrams, case studies in peptide synthesis and selective acylation, and validated experimental protocols, this whitepaper offers researchers, scientists, and drug development professionals the foundational knowledge required to predict and control the reactivity of these versatile synthons.

Introduction: The Duality of the Unsymmetrical Anhydride

Acid anhydrides are a class of carboxylic acid derivatives characterized by two acyl groups linked to a central oxygen atom.[1][2] While symmetrical anhydrides, derived from two identical carboxylic acids, offer a single mode of acylation, unsymmetrical (or mixed) anhydrides present a more nuanced reactivity profile.[3][4] Formed from two different carboxylic acids, they feature two non-equivalent carbonyl carbons, each offering a potential site for nucleophilic attack.[2][3][4]

This duality is both a challenge and an opportunity. In fields like pharmaceutical production and peptide synthesis, the ability to selectively transfer one acyl group while the other functions as a leaving group is paramount.[1][5][6] Uncontrolled reactions can lead to a mixture of products, complicating purification and reducing yields.[7] Therefore, a deep understanding of the factors that govern regioselectivity is essential for their effective application. This guide will illuminate the principles that allow chemists to harness the power of unsymmetrical anhydrides with precision.

The Reaction Landscape: Nucleophilic Acyl Substitution

The characteristic reaction of an acid anhydride is nucleophilic acyl substitution.[1][8] The process is initiated by the attack of a nucleophile (Nu⁻) on one of the electrophilic carbonyl carbons. This forms a transient tetrahedral intermediate. Subsequently, the intermediate collapses, reforming the carbonyl double bond and expelling the more stable carboxylate as a leaving group.[7][9][10]

Caption: General mechanism of nucleophilic acyl substitution on an anhydride.

In an unsymmetrical anhydride, the critical question is which carbonyl (attached to R or R') is attacked. The answer lies in the relative stability of the transition states leading to the two possible tetrahedral intermediates. This is governed by two primary factors: electronics and sterics.

Controlling Regioselectivity: The Pillars of Reactivity

Predicting the site of nucleophilic attack requires a careful evaluation of the electronic properties and steric environment of each acyl group.

Pillar 1: Electronic Effects

The fundamental principle is that nucleophiles preferentially attack the more electrophilic (i.e., more electron-poor) carbonyl carbon.[11] The electrophilicity is modulated by the substituents (R and R') attached to the carbonyl groups.

• Electron-Withdrawing Groups (EWGs): Substituents that pull electron density away from the carbonyl carbon (e.g., -NO₂, -Cl) increase its partial positive charge, making it a "harder" electrophile and a more attractive target for nucleophiles.

• Electron-Donating Groups (EDGs): Substituents that push electron density towards the carbonyl carbon (e.g., -CH₃, -OCH₃) decrease its partial positive charge, rendering it less electrophilic.

This effect is clearly demonstrated in the reaction of aniline with various unsymmetrical benzoic anhydrides. When one aromatic ring contains an EWG (like a nitro group) and the other contains an EDG (like a methyl group), the aniline will selectively attack the carbonyl carbon attached to the electron-deficient ring.[11]

Another critical electronic consideration is the stability of the potential leaving group. The reaction will favor the pathway that expels the more stable carboxylate anion.[12] A more stable carboxylate is the conjugate base of a stronger carboxylic acid. Therefore, the acyl group derived from the stronger acid is more likely to be the leaving group.

Caption: Electronic effects direct nucleophilic attack to the more electrophilic carbonyl.

Pillar 2: Steric Hindrance

Beyond electronics, the physical space around the carbonyl carbons plays a crucial role. Bulky or sterically demanding substituents can physically block or impede the approach of a nucleophile.[12][13] Consequently, the nucleophile will preferentially attack the less sterically hindered carbonyl center, even if it is not the most electronically favorable site.

This principle is often exploited in synthesis. For instance, mixed anhydrides of pivalic acid ((CH₃)₃CCO₂H) are frequently used. The bulky tert-butyl group effectively shields its adjacent carbonyl carbon, directing nucleophilic attack to the other, less hindered acyl center. This competition between steric and electronic factors is a key consideration in designing selective reactions.[13][14]

Caption: Steric hindrance directs nucleophilic attack to the less crowded carbonyl.

Quantitative Data: Regioselectivity in Action

The study by Dubey and Kumar on the reaction of aniline with various unsymmetrical benzoic anhydrides provides clear, quantitative evidence for the dominance of electronic effects in their system.[11] The results, summarized below, show exclusive formation of one anilide, demonstrating near-perfect regioselectivity.

Unsymmetrical Anhydride	Attacking Nucleophile	Major Anilide Product	Rationale
Benzoic-p-chlorobenzoic anhydride	Aniline	p-Chlorobenzanilide	Cl is an EWG, making the p-chlorobenzoyl carbonyl more electrophilic.
Benzoic-p-nitrobenzoic anhydride	Aniline	p-Nitrobenzanilide	NO₂ is a strong EWG, strongly activating its adjacent carbonyl for attack.
Benzoic-3,5-dinitrobenzoic anhydride	Aniline	3,5-Dinitrobenzanilide	Two strong EWGs provide overwhelming activation of the dinitrobenzoyl carbonyl.
Benzoic-p-methylbenzoic anhydride	Aniline	Benzanilide	CH₃ is an EDG, deactivating the p-methylbenzoyl carbonyl; attack occurs at the benzoyl C=O.
Benzoic-m-methoxybenzoic anhydride	Aniline	Benzanilide	OCH₃ is an EDG, deactivating the m-methoxybenzoyl carbonyl relative to the unsubstituted benzoyl.
Benzenesulfonic-benzoic anhydride	Aniline	Benzanilide	The sulfonate is an excellent leaving group, making the benzoyl group the acylating agent.

Data synthesized from Dubey, P. K., & Kumar, R. V. (2001).[11]

Case Study: Mixed Carbonic Anhydrides in Peptide Synthesis

One of the most prominent applications of unsymmetrical anhydrides is in peptide bond formation.[5][15] The mixed anhydride method involves the activation of the C-terminus of an N-protected amino acid by forming a mixed carbonic anhydride with an alkyl chloroformate, such as isobutyl chloroformate.[15] The resulting anhydride is then treated with the N-terminus of another amino acid ester (the nucleophile) to form the peptide bond.

Caption: Workflow for peptide bond formation using the mixed anhydride method.

Causality Behind Experimental Choices:

• Why is this selective? The carbonyl carbon of the amino acid moiety is more electrophilic than the carbonate carbonyl. Attack at this position leads to the expulsion of a highly stable leaving group that decomposes into carbon dioxide and an alcohol.

• Choice of Base: The tertiary amine base is critical. Sterically hindered bases like N-methylmorpholine or N-methylpiperidine are preferred over less hindered ones like triethylamine.[15][16] This is because the less hindered bases can act as nucleophiles themselves, attacking the anhydride and leading to side products. Furthermore, the choice of base can minimize racemization at the chiral α-carbon of the activated amino acid.[15][17]

• Temperature Control: Reactions are typically run at low temperatures (e.g., -15 °C) to minimize side reactions, such as urethane formation and disproportionation of the anhydride.[15]

Experimental Protocols

The following protocols are provided as illustrative examples and should be adapted and optimized based on specific substrates and laboratory conditions.

Protocol 1: Synthesis of an Unsymmetrical Anhydride (Benzoic Propanoic Anhydride)

This protocol is based on the general method of reacting an acid chloride with a carboxylate salt.[18]

Materials:

• Benzoyl chloride

• Sodium propanoate

• Anhydrous diethyl ether

• Round-bottom flask, magnetic stirrer, dropping funnel, drying tube (CaCl₂)

Procedure:

• Suspend sodium propanoate (1.0 eq) in anhydrous diethyl ether in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Cool the suspension to 0 °C in an ice bath with stirring.

• Add a solution of benzoyl chloride (1.0 eq) in anhydrous diethyl ether dropwise via a dropping funnel over 30 minutes.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction by TLC or GC-MS to confirm the consumption of benzoyl chloride.

• Filter the reaction mixture to remove the sodium chloride byproduct.

• Wash the filtrate with a small amount of cold, saturated sodium bicarbonate solution to remove any unreacted acid, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude benzoic propanoic anhydride. Purification can be achieved by vacuum distillation if necessary.

Protocol 2: The Mixed Anhydride Method for Peptide Coupling (Z-Gly-Phe-OMe)

This protocol outlines the coupling of Z-glycine with L-phenylalanine methyl ester.

Materials:

• N-carbobenzyloxy-glycine (Z-Gly)

• L-Phenylalanine methyl ester hydrochloride (H-Phe-OMe·HCl)

• N-methylmorpholine (NMM)

• Isobutyl chloroformate

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Dissolve Z-Gly (1.0 eq) in anhydrous THF in a three-necked flask equipped with a thermometer and under an inert atmosphere.

• Cool the solution to -15 °C using an acetone/dry ice bath.

• Add NMM (1.0 eq) dropwise, ensuring the temperature remains below -10 °C.

• Add isobutyl chloroformate (1.0 eq) dropwise. A precipitate of NMM·HCl may form. Stir the mixture at -15 °C for 10-15 minutes to form the mixed anhydride.

• In a separate flask, prepare a solution of H-Phe-OMe·HCl (1.0 eq) in anhydrous THF and neutralize it with NMM (1.0 eq) at 0 °C.

• Add the neutralized amino acid ester solution from step 5 to the mixed anhydride solution from step 4 dropwise, maintaining the reaction temperature at -15 °C.

• Stir the reaction mixture at -15 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Filter off the NMM·HCl salt and concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash successively with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude protected dipeptide, Z-Gly-Phe-OMe. Purify by recrystallization or column chromatography.

Conclusion

The regioselective reactivity of unsymmetrical anhydrides is a predictable and controllable phenomenon governed by a balance of electronic and steric factors. By understanding how substituents influence the electrophilicity of the carbonyl centers and how steric bulk can direct a nucleophile's approach, chemists can design highly selective acylation reactions. This knowledge is not merely academic; it is the foundation upon which efficient and elegant syntheses of complex molecules, from life-saving drugs to novel materials, are built. As synthetic chemistry continues to tackle increasingly complex targets, a mastery of these fundamental principles of reactivity will remain an indispensable tool for the modern researcher.

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An In-depth Technical Guide to the Safe Handling of Butanoic Pentanoic Anhydride

Authored for Researchers, Scientists, and Drug Development Professionals

Mixed anhydrides, such as Butanoic Pentanoic Anhydride, are highly reactive and valuable reagents in organic synthesis, particularly favored for their role as potent acylating agents in the formation of amides and esters under mild conditions.[1] Their heightened reactivity, however, necessitates a rigorous and well-informed approach to their handling and safety. This guide provides a comprehensive overview of the essential safety protocols, hazard mitigation strategies, and emergency procedures for Butanoic Pentanoic Anhydride, drawing from established data on closely related acid anhydrides to ensure a high standard of laboratory safety.

Chemical and Physical Profile

Butanoic Pentanoic Anhydride (CAS No. 606490-27-1) is a mixed carboxylic anhydride with the molecular formula C₉H₁₆O₃ and a molecular weight of 172.22 g/mol .[2][3][4] While specific physical data for this mixed anhydride is not extensively published, its properties can be inferred from its symmetrical counterparts, butanoic (butyric) anhydride and pentanoic (valeric) anhydride. These related compounds are combustible, corrosive liquids with a pungent, stenching odor.[5][6] They are also sensitive to air and moisture, reacting with water to form their respective carboxylic acids.[7][8]

Property	Butanoic Anhydride	Pentanoic Anhydride	Butanoic Pentanoic Anhydride
CAS Number	106-31-0[9]	2082-59-9[10]	606490-27-1[2]
Molecular Formula	C₈H₁₄O₃[5]	C₁₀H₁₈O₃[10]	C₉H₁₆O₃[2]
Molecular Weight	158.19 g/mol [5]	186.25 g/mol [10]	172.22 g/mol [2]
Boiling Point	198 - 199 °C[5]	218 °C[10]	Data not available
Melting Point	-75 to -66 °C[5]	-56 °C[10]	Data not available
Density	0.967 g/cm³ at 25 °C[5]	0.925 g/mL[10]	Data not available

Hazard Identification and Risk Assessment

The primary hazards associated with butanoic pentanoic anhydride are derived from its corrosivity and reactivity. It is classified as a substance that causes severe skin burns and eye damage.[5] Inhalation of its vapors can lead to severe irritation and chemical burns of the respiratory tract, potentially causing spasm, inflammation, and pulmonary edema. Ingestion is also highly hazardous, causing burns to the gastrointestinal tract.[7][11]

GHS Hazard Statements:

• H227: Combustible liquid.[5]

• H302: Harmful if swallowed.[5]

• H314: Causes severe skin burns and eye damage.[5][12]

• H402: Harmful to aquatic life.[5]

The compound is reactive with water, oxidizing agents, reducing agents, acids, and alkalis.[7][11] Contact with moisture can lead to a reaction that releases butanoic and pentanoic acid, and containers may explode if heated or contaminated with water.[11][13]

Engineering and Administrative Controls: The First Line of Defense

A multi-layered approach to safety, beginning with engineering and administrative controls, is critical to minimize exposure risk.

Engineering Controls:

• Chemical Fume Hood: All handling of butanoic pentanoic anhydride, including weighing, transferring, and use in reactions, must be conducted within a certified chemical fume hood to control vapor inhalation.[8]

• Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[14]

• Proximity of Safety Equipment: Ensure that a safety shower and an eyewash station are readily accessible and in close proximity to the workstation.[7][11]

Administrative Controls:

• Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all procedures involving this chemical.

• Training: All personnel must receive specific training on the hazards and safe handling procedures for corrosive and water-reactive chemicals before being permitted to work with them.[14]

• Restricted Access: The area where the anhydride is being used should be clearly marked, and access should be restricted to authorized personnel.

Caption: Hierarchy of Controls for Chemical Safety.

Personal Protective Equipment (PPE)

The correct selection and use of PPE is the final barrier between the researcher and the chemical. It is mandatory for all personnel handling butanoic pentanoic anhydride.[15]

• Hand Protection: Use gloves made from nitrile or butyl rubber.[16][17] Avoid latex gloves due to poor chemical resistance.[18] Gloves should be inspected before use and disposed of according to institutional guidelines.[19]

• Eye and Face Protection: Chemical safety goggles that provide a secure seal around the eyes are required.[16] For operations with a higher risk of splashing, a full-face shield must be worn in addition to goggles.[6][18]

• Skin and Body Protection: A flame-retardant, chemical-resistant laboratory coat is mandatory.[8] For larger-scale operations or when handling significant quantities, an acid-resistant apron and boots should be used.[17][18]

• Respiratory Protection: When engineering controls are insufficient, or during emergency situations, a full-face respirator with an appropriate acid gas cartridge or a self-contained breathing apparatus (SCBA) must be used.[16][18] Respirator use requires a formal respiratory protection program, including fit testing.[16]

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is essential to prevent accidents.

Handling Protocol:

• Preparation: Before starting work, ensure all necessary PPE is worn correctly and that the fume hood is functioning properly.[8] Clear the workspace of any unnecessary items.

• Inert Atmosphere: Handle and store the chemical under an inert gas (e.g., argon or nitrogen) to prevent reaction with atmospheric moisture.[5]

• Dispensing: When transferring the liquid, use caution to avoid splashing. Ground all equipment to prevent static discharge.[6]

• Incompatible Materials: Keep the anhydride away from water, moisture, strong oxidizing agents, acids, bases, and alcohols.[7][11] Never add water directly to the anhydride.[6]

• Closure: Keep the container tightly closed when not in use.[7]

Storage Protocol:

• Store in a cool, dry, well-ventilated area designated for corrosive materials.[7][14]

• The storage area should be segregated from incompatible materials.[6]

• Keep containers away from heat, sparks, and open flames.[7][13]

• Store in a locked-up, approved area to prevent unauthorized access.[5]

Emergency Procedures: Spill, Exposure, and Fire

Immediate and correct response to an emergency is critical to mitigating harm.

First-Aid Measures:

• Inhalation: Immediately move the exposed person to fresh air.[6] If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[20]

• Skin Contact: Take off all contaminated clothing immediately.[5] Rinse the affected skin with large amounts of water for at least 15 minutes.[6][11] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[6][12] Remove contact lenses if present and easy to do. Continue rinsing.[5] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, have them drink plenty of water or milk.[12] Never give anything by mouth to an unconscious person. Seek immediate medical attention.[20]

Caption: First-Aid Workflow for Chemical Exposure.

Spill and Leak Procedures:

• Evacuate: Evacuate non-essential personnel from the spill area.[17]

• Ventilate: Ensure the area is well-ventilated, but do not direct fans at the spill.

• Contain: Stop the leak if it can be done without risk. Absorb the spill with a dry, inert, non-combustible material such as sand or earth.[11] Do not use combustible materials like sawdust.

• Neutralize: Cautiously neutralize the residue with a suitable agent like sodium bicarbonate, if appropriate and safe to do so.

• Collect: Place the absorbed material into a suitable, labeled container for hazardous waste disposal. Do not get water inside the container.

Firefighting Measures:

• The compound is a combustible liquid.[5]

• Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), dry sand, or alcohol-resistant foam.[5][13] Do not use water , as it will react violently.

• Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[13][17]

• Hazards: Containers may explode when heated.[13] Thermal decomposition can release irritating and toxic gases and vapors.[12][13]

Waste Disposal

Chemical waste must be managed in full compliance with local, regional, and national regulations.[17]

• Containerization: Collect all waste, including contaminated absorbents and PPE, in a designated, properly labeled, and sealed container for hazardous waste.[5]

• Labeling: The waste container must be clearly labeled with its contents.

• Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do not attempt to dispose of this chemical down the drain or with general trash.[5][13]

References

• Material Safety Data Sheet (n-Butyric Anhydride) . (2005). Sciencelab.com, Inc. [Link]

• What PPE Should You Wear When Handling Acid 2026? (2025). LeelineWork. [Link]

• First Aid Procedures for Chemical Hazards . NIOSH - CDC. [Link]

• Maleic Anhydride - SAFETY DATA SHEET . (2018). ISC. [Link]

• A Guide to Non-Respiratory Personal Protective Equipment (PPE) . Health and Safety Authority. [Link]

• PPE for Hazardous Chemicals . Canada Safety Training. [Link]

• PPE For Chemical Handling With Example . (2025). Industrial Safety Tips. [Link]

• Precautions for the Use of Maleic Anhydride . Shanghai Douwin Chemical Co.,Ltd. [Link]

• Create a reaction pathway to form a mixed anhydride from butanoic acid and pentanoic acid... . Pearson. [Link]

• Butanoic acid, anhydride . NIST WebBook. [Link]

• Butanoic Pentanoic Anhydride . Axios Research. [Link]

• Acetic Anhydride - IsoLab . University of Washington. [Link]

• pentanoic anhydride . Stenutz. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Butanoic Pentanoic Anhydride | CymitQuimica [cymitquimica.com]
• 3. Butanoic Pentanoic Anhydride - CAS - 606490-27-1 | Axios Research [axios-research.com]
• 4. theclinivex.com [theclinivex.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]
• 7. fishersci.com [fishersci.com]
• 8. IsoLab - Acetic Anhydride [isolab.ess.washington.edu]
• 9. Butanoic acid, anhydride [webbook.nist.gov]
• 10. pentanoic anhydride [stenutz.eu]
• 11. spectrumchemical.com [spectrumchemical.com]
• 12. fishersci.com [fishersci.com]
• 13. fishersci.com [fishersci.com]
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• 15. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 16. leelinework.com [leelinework.com]
• 17. trc-corp.com [trc-corp.com]
• 18. PPE For Chemical Handling With Example [industrialsafetytips.in]
• 19. hsa.ie [hsa.ie]
• 20. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

An In-Depth Technical Guide to Butanoic Pentanoic Anhydride for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of butanoic pentanoic anhydride, a mixed carboxylic anhydride of increasing importance in pharmaceutical research and development. From its fundamental chemical properties to its commercial sourcing, synthesis, and critical applications, this document serves as an essential resource for scientists and researchers in the field.

Introduction: The Role of Mixed Anhydrides in Modern Organic Synthesis

Mixed carboxylic anhydrides, such as butanoic pentanoic anhydride, are highly reactive acylating agents that serve as versatile intermediates in a multitude of organic transformations. Their enhanced electrophilicity compared to their parent carboxylic acids makes them particularly valuable for the formation of esters and amides under mild conditions, a critical requirement in the synthesis of complex pharmaceutical molecules. Butanoic pentanoic anhydride, in particular, has found a niche as a reference standard in the development and quality control of active pharmaceutical ingredients (APIs).[1][2] This guide will delve into the technical specifics of this reagent, providing practical insights for its effective utilization in a laboratory setting.

Chemical and Physical Properties

Butanoic pentanoic anhydride (CAS No. 606490-27-1) is a mixed anhydride derived from butanoic acid and pentanoic acid.[1][2][3][4][5] Its chemical structure and key properties are summarized below.

Table 1: Chemical and Physical Properties of Butanoic Pentanoic Anhydride

Property	Value	Source
CAS Number	606490-27-1	[1][2][3][4][5]
Molecular Formula	C₉H₁₆O₃	[1][2][3]
Molecular Weight	172.22 g/mol	[2][3]
Physical State	Liquid (at room temperature)	Assumed based on similar anhydrides
Solubility	Decomposes in water	[6]

digraph "Butanoic_Pentanoic_Anhydride_Structure" {
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C1 [label="C", pos="0,0!"];
O1 [label="O", pos="0.7,-0.7!"];
C2 [label="C", pos="1.4,0!"];
O2 [label="O", pos="2.1,-0.7!"];
C3 [label="C", pos="2.8,0!"];
C4 [label="C", pos="-0.7,0.7!"];
C5 [label="C", pos="-1.4,0!"];
C6 [label="C", pos="-2.1,0.7!"];
C7 [label="C", pos="3.5,0.7!"];
C8 [label="C", pos="4.2,0!"];
C9 [label="C", pos="4.9,0.7!"];
O3 [label="O", pos="1.4,0.7!"];
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C1 -- O1 [dir=none];
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C2 -- O2 [dir=none];
C2 -- O3 [style=double, dir=none];
C1 -- C4 [dir=none];
C4 -- C5 [dir=none];
C5 -- C6 [dir=none];
C3 -- O2 [dir=none];
C3 -- C7 [dir=none];
C7 -- C8 [dir=none];
C8 -- C9 [dir=none];
// Labels for acyl groups
label_but [label="Butanoyl group", pos="-1.5, -1!"];
label_pent [label="Pentanoyl group", pos="4, -1!"];
}

Caption: Chemical structure of Butanoic Pentanoic Anhydride.

Commercial Suppliers

Butanoic pentanoic anhydride is available from a number of specialized chemical suppliers that cater to the research and pharmaceutical industries. When sourcing this reagent, it is crucial to obtain a certificate of analysis to verify its purity and identity.

Table 2: Commercial Suppliers of Butanoic Pentanoic Anhydride

Supplier	Product Name	Purity/Grades Offered	Notes
Axios Research	Butanoic Pentanoic Anhydride	Reference Standard	Fully characterized for analytical method development and validation.[1][2]
Clinivex	Butanoic Pentanoic Anhydride	Research Grade	For research and development purposes.[3]
CymitQuimica	Butanoic Pentanoic Anhydride	For lab use only	Available in small quantities (5mg to 100mg).[5]

Synthesis of Butanoic Pentanoic Anhydride

The synthesis of mixed carboxylic anhydrides like butanoic pentanoic anhydride requires controlled conditions to minimize the formation of symmetrical anhydrides (dibutanoic anhydride and dipentanoic anhydride) as byproducts. Two common laboratory-scale methods are outlined below.

Method 1: Dehydration using a Carbodiimide

This method involves the coupling of butanoic acid and pentanoic acid using a dehydrating agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Caption: Workflow for carbodiimide-mediated synthesis.

Experimental Protocol:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve equimolar amounts of butanoic acid and pentanoic acid in an anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of DCC or EDC (1.05 equivalents) in the same anhydrous solvent to the cooled carboxylic acid mixture with gentle stirring.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, monitoring the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the precipitated urea byproduct is removed by filtration.

• The filtrate, containing the mixed anhydride, can be used directly in subsequent reactions or purified by vacuum distillation.

Method 2: Acyl Chloride Route

This method involves the reaction of an acid chloride with a carboxylate salt. To favor the formation of the mixed anhydride, it is crucial to control the stoichiometry and reaction conditions. A patented process suggests that adding the base to a pre-formed mixture of the carboxylic acid and the acid chloride can minimize the formation of unwanted symmetrical anhydrides.

Caption: Workflow for the acyl chloride synthesis route.

Experimental Protocol:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve pentanoic acid (1 equivalent) in an anhydrous aprotic solvent (e.g., tetrahydrofuran).

• Add butanoyl chloride (1 equivalent) to the solution and stir the mixture.

• Cool the mixture to 0 °C.

• Slowly add a tertiary amine base, such as triethylamine (1.05 equivalents), to the cooled mixture.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for 1-2 hours, monitoring by TLC or GC.

• The precipitated amine hydrochloride salt is removed by filtration.

• The resulting solution of butanoic pentanoic anhydride can be used directly or purified.

Analytical Characterization

The analysis of mixed anhydrides can be challenging due to their reactivity and propensity to disproportionate into their symmetrical counterparts. A combination of spectroscopic and chromatographic techniques is typically employed for their characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools for confirming the structure of the mixed anhydride. The chemical shifts of the α-protons and carbonyl carbons will be distinct for the butanoyl and pentanoyl moieties.

• Infrared (IR) Spectroscopy: Carboxylic anhydrides exhibit two characteristic carbonyl (C=O) stretching bands in the IR spectrum, typically around 1820 cm-1 and 1750 cm-1.

• Chromatographic Methods (HPLC and GC-MS): High-performance liquid chromatography (HPLC) with UV detection is a common method for assessing the purity of mixed anhydrides and quantifying the presence of starting materials and symmetrical anhydride byproducts.[7] Gas chromatography-mass spectrometry (GC-MS) can also be used for analysis, providing both retention time and mass spectral data for identification. The fragmentation patterns in the mass spectrum can help elucidate the structure.

Applications in Drug Development

Butanoic pentanoic anhydride's primary application in the pharmaceutical industry is as a well-characterized reference standard.[1][2] This is crucial for:

• Analytical Method Development and Validation: It serves as a standard for the development and validation of chromatographic methods (e.g., HPLC, GC) used to monitor the synthesis of APIs where it may be a potential impurity or intermediate.[1][2]

• Impurity Profiling: Regulatory bodies require a thorough understanding of the impurity profile of any API. Having a certified reference standard of potential impurities like butanoic pentanoic anhydride is essential for their identification and quantification.

Beyond its role as a reference standard, the principles of mixed anhydride chemistry are widely applied in drug synthesis. For instance, mixed anhydrides are key intermediates in peptide coupling reactions, a fundamental process in the synthesis of many modern therapeutics.[8] They are also employed in the synthesis of prodrugs to improve the pharmacokinetic properties of a drug molecule.[7]

Safety, Handling, and Storage

Key Safety and Handling Precautions:

• Corrosive: Carboxylic anhydrides are corrosive and can cause severe skin and eye burns.[6] Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Moisture Sensitive: Anhydrides react with water, often vigorously, to form the corresponding carboxylic acids.[6] Store in a tightly sealed container in a cool, dry place, away from moisture.

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, alcohols, and water.[6]

Storage:

• Store in a cool, dry, and well-ventilated area.

• Keep containers tightly closed when not in use.

• Store away from incompatible materials.

Conclusion

Butanoic pentanoic anhydride, while a relatively simple molecule, plays a significant role in the rigorous quality control processes of modern drug development. Its utility as a reference standard underscores the importance of understanding and controlling chemical synthesis pathways. For the research and drug development professional, a thorough grasp of the synthesis, characterization, and safe handling of mixed anhydrides is essential for the successful and compliant development of new pharmaceutical entities.

References

• Clinivex. Butanoic Pentanoic Anhydride. [Link]

• Pearson. Create a reaction pathway to form a mixed anhydride from butanoic... [Link]

• Axios Research. Butanoic Pentanoic Anhydride - CAS - 606490-27-1. [Link]

• Pearson. Create a reaction pathway to form a mixed anhydride from butanoic... [Link]

• Axios Research. Butanoic Pentanoic Anhydride - CAS - 606490-27-1. [Link]

• PubMed. Anhydride prodrugs for nonsteroidal anti-inflammatory drugs. [Link]

• Google Patents.

• Quora. How is butanoic acid converted to an anhydride? [Link]

• Organic Reactions. Synthesis of Peptides with Mixed Anhydrides. [Link]

Sources

• 1. fishersci.dk [fishersci.dk]
• 2. Butanoic Pentanoic Anhydride - CAS - 606490-27-1 | Axios Research [axios-research.com]
• 3. theclinivex.com [theclinivex.com]
• 4. HPLC Method for Analysis of Acetic Anhydride, Benzyl Alcohol and Benzoic Anhydride on Newcrom R1 Column | SIELC Technologies [sielc.com]
• 5. Butanoic Pentanoic Anhydride | CymitQuimica [cymitquimica.com]
• 6. Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY00486K [pubs.rsc.org]
• 7. Anhydride prodrugs for nonsteroidal anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. organicreactions.org [organicreactions.org]

An In-depth Technical Guide to the Core Principles of Mixed Anhydride Chemistry

Introduction

In the landscape of modern organic synthesis, the quest for mild, efficient, and selective methods for bond formation is perpetual. Among the arsenal of techniques available to chemists, the use of mixed anhydrides stands out as a robust and versatile strategy for the activation of carboxylic acids.[1] Mixed anhydrides, also known as unsymmetrical anhydrides, are highly reactive intermediates that serve as powerful acylating agents, particularly in the formation of amide and ester linkages.[1][2] Their heightened reactivity compared to the parent carboxylic acids allows for reactions to proceed under gentle conditions, a critical requirement in the synthesis of sensitive molecules like peptides and in the development of sophisticated drug delivery systems.[1][3]

This guide provides a comprehensive exploration of the fundamental principles of mixed anhydride chemistry. It is designed for researchers, scientists, and drug development professionals, offering not just procedural outlines but also a deep dive into the mechanistic underpinnings and practical considerations that govern the successful application of this venerable yet continually relevant synthetic tool. We will dissect the causality behind experimental choices, address potential pitfalls such as side reactions, and present field-proven protocols, all grounded in authoritative scientific literature.

Core Concepts: The Nature of Mixed Anhydrides

A mixed anhydride is characterized by two distinct acyl groups linked to a single oxygen atom, with the general structure R-C(=O)-O-C(=O)-R', where R and R' are different organic substituents.[1][2] This asymmetry is the key to their synthetic utility. The reactivity of a mixed anhydride is dictated by the electronic properties of the two acyl groups. The carbonyl carbons are rendered highly electrophilic due to the electron-withdrawing nature of the adjacent acyl group, making them susceptible to nucleophilic attack.[1]

The central challenge and art of mixed anhydride chemistry lie in controlling which of the two carbonyl groups is attacked by a nucleophile.[4] Successful application of this method hinges on designing the mixed anhydride such that one carbonyl center is significantly more reactive or sterically more accessible than the other, thereby directing the acylation reaction to achieve the desired product with high selectivity.

The Activating Partner: Chloroformates and Other Reagents

The most common and widely successful application of mixed anhydride chemistry involves the use of alkyl chloroformates to activate a carboxylic acid.[5][6] This generates a mixed carboxylic-carbonic anhydride. The choice of the alkyl group on the chloroformate is critical for modulating the reactivity and steric environment of the resulting anhydride.

Reagent	Structure	Key Characteristics
Ethyl Chloroformate	Cl-C(=O)O-CH₂CH₃	A commonly used, cost-effective reagent.[7]
Isobutyl Chloroformate	Cl-C(=O)O-CH₂CH(CH₃)₂	Widely favored in peptide synthesis due to its ability to form highly reactive mixed anhydrides that often lead to high yields and minimal racemization.[6][7][8] The bulky isobutyl group helps to direct nucleophilic attack to the desired carbonyl.
Pivaloyl Chloride	(CH₃)₃C-C(=O)-Cl	Forms a mixed carboxylic anhydride. The sterically demanding pivaloyl group effectively shields its own carbonyl carbon, directing the nucleophile to the other acyl center.[7][9] It has been successfully used in aqueous media.[10]

The rationale behind using these specific reagents lies in the electronic and steric disparity they introduce into the mixed anhydride. The carbonate carbonyl (from the chloroformate) or the pivaloyl carbonyl is sterically hindered and/or electronically less reactive, thus favoring nucleophilic attack at the carbonyl of the desired carboxylic acid.[5][6]

The Mechanism of Mixed Anhydride Formation and Reaction

The formation of a mixed anhydride is typically rapid and performed at low temperatures to ensure the stability of the reactive intermediate. The process can be broken down into two key steps: activation and nucleophilic acyl substitution.

Step 1: Formation of the Mixed Anhydride (Activation)

The synthesis of a mixed anhydride from a carboxylic acid and an alkyl chloroformate is carried out in the presence of a tertiary amine base, such as N-methylmorpholine (NMM) or triethylamine (TEA).[1][7] The reaction proceeds as follows:

• Deprotonation: The tertiary amine deprotonates the carboxylic acid to form a carboxylate salt.

• Nucleophilic Attack: The carboxylate anion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the alkyl chloroformate.

• Anhydride Formation: This results in the formation of the mixed carboxylic-carbonic anhydride and the precipitation of the tertiary amine hydrochloride salt.[11]

This activation step is typically conducted at low temperatures, often between -15 °C and 0 °C, to minimize side reactions such as the disproportionation of the mixed anhydride into two symmetrical anhydrides.[6][12]

Caption: Formation of a Mixed Anhydride.

Step 2: Nucleophilic Acyl Substitution (Coupling)

Once the mixed anhydride is formed, the nucleophile (e.g., the amino group of an amino acid or peptide) is introduced. The nucleophile selectively attacks the more electrophilic and sterically accessible carbonyl carbon of the original carboxylic acid.[6] This leads to the formation of the desired amide or ester bond and the release of the unstable carbonic acid monoester, which readily decomposes into carbon dioxide and an alcohol.[7]

Caption: Nucleophilic attack on the mixed anhydride.

Cornerstone Application: Peptide Synthesis

The mixed anhydride method has been a mainstay in peptide synthesis for decades, valued for its speed, efficiency, and the generally high purity of the resulting peptides.[1][5][13]

Experimental Workflow for Peptide Coupling

The following protocol outlines a typical peptide coupling reaction using the mixed anhydride method.

Materials:

• N-protected amino acid (e.g., Boc- or Z-protected)

• Alkyl chloroformate (e.g., isobutyl chloroformate)

• Tertiary amine (e.g., N-methylmorpholine)

• Amino acid ester hydrochloride (the nucleophile)

• Anhydrous solvent (e.g., tetrahydrofuran (THF) or dichloromethane (DCM))

Protocol:

• Activation:

  • Dissolve the N-protected amino acid in the anhydrous solvent and cool the solution to -15 °C.[1]

  • Add one equivalent of N-methylmorpholine.

  • Slowly add one equivalent of isobutyl chloroformate dropwise while maintaining the temperature at -15 °C.

  • Stir the reaction mixture for 5-10 minutes to allow for the complete formation of the mixed anhydride.[1]

• Coupling:

  • In a separate flask, dissolve the amino acid ester hydrochloride and one equivalent of N-methylmorpholine in the anhydrous solvent.

  • Add this solution to the pre-formed mixed anhydride solution at -15 °C.

  • Allow the reaction to proceed at -15 °C for 1-2 hours, then let it warm to room temperature and stir for an additional 1-2 hours.[1]

• Work-up and Purification:

  • Filter the reaction mixture to remove the N-methylmorpholine hydrochloride precipitate.

  • Wash the filtrate with aqueous solutions (e.g., dilute acid, bicarbonate solution, and brine) to remove unreacted starting materials and byproducts.

  • Dry the organic layer, concentrate it under reduced pressure, and purify the crude peptide by chromatography or recrystallization.[1]

Caption: Workflow for peptide synthesis via the mixed anhydride method.

Scientific Integrity: Addressing Side Reactions

While powerful, the mixed anhydride method is not without its challenges. A thorough understanding of potential side reactions is crucial for optimizing outcomes and ensuring the integrity of the final product.

1. Urethane Formation

A significant side reaction is the formation of a urethane byproduct.[12][14] This occurs when the nucleophilic amino component attacks the carbonate carbonyl of the mixed anhydride instead of the desired amino acid carbonyl. This "wrong-way opening" is more prevalent with sterically hindered amino acids, such as valine and isoleucine, as the carboxyl component.[14][15]

Mitigation Strategies:

• Choice of Reagents: Using a sterically bulky chloroformate like isobutyl chloroformate can help shield the carbonate carbonyl.[5]

• Base and Solvent Selection: The combination of the tertiary amine and the solvent plays a critical role. For instance, using N-methylpiperidine in dichloromethane has been shown to minimize urethane formation, while triethylamine in the same solvent can exacerbate it.[12][15]

• Stoichiometry: Using a slight excess of the carboxylic acid component can help consume the nucleophile in the desired reaction pathway.[12]

2. Racemization

For peptide chemists, controlling stereochemistry is paramount. Racemization of the activated amino acid residue is a potential risk, especially when activating a peptide fragment (an N-protected dipeptide or larger).[12][16][17] The mechanism often involves the formation of a 5(4H)-oxazolone intermediate, which can tautomerize, leading to a loss of stereochemical purity.[12]

Mitigation Strategies:

• Low Temperatures: Performing the activation and coupling steps at low temperatures (-15 °C) is the most common and effective way to suppress racemization.[6][12]

• Choice of Base: The basicity and steric bulk of the tertiary amine are important. Less sterically hindered and stronger bases can promote oxazolone formation and subsequent racemization. N-methylmorpholine is often preferred over triethylamine for this reason.[18]

• Solvent Effects: Tetrahydrofuran is often a better solvent than halogenated solvents for minimizing racemization.[12]

• Chloroformate Selection: The nature of the chloroformate can influence the rate of oxazolone formation. For instance, using menthyl chloroformate has been shown to reduce racemization compared to isobutyl chloroformate.[12]

Expanding Horizons: Applications in Drug Development

Beyond peptide synthesis, mixed anhydride chemistry offers elegant solutions in the field of drug development, particularly in the design of prodrugs.

Prodrug Design for Improved Therapeutic Profiles

Many drugs possess functional groups, such as carboxylic acids, that can lead to undesirable side effects or poor pharmacokinetic properties. For example, the carboxylic acid moiety in nonsteroidal anti-inflammatory drugs (NSAIDs) like ibuprofen is associated with gastrointestinal irritation.[1][19]

By converting the carboxylic acid to a mixed anhydride, a temporarily inactive prodrug is formed.[1][20] This masking of the carboxylic acid can reduce local irritation at the site of administration. The anhydride bond is designed to be labile, undergoing hydrolysis in the physiological environment to release the active drug.[19][21] The rate of hydrolysis, and thus the drug release profile, can be tuned by varying the other acyl group in the mixed anhydride. For instance, conjugating ibuprofen to fatty acids via an anhydride linkage has been shown to extend its analgesic effect.[20]

Conclusion: A Versatile Tool for Modern Synthesis

Mixed anhydride chemistry, though rooted in the classic principles of organic synthesis, remains a highly relevant and powerful tool for researchers in both academia and industry. Its advantages—mild reaction conditions, rapid reaction rates, and the use of inexpensive reagents—ensure its continued application in the synthesis of complex molecules.[5]

A deep understanding of the underlying mechanisms, careful selection of reagents and reaction conditions, and an awareness of potential side reactions are the cornerstones of its successful implementation. From the intricate assembly of peptides to the clever design of next-generation drug delivery systems, the principles of mixed anhydride chemistry provide a reliable and adaptable platform for innovation. The continued exploration of new activating agents and applications is poised to further expand the utility of this indispensable synthetic strategy.[1]

References

• Bodanszky, M., & Tolle, J. C. (1977). Side reactions in peptide synthesis. V. A reexamination of the mixed anhydride method. International Journal of Peptide and Protein Research, 10(5), 380–384. Retrieved January 8, 2026, from [Link]

• Samokhin, G. P., & Filimonov, I. N. (1985). Coupling of peptides to protein carriers by mixed anhydride procedure. Voprosy Meditsinskoi Khimii, 31(1), 125–128. Retrieved January 8, 2026, from [Link]

• Amide and Peptide Couplings Mediated by Pivaloyl Mixed Anhydrides in Aqueous Media. (2022). ACS Sustainable Chemistry & Engineering. Retrieved January 8, 2026, from [Link]

• Organic acid anhydride. (n.d.). In Wikipedia. Retrieved January 8, 2026, from [Link]

• Chemistry For Everyone. (2023, June 14). What Is A Mixed Anhydride? [Video]. YouTube. Retrieved January 8, 2026, from [Link]

• Tilak, M. A. (1980). Rapid, quantitative peptide synthesis using mixed anhydrides (U.S. Patent No. 4,351,762). U.S. Patent and Trademark Office.
• Process for the preparation of mixed anhydrides. (2003). Google Patents.

• Supranovich, V. I., et al. (2020). Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates. Molecules, 25(24), 5923. Retrieved January 8, 2026, from [Link]

• Chen, F. M., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613–618. Retrieved January 8, 2026, from [Link]

• Albertson, N. F. (1962). Synthesis of Peptides with Mixed Anhydrides. Organic Reactions, 12, 157–355. Retrieved January 8, 2026, from [Link]

• Amide and Peptide Couplings Mediated by Pivaloyl Mixed Anhydrides in Aqueous Media. (2022). ACS Publications. Retrieved January 8, 2026, from [Link]

• Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. (1987). Canadian Science Publishing. Retrieved January 8, 2026, from [Link]

• Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization. (2022). Catalysis Science & Technology. Retrieved January 8, 2026, from [Link]

• The preparation and reactions of mixed anhydrides of N-alkoxycarbonylamino acids. (1987). ResearchGate. Retrieved January 8, 2026, from [Link]

• Preparation of amides. (1966). Google Patents.

• A Reinvestigation of the Mixed Carbonic Anhydride Method of Peptide Synthesis. (1966). ElectronicsAndBooks. Retrieved January 8, 2026, from [Link]

• Mixed anhydride steroid intermediate and process for preparing steroid intermediates. (1979). Google Patents.

• Zaoral, M. (1962). Amino-acids and peptides. XXXVI. Pivaloyl chloride as a reagent in the mixed anhydride synthesis of peptides. Collection of Czechoslovak Chemical Communications, 27(5), 1273–1277. Retrieved January 8, 2026, from [Link]

• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. (2011). International Journal of Pharmaceutical Sciences and Research. Retrieved January 8, 2026, from [Link]

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• Preparative merits of the mixed anhydride (MA) method in the excess use of DDZ-amino acids in the peptide synthesis of biologically active new antamanide analogues. (1979). PubMed. Retrieved January 8, 2026, from [Link]

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A Comprehensive Technical Guide to the Thermodynamic Properties of Butanoic Pentanoic Anhydride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butanoic pentanoic anhydride, a mixed carboxylic acid anhydride, serves as a crucial reference standard in pharmaceutical development and holds potential as a prodrug moiety for controlled drug release.[1][2][3][4] A thorough understanding of its thermodynamic properties is paramount for optimizing its synthesis, ensuring its stability, and predicting its behavior in various chemical and biological environments. This guide provides a comprehensive overview of the key thermodynamic parameters of butanoic pentanoic anhydride, outlines detailed experimental protocols for their determination, and offers insights into the practical implications of these properties for researchers in the pharmaceutical sciences. While specific experimental data for butanoic pentanoic anhydride is not extensively available in public literature, this guide establishes a framework for its characterization by drawing upon established principles and data from analogous compounds.

Introduction: The Significance of Butanoic Pentanoic Anhydride in Pharmaceutical Research

Mixed carboxylic acid anhydrides, such as butanoic pentanoic anhydride (Molecular Formula: C₉H₁₆O₃, Molecular Weight: 172.22 g/mol ), are characterized by the linkage of two different carboxyl groups through an oxygen atom.[1] This asymmetric nature imparts unique reactivity and stability profiles compared to their symmetric counterparts. In the pharmaceutical industry, butanoic pentanoic anhydride is utilized as a fully characterized chemical compound for analytical method development and validation, and for quality control applications during the synthesis and formulation stages of drug development.[1]

Furthermore, the anhydride linkage presents a chemically labile bond susceptible to hydrolysis. This property is being increasingly exploited in prodrug design, where a therapeutically active molecule with a carboxylic acid group can be masked as a mixed anhydride to enhance its lipophilicity, improve membrane permeability, or achieve targeted release.[4] The rate of hydrolysis, and thus the drug release profile, is intrinsically linked to the thermodynamic stability of the anhydride.

A comprehensive understanding of the thermodynamic landscape of butanoic pentanoic anhydride is therefore not merely an academic exercise but a critical necessity for its effective application. This guide will delve into the core thermodynamic properties, the methodologies to determine them, and their implications for synthesis, stability, and formulation.

Synthesis and Purification of Butanoic Pentanoic Anhydride

The synthesis of mixed anhydrides like butanoic pentanoic anhydride requires carefully controlled conditions to favor the formation of the desired asymmetric product over the competing symmetric anhydrides (butanoic anhydride and pentanoic anhydride).

Synthetic Pathway: Acetic Anhydride Dehydration

A common and effective method for the preparation of mixed carboxylic anhydrides involves the reaction of the constituent carboxylic acids with acetic anhydride under heat.[5] The relatively high volatility of the acetic acid byproduct helps to drive the equilibrium towards the formation of the desired anhydride.[6]

Caption: Synthetic pathway for butanoic pentanoic anhydride.

Experimental Protocol:

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine equimolar amounts of butanoic acid and pentanoic acid.

• Reagent Addition: Add a slight excess (approximately 1.1 equivalents) of acetic anhydride to the mixture.

• Reaction Conditions: Heat the reaction mixture to reflux (typically 140-150 °C) for 2-3 hours. The progress of the reaction can be monitored by techniques such as infrared (IR) spectroscopy, looking for the appearance of the characteristic anhydride carbonyl stretches and the disappearance of the broad carboxylic acid O-H stretch.

• Purification: The desired butanoic pentanoic anhydride is purified from the reaction mixture by fractional distillation under reduced pressure to remove the acetic acid byproduct and any unreacted starting materials. The purity of the final product should be assessed by gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

Alternative Synthetic Route: Acyl Chloride Method

An alternative approach involves the reaction of an acyl chloride with a carboxylate salt.[4] This method can offer greater control over the formation of the mixed anhydride.

Experimental Protocol:

• Acyl Chloride Formation: Convert butanoic acid to butanoyl chloride using a standard chlorinating agent such as thionyl chloride or oxalyl chloride.

• Carboxylate Salt Preparation: Prepare the sodium or potassium salt of pentanoic acid by reacting it with a suitable base (e.g., sodium hydroxide or potassium carbonate).

• Anhydride Formation: Add the butanoyl chloride dropwise to a solution of the pentanoate salt in an inert solvent (e.g., diethyl ether or dichloromethane) at a controlled temperature (typically 0 °C to room temperature).

• Workup and Purification: After the reaction is complete, the salt byproduct (e.g., NaCl) is removed by filtration. The solvent is then removed under reduced pressure, and the resulting crude product is purified by vacuum distillation.

Fundamental Thermodynamic Properties

Standard Enthalpy of Formation (ΔHf°)

The standard enthalpy of formation is the change in enthalpy when one mole of a compound is formed from its constituent elements in their standard states.[7][8] It is a fundamental measure of the energetic stability of a molecule. For butanoic pentanoic anhydride, this would correspond to the enthalpy change of the following hypothetical reaction:

9 C(s, graphite) + 8 H₂(g) + 1.5 O₂(g) → C₉H₁₆O₃(l)

Experimental Determination: Combustion Calorimetry

The standard enthalpy of formation of organic compounds is typically determined indirectly through combustion calorimetry.[9][10]

Experimental Workflow:

Caption: Workflow for determining the standard enthalpy of formation.

• A precisely weighed sample of butanoic pentanoic anhydride is placed in a bomb calorimeter.

• The bomb is pressurized with excess pure oxygen.

• The sample is ignited, and the heat released by the combustion reaction is absorbed by the surrounding water, causing a temperature increase.

• The heat of combustion at constant volume (ΔU°c) is calculated from the temperature change and the heat capacity of the calorimeter.

• The enthalpy of combustion at constant pressure (ΔH°c) is then calculated from ΔU°c.

• Finally, the standard enthalpy of formation of butanoic pentanoic anhydride is determined using Hess's Law, utilizing the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Standard Molar Entropy (S°)

The standard molar entropy is a measure of the molecular disorder or randomness of a substance under standard conditions. It can be determined experimentally by measuring the heat capacity of the substance from a temperature approaching absolute zero up to the standard temperature (298.15 K).

Heat Capacity (Cp)

The heat capacity of a substance is the amount of heat required to raise its temperature by one degree Celsius (or one Kelvin). The molar heat capacity at constant pressure (Cp) is a crucial parameter for understanding how the enthalpy of a substance changes with temperature.

Experimental Determination: Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for measuring the heat capacity of both solids and liquids.[11]

Experimental Protocol:

• A small, accurately weighed sample of butanoic pentanoic anhydride is hermetically sealed in an aluminum pan.

• An empty, sealed pan is used as a reference.

• The sample and reference pans are heated at a constant rate in the DSC instrument.

• The difference in heat flow required to maintain the sample and reference at the same temperature is measured. This difference is directly proportional to the heat capacity of the sample.

• By comparing the heat flow to that of a known standard (e.g., sapphire), the heat capacity of butanoic pentanoic anhydride can be accurately determined over a range of temperatures.

Phase Change Thermodynamics

The transitions between solid, liquid, and gaseous states are accompanied by changes in enthalpy and entropy.

Thermodynamic Parameter	Description	Experimental Technique
Enthalpy of Fusion (ΔHfus)	The heat required to convert one mole of the solid to a liquid at its melting point.	Differential Scanning Calorimetry (DSC)
Enthalpy of Vaporization (ΔHvap)	The heat required to convert one mole of the liquid to a gas at its boiling point.	Thermogravimetric Analysis (TGA), Knudsen Effusion Method[10]
Enthalpy of Sublimation (ΔHsub)	The heat required to convert one mole of the solid directly to a gas.	Thermogravimetric Analysis (TGA), Knudsen Effusion Method[10]

Note: For context, the symmetric butanoic anhydride has a reported melting point of -75 to -66 °C, a boiling point of 198-199 °C, and an enthalpy of vaporization of 49.1 kJ/mol.[12] The properties of butanoic pentanoic anhydride are expected to be in a similar range.

Thermal Stability and Decomposition

The thermal stability of butanoic pentanoic anhydride is a critical consideration for its storage and handling, particularly if it is to be used in formulations that may be subjected to elevated temperatures. The decomposition of mixed carboxylic anhydrides can proceed through disproportionation to the corresponding symmetric anhydrides.[13][14]

Experimental Determination: Thermogravimetric Analysis (TGA)

TGA can be used to determine the temperature at which the anhydride begins to decompose, as indicated by a loss of mass. By conducting TGA experiments at different heating rates, kinetic parameters for the decomposition reaction can be determined.

Hydrolysis: A Key Parameter for Prodrug Applications

The hydrolysis of the anhydride bond to the constituent carboxylic acids is a fundamentally important reaction, especially in the context of prodrug design. The rate of hydrolysis will determine the rate of drug release in an aqueous environment.

Reaction:

C₄H₇O-O-OC₅H₉ + H₂O → C₄H₈O₂ + C₅H₁₀O₂ (Butanoic Pentanoic Anhydride + Water → Butanoic Acid + Pentanoic Acid)

Experimental Determination: Isothermal Titration Calorimetry (ITC)

ITC is considered the gold standard for measuring the energetics of chemical reactions in solution, including hydrolysis.[15] It directly measures the heat released or absorbed during the reaction, allowing for the determination of the enthalpy of hydrolysis (ΔHhydrol).

Experimental Workflow:

Caption: Workflow for determining the thermodynamics of hydrolysis using ITC.

By monitoring the hydrolysis reaction over time using techniques such as high-performance liquid chromatography (HPLC), the kinetics of the reaction can also be determined.[4][16]

Conclusion and Future Directions

Butanoic pentanoic anhydride is a molecule of significant interest in the pharmaceutical sciences. While a complete, publicly available dataset of its thermodynamic properties is currently lacking, the experimental methodologies outlined in this guide provide a clear roadmap for their determination. A thorough characterization of its enthalpy of formation, heat capacity, phase change energetics, thermal stability, and hydrolysis thermodynamics will enable a more rational approach to its synthesis, handling, and application in drug development. Future research should focus on the experimental determination of these properties to build a comprehensive thermodynamic profile of this important mixed anhydride. This will not only aid in its current applications but also pave the way for the design of novel anhydride-based prodrugs with finely tuned release kinetics.

References

• Tarbell, D. S., & Longosz, E. J. (1959). Thermal Decomposition of Mixed Carboxylic-Carbonic Anhydrides; Factors Affecting Ester Formation. The Journal of Organic Chemistry.[13][17]

• Tarbell, D. S., & Leister, N. A. (1958). Decomposition of Mixed Carboxylic-Carbonic Anhydrides. The Journal of Organic Chemistry.[18]

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• Axios Research. (n.d.). Butanoic Pentanoic Anhydride. Retrieved from [Link][1]

• Kobayashi, M., & Yamamoto, A. (1966). Organic Sulfur Compounds. II. The Formation and Thermal Decomposition of Carboxylic Sulfurous Anhydrides. Bulletin of the Chemical Society of Japan.[14]

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• Ribeiro da Silva, M. A. V., & Santos, L. M. N. B. F. (2023). Standard molar enthalpies of formation of 3-methylglutaric and 3,3-dimethylglutaric anhydrides. ResearchGate.[9]

• Cheméo. (n.d.). Chemical Properties of Butanoic acid, anhydride (CAS 106-31-0). Retrieved from [Link][22]

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• Sciencemadness Wiki. (2024, February 12). Organic acid anhydride. Retrieved from [Link][6]

• Leister, N. A., & Tarbell, D. S. (1958). Decomposition of Mixed Carboxylic-Carbonic Anhydrides. The Journal of Organic Chemistry.[18]

• NIST. (n.d.). Butanoic acid, anhydride. NIST Chemistry WebBook. Retrieved from [Link][23]

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• PubChem. (n.d.). Butyric anhydride. Retrieved from [Link][24]

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• NIST. (n.d.). Acetic anhydride. NIST Chemistry WebBook. Retrieved from [Link][26]

• Chodera, J. D., & Mobley, D. L. (2013). Thermodynamic Studies for Drug Design and Screening. PMC - NIH.[15]

• Ribeiro da Silva, M. A. V., & Santos, L. M. N. B. F. (n.d.). Standard enthalpies of formation of 3-hydroxyphthalic anhydride. ResearchGate.[10]

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• Sadek, P. E., & Carr, P. W. (2000). Determination of aliphatic anhydrides and acids by reversed-phase liquid chromatography. Journal of Chromatography A.[16]

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A Researcher's Guide to Butanoic Pentanoic Anhydride: Commercial Availability, Synthesis, and Application

Abstract

This technical guide addresses the pivotal question of the commercial availability of butanoic pentanoic anhydride (CAS No. 606490-27-1). It provides a direct answer for researchers, scientists, and drug development professionals while also offering a comprehensive, field-proven framework for its in-house synthesis when procurement is not viable. This whitepaper delves into the principles of mixed carboxylic anhydride synthesis, presents a detailed experimental protocol, and discusses the compound's reactivity, stability, and potential applications in modern organic synthesis. The methodologies are presented with a focus on causality and self-validating experimental design, reflecting a deep understanding of synthetic chemistry challenges.

Core Inquiry: Is Butanoic Pentanoic Anhydride Commercially Available?

Yes, butanoic pentanoic anhydride is commercially available, though it is typically offered by specialized chemical suppliers in small quantities intended for research and analytical purposes.

Several vendors list this specific mixed anhydride in their catalogs. For instance, Axios Research offers Butanoic Pentanoic Anhydride under catalogue number AR-P30722, identifying it as a fully characterized chemical compound used as a reference standard.[1] Similarly, suppliers like Clinivex and CymitQuimica list the compound, often in milligram quantities (e.g., 5mg to 100mg), designated for laboratory use only.[2][3] The primary application noted by these suppliers is as a reference standard for analytical method development and quality control in drug development, specifically related to APIs like Pentanoic Acid.[1]

For researchers requiring bulk quantities or facing logistical hurdles with procurement, in-house synthesis represents a practical and often necessary alternative. The decision pathway for a researcher is outlined in the workflow below.

Caption: Workflow for the in-house synthesis of butanoic pentanoic anhydride.

Reactivity, Stability, and Handling

Mixed carboxylic anhydrides are potent acylating agents, more reactive than their parent carboxylic acids but generally less reactive than acyl chlorides. [4]This intermediate reactivity makes them highly useful in synthesis, as they are often more selective than acyl chlorides.

• Acylation: The primary utility of butanoic pentanoic anhydride is as an acylating agent. When reacting with a nucleophile (e.g., an alcohol or amine), it can transfer either the butanoyl or the pentanoyl group. Nucleophilic attack generally occurs at the more electrophilic (less sterically hindered) carbonyl carbon.

• Hydrolysis: The compound is sensitive to moisture and will hydrolyze to yield a mixture of butanoic and pentanoic acids. [4]Therefore, it must be handled under anhydrous conditions and stored in a tightly sealed container, preferably under an inert atmosphere.

• Stability: Mixed anhydrides can undergo disproportionation upon heating to form the two corresponding symmetrical anhydrides (butyric anhydride and pentanoic anhydride). [5][6]This is why purification is best achieved via vacuum distillation at the lowest possible temperature.

Applications in Research and Development

The utility of mixed anhydrides is well-established in several areas of chemical synthesis, particularly where controlled acylation is required.

• Peptide Synthesis: The mixed anhydride method has been a cornerstone of peptide bond formation for decades. [7][8]An N-protected amino acid can be activated by forming a mixed anhydride, which then readily reacts with the amino group of another amino acid or peptide to form the amide bond. [9][10]This method is valued for its speed and the generally good yields it provides. [10]* Ester and Amide Synthesis: Beyond peptides, butanoic pentanoic anhydride can be used as a general reagent for the synthesis of esters from alcohols and amides from amines. [11]The reaction proceeds under mild conditions and produces a carboxylic acid as a byproduct, which can be removed by a simple aqueous wash.

• Prodrug Development: The anhydride linkage can be used to create prodrugs of carboxylic acid-containing APIs. The anhydride masks the polar carboxylic acid group, potentially improving membrane permeability, and is designed to hydrolyze in vivo to release the active drug.

Conclusion

Butanoic pentanoic anhydride is a commercially available fine chemical, primarily supplied for use as an analytical reference standard. For applications requiring larger quantities, a robust and scalable synthesis can be readily implemented in a standard organic chemistry laboratory via the reaction of an acyl chloride with a carboxylate salt. Understanding the principles of its synthesis, handling, and reactivity allows researchers to effectively utilize this versatile mixed anhydride as a controlled acylating agent in a variety of synthetic applications, from peptide coupling to the development of novel molecular entities.

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• 3. Butanoic Pentanoic Anhydride | CymitQuimica [cymitquimica.com]
• 4. tutorchase.com [tutorchase.com]
• 5. US6562977B2 - Process for the preparation of mixed anhydrides - Google Patents [patents.google.com]
• 6. Organic acid anhydride - Wikipedia [en.wikipedia.org]
• 7. Straightforward, scalable, solution-phase synthesis of peptide bonds in flow - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Brief Introduction of Synthesis of Amides by Mixed Anhydride Method [en.highfine.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Note & Protocols: The Mixed Anhydride Method in Peptide Synthesis

This guide provides an in-depth exploration of the mixed anhydride method for peptide bond formation, a technique valued for its rapid reaction times, cost-effectiveness, and scalability. While historically significant, this method remains a powerful tool in the modern peptide chemist's arsenal, particularly for large-scale syntheses where economic factors are critical. This document will detail the underlying chemical principles, provide validated experimental protocols, and offer expert insights into overcoming common challenges.

Part 1: The Principle of Mixed Anhydride Activation

The synthesis of a peptide bond requires the activation of a carboxylic acid group of one N-protected amino acid to make it susceptible to nucleophilic attack by the amino group of another. The mixed anhydride method achieves this by converting the carboxylic acid into a highly reactive mixed anhydride intermediate.[1][2] This process is generally divided into two distinct steps:

• Activation: An N-protected amino acid is reacted with an acid chloride or, more commonly, an alkyl chloroformate in the presence of a tertiary amine at low temperatures. This forms a mixed carboxylic-carbonic anhydride, a highly activated species.[3]

• Coupling: The mixed anhydride is then immediately treated with the amino component (an amino acid ester or a peptide ester), which attacks the activated carbonyl group to form the desired peptide bond.

The term "mixed anhydride" in peptide chemistry most often refers to mixed carboxylic-carbonic anhydrides derived from alkyl chloroformates.[4] However, mixed carboxylic anhydrides, formed using reagents like pivaloyl chloride, are also employed, especially for coupling sterically hindered amino acids.[4]

Mechanism of Action: The Key to Regioselectivity

The success of the mixed anhydride method hinges on the selective aminolysis of the correct carbonyl group. A mixed anhydride presents two electrophilic carbonyl centers to the incoming amine nucleophile.

To ensure the formation of the desired peptide, the reaction is designed to favor nucleophilic attack on the amino acid carbonyl. This is achieved by selecting an activating group (from the chloroformate) that is sterically bulky and electron-donating. For instance, the isobutyl group in isobutyl chloroformate creates significant steric hindrance and its inductive effect reduces the electrophilicity of the carbonate carbonyl.[5] This directs the incoming amine to attack the more accessible and electrophilic amino acid carbonyl, leading to high yields of the desired peptide.[4][5]

Part 2: Critical Parameters for Success

The efficiency and fidelity of the mixed anhydride method are highly dependent on several experimental parameters. Careful optimization of these factors is crucial to maximize yield and minimize side reactions.

1. Choice of Activating Agent:

• Isobutyl Chloroformate: This is the most widely used reagent for preparing mixed anhydrides in peptide synthesis.[4] It offers a good balance of reactivity and selectivity, and the byproducts (isobutanol and CO₂) are volatile and easily removed.[6]

• Pivaloyl Chloride (Trimethylacetyl Chloride): This reagent forms a mixed carboxylic anhydride and is particularly effective for couplings involving sterically hindered amino acids where other methods might fail.[4]

• Ethyl Chloroformate: While also used, it generally provides lower yields compared to isobutyl chloroformate due to reduced steric shielding of the carbonate carbonyl.[5]

2. The Role of the Tertiary Amine: The base is critical for neutralizing the HCl formed during the activation step. However, its choice significantly impacts the risk of racemization.

• N-Methylmorpholine (NMM): NMM is the preferred base for the mixed anhydride method. Its pKa and steric profile are optimal for promoting the reaction while minimizing racemization.[3][7]

• Triethylamine (TEA): Although a common laboratory base, TEA is generally too basic and can lead to significant racemization through proton abstraction from the α-carbon of the activated amino acid.[3][8]

• Diisopropylethylamine (DIPEA): A hindered base often used in peptide synthesis, but NMM remains superior for this specific application.

3. Solvent and Temperature Control:

• Solvents: Anhydrous tetrahydrofuran (THF) is a common and effective solvent.[4][7] Dichloromethane (DCM) can also be used, but the choice of base becomes even more critical; NMM is strongly recommended with DCM.[4][8]

• Temperature: The activation step must be performed at low temperatures, typically -15 °C , to prevent disproportionation of the mixed anhydride into symmetrical anhydrides and to suppress racemization.[6][7] The coupling reaction is then allowed to proceed, often while warming to room temperature.

Part 3: Experimental Protocols

Protocol 1: Dipeptide Synthesis using the Isobutyl Chloroformate Method

This protocol describes the coupling of an N-Boc-protected amino acid with an amino acid methyl ester hydrochloride.

Materials:

• N-Boc-Amino Acid (e.g., Boc-L-Phenylalanine)

• Amino Acid Ester HCl (e.g., L-Leucine methyl ester HCl)

• Isobutyl Chloroformate

• N-Methylmorpholine (NMM)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl Acetate (EtOAc)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

Procedure:

• Preparation of the Amino Component:

  • In a round-bottom flask, dissolve the amino acid ester hydrochloride (1.0 eq) in anhydrous THF.

  • Add N-methylmorpholine (1.0 eq) and stir for 10 minutes at room temperature to liberate the free amine. Cool the flask to -15 °C in an acetone/dry ice bath.

• Activation of the Carboxyl Component (in a separate flask):

  • In a separate, dry round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve the N-Boc-amino acid (1.0 eq) in anhydrous THF.

  • Cool the solution to -15 °C .

  • Add N-methylmorpholine (1.0 eq) and stir for 1-2 minutes.

  • Slowly add isobutyl chloroformate (1.0 eq) dropwise via syringe, ensuring the temperature remains at -15 °C. A precipitate of NMM·HCl will form.

  • Allow the activation to proceed for 4-12 minutes at -15 °C.[6][7] Do not exceed 15 minutes to avoid side reactions.

• Coupling Reaction:

  • Transfer the solution containing the free amine (from Step 1) to the flask containing the freshly prepared mixed anhydride (from Step 2) via a cannula.

  • Stir the reaction mixture at -15 °C for 30 minutes, then allow it to slowly warm to room temperature and stir for an additional 1-2 hours.

• Workup and Purification:

  • Remove the NMM·HCl precipitate by filtration.

  • Concentrate the filtrate under reduced pressure to remove most of the THF.[7]

  • Dissolve the residue in ethyl acetate.

  • Wash the organic layer successively with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).[7]

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude protected dipeptide.

  • Purify the product by column chromatography on silica gel if necessary.

Part 4: Troubleshooting and Side Reactions

Even under optimized conditions, side reactions can occur. Understanding these pathways is key to troubleshooting.

Problem	Primary Cause(s)	Solution(s)
Low Yield	Incomplete activation; premature decomposition of the mixed anhydride; moisture in reagents/solvents.	Ensure all reagents and solvents are anhydrous. Strictly adhere to the -15 °C activation temperature and time.
Racemization	Use of an overly strong base (e.g., TEA); activation temperature too high or time too long.	Use N-methylmorpholine (NMM) as the base.[3][8] Maintain activation temperature at -15 °C.
Urethane Byproduct Formation	"Wrong-way opening" where the amine attacks the carbonate carbonyl. More common with sterically hindered amino acids.[9]	Use pivaloyl chloride instead of isobutyl chloroformate for very hindered couplings. Adding HOBt can sometimes suppress this side reaction.[10]
Symmetrical Anhydride Formation	Disproportionation of the mixed anhydride, often caused by prolonged activation times or elevated temperatures. This leads to the liberation of the starting amino acid.	Keep activation times short (typically under 12 minutes) and the temperature strictly at -15 °C. A reverse addition protocol (adding the amino acid/base solution to the chloroformate) can also minimize this.

Part 5: Comparative Overview

The mixed anhydride method offers a compelling balance of features compared to other common coupling strategies.

Parameter	Mixed Anhydride Method	Carbodiimides (DCC/DIC)	Phosphonium/Uronium (HBTU/HATU)
Cost	Low. Reagents are inexpensive.	Low to Moderate.	High. Reagents are significantly more expensive.
Reaction Speed	Very Fast. Activation is rapid.	Moderate.	Very Fast.
Byproduct Removal	Easy. Byproducts are volatile or easily filtered/washed away.	Difficult. DCU is poorly soluble and can be hard to remove completely.	Easy. Byproducts are water-soluble.
Racemization Risk	Low to moderate, highly dependent on base and temperature control.	Can be significant without additives like HOBt or HOSu.[11]	Very low, especially with HATU.[11]
Scalability	Excellent. Widely used for industrial-scale peptide synthesis.[5]	Good.	Good, but cost can be prohibitive at large scale.

Conclusion

The mixed anhydride method, particularly using isobutyl chloroformate and N-methylmorpholine, is a robust, rapid, and economical procedure for peptide synthesis.[5][12] Its primary advantages lie in the low cost of reagents and the ease of byproduct removal, making it exceptionally well-suited for large-scale applications. While it requires careful control of temperature and the choice of base to minimize side reactions like racemization and urethane formation, a well-executed mixed anhydride coupling is an exceedingly efficient tool for the construction of peptide bonds.[3][4]

References

• Fuller, W. D., & Yalamoori, V. V. (n.d.). 3.4 Acid Anhydrides. Thieme.
• Boc Sciences. (n.d.). Brief Introduction of Synthesis of Amides by Mixed Anhydride Method.

• Chen, F. M., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618. Retrieved from [Link]

• Chen, F. M. F., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry. Retrieved from [Link]

• Albertson, N. F. (1962). Synthesis of Peptides with Mixed Anhydrides. Organic Reactions, 12, 157-355. Retrieved from [Link]

• Tilak, M. A. (1982). U.S. Patent No. 4,351,762. Washington, DC: U.S. Patent and Trademark Office.

• Rossi, S., et al. (2025). Straightforward, scalable, solution-phase synthesis of peptide bonds in flow. Scientific Reports. Retrieved from [Link]

• Benoiton, N. L., et al. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618. Retrieved from [Link]

• Anderson, G. W. (1972). U.S. Patent No. 3,640,991. Washington, DC: U.S. Patent and Trademark Office.

• Reddy, K. S., et al. (2003). Using mixed anhydrides from amino acids and isobutyl chloroformate in N-acylations: a case study on the elucidation of mechanism of urethane formation and starting amino acid liberation using carbon dioxide as the probe. Tetrahedron Letters, 44(42), 7853-7856. Retrieved from [Link]

• Albertson, N. F. (1962). Synthesis of Peptides with Mixed Anhydrides. ResearchGate. Retrieved from [Link]

• Bodanszky, M., & Tolle, J. C. (1977). Side reactions in peptide synthesis. V. A reexamination of the mixed anhydride method. International Journal of Peptide and Protein Research, 10(5), 380-384. Retrieved from [Link]

• Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Brief Introduction of Synthesis of Amides by Mixed Anhydride Method [en.highfine.com]
• 6. US4351762A - Rapid, quantitative peptide synthesis using mixed anhydrides - Google Patents [patents.google.com]
• 7. US3640991A - Mixed anhydride method of preparing peptides - Google Patents [patents.google.com]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. Side reactions in peptide synthesis. V.A reexamination of the mixed anhydride method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. peptide.com [peptide.com]
• 12. Straightforward, scalable, solution-phase synthesis of peptide bonds in flow - PMC [pmc.ncbi.nlm.nih.gov]

The Dual-Acyl Donor: A Guide to Butanoic Pentanoic Anhydride in Esterification

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the quest for efficient and selective methods for ester formation is perpetual. Esters are not merely fragrant compounds; they are pivotal functional groups in a vast array of pharmaceuticals, agrochemicals, and materials. Among the arsenal of esterification reagents, mixed anhydrides offer a compelling balance of reactivity and handleability. This guide provides an in-depth exploration of a specific, unsymmetrical mixed anhydride, butanoic pentanoic anhydride , as a versatile reagent for the acylation of alcohols. We will delve into its synthesis, mechanistic nuances, and practical application, offering field-proven insights for its effective use in research and development.

The Merit of Mixed Anhydrides: A Reactivity Overview

Symmetrical anhydrides, such as butanoic anhydride or pentanoic anhydride, are effective acylating agents. However, their use results in the loss of one equivalent of the carboxylic acid as a byproduct. Mixed anhydrides, on the other hand, present an opportunity for selective acyl transfer, potentially minimizing waste and improving atom economy. The reactivity of a mixed anhydride is dictated by the differential electrophilicity of its two carbonyl carbons. This subtle electronic and steric disparity is the key to controlling which acyl group is transferred to a nucleophile.

Butanoic pentanoic anhydride, with its closely related but distinct alkyl chains, presents an interesting case for studying and exploiting these subtle differences in reactivity.

Synthesis of Butanoic Pentanoic Anhydride

The in situ generation of butanoic pentanoic anhydride is often the preferred method to avoid isolation and purification of the relatively reactive mixed anhydride. A common and practical approach involves the reaction of one of the carboxylic acids with an activating agent to form a highly reactive intermediate, which then reacts with the second carboxylic acid.

One established method involves the use of a dehydrating agent like dicyclohexylcarbodiimide (DCC) or reacting an acyl chloride with a carboxylate salt. A straightforward laboratory-scale synthesis can be achieved by reacting butanoyl chloride with sodium pentanoate, or vice-versa.

Alternatively, heating a mixture of butanoic acid and pentanoic acid with a dehydrating agent such as acetic anhydride can lead to the formation of the mixed anhydride, alongside the symmetrical anhydrides.[1]

The Esterification Mechanism: A Tale of Two Carbonyls

The esterification of an alcohol using butanoic pentanoic anhydride proceeds via a nucleophilic acyl substitution mechanism. The alcohol, acting as the nucleophile, attacks one of the two electrophilic carbonyl carbons of the anhydride. This leads to the formation of a tetrahedral intermediate, which then collapses to yield the ester and a carboxylate leaving group.

The central question in the use of an unsymmetrical anhydride like butanoic pentanoic anhydride is one of regioselectivity: which carbonyl group will the alcohol preferentially attack?

The outcome is governed by a combination of electronic and steric factors:

• Electronic Effects: The electron-donating effect of the alkyl chains (propyl for the butanoyl group and butyl for the pentanoyl group) is very similar. Therefore, the electronic difference between the two carbonyl carbons is minimal.

• Steric Effects: The pentanoyl group is slightly bulkier than the butanoyl group. Consequently, the carbonyl carbon of the butanoyl group is sterically less hindered and, in principle, more accessible to the incoming nucleophile.

Therefore, it is generally expected that nucleophilic attack will preferentially occur at the butanoyl carbonyl, leading to the formation of the butyl ester and pentanoate as the leaving group. However, due to the similarity of the two acyl groups, a mixture of both butyl and pentyl esters is highly probable, with a likely slight preference for the butyl ester.

For achieving high selectivity, mixed anhydrides with significantly different electronic properties are often employed, such as a mixed anhydride derived from a sterically hindered or electron-withdrawing carboxylic acid and the desired acyl group.[2][3]

Visualizing the Mechanism:

Caption: Generalized mechanism of esterification using butanoic pentanoic anhydride.

Experimental Protocols

The following protocols are designed to be adaptable for a range of alcohol substrates. Optimization of reaction time, temperature, and stoichiometry may be necessary for specific applications.

Protocol 1: In Situ Generation and Esterification of a Primary Alcohol

This protocol describes the esterification of benzyl alcohol with butanoic pentanoic anhydride generated in situ from butanoyl chloride and pentanoic acid.

Materials:

• Butanoyl chloride

• Pentanoic acid

• Benzyl alcohol

• Triethylamine (Et3N) or Pyridine

• Anhydrous dichloromethane (DCM) or diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, and other standard glassware.

Procedure:

• Anhydride Formation:

  • To a stirred solution of pentanoic acid (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM at 0 °C (ice bath), add butanoyl chloride (1.0 eq) dropwise via a dropping funnel over 15 minutes.

  • Allow the reaction mixture to stir at 0 °C for 30 minutes and then at room temperature for 1 hour. The formation of triethylammonium chloride precipitate will be observed.

• Esterification:

  • Cool the reaction mixture back to 0 °C.

  • Add the primary alcohol (e.g., benzyl alcohol, 1.0 eq) to the mixture.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting alcohol.

• Workup and Purification:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO3 solution (to remove unreacted acids) and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate in vacuo.

  • The crude product will likely be a mixture of benzyl butanoate and benzyl pentanoate. Purify the desired ester by flash column chromatography on silica gel.

Visualizing the Workflow:

Caption: A typical experimental workflow for esterification.

Data Presentation: Anticipated Product Ratios

The exact product ratio of butyl to pentyl ester will depend on the specific alcohol substrate and reaction conditions. However, a general trend can be anticipated based on the principles discussed.

Alcohol Type	Steric Hindrance	Expected Major Ester Product	Anticipated Selectivity
Primary (e.g., Methanol)	Low	Butyl Ester	Low to Moderate
Secondary (e.g., Isopropanol)	Moderate	Butyl Ester	Moderate
Tertiary (e.g., tert-Butanol)	High	Butyl Ester	Moderate to High

Note: Increased steric hindrance on the alcohol nucleophile is expected to amplify the preference for attack at the less sterically hindered butanoyl carbonyl, thus improving the selectivity for the butyl ester.

Trustworthiness and Self-Validation

To ensure the reliability of the results obtained using butanoic pentanoic anhydride, the following self-validating steps should be incorporated into the experimental design:

• Control Reactions: Perform control reactions using the individual symmetrical anhydrides (butanoic anhydride and pentanoic anhydride) under identical conditions to establish baseline reactivity and product profiles.

• Thorough Characterization: Characterize the product mixture thoroughly using techniques such as ¹H NMR, ¹³C NMR, and GC-MS to accurately determine the ratio of the two ester products.

• Consistency Checks: Repeat key experiments to ensure the reproducibility of the observed product ratios and yields.

Conclusion: A Tool for Differential Acylation

Butanoic pentanoic anhydride, while not a common off-the-shelf reagent, serves as an excellent model for understanding and exploiting the principles of mixed anhydride chemistry. Its utility lies not in achieving perfect selectivity, but in providing a means for differential acylation, where a mixture of two related esters can be generated in a single step. This can be particularly useful in the context of generating chemical libraries for screening purposes in drug discovery. For applications demanding high selectivity, the use of mixed anhydrides with greater electronic and steric differentiation is recommended. By understanding the underlying mechanistic principles and employing rigorous experimental design, researchers can effectively harness the synthetic potential of butanoic pentanoic anhydride and other mixed anhydrides in their synthetic endeavors.

References

• Trabelsi, I., Essid, K., & Frikha, M. H. (2017). Esterification of Mixed Carboxylic-fatty Anhydrides Using Amberlyst-15 as Heterogeneous Catalyst. Journal of Oleo Science, 66(7), 667–676. [Link]

• (2017). Esterification of Mixed Carboxylic-fatty Anhydrides Using Amberlyst-15 as Heterogeneous Catalyst. ResearchGate. [Link]

• Pearson. (n.d.). Create a reaction pathway to form a mixed anhydride from butanoic... Pearson+. [Link]

• Kim, S., Lee, J. I., & Kim, Y. C. (1985). A simple and mild esterification method for carboxylic acids using mixed carboxylic-carbonic anhydrides. The Journal of Organic Chemistry, 50(19), 3615–3617. [Link]

• Dhimitruka, I., & SantaLucia, J. (2006). Ester Synthesis by Esterification. Organic Chemistry Portal. [Link]

• Shiina, I. (2004). Shiina esterification. Wikipedia. [Link]

• (2023). Acid Anhydrides react with alcohols to form esters. Chemistry LibreTexts. [Link]

• (n.d.). preparation of esters. Chemguide. [Link]

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• 1. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]
• 2. Shiina esterification - Wikipedia [en.wikipedia.org]
• 3. Ester synthesis by esterification [organic-chemistry.org]

Application Notes and Protocols for Coupling Reactions with Butanoic Pentanoic Anhydride

Introduction: The Versatility of Mixed Anhydrides in Acylation Chemistry

In the landscape of modern organic synthesis, the formation of amide and ester bonds remains a cornerstone of molecular construction, pivotal to the development of pharmaceuticals, agrochemicals, and advanced materials. Among the myriad of activating agents for carboxylic acids, mixed anhydrides, such as butanoic pentanoic anhydride, offer a compelling balance of reactivity, operational simplicity, and cost-effectiveness. These reagents serve as potent acylating agents for a wide range of nucleophiles, including amines, alcohols, and thiols.

This technical guide provides an in-depth exploration of the reaction conditions for coupling reactions utilizing butanoic pentanoic anhydride. We will delve into the mechanistic underpinnings that govern these transformations, present detailed, field-proven protocols for their execution, and offer insights into optimizing reaction outcomes. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic utility of mixed anhydrides in their work.

Scientific Integrity & Logic: Understanding the Mixed Anhydride Approach

The efficacy of butanoic pentanoic anhydride in coupling reactions is rooted in the differential reactivity of its two carbonyl centers. A thorough understanding of the factors governing this reactivity is paramount for achieving high yields and predictable selectivity.

Mechanism of Acylation

The fundamental reaction involves the nucleophilic attack on one of the carbonyl carbons of the mixed anhydride, leading to the formation of a tetrahedral intermediate. This intermediate then collapses, expelling a carboxylate as a leaving group and yielding the acylated product.[1][2] The choice of which carbonyl group is attacked is not random and is influenced by a combination of electronic and steric factors.[3]

Generally, the less sterically hindered and more electronically deficient carbonyl carbon is the preferred site of nucleophilic attack. In the case of butanoic pentanoic anhydride, the pentanoyl group is slightly bulkier than the butanoyl group. Consequently, nucleophilic attack is marginally favored at the butanoyl carbonyl. However, for simple aliphatic mixed anhydrides, this selectivity can be modest, potentially leading to a mixture of products.[4]

The reactivity of the anhydride can be significantly enhanced through catalysis. Nucleophilic catalysts like 4-(Dimethylamino)pyridine (DMAP) form a highly reactive N-acylpyridinium intermediate, which is a much more potent acylating agent than the anhydride itself.[5][6] Lewis acids, such as scandium triflate, can also catalyze the reaction by coordinating to a carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon.[7][8]

Diagram 1: General Mechanism of Nucleophilic Acyl Substitution with a Mixed Anhydride

Caption: General mechanism of acylation using a mixed anhydride.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of butanoic pentanoic anhydride and its subsequent use in a representative coupling reaction.

Protocol 1: Synthesis of Butanoic Pentanoic Anhydride

This protocol is based on the general principle of reacting an acid chloride with a carboxylate salt.[9] This method is often preferred for preparing mixed anhydrides as it can minimize disproportionation into symmetrical anhydrides.[10]

Materials:

• Butanoic acid

• Pentanoyl chloride

• Triethylamine (TEA)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Anhydrous sodium sulfate

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve butanoic acid (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add pentanoyl chloride (1.0 equivalent) dropwise from the dropping funnel to the stirred solution over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 1-2 hours.

• The formation of triethylammonium chloride will be observed as a white precipitate.

• Filter the reaction mixture under inert atmosphere to remove the precipitate.

• The filtrate contains the butanoic pentanoic anhydride. For many applications, this solution can be used directly in the subsequent coupling step.

• For isolation, the solvent can be removed under reduced pressure. It is important to note that mixed anhydrides can be prone to disproportionation, especially upon heating, so purification by distillation should be approached with caution.[11]

Diagram 2: Experimental Workflow for the Synthesis of Butanoic Pentanoic Anhydride

Caption: Workflow for the synthesis of butanoic pentanoic anhydride.

Protocol 2: DMAP-Catalyzed Esterification of Benzyl Alcohol with Butanoic Pentanoic Anhydride

This protocol exemplifies the use of butanoic pentanoic anhydride in an esterification reaction, catalyzed by 4-(Dimethylamino)pyridine (DMAP).[5][12]

Materials:

• Butanoic pentanoic anhydride solution (from Protocol 1)

• Benzyl alcohol

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous dichloromethane (DCM)

• 1 M HCl solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer

Procedure:

• In a clean, dry round-bottom flask, dissolve benzyl alcohol (1.0 equivalent) and DMAP (0.1 equivalents) in anhydrous dichloromethane.

• To this solution, add the freshly prepared solution of butanoic pentanoic anhydride (1.2 equivalents) at room temperature with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within a few hours at room temperature.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the purified benzyl butanoate and benzyl pentanoate.

Data Presentation: Factors Influencing Reaction Outcome

The success of a coupling reaction with butanoic pentanoic anhydride is contingent on several key parameters. The following table summarizes these variables and their anticipated effects on the reaction.

Parameter	Variation	Effect on Reaction	Rationale and Insights	References
Nucleophile	Primary Amine > Secondary Amine > Alcohol > Thiol	Reaction rate generally follows nucleophilicity.	Amines are typically more nucleophilic than alcohols, leading to faster reaction rates. Steric hindrance on the nucleophile can significantly decrease the reaction rate.	[13]
Catalyst	DMAP, Lewis Acids (e.g., Sc(OTf)₃), None	Catalysts significantly increase the reaction rate.	DMAP acts as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate. Lewis acids activate the anhydride by coordinating to a carbonyl oxygen.	[5][7]
Solvent	Aprotic solvents (DCM, THF, Diethyl Ether) are preferred.	Solvent polarity can influence reaction rates and the stability of intermediates.	Aprotic solvents are generally preferred to avoid reaction with the anhydride. Solvents like DMF can sometimes lead to more side reactions, such as disproportionation.	[11]
Temperature	-20 °C to Room Temperature	Lower temperatures can improve selectivity and minimize side reactions.	Mixed anhydrides can undergo disproportionation to symmetrical anhydrides at elevated temperatures. Running the reaction at lower temperatures can help to mitigate this side reaction.	[10]
Stoichiometry	Slight excess of the anhydride (1.1-1.5 eq.)	Can drive the reaction to completion.	Using a slight excess of the anhydride can ensure full consumption of a more valuable nucleophile.	[14]

Conclusion and Future Perspectives

Butanoic pentanoic anhydride is a valuable and versatile reagent for acylation reactions. The protocols and data presented herein provide a solid foundation for researchers to effectively utilize this mixed anhydride in their synthetic endeavors. By carefully considering the reaction parameters, such as the choice of catalyst, solvent, and temperature, it is possible to achieve high yields of the desired amide or ester products. The operational simplicity and cost-effectiveness of the mixed anhydride method ensure its continued relevance in both academic and industrial research, particularly in the early stages of drug discovery and development where rapid analogue synthesis is crucial. Future work in this area may focus on the development of more selective catalytic systems that can further enhance the regioselectivity of nucleophilic attack on unsymmetrical anhydrides, thereby broadening their synthetic utility.

References

• Ishihara, K., Kubota, M., Kurihara, H., & Yamamoto, H. (1996). Scandium Trifluoromethanesulfonate as an Extremely Active Lewis Acid Catalyst in Acylation of Alcohols with Acid Anhydrides and Mixed Anhydrides. The Journal of Organic Chemistry, 61(14), 4560–4567. [Link]

• Benoiton, N. L., Lee, Y. C., & Chen, F. M. (1993). Studies on the disproportionation of mixed anhydrides of N-alkoxycarbonylamino acids. International journal of peptide and protein research, 41(4), 338–341. [Link]

• Chem-Space. (n.d.). Brief Introduction of Synthesis of Amides by Mixed Anhydride Method. [Link]

• Organic Chemistry Portal. (n.d.). Lewis acid catalyzed acylation reactions: scope and limitations. [Link]

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• Google Patents. (n.d.).

• Stack Exchange. (2014). Rationalising the order of reactivity of carbonyl compounds towards nucleophiles. [Link]

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• Master Organic Chemistry. (2011). Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). [Link]

• Organic Chemistry Portal. (2007). Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions. [Link]

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• Chemistry LibreTexts. (2022). 21.5: Chemistry of Acid Anhydrides. [Link]

• Chemistry LibreTexts. (2023). 12.3: Nucleophilic Acyl Substitution Reactions. [Link]

• Chemistry LibreTexts. (2023). 21.4: Nucleophilic Acyl Substitution Reactions of Carboxylic Acids. [Link]

• YouTube. (2013). Nucleophilic Acyl Substitution of Anhydrides. [Link]

• YouTube. (2021). Acetylation of amine || amine react with acetyl chloride or acetic anhydride. [Link]

• Quora. (2021). How is butanoic acid converted to an anhydride?. [Link]

• Axios Research. (n.d.). Butanoic Pentanoic Anhydride. [Link]

• Clinivex. (n.d.). Butanoic Pentanoic Anhydride. [Link]

• Reactory. (2022). butanoic anhydride | C8H14O3. [Link]

• NIST. (n.d.). Butanoic acid, anhydride. [Link]

• PubChem. (n.d.). Butyric anhydride. [Link]

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Application Notes and Protocols: A Step-by-Step Guide for Using Mixed Anhydrides in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Activated Acyl Intermediates

In the realm of organic synthesis, the formation of amide and ester bonds is a cornerstone of molecular construction. While carboxylic acids are abundant starting materials, their direct reaction with amines or alcohols is often inefficient, requiring harsh conditions that are incompatible with sensitive functional groups. To overcome this, chemists employ "activating agents" to convert the carboxylic acid into a more reactive intermediate. Mixed anhydrides, also known as unsymmetrical anhydrides, are highly reactive carboxylic acid derivatives that serve as potent acylating agents, enabling these crucial bond formations under mild conditions.[1]

Their heightened reactivity compared to the parent carboxylic acids makes them invaluable intermediates, particularly in the synthesis of peptides and the development of prodrugs.[1] This guide provides a comprehensive overview of the principles, protocols, and practical considerations for utilizing mixed anhydrides in your synthetic endeavors.

Core Principles: Mechanism and Regioselectivity

A mixed anhydride is characterized by two different acyl groups linked to the same oxygen atom.[2] For many applications, particularly peptide synthesis, mixed carboxylic-carbonic anhydrides are the most frequently used variant.

Formation of Mixed Carboxylic-Carbonic Anhydrides

The most common method for generating a mixed carboxylic-carbonic anhydride involves the reaction of a carboxylic acid (such as an N-protected amino acid) with an alkyl chloroformate, like isobutyl chloroformate, in the presence of a tertiary amine base (e.g., N-methylmorpholine).[1][3] This reaction is typically performed at low temperatures (around -15 °C) to ensure the stability of the highly reactive anhydride intermediate.[1]

The base deprotonates the carboxylic acid to form a carboxylate anion, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the alkyl chloroformate. This addition-elimination sequence results in the formation of the mixed anhydride and the release of a chloride ion.

// Nodes RCOOH [label="Carboxylic Acid (R-COOH)"]; Base [label="Tertiary Amine (e.g., NMM)"]; RCOO_neg [label="Carboxylate Anion (R-COO⁻)"]; AlkylChloroformate [label="Alkyl Chloroformate (R'-O-CO-Cl)"]; MixedAnhydride [label="Mixed Carboxylic-Carbonic Anhydride", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; BaseHCl [label="Base·HCl"]; Nucleophile [label="Nucleophile (Nu-H)\n(e.g., Amino Acid Ester)"]; AcylatedProduct [label="Acylated Product (R-CO-Nu)", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Byproducts [label="Byproducts (R'-OH + CO₂)"];

// Edges RCOOH -> RCOO_neg [label="+ Base"]; RCOO_neg -> MixedAnhydride [label="+ Alkyl Chloroformate\n- Cl⁻"]; Base -> BaseHCl; AlkylChloroformate -> MixedAnhydride; MixedAnhydride -> AcylatedProduct [label="+ Nucleophile"]; AcylatedProduct -> Byproducts [style=invis]; MixedAnhydride -> Byproducts [label="releases"]; }

Caption: Formation of a mixed anhydride and subsequent acylation.

Reactivity and Regioselectivity: The Key to Controlled Acylation

The reactivity of the mixed anhydride stems from the electron-withdrawing nature of the acyl groups, which makes the carbonyl carbons highly electrophilic.[1] When a nucleophile is introduced, it can, in principle, attack either of the two carbonyl carbons. However, for the reaction to be synthetically useful, the attack must be regioselective, favoring the desired carbonyl center.

In the case of mixed carboxylic-carbonic anhydrides used in peptide synthesis, the nucleophilic amine preferentially attacks the carbonyl carbon of the amino acid moiety.[1] This selectivity is governed by a combination of steric and electronic factors:

• Electronic Effects: The alkoxy group (-OR') of the carbonate portion is electron-donating, which reduces the electrophilicity of its adjacent carbonyl carbon, making it less attractive to the incoming nucleophile.[1]

• Steric Hindrance: Bulky alkyl groups on the chloroformate, such as the isobutyl group in isobutyl chloroformate, sterically hinder the approach of the nucleophile to the carbonate carbonyl, further favoring attack at the less hindered amino acid carbonyl.[4]

This controlled reactivity ensures the efficient formation of the desired amide bond, releasing the alcohol and carbon dioxide as byproducts.[5]

Key Reagents and Reaction Conditions

The success of a mixed anhydride reaction hinges on the appropriate selection of reagents and conditions.

Reagent Type	Examples	Role and Rationale
Carboxylic Acid	N-protected amino acids, various aliphatic and aromatic carboxylic acids.	The acyl donor in the reaction. For peptide synthesis, the N-terminus must be protected to prevent self-condensation.
Activating Agent	Isobutyl chloroformate, Ethyl chloroformate.	Reacts with the carboxylic acid to form the highly reactive mixed anhydride. Isobutyl chloroformate is widely used due to the steric bulk of the isobutyl group, which enhances regioselectivity and minimizes side reactions.[6]
Tertiary Amine Base	N-methylmorpholine (NMM), N-methylpiperidine, Triethylamine (TEA).	Deprotonates the carboxylic acid to facilitate its reaction with the chloroformate. NMM is often preferred as it is less sterically hindered than TEA, leading to faster anhydride formation, and has been shown to reduce side reactions like urethane formation and racemization.[7][8]
Solvent	Tetrahydrofuran (THF), Dichloromethane (DCM), Dimethylformamide (DMF).	Must be anhydrous to prevent hydrolysis of the mixed anhydride. THF and DCM are common choices for their inertness and ability to dissolve the reactants.[1][7]
Nucleophile	Amino acid esters, alcohols, primary and secondary amines.	The acyl acceptor that attacks the activated mixed anhydride to form the final product.

Detailed Application Protocol: Dipeptide Synthesis

This protocol provides a general procedure for the synthesis of a dipeptide using the mixed anhydride method.

Materials and Equipment:

• Round-bottom flasks, magnetic stir bars, and a magnetic stirrer.

• Syringes and needles for the transfer of anhydrous solvents and reagents.

• A low-temperature cooling bath (e.g., dry ice/acetone, -15 °C).

• Standard glassware for work-up and purification (separatory funnel, rotary evaporator, chromatography column).

• Anhydrous solvents (THF or DCM).

• N-protected amino acid, amino acid ester hydrochloride, isobutyl chloroformate, and N-methylmorpholine (NMM).

Caption: Workflow for dipeptide synthesis via the mixed anhydride method.

Step-by-Step Procedure:

Part 1: Activation of the N-Protected Amino Acid

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-protected amino acid (1.0 equivalent) and N-methylmorpholine (1.0 equivalent) in anhydrous tetrahydrofuran (THF).[1]

  • Causality: Anhydrous conditions are critical to prevent the hydrolysis of the highly reactive chloroformate and the resulting mixed anhydride. NMM acts as the base to deprotonate the carboxylic acid, forming the carboxylate nucleophile.

• Cooling: Cool the solution to -15 °C using a dry ice/acetone bath.[1]

  • Causality: Low temperatures are essential to minimize side reactions, such as racemization of the amino acid and the formation of urethane byproducts. The mixed anhydride itself is thermally labile.

• Anhydride Formation: While maintaining the temperature at -15 °C, add isobutyl chloroformate (1.0 equivalent) dropwise to the solution with vigorous stirring.[1]

  • Causality: Dropwise addition helps to control the exothermic reaction and maintain the low temperature.

• Activation Time: Stir the reaction mixture for 5-10 minutes at -15 °C.[1]

  • Self-Validation: The formation of a precipitate (NMM·HCl) is a visual indicator that the reaction is proceeding. This short reaction time is sufficient for complete formation of the mixed anhydride.

Part 2: Coupling Reaction

• Nucleophile Preparation: In a separate flask, dissolve the amino acid ester hydrochloride (1.0 equivalent) and N-methylmorpholine (1.0 equivalent) in anhydrous THF. The NMM is added to neutralize the hydrochloride salt, liberating the free amine.

• Coupling: Add the solution of the amino acid ester to the pre-formed mixed anhydride solution at -15 °C.[1]

• Reaction: Allow the reaction to proceed at -15 °C for 1-2 hours, then let it warm to room temperature and continue stirring for an additional 1-2 hours.[1]

  • Self-Validation: The progress of the reaction can be monitored by thin-layer chromatography (TLC) to check for the consumption of the starting materials.

Part 3: Work-up and Purification

• Filtration: Remove the precipitated N-methylmorpholine hydrochloride by filtration.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with a mild acid (e.g., 1M HCl or citric acid), a mild base (e.g., saturated NaHCO₃ solution), and brine.

  • Causality: The acidic wash removes any unreacted amine, while the basic wash removes any unreacted carboxylic acid.

• Drying and Final Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to yield the crude dipeptide.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes or methanol in dichloromethane) to obtain the pure dipeptide.[1]

Troubleshooting and Side Reactions

Even with a robust protocol, challenges can arise. Understanding potential side reactions is key to troubleshooting.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete activation. 2. Hydrolysis of the mixed anhydride due to moisture. 3. Inefficient coupling.	1. Ensure accurate stoichiometry of reagents. 2. Use rigorously dried solvents and glassware. 3. Allow sufficient reaction time for the coupling step; monitor by TLC.
Racemization	Formation of an oxazolone intermediate, especially when activating peptide fragments.	1. Maintain low temperatures (-15 °C or below) throughout the activation and coupling steps.[3] 2. Use a base like N-methylmorpholine, which is known to suppress racemization compared to stronger or more hindered bases.[7]
Urethane Formation	The amino component attacks the carbonate carbonyl of the mixed anhydride instead of the desired amino acid carbonyl. This is more common with sterically hindered amino acids.[9]	1. Use a chloroformate with a bulky alkyl group (e.g., isobutyl chloroformate).[6] 2. Employ the optimal base/solvent combination, such as N-methylpiperidine in DCM, which has been shown to minimize urethane formation.[8]

Safety Precautions

Working with the reagents involved in mixed anhydride synthesis requires strict adherence to safety protocols.

• Alkyl Chloroformates (e.g., Isobutyl Chloroformate): These are highly reactive, corrosive, and toxic liquids.[5] They are lachrymators and can cause severe burns upon contact with skin, eyes, and mucous membranes.[5]

  • Handling: Always handle alkyl chloroformates in a well-ventilated chemical fume hood.[10] Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves.

  • Quenching: Excess chloroformate can be quenched by slow addition to a cold, stirred solution of a base like sodium bicarbonate.

• Anhydrous Solvents (e.g., THF, DCM, Chloroform): These solvents are flammable and/or toxic.

  • Chloroform: Chloroform is a suspected carcinogen and can cause damage to the liver and kidneys upon inhalation or ingestion.[11][12][13] Work with chloroform in a chemical fume hood and ensure proper containment.[11]

• General Practices: Always review the Safety Data Sheet (SDS) for each reagent before use. Ensure emergency shower and eyewash stations are accessible.

References

• Synthesis of Peptides with Mixed Anhydrides - Organic Reactions. Wiley Online Library. [Link]

• Chloroform Guidelines - Duke Safety. Duke University. [Link]

• Chloroform, uses, and safety precautions | Yashika Solutions. Yashika Solutions. [Link]

• US3640991A - Mixed anhydride method of preparing peptides - Google Patents.

• Reagents used for the preparation of mixed anhydrides. - ResearchGate. ResearchGate. [Link]

• The photochemistry of mixed anhydrides: a search for selectivity in photochemically initiated bond cleavage reactions - ACS Publications. ACS Publications. [Link]

• Recent development of peptide coupling reagents in organic synthesis. Royal Society of Chemistry. [Link]

• Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization - ResearchGate. ResearchGate. [Link]

• Proposed mechanism and regioselectivity of amidation using isobutyl chloroformate (25). ResearchGate. [Link]

• Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates - PMC - NIH. National Institutes of Health. [Link]

• Scheme 1. Methods for the synthesis of mixed anhydrides. - ResearchGate. ResearchGate. [Link]

• Are there any safety issues in using alkyl chloroformates? - ResearchGate. ResearchGate. [Link]

• Straightforward, scalable, solution-phase synthesis of peptide bonds in flow - PMC - NIH. National Institutes of Health. [Link]

• US2360210A - Mixed carboxylic-carbamic anhydrides - Google Patents.

• Organic acid anhydride - Wikipedia. Wikipedia. [Link]

• Chloroform - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

• Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry. [Link]

• Common Name: ETHYL CHLOROFORMATE HAZARD SUMMARY. New Jersey Department of Health. [Link]

• US6562977B2 - Process for the preparation of mixed anhydrides - Google Patents.

• Use of Mixed Carboxylic-Carbonic Anhydrides for Acylations on Carbon and Oxygen1 | The Journal of Organic Chemistry - ACS Publications. ACS Publications. [Link]

• Coupling of peptides to protein carriers by mixed anhydride procedure - PubMed. National Institutes of Health. [Link]

• Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization - Canadian Science Publishing. Canadian Science Publishing. [Link]

• Preparative merits of the mixed anhydride (MA) method in the excess use of DDZ-amino acids in the peptide synthesis of biologically active new antamanide analogues - PubMed. National Institutes of Health. [Link]

• Solved Pivalic mixed anhydrides are often used to form amide | Chegg.com. Chegg. [Link]

• Acetic Anhydride and Mixed Fatty Acid Anhydrides - Semantic Scholar. Semantic Scholar. [Link]

• Carboxylic carbonic anhydrides and related compounds | Accounts of Chemical Research. ACS Publications. [Link]

• A Facile Synthetic Method for Anhydride from Carboxylic Acid with the Promotion of Triphenylphosphine Oxide and Oxaloyl Chloride | ACS Omega. ACS Publications. [Link]

• Reactivity of mixed anhydrides - ResearchGate. ResearchGate. [Link]

• When a mixed anhydride is reacted with RO-H or NH3 how do we know which part gets the H and which gets the RO or NH2? Any help is greatly appreciated! : r/OrganicChemistry - Reddit. Reddit. [Link]

• Mixed Carboxylic Adaydrides. Part I. - RSC Publishing. Royal Society of Chemistry. [Link]

• What Is A Mixed Anhydride? - Chemistry For Everyone - YouTube. YouTube. [Link]

• the reaction of acid anhydrides with water, alcohols and phenol - Chemguide. Chemguide. [Link]

• 14: Preparation and reactions of acid anhydrides - YouTube. YouTube. [Link]

• Carbonic Anhydrases: Versatile and Useful Biocatalysts in Chemistry and Biochemistry. MDPI. [Link]

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Application Notes and Protocols for the Purification of Products from Mixed Anhydride Reactions

Introduction: The Challenge and Necessity of Purity in Mixed Anhydride Reactions

Mixed anhydrides are highly valuable and reactive intermediates in organic synthesis, prized for their ability to facilitate amide and ester bond formation under mild conditions.[1] Their application is a cornerstone in fields ranging from peptide synthesis to the development of novel prodrugs.[1][2] The core of the mixed anhydride method involves activating a carboxylic acid by reacting it with a more reactive acid derivative, such as an alkyl chloroformate (e.g., isobutyl chloroformate) or another acid chloride, in the presence of a base.[1][2] This generates a transient, unsymmetrical anhydride that is highly susceptible to nucleophilic attack.

However, this high reactivity is a double-edged sword. The reaction environment is often complex, containing not only the desired product but also unreacted starting materials, activating agents, and a variety of byproducts stemming from side reactions. These impurities can complicate downstream processes, interfere with biological assays, and compromise the integrity of the final compound. Consequently, robust and efficient purification is not merely a final step but an integral part of the synthetic strategy.

This guide provides researchers, scientists, and drug development professionals with a detailed overview of the common impurities encountered in mixed anhydride reactions and a set of practical, field-proven protocols for their effective removal, ensuring the isolation of a product with the high degree of purity required for its intended application.

Chapter 1: Understanding the Reaction Milieu: A Guide to Potential Impurities

Effective purification begins with a thorough understanding of what needs to be removed. The choice of a purification strategy is dictated by the physicochemical properties of the desired product versus those of the impurities.

Primary Impurity Classes

A typical mixed anhydride reaction mixture may contain the following species:

• Unreacted Starting Materials: The parent carboxylic acid and the nucleophile (amine or alcohol) may remain if the reaction does not go to completion. The activating agent (e.g., isobutyl chloroformate) can also persist if used in excess.

• Activating Agent Artifacts: The activating agent generates its own set of byproducts. For the widely used alkyl chloroformates, this includes the corresponding alcohol (e.g., isobutanol) and, after reaction and workup, CO₂ and the hydrochloride salt of the tertiary amine base used.[1]

• Byproducts from the "Leaving Group": The reaction of a nucleophile with the mixed anhydride releases a carboxylate leaving group, which becomes a carboxylic acid upon aqueous work-up.[3][4] This is a stoichiometric byproduct that must be removed.

• Side-Reaction Products:

  • Symmetrical Anhydrides: Mixed anhydrides can undergo disproportionation to form two symmetrical anhydrides, a common issue that reduces yield and introduces additional impurities.[5]

  • Urethane Byproducts: In peptide synthesis, the amine nucleophile can attack the carbonate portion of the mixed carboxylic-carbonic anhydride, leading to the formation of an undesired urethane-capped byproduct.[2]

  • "Wrong" Carbonyl Attack: The nucleophile can potentially attack either of the two carbonyl carbons of the mixed anhydride. Selectivity is governed by steric and electronic factors, but attack at the undesired carbonyl can lead to significant byproducts.[1][6]

  • Racemization: For chiral carboxylic acids, particularly N-protected amino acids, racemization at the alpha-carbon is a critical side reaction. The choice of base (e.g., N-methylmorpholine is often preferred over triethylamine) and strict temperature control are crucial to minimize this.[2]

Data Presentation: Common Impurities and Their Origins

Impurity Class	Specific Example	Source	Physicochemical Property
Starting Materials	Unreacted Carboxylic Acid	Incomplete reaction	Acidic
Unreacted Amine/Alcohol	Incomplete reaction	Basic (amine) or Neutral (alcohol)
Activating Agent	Isobutyl Chloroformate	Excess reagent	Reactive, Neutral/Slightly Acidic
Byproducts	Isobutanol	Hydrolysis of Isobutyl Chloroformate	Neutral, Volatile
N-Methylmorpholine HCl	Tertiary amine base + HCl	Water-soluble salt
Carboxylic Acid (from anhydride)	Stoichiometric byproduct	Acidic
Side Products	Symmetrical Anhydrides	Disproportionation of mixed anhydride	Neutral
Urethane Adduct	Attack at carbonate carbonyl	Neutral
Racemized Product (Epimer)	Base-mediated enolization	Similar polarity to desired product

Visualization: Reaction and Side-Reaction Pathways

Caption: General reaction scheme for mixed anhydride synthesis and common side reactions.

Chapter 2: Purification Workflow and Core Techniques

A multi-step purification strategy is typically required to isolate the desired product in high purity. The general workflow involves an initial aqueous work-up to remove the bulk of ionic and water-soluble impurities, followed by a chromatographic or crystallization step for final purification.

Visualization: General Purification Workflow

Caption: A typical workflow for purifying products from organic reactions.

Protocol 1: Standard Aqueous Work-up (Liquid-Liquid Extraction)

Objective: To perform a preliminary bulk purification by separating components based on their acid-base properties and solubility. This procedure is highly effective at removing tertiary amine salts, unreacted carboxylic acid, and the carboxylic acid byproduct.[1]

Materials:

• Crude reaction mixture in a water-immiscible organic solvent (e.g., Ethyl Acetate, Dichloromethane).

• Separatory funnel.

• 1 M Hydrochloric Acid (HCl) solution.

• Saturated Sodium Bicarbonate (NaHCO₃) solution.

• Brine (saturated NaCl solution).

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄).

• Rotary evaporator.

Procedure:

• Transfer: Transfer the crude reaction mixture to a separatory funnel of appropriate size. If the reaction solvent is water-miscible (e.g., THF, Dioxane), dilute the mixture with a larger volume of a water-immiscible solvent like ethyl acetate and water.[1]

• Acid Wash: Add an equal volume of 1 M HCl to the separatory funnel. Stopper the funnel, invert, and open the stopcock to vent pressure. Shake gently for 30-60 seconds. Allow the layers to separate completely. Drain and discard the lower aqueous layer.

  • Causality: This step protonates basic impurities, such as the tertiary amine base (e.g., NMM, triethylamine) and any unreacted amine nucleophile, converting them into their hydrochloride salts, which are highly soluble in the aqueous phase.

• Base Wash: Add an equal volume of saturated NaHCO₃ solution. Vent frequently as CO₂ gas may be generated. Shake for 30-60 seconds. Allow the layers to separate. Drain and discard the aqueous layer.

  • Causality: This step deprotonates and removes acidic impurities, primarily the unreacted starting carboxylic acid and the carboxylic acid generated from the anhydride's leaving group.

• Brine Wash: Add an equal volume of brine. Shake gently for 30 seconds. This wash removes the bulk of the dissolved water from the organic layer, breaking up any emulsions and facilitating the subsequent drying step.[1]

• Drying: Drain the organic layer into a clean Erlenmeyer flask. Add a sufficient amount of anhydrous Na₂SO₄ or MgSO₄ (enough so that some powder remains free-flowing). Swirl the flask for 5-10 minutes.

• Isolation: Filter the organic solution to remove the drying agent. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude, worked-up product.

Protocol 2: Purification by Silica Gel Column Chromatography

Objective: To separate the desired product from neutral, non-polar, or similarly-polar impurities that were not removed during the aqueous work-up. This is the most common technique for achieving high purity.[1][2]

Materials:

• Crude product from Protocol 1.

• Silica gel (appropriate mesh size, e.g., 230-400 mesh).

• Chromatography column.

• Eluent (solvent system determined by TLC analysis, e.g., a mixture of hexanes and ethyl acetate).

• Sand and cotton.

• Collection tubes or flasks.

Procedure:

• Eluent Selection: Determine an appropriate solvent system using Thin-Layer Chromatography (TLC). The ideal system should provide a retention factor (R_f) of ~0.2-0.4 for the desired product, with good separation from all major impurities.

• Column Packing (Slurry Method): a. Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer of sand. b. In a beaker, prepare a slurry of silica gel in the initial, least polar eluent mixture. c. Clamp the column vertically and fill it about one-third full with the eluent. d. Gently pour the silica slurry into the column. Tap the side of the column gently to help the silica pack evenly and dislodge air bubbles. e. Open the stopcock to drain some solvent, continuing to add slurry until the desired column height is reached. Do not let the top of the silica bed run dry. f. Add a protective layer of sand on top of the silica bed.

• Sample Loading: a. Dissolve the crude product in a minimal amount of the reaction solvent or the column eluent. b. Carefully apply the sample solution to the top of the silica bed using a pipette. c. Open the stopcock and allow the sample to absorb onto the silica, just until the liquid level meets the top of the sand. d. Carefully add a small amount of fresh eluent to wash the sides of the column and repeat the absorption step.

• Elution: a. Carefully fill the column with the eluent. b. Begin elution by opening the stopcock, collecting the eluent in fractions. Apply gentle air pressure if necessary to maintain a steady flow rate. c. If a solvent gradient is required (i.e., increasing the polarity of the eluent over time), do so in a stepwise or continuous manner.[1]

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Protocol 3: Purification by Crystallization

Objective: To obtain a highly pure, crystalline solid product. This method is ideal when the desired product is the major component after work-up and is a solid at room temperature.

Materials:

• Crude solid product.

• A suitable crystallization solvent or solvent pair.

• Erlenmeyer flask and condenser.

• Hot plate.

• Ice bath.

• Büchner funnel and filter paper.

• Vacuum flask.

Procedure:

• Solvent Selection: The ideal solvent is one in which the product has high solubility at elevated temperatures but low solubility at low temperatures. Impurities should either be insoluble at high temperatures or remain soluble at low temperatures.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling (with stirring) until the solid is completely dissolved. Add solvent dropwise if needed to achieve full dissolution.

• Cooling (Crystal Formation): a. Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. b. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Isolation: a. Collect the crystals by vacuum filtration using a Büchner funnel. b. Wash the crystals with a small amount of ice-cold crystallization solvent to remove any residual soluble impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent. The purity can be checked by melting point analysis and spectroscopy.

Data Presentation: Common Solvents for Crystallization

Solvent	Polarity	Boiling Point (°C)	Notes
Hexane/Heptane	Non-polar	69 / 98	Good for non-polar compounds.
Toluene	Non-polar	111	Higher boiling point, good for less soluble compounds.
Ethyl Acetate	Polar aprotic	77	Versatile solvent, often used in a pair with hexanes.
Acetone	Polar aprotic	56	Very polar, often dissolves too well.
Ethanol/Methanol	Polar protic	78 / 65	Good for polar compounds, can form hydrogen bonds.
Water	Very polar	100	Used for water-soluble, non-hydrolyzable solids.

Chapter 3: Troubleshooting Common Purification Challenges

Problem	Potential Cause(s)	Suggested Solution(s)
Low recovery after aqueous work-up	1. Product is partially water-soluble. 2. Emulsion formation. 3. Product hydrolysis during basic wash.	1. Back-extract the aqueous layers with fresh organic solvent. 2. Add brine to break the emulsion. 3. Use a milder base (e.g., dilute NaHCO₃) and minimize contact time.
Product co-elutes with impurity in column chromatography	1. Insufficient polarity difference. 2. Column is overloaded.	1. Try a different solvent system (e.g., switch from Ethyl Acetate/Hexanes to CH₂Cl₂/Methanol). 2. Use a larger column with more silica relative to the sample amount (aim for a 50:1 to 100:1 mass ratio).
Product comes out as an oil and will not crystallize	1. Presence of impurities disrupting the crystal lattice. 2. Product is inherently an oil or has a low melting point.	1. Re-purify by column chromatography. 2. Attempt to crystallize from a different solvent system, or triturate with a non-polar solvent like pentane to induce solidification.
Streaking on TLC plate	1. Compound is too acidic or basic for silica. 2. Sample is overloaded on the TLC plate.	1. Add a small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the eluent. 2. Spot a more dilute solution of the sample.

References

• Organic acid anhydride. (2023, December 26). In Wikipedia. [Link]

• Reactions with Anhydride Electrophiles. (n.d.). In Introduction to Organic Chemistry. LibreTexts. [Link]

• Mechanism of mixed anhydride coupling reaction. (2004, November). ResearchGate. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2021). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 86(23), 16035–16047. [Link]

• Serebriannikova, A. O., Zhidkov, M. E., & Suponitsky, K. Y. (2020). Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates. Molecules, 25(24), 5946. [Link]

• Semenov, M. A., & Giasov, A. I. (1985). Coupling of peptides to protein carriers by mixed anhydride procedure. Analytical Biochemistry, 145(2), 311–314. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Reactions of Acid Anhydrides. (2023, April 30). JoVE. [Link]

• Chemistry of Acid Anhydrides. (2024, September 30). In Chemistry LibreTexts. [Link]

• Preparation and Reaction Mechanisms of Carboxylic Anhydrides. (n.d.). Chemistry Steps. [Link]

• Emery, A. R., & Gold, V. (1950). Mixed Carboxylic Anhydrides. Part I. Journal of the Chemical Society, 1443. [Link]

• Process for the preparation of mixed anhydrides. (2003, May 13).

• Monitoring of Peptide Coupling and Capping; Coupling Tests. (n.d.). AAPPTec. [Link]

• Mixed anhydride method of preparing peptides. (1972, February 8).

• Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates. (2020, December 18). MDPI. [Link]

• Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization. (2022, May 2). Catalysis Science & Technology. [Link]

• Process for the purification of carboxylic acids and/or their anhydrides. (1993, April 7).
• Preparation of amides. (1959, August 4).

• Anhydride synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Crystallization and melting behaviors of maleic anhydride grafted poly(propylene) nucleated by an aryl amide derivative. (2014, August 5). ResearchGate. [Link]

• Simultaneous Analysis of Carboxylic Anhydrides and Hydrolysates Using Supercritical Fluid Chromatography. (n.d.). Shimadzu Corporation. [Link]

• Novel Method of Short Chain Fatty Acids in Feces using GC-MS with Automated Sample Preparation. (n.d.). Agilent. [Link]

• Method for producing chloroformates. (1976, June 29).

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Application Notes & Protocols: The Strategic Use of Mixed Anhydrides in Pharmaceutical Synthesis, Featuring Butanoic Pentanoic Anhydride

Abstract

In the landscape of pharmaceutical synthesis, the efficient and selective formation of amide and ester bonds is a cornerstone of drug development. Carboxylic acid activation is a critical step in this process, and the mixed anhydride method stands as a powerful, versatile, and economically viable strategy.[1] This document provides an in-depth technical guide on the application of mixed anhydrides, using butanoic pentanoic anhydride as a central model to explore the pivotal concept of regioselectivity. We will dissect the mechanistic principles that govern selectivity, present detailed protocols for synthetically useful mixed anhydride systems, and offer field-proven insights into optimizing these reactions for the synthesis of active pharmaceutical ingredients (APIs) and their intermediates.

Introduction: The Role of Mixed Anhydrides as Activating Agents

The direct reaction of a carboxylic acid with an amine or alcohol to form an amide or ester is generally unfavorable under mild conditions due to the low electrophilicity of the carboxyl carbon and the acidic nature of the carboxyl proton, which protonates the amine nucleophile. Consequently, the carboxylic acid must first be "activated." The mixed anhydride method achieves this by converting the hydroxyl group of the carboxylic acid into a superior leaving group.[2]

This is accomplished by reacting the primary carboxylic acid (R-COOH), often a valuable drug intermediate, with a more reactive acid derivative, such as an acid chloride or chloroformate.[3] The resulting mixed anhydride possesses a highly electrophilic carbonyl center, primed for nucleophilic attack under gentle conditions, making the method particularly suitable for complex and sensitive molecules.[4]

The Case of Butanoic Pentanoic Anhydride: A Study in Regioselectivity

Butanoic pentanoic anhydride is an asymmetrical, or mixed, anhydride derived from butanoic acid and pentanoic acid. While commercially available for research purposes, it serves as an excellent, albeit cautionary, model for understanding the most critical challenge in using mixed anhydrides: regioselectivity.[5][6]

A nucleophile, such as an amine (R'-NH₂), presented with butanoic pentanoic anhydride has two potential sites of attack: the butanoyl carbonyl (C4) and the pentanoyl carbonyl (C5).

Caption: Logical workflow of nucleophilic attack on butanoic pentanoic anhydride.

The steric and electronic environments of the two carbonyl groups are nearly identical. The alkyl chains (propyl vs. butyl) offer negligible differentiation in terms of steric hindrance or inductive effects. Consequently, a reaction is likely to yield a nearly 1:1 mixture of the corresponding butanamide and pentanamide products. This lack of selectivity is unacceptable in pharmaceutical manufacturing, where product purity is paramount. This illustrates a core principle: for a mixed anhydride to be synthetically useful, there must be a significant differential in the reactivity of its two carbonyl centers.[7]

Engineering Selectivity: The Key to Practical Application

To overcome the challenge of regioselectivity, mixed anhydrides are typically formed in situ using reagents that create a strong steric or electronic bias. This ensures the nucleophile attacks the desired carbonyl carbon with high fidelity.

3.1. Carboxylic-Carbonic Anhydrides (The Chloroformate Method) This is one of the most common and reliable methods, particularly in peptide synthesis.[8][9] A carboxylic acid is reacted with an alkyl chloroformate, such as isobutyl chloroformate, in the presence of a tertiary amine base like N-methylmorpholine (NMM).[3]

The resulting mixed carboxylic-carbonic anhydride has two distinct carbonyl groups: the original acyl carbonyl and the new carbonate carbonyl. Nucleophilic attack occurs preferentially at the more electrophilic and less sterically hindered acyl carbonyl. The carbonate portion serves as an excellent leaving group.

3.2. Sterically Hindered Carboxylic-Carboxylic Anhydrides Another effective strategy involves forming a mixed anhydride between the substrate carboxylic acid and a highly hindered carboxylic acid, typically via its acid chloride. Pivaloyl chloride (2,2-dimethylpropanoyl chloride) is the archetypal reagent for this purpose.[4][10]

The bulky tert-butyl group on the pivaloyl moiety effectively shields its own carbonyl carbon from nucleophilic attack. The incoming nucleophile is therefore directed to the more accessible carbonyl carbon of the desired acyl group.

Feature	Butanoic Pentanoic Anhydride	Isobutyl Chloroformate Method	Pivaloyl Chloride Method
Type	Carboxylic-Carboxylic	Carboxylic-Carbonic	Sterically Hindered Carboxylic-Carboxylic
Selectivity	Very Low / None	High	Very High
Driving Force	N/A	Electronic & Steric	Steric Hindrance
Common Use	Illustrative Model	Peptide Synthesis, General Amidation	Peptide Synthesis, Macrolactonization
Byproducts	Butanoic/Pentanoic Acid	Isobutanol, CO₂, NMM·HCl	Pivalic Acid, Base·HCl

Application Protocol: Synthesis of a Pharmaceutical Intermediate via the Mixed Anhydride Method

This protocol details the synthesis of N-(4-hydroxyphenyl)acetamide, commonly known as Paracetamol or Acetaminophen, a widely used analgesic.[11] This demonstrates the highly selective acylation of an amino group in the presence of a hydroxyl group using a symmetrical anhydride, which functions on the same principles of activating a carboxylic acid moiety. While acetic anhydride is symmetrical, the reaction highlights the chemoselectivity crucial in pharma synthesis, a principle directly extended from the logic of engineered mixed anhydrides.

Objective: To synthesize Acetaminophen by selectively acylating the amino group of 4-aminophenol.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Quantity
4-Aminophenol	C₆H₇NO	109.13	10.91 g (0.1 mol)
Acetic Anhydride	C₄H₆O₃	102.09	10.8 mL (0.11 mol)
Water	H₂O	18.02	~300 mL
Activated Carbon	C	12.01	~1 g

Step-by-Step Protocol

• Reaction Setup: To a 250 mL round-bottom flask, add 10.91 g (0.1 mol) of 4-aminophenol and 30 mL of water. Stir the suspension.

• Addition of Acylating Agent: Gently warm the mixture to 50°C in a water bath. Add 10.8 mL (0.11 mol) of acetic anhydride in one portion and stir vigorously for 15 minutes. The 4-aminophenol will dissolve as the reaction proceeds.

  • Causality Note: The amino group is a stronger nucleophile than the phenolic hydroxyl group. This inherent difference in nucleophilicity directs the acylation to the nitrogen, achieving high chemoselectivity.[7] This is the same principle that governs selective attack in well-designed mixed anhydride reactions.

• Crystallization: After 15 minutes, remove the flask from the warm water bath and place it in an ice bath to induce crystallization of the product.

• Isolation: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the crystals with two 15 mL portions of ice-cold water to remove acetic acid and any unreacted starting material.

• Recrystallization (Purification): Transfer the crude solid to a 250 mL Erlenmeyer flask. Add 150 mL of water and heat the mixture to boiling to dissolve the solid.

• Decolorization: Once dissolved, remove the flask from the heat and add approximately 1 g of activated carbon to adsorb colored impurities. Swirl for 30 seconds.

• Hot Filtration: Quickly filter the hot solution through a fluted filter paper into a clean Erlenmeyer flask to remove the activated carbon.

  • Self-Validation Insight: The goal is to keep the solution hot to prevent premature crystallization of the product on the filter paper. A pre-warmed funnel can be used.

• Final Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath for 20-30 minutes to maximize crystal formation.

• Final Product Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold water, and allow them to air-dry completely.

• Characterization: Determine the yield, melting point (expected: 169-171°C), and purity (e.g., by HPLC or NMR).

Mechanistic Insights and Workflow Visualization

The core of the mixed anhydride method is a two-step process: activation followed by nucleophilic acyl substitution.

5.1. General Reaction Mechanism

Caption: General mechanism of amide formation using the mixed anhydride method.

The reaction proceeds via a standard nucleophilic addition-elimination mechanism.[12] The amine attacks the electrophilic carbonyl carbon to form a tetrahedral intermediate. This intermediate then collapses, expelling the most stable leaving group (the carboxylate or carbonate moiety) to yield the final amide product.[13][14]

5.2. Experimental Workflow

Caption: Standard experimental workflow for mixed anhydride coupling reactions.

Conclusion

While a reagent like butanoic pentanoic anhydride highlights the potential pitfalls of poor regioselectivity, the mixed anhydride method, when properly executed with sterically or electronically biased activating agents, is a cornerstone of modern pharmaceutical synthesis. Its operational simplicity, use of inexpensive reagents, and applicability under mild conditions ensure its continued relevance.[1] A thorough understanding of the principles of steric and electronic control is essential for researchers and drug development professionals to harness the full potential of this powerful synthetic tool, enabling the efficient and selective construction of complex molecular architectures.

References

• Title: Brief Introduction of Synthesis of Amides by Mixed Anhydride Method Source: Vertex AI Search URL
• Title: Process for the preparation of mixed anhydrides - Google Patents (EP0847994A1)
• Title: Mixed anhydrides in peptide synthesis.
• Title: An In-Depth Technical Guide to Mixed Anhydrides in Organic Chemistry Source: BenchChem URL
• Title: Synthesis of Peptides with Mixed Anhydrides Source: Organic Reactions URL
• Title: Process for the preparation of mixed anhydrides - Google Patents (US6562977B2)
• Title: Mixed anhydride method of preparing peptides - Google Patents (US3640991A)
• Title: Scheme 1. Methods for the synthesis of mixed anhydrides.
• Title: Mixed anhydrides in peptide synthesis.
• Title: Preparation and Reaction Mechanisms of Carboxylic Anhydrides Source: Chemistry Steps URL
• Title: Acid Anhydrides React with Amines to Form Amides Source: Chemistry LibreTexts URL
• Title: Anhydride Prodrug of Ibuprofen and Acrylic Polymers Source: PMC - NIH URL
• Title: Butanoic Pentanoic Anhydride Source: CymitQuimica URL
• Title: 21.
• Title: 13.6.
• Title: (PDF)
• Title: Butanoic Pentanoic Anhydride Source: Clinivex URL
• Title: A Comparative Guide to Acylation: Propionic Anhydride vs.

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"acylation of amines with butanoic pentanoic anhydride"

An Application Guide to Amine Acylation with Butanoic Pentanoic Anhydride

Abstract

N-acylation is a cornerstone transformation in organic synthesis, pivotal for constructing the amide bonds that form the backbone of countless pharmaceuticals, natural products, and advanced materials.[1][2] Among the diverse array of acylation methods, the use of mixed anhydrides offers a potent combination of high reactivity, operational simplicity, and mild reaction conditions, making it particularly valuable in complex molecule synthesis and drug development.[3][4][5] This guide provides a comprehensive technical overview and detailed protocols for the acylation of primary and secondary amines using a specific mixed anhydride: butanoic pentanoic anhydride. We will delve into the mechanistic principles governing this reaction, with a special focus on the critical issue of regioselectivity, and provide field-proven methodologies for reaction execution, product purification, and characterization.

Principle of the Method: Mechanism and Regioselectivity

The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the amine's nitrogen atom attacks one of the two electrophilic carbonyl carbons of the butanoic pentanoic anhydride. This addition forms a transient tetrahedral intermediate, which then collapses, expelling a carboxylate as the leaving group to yield the final amide product.[6][7][8]

A key consideration when using an unsymmetrical mixed anhydride like butanoic pentanoic anhydride is regioselectivity . The incoming amine can attack either the butanoyl carbonyl or the pentanoyl carbonyl, potentially leading to a mixture of two different amide products (N-butanoyl amine and N-pentanoyl amine).

The outcome is governed by two primary factors:

• Steric Hindrance: The nucleophile will preferentially attack the less sterically hindered carbonyl carbon. The pentanoyl group (a five-carbon chain) is slightly bulkier than the butanoyl group (a four-carbon chain). This steric difference favors the nucleophilic attack on the butanoyl carbonyl.

• Electronic Effects: The electrophilicity of the carbonyl carbon can be influenced by the adjacent alkyl chain. However, the difference in inductive effects between a propyl and a butyl group is minimal, making steric hindrance the more dominant factor in determining the reaction's regioselectivity.

Therefore, the acylation of an amine with butanoic pentanoic anhydride is expected to yield the N-butanoyl amide as the major product .

Caption: Reaction mechanism for the acylation of an amine.

Applications in Research and Drug Development

The ability to selectively introduce acyl groups is fundamental in medicinal chemistry for several purposes:

• Lead Optimization: Modifying a lead compound with different acyl groups can fine-tune its pharmacological properties, such as solubility, metabolic stability, and target binding affinity.

• Prodrug Synthesis: An amine-containing drug can be acylated to create a prodrug, which is later metabolized in the body to release the active pharmaceutical ingredient (API).

• Peptide Synthesis: While specialized mixed anhydrides are more common, the principles are directly applicable to peptide bond formation, a critical process in creating therapeutic peptides.[3][4][5]

Experimental Protocols

Materials and Reagents

• Amine Substrate: Primary or secondary amine (1.0 equiv)

• Butanoic Pentanoic Anhydride: (1.1-1.2 equiv). Note: If not commercially available, it can be prepared by reacting butanoyl chloride with sodium pentanoate or via dehydration of an equimolar mixture of butanoic and pentanoic acids using a dehydrating agent like P₂O₅.[9][10]

• Solvent: Anhydrous dichloromethane (DCM), tetrahydrofuran (THF), or ethyl acetate.

• Base (Optional but Recommended): A non-nucleophilic base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.5 equiv) can be used to scavenge the carboxylic acid byproduct.

• Work-up Reagents: Saturated aqueous NaHCO₃ solution, brine, deionized water.

• Drying Agent: Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Equipment: Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, standard laboratory glassware.

General Protocol for N-Acylation (10 mmol scale)

This protocol outlines a standard procedure for the acylation of a generic amine.

Caption: General experimental workflow for N-acylation.

Step-by-Step Methodology:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add the amine (10 mmol, 1.0 equiv) and dissolve it in anhydrous DCM (30 mL). If using a base, add it at this stage.

• Cooling: Cool the solution to 0 °C using an ice-water bath. Efficient stirring is crucial.

• Anhydride Addition: Add the butanoic pentanoic anhydride (11 mmol, 1.1 equiv) dropwise to the stirred amine solution over 10-15 minutes. Maintain the internal temperature below 5 °C.

• Reaction: Allow the reaction mixture to stir at 0 °C for 1-2 hours. Then, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for an additional 2-16 hours.

• Monitoring: The reaction progress can be monitored by Thin-Layer Chromatography (TLC), observing the consumption of the starting amine.

• Aqueous Work-up: Upon completion, transfer the reaction mixture to a separatory funnel. Wash sequentially with saturated aqueous NaHCO₃ solution (2 x 30 mL) to remove the carboxylic acid byproduct and excess anhydride, followed by water (1 x 30 mL) and finally brine (1 x 30 mL).[11]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude amide product.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization, depending on the physical properties of the amide.[12]

Purification and Characterization

• Purification: Flash chromatography is often the method of choice for separating the desired N-butanoyl amide from the minor N-pentanoyl amide and other non-polar impurities. A gradient elution system, typically with ethyl acetate in hexanes, is effective. For solid products, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can provide highly pure material.

• Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques:

  • ¹H and ¹³C NMR: Will confirm the covalent structure of the amide, showing characteristic shifts for the N-H proton (if applicable), alpha-protons, and the carbonyl carbon.

  • FT-IR Spectroscopy: Will show a strong C=O stretch for the amide carbonyl (typically 1630-1680 cm⁻¹) and an N-H stretch for primary or secondary amides (around 3300 cm⁻¹).

  • Mass Spectrometry (MS): Will confirm the molecular weight of the product.

Data Presentation: Substrate Scope

The following table provides representative data for the acylation of various amines. While specific data for butanoic pentanoic anhydride is limited, these examples with similar anhydrides illustrate the expected outcomes.

Amine Substrate	Anhydride	Major Product	Typical Yield	Key ¹H NMR Signal (CDCl₃, δ ppm)
Benzylamine	Acetic Anhydride	N-Benzylacetamide	>90%	~5.8 (br s, 1H, NH), ~4.4 (d, 2H, CH₂)
Aniline	Acetic Anhydride	Acetanilide	>95%	~7.5 (br s, 1H, NH)
Morpholine	Propanoic Anhydride	4-Propanoylmorpholine	>90%	~3.6 (t, 4H, N(CH₂)₂), ~2.3 (q, 2H, COCH₂)
Glycine Ethyl Ester	Acetic Anhydride	N-Acetylglycine Ethyl Ester	>85%	~6.0 (br s, 1H, NH), ~4.2 (q, 2H, OCH₂)

Troubleshooting

Problem	Possible Cause	Solution
Low Yield	Incomplete reaction; impure or wet reagents/solvent; amine is a poor nucleophile.	Increase reaction time/temperature; ensure all reagents and solvents are anhydrous; consider adding a catalyst like DMAP (catalytic amount) for poorly reactive amines.[13]
Multiple Products	Significant formation of the minor N-pentanoyl amide; side reactions.	Lower the reaction temperature to enhance selectivity; ensure slow, controlled addition of the anhydride.
Difficult Purification	Products have very similar polarity.	Use high-performance flash chromatography with a shallow solvent gradient; consider derivatization if separation is impossible.
No Reaction	Amine is sterically hindered (e.g., some secondary amines) or electronically deactivated.	Increase reaction temperature; use a more reactive acylating agent (e.g., an acyl chloride).

Safety Precautions

• Butanoic pentanoic anhydride, like other anhydrides, is corrosive and a lachrymator. Handle it in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[14]

• Anhydrous solvents like DCM and THF are flammable and volatile. Keep them away from ignition sources.

• The reaction can be exothermic, especially during the addition of the anhydride. Maintain cooling with an ice bath to control the reaction rate.[14]

References

• Jackson, G. D. F., & Jones, J. H. (1985). Application of diphenylphosphinic carboxylic mixed anhydrides to peptide synthesis. International Journal of Peptide and Protein Research.
• Massah, A. R., Kalbasi, R. J., Khalifesoltani, M., & Kordesofla, F. M. (2017). ZSM-5-SO3H: An Efficient Catalyst for Acylation of Sulfonamides Amines, Alcohols, and Phenols under Solvent-Free Conditions. PMC, NIH.
• Lang, K., et al. (2020). Straightforward, scalable, solution-phase synthesis of peptide bonds in flow. PMC, NIH.
• ResearchGate. (n.d.). Acetylation of amines with acetic anhydride.
• Royal Society of Chemistry. (n.d.). Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source.
• ResearchGate. (n.d.). Synthesis of Peptides with Mixed Anhydrides.
• Albericio, F., & Carpino, L. A. (n.d.). 3.4 Acid Anhydrides. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a.
• Organic Reactions. (n.d.). Synthesis of Peptides with Mixed Anhydrides.
• Naik, S., et al. (2004). Mild and eco-friendly chemoselective acylation of amines in aqueous medium. Semantic Scholar.
• Patel, B. K., et al. (2004). Mild and eco-friendly chemoselective acylation of amines in aqueous medium. ARKIVOC.
• MDPI. (n.d.). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. MDPI.
• Gálvez, A. O., Schaack, C. P., Noda, H., & Bode, J. W. (2017). Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. Journal of the American Chemical Society.
• Organic Chemistry Portal. (n.d.).
• Clinivex. (n.d.). Butanoic Pentanoic Anhydride.
• ResearchGate. (n.d.). Acylation of amines with different anhydrides.
• IJCRT.org. (n.d.).
• Indian Academy of Sciences. (2013). Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Journal of Chemical Sciences.
• PMC, NIH. (n.d.).
• BenchChem. (2025). An In-Depth Technical Guide to Mixed Anhydrides in Organic Chemistry. Benchchem.
• Yao, C., et al. (2020).
• Chen, F. M. F., & Benoiton, N. L. (1987). The preparation and reactions of mixed anhydrides of N-alkoxycarbonylamino acids. Canadian Journal of Chemistry.
• ResearchGate. (n.d.). The preparation and reactions of mixed anhydrides of N-alkoxycarbonylamino acids.
• PubMed. (2017).
• Google Patents. (n.d.).
• Biotage. (2023). How should I purify a complex, polar, amide reaction mixture?.
• Leslie, J. M. (2023). Acylation of an amine using acetic anhydride. YouTube.
• Alanazi, A. M., et al. (2018). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. PMC, NIH.
• Allery, A. (2016). Acylation (Acid Anhydride Reactions). YouTube.
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• Reactory. (2022). butanoic anhydride | C8H14O3.
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• CymitQuimica. (n.d.). Butanoic Pentanoic Anhydride.
• ResearchGate. (n.d.). N‐Acylation approaches of amines by α‐oxo acids.
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• Quora. (2021). How is butanoic acid converted to an anhydride?.
• NIH. (2022).

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• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. savemyexams.com [savemyexams.com]
• 9. butanoic anhydride | C8H14O3 | Reactory [reactory.app]
• 10. quora.com [quora.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. biotage.com [biotage.com]
• 13. ZSM-5-SO3H: An Efficient Catalyst for Acylation of Sulfonamides Amines, Alcohols, and Phenols under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. fishersci.com [fishersci.com]

Selective Acylation of Alcohols Using Mixed Anhydrides: A Powerful Tool for Complex Synthesis

Application & Protocol Guide:

Abstract

Selective acylation is a cornerstone of modern organic synthesis, enabling the differential protection and functionalization of hydroxyl groups within polyfunctional molecules. This capability is of paramount importance in medicinal chemistry and drug development, where precise structural modifications dictate biological activity. Among the various acylating agents, mixed anhydrides, particularly those incorporating a sterically demanding group, have emerged as highly effective reagents for achieving chemoselectivity. This guide provides an in-depth analysis of the principles governing the selective acylation of alcohols using mixed anhydrides. We will explore the reaction mechanism, detail the critical experimental parameters, provide a comprehensive, step-by-step protocol, and discuss applications in complex molecule synthesis.

The Principle of Selectivity in Mixed Anhydride Acylation

The selective acylation of a less sterically hindered alcohol (e.g., a primary alcohol) in the presence of a more hindered one (e.g., a secondary or tertiary alcohol) is a common synthetic challenge. Mixed anhydrides, which contain two different carboxyl groups, are elegantly designed to solve this problem by exploiting steric and electronic differences.

A mixed anhydride is formed from two different carboxylic acids. For selective acylation, one acid is the desired acyl group to be transferred (R¹CO₂H), while the other is a bulky, non-transferable "dummy" acid (R²CO₂H), such as pivalic acid. The resulting mixed anhydride (R¹CO-O-COR²) presents two carbonyl carbons as potential sites for nucleophilic attack by an alcohol.

The selectivity arises from the significant difference in steric hindrance around these two carbonyl centers. The bulky group (R²) shields its adjacent carbonyl carbon, making it less accessible to the incoming alcohol nucleophile. Consequently, the alcohol preferentially attacks the less hindered carbonyl carbon, leading to the selective transfer of the desired acyl group (R¹CO).

This process is often accelerated by a nucleophilic catalyst, most commonly 4-(dimethylamino)pyridine (DMAP).[1][2] DMAP reacts with the least hindered carbonyl center of the mixed anhydride to form a highly reactive N-acylpyridinium ion intermediate.[1][2] This intermediate is significantly more electrophilic than the anhydride itself and readily reacts with the alcohol. The steric hindrance of the dummy group directs the formation of the N-acylpyridinium ion exclusively at the desired carbonyl.

The Role of the Catalyst: 4-(Dimethylamino)pyridine (DMAP)

While acylation can proceed without a catalyst, the use of DMAP or its derivatives dramatically increases the reaction rate and is often essential for the acylation of less reactive or sterically hindered alcohols.[1][3]

The mechanism of DMAP catalysis involves the following key steps:

• Nucleophilic Attack: The highly nucleophilic pyridine nitrogen of DMAP attacks the sterically accessible carbonyl carbon of the mixed anhydride.

• Formation of N-Acylpyridinium Ion: This attack results in the formation of a highly reactive N-acylpyridinium salt and the release of the carboxylate anion of the bulky "dummy" acid.[1]

• Acylation of the Alcohol: The alcohol, acting as a nucleophile, attacks the N-acylpyridinium ion. This step is much faster than the direct reaction of the alcohol with the anhydride.

• Product Formation and Catalyst Regeneration: The tetrahedral intermediate collapses to form the desired ester product, releasing the DMAP catalyst, which can then re-enter the catalytic cycle.

Caption: DMAP-catalyzed acylation cycle using a mixed anhydride.

Key Experimental Parameters

Achieving high selectivity and yield requires careful control of several experimental parameters:

• Choice of Mixed Anhydride: The "dummy" acyl group is critical. Pivaloyl chloride is commonly used to generate a mixed pivalic anhydride in situ, as the tert-butyl group provides substantial steric hindrance.[4]

• Solvent: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are typically used to prevent side reactions with the anhydride.

• Temperature: Reactions are often run at low temperatures (e.g., 0 °C to room temperature) to enhance selectivity and minimize potential side reactions.

• Stoichiometry: A slight excess of the mixed anhydride and a catalytic amount of DMAP (typically 1-10 mol%) are commonly employed.

• Base: A non-nucleophilic base, such as triethylamine (TEA) or pyridine, is often added to neutralize the carboxylic acid byproduct formed during the reaction, driving the equilibrium towards the products.

Detailed Experimental Protocol: Selective Acylation of a Primary Alcohol

This protocol describes a general procedure for the selective acylation of a primary alcohol in the presence of a secondary alcohol using a mixed anhydride generated in situ from acetic anhydride and pivalic acid.

Materials:

• Substrate containing primary and secondary hydroxyl groups

• Pivalic anhydride

• 4-(Dimethylamino)pyridine (DMAP)

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., hexanes/ethyl acetate mixture)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• TLC plates and developing chamber

Procedure:

• Reaction Setup:

  • To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the diol substrate (1.0 equiv).

  • Dissolve the substrate in anhydrous DCM.

  • Add triethylamine (1.5 equiv) and a catalytic amount of DMAP (0.1 equiv).

  • Cool the mixture to 0 °C in an ice bath with stirring.

• Addition of Mixed Anhydride:

  • In a separate flask, prepare the mixed anhydride by reacting the desired carboxylic acid with pivaloyl chloride. Alternatively, use a commercially available symmetric anhydride of the desired acyl group (e.g., acetic anhydride, 1.2 equiv). For this protocol, we will use pivalic anhydride (1.2 equiv).

  • Slowly add the pivalic anhydride to the cooled reaction mixture dropwise over 5-10 minutes.

• Reaction Monitoring:

  • Allow the reaction to stir at 0 °C and gradually warm to room temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The product should have a higher Rf value than the starting diol.

• Workup:

  • Once the reaction is complete (as indicated by TLC, typically 1-4 hours), quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2-3 times).

  • Combine the organic layers and wash with brine.

  • Dry the combined organic phase over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired mono-acylated product.

• Characterization:

  • Characterize the purified product by standard analytical techniques (e.g., ¹H NMR, ¹³C NMR, Mass Spectrometry) to confirm its structure and purity.

Sources

• 1. researchgate.net [researchgate.net]
• 2. The DMAP-catalyzed acetylation of alcohols--a mechanistic study (DMAP = 4-(dimethylamino)pyridine). | Semantic Scholar [semanticscholar.org]
• 3. Ester synthesis by acylation [organic-chemistry.org]
• 4. Highly powerful and practical acylation of alcohols with acid anhydride catalyzed by Bi(OTf)(3) - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of the Base in Mixed Anhydride Peptide Coupling: A Guide to Maximizing Yield and Minimizing Side Reactions

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The mixed anhydride method is a classical yet highly effective technique for peptide bond formation, prized for its rapid reaction rates and cost-effective reagents.[1] Central to the success of this method is the judicious selection and use of a tertiary amine base. This guide provides an in-depth exploration of the multifaceted role of the base in mixed anhydride coupling, offering insights into how its properties influence reaction outcomes and providing detailed protocols for optimal results.

The Core Function of the Tertiary Amine Base

In the mixed anhydride method, an N-protected amino acid is activated by reacting it with an alkyl chloroformate, such as isobutyl chloroformate, to form a mixed carboxylic-carbonic acid anhydride.[1][2][3] This activation step is critically dependent on the presence of a tertiary amine base, which serves two primary functions:

• Deprotonation of the Carboxylic Acid: The base deprotonates the carboxylic acid of the N-protected amino acid, forming a carboxylate anion. This anion is the active nucleophile that attacks the alkyl chloroformate, leading to the formation of the mixed anhydride intermediate.

• Neutralization of Hydrochloric Acid: The reaction between the carboxylate and the alkyl chloroformate liberates a molecule of hydrochloric acid (HCl). The tertiary amine base stoichiometrically neutralizes this acidic byproduct, preventing it from protonating the starting materials or the desired product and driving the reaction towards completion.

The Base as a Double-Edged Sword: Navigating Side Reactions

While essential for the reaction, the base can also promote undesirable side reactions that compromise the yield and purity of the final peptide. The two most significant side reactions are racemization and urethane formation. The choice of base, particularly its steric hindrance and basicity (pKa), is paramount in mitigating these pathways.

Racemization

Racemization, the loss of stereochemical integrity at the α-carbon of the activated amino acid, is a major concern in peptide synthesis.[4][5] In the mixed anhydride method, racemization can occur through the formation of an oxazolone intermediate.[6] A stronger, less sterically hindered base can facilitate the abstraction of the α-proton, leading to the formation of this planar, achiral intermediate, which is susceptible to non-stereospecific attack by the incoming amine.

Urethane Formation

Another significant side reaction is the formation of a urethane byproduct.[3][7][8] This occurs when the incoming amine nucleophile attacks the carbonate carbonyl of the mixed anhydride instead of the desired amino acid carbonyl.[9][10] The choice of base and solvent system has been shown to be of prime importance in dictating the amount of urethane generated.[3][7][8]

Selecting the Optimal Base: A Comparative Analysis

The ideal base for mixed anhydride coupling should be sufficiently basic to efficiently deprotonate the carboxylic acid but sterically hindered enough to minimize side reactions. A comparison of commonly used tertiary amine bases highlights these crucial differences.

Base	Structure	pKa of Conjugate Acid	Steric Hindrance	Tendency for Racemization	Tendency for Urethane Formation
Triethylamine (TEA)	(CH₃CH₂)₃N	~10.75	Low	High	High
N,N-Diisopropylethylamine (DIPEA or Hünig's Base)	((CH₃)₂CH)₂NCH₂CH₃	~10.75	High	Low	Moderate
N-Methylmorpholine (NMM)	C₅H₁₁NO	~7.38	Moderate	Low	Low
N-Methylpiperidine	C₆H₁₃N	~10.4	Moderate	Low	Very Low
2,4,6-Collidine	C₈H₁₁N	~7.43	High	Low	Low

Data compiled from various sources.[11][12][13]

Key Insights from the Comparison:

• Triethylamine (TEA) , despite being a strong base, is generally a poor choice for mixed anhydride coupling due to its low steric hindrance, which leads to significant racemization and urethane formation.[7][8]

• N-Methylmorpholine (NMM) is a widely recommended base for this reaction.[14][15] Its moderate basicity is sufficient for the activation step, while its cyclic structure provides enough steric bulk to effectively suppress side reactions. The combination of NMM in tetrahydrofuran (THF) is considered a good system.[7][8]

• N-Methylpiperidine has been shown to be superior in certain solvent systems, like dichloromethane, for minimizing urethane formation.[7][8][16]

• DIPEA (Hünig's Base) , with its high steric hindrance, is effective at minimizing racemization but can still lead to urethane formation. Its strong basicity can also be problematic in some contexts.

Mechanistic Pathways and the Influence of the Base

To fully appreciate the role of the base, it is essential to visualize the reaction pathways.

The Desired Reaction: Peptide Bond Formation

The intended reaction proceeds through the formation of the mixed anhydride, followed by the nucleophilic attack of the incoming amino acid ester at the amino acid carbonyl.

Caption: Desired pathway for mixed anhydride peptide coupling.

Side Reaction Pathways

The choice of base directly influences the likelihood of the reaction proceeding down one of the undesirable side pathways.

Caption: Competing side reaction pathways in mixed anhydride coupling.

Experimental Protocols

The following protocols provide a framework for performing a mixed anhydride peptide coupling reaction, with an emphasis on the critical role of the base.

Materials

• N-protected amino acid

• Alkyl chloroformate (e.g., isobutyl chloroformate)

• Tertiary amine base (e.g., N-Methylmorpholine)

• Amino acid ester hydrochloride

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

• Dry ice/acetone bath

Protocol: General Procedure for Dipeptide Synthesis

• Activation Step:

  • Dissolve the N-protected amino acid (1.0 equivalent) in anhydrous THF.[17]

  • Cool the solution to -15 °C using a dry ice/acetone bath.[17]

  • Add N-methylmorpholine (1.0 equivalent) and stir for 1-2 minutes.

  • Slowly add isobutyl chloroformate (1.0 equivalent) dropwise, ensuring the temperature remains at -15 °C.[17]

  • Stir the reaction mixture for 5-10 minutes to allow for the complete formation of the mixed anhydride.[17]

• Coupling Step:

  • In a separate flask, dissolve the amino acid ester hydrochloride (1.0 equivalent) and N-methylmorpholine (1.0 equivalent) in anhydrous THF.[17]

  • Add this solution to the pre-formed mixed anhydride solution at -15 °C.[17]

  • Allow the reaction to proceed at -15 °C for 1-2 hours, then let it warm to room temperature and stir for an additional 1-2 hours.[17]

• Work-up and Purification:

  • Remove the solvent under reduced pressure.

  • Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with 5% NaHCO₃ solution, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude peptide by flash chromatography or recrystallization as needed.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low Yield	Incomplete activation or coupling.	Ensure all reagents and solvents are anhydrous. Extend reaction times. Consider a more activating chloroformate.
Significant Racemization	Base is too strong or not sterically hindered (e.g., TEA).	Switch to a more sterically hindered and/or weaker base like NMM or N-methylpiperidine.[3][7][8]
High Levels of Urethane Byproduct	Nucleophilic attack at the carbonate carbonyl.	Use a sterically hindered base like N-methylpiperidine, especially in DCM.[7][8] Ensure slow addition of the chloroformate at low temperature.
Incomplete Reaction with Hindered Amino Acids	Steric hindrance impeding nucleophilic attack.	Increase reaction temperature after the initial low-temperature coupling. Use more potent activating agents or extend reaction times.[18][19]

Conclusion

The tertiary amine base is a critical determinant of success in mixed anhydride peptide coupling. Its role extends beyond simple acid-base chemistry to profoundly influence the stereochemical integrity and purity of the final peptide product. By understanding the interplay between the base's structure, pKa, and the reaction mechanism, researchers can strategically select the optimal base to maximize coupling efficiency while minimizing deleterious side reactions. N-Methylmorpholine remains a reliable and versatile choice for a wide range of applications, offering a favorable balance of reactivity and selectivity. Careful control of reaction conditions, particularly temperature and the choice of base-solvent combination, is essential for achieving high yields of pure, racemization-free peptides.

References

• Kemp, D. S., Bernstein, Z., & Rebek, J., Jr. (1970). Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods. Journal of the American Chemical Society, 92(15), 4756–4757.
• Chen, F. M., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618.

• Kemp, D. S., Bernstein, Z., & Rebeck, J., Jr. (1970). Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods. PubMed. Retrieved from [Link]

• Chen, F. M. F., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Science Publishing. Retrieved from [Link]

• Chen, F. M. F., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. ResearchGate. Retrieved from [Link]

• Goodman, M., Falicov, A., & Toniolo, C. (Eds.). (2002). Houben-Weyl Methods of Organic Chemistry, Vol. E 22a. Georg Thieme Verlag.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• Goodman, M., & Felix, A. M. (Eds.). (2001). Houben-Weyl Methods of Organic Chemistry, Vol. E 22b. Georg Thieme Verlag.

• ResearchGate. (n.d.). Proposed mechanism and regioselectivity of amidation using isobutyl chloroformate (25). Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of mixed anhydride coupling reaction. Retrieved from [Link]

• Anderson, G. W. (1972). U.S. Patent No. 3,640,991. U.S.
• Carter, R. D., & Daniels, J. S. (2023). Mixed anhydrides at the intersection between peptide and RNA autocatalytic sets: evolution of biological coding. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 381(2261), 20220326.
• D'Andrea, L. D., et al. (2018).

• Biosolve Shop. (n.d.). N-Methylmorpholine Peptide synthesis. Retrieved from [Link]

• Labchem. (n.d.). N-Methylmorpholine, (Peptide Synthesis). Retrieved from [Link]

• Benoiton, N. L., et al. (1981). Mixed anhydrides in peptide synthesis. Reduction of urethane formation and racemization using N-methylpiperidine as the tertiary amine base. The Journal of Organic Chemistry, 46(22), 4535-4539.
• Mezo, G., et al. (1993). Coupling of peptides to protein carriers by mixed anhydride procedure. Journal of Immunological Methods, 158(2), 221-227.
• Fields, G. B. (2007). Introduction to Peptide Synthesis. Current Protocols in Protein Science, Chapter 18, Unit 18.1.

• Khan Academy. (2019). pKa and Peptide Composition. YouTube. Retrieved from [Link]

• Albertson, N. F. (1962). Synthesis of Peptides with Mixed Anhydrides. Organic Reactions, 12, 157-355.

• University of California, Irvine. (n.d.). pKa Values of Common Bases. Retrieved from [Link]

• Peptideweb.com. (n.d.). pKa and pI values of amino acids. Retrieved from [Link]

• ResearchGate. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Peptides with Mixed Anhydrides. Retrieved from [Link]

• Bodanszky, M., & Tolle, J. C. (1977). Side reactions in peptide synthesis. V. A reexamination of the mixed anhydride method. International Journal of Peptide and Protein Research, 10(5), 380-384.

• Ashenhurst, J. (2010). The pKa Table Is Your Friend. Master Organic Chemistry. Retrieved from [Link]

• Williams, R. (n.d.). pKa Data Compiled by R. Williams. Retrieved from [Link]

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• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 10. Side reactions in peptide synthesis. V.A reexamination of the mixed anhydride method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Automatic procedures for the synthesis of difficult peptides using oxyma as activating reagent: A comparative study on the use of bases and on different deprotection and agitation conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. uwindsor.ca [uwindsor.ca]
• 13. organicchemistrydata.org [organicchemistrydata.org]
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Application Notes & Protocols for Low-Temperature Mixed Anhydride Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Utility of Mixed Anhydrides in Synthesis

Mixed anhydrides, also known as unsymmetrical anhydrides, are highly reactive derivatives of carboxylic acids that serve as powerful acylating agents in organic synthesis.[1] Their enhanced reactivity compared to the parent carboxylic acids makes them invaluable intermediates, especially in amidation and esterification reactions where mild conditions are crucial.[1] This is particularly true in the synthesis of complex molecules like peptides and in the development of prodrugs, where preserving stereochemical integrity and avoiding side reactions is paramount.[1][2][3] The mixed anhydride method, often utilizing reagents like isobutyl chloroformate or pivaloyl chloride, provides a rapid and efficient means of activating a carboxylic acid for coupling with a nucleophile.[4][5] A key parameter for the success of these reactions is precise temperature control, with low temperatures being traditionally employed to minimize side reactions and ensure the formation of the desired product in high yield and purity.[6][7]

Mechanism and the Critical Role of Low Temperatures

The formation of a mixed anhydride typically involves the reaction of a carboxylic acid with an acyl halide or a chloroformate in the presence of a tertiary amine base, such as N-methylmorpholine (NMM) or triethylamine (TEA).[6][8] The reaction proceeds through the formation of a highly reactive mixed carboxylic-carbonic anhydride intermediate.[4]

The rationale for conducting these reactions at low temperatures (typically between -25°C and 0°C) is multifaceted:[8]

• Minimizing Side Reactions: Low temperatures suppress undesirable side reactions. One major concern is disproportionation, where the mixed anhydride rearranges to form two symmetrical anhydrides.[7][9] Another significant side reaction, particularly in peptide synthesis, is the formation of urethane byproducts.[7][10]

• Preventing Racemization: For chiral carboxylic acids, such as N-protected amino acids, maintaining stereochemical integrity is critical. The formation of an oxazolone intermediate from the mixed anhydride can lead to racemization at the alpha-carbon.[7] Low temperatures slow down the rate of oxazolone formation and subsequent racemization, thus preserving the chirality of the starting material.

• Controlling Reactivity: Mixed anhydrides are highly reactive intermediates. Low temperatures help to control the reaction rate, preventing runaway reactions and allowing for more selective acylation of the desired nucleophile.[1]

Caption: Formation and reaction of a mixed anhydride.

Key Reagents and Their Characteristics

The choice of activating agent and base is critical for the success of a mixed anhydride reaction.

Reagent	Structure	Key Characteristics	Typical Reaction Temperature
Isobutyl Chloroformate	(CH₃)₂CHCH₂OCOCl	Widely used for peptide synthesis. Forms a reactive mixed carbonic anhydride. The byproducts (isobutanol and CO₂) are volatile and easily removed.[4][6]	-15°C to 0°C[1]
Pivaloyl Chloride	(CH₃)₃CCOCl	The bulky tert-butyl group can enhance regioselectivity in the nucleophilic attack on the desired carbonyl group.[8][11] It is also effective for coupling sterically hindered amino acids.[12][13]	-5°C to 5°C[8]
N-Methylmorpholine (NMM)	C₅H₁₁NO	A commonly used tertiary amine base. Its steric hindrance can help to minimize side reactions compared to less hindered bases like triethylamine.[7]	-15°C to 5°C
Triethylamine (TEA)	(C₂H₅)₃N	A strong, commonly used base. However, it can sometimes promote racemization and other side reactions more than sterically hindered bases.[8][10]	-15°C to 5°C

Detailed Low-Temperature Protocol for Dipeptide Synthesis

This protocol provides a general procedure for the synthesis of a dipeptide using the mixed anhydride method with isobutyl chloroformate.

Materials:

• N-protected amino acid (e.g., Boc-L-Alanine)

• Amino acid ester hydrochloride (e.g., H-Gly-OMe·HCl)

• Isobutyl chloroformate

• N-methylmorpholine (NMM)

• Anhydrous tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Dry ice/acetone bath or cryocooler

Procedure:

• Activation of the Carboxylic Acid:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve the N-protected amino acid (1.0 equivalent) in anhydrous THF.

  • Cool the solution to -15°C using a dry ice/acetone bath.

  • Add N-methylmorpholine (1.0 equivalent) dropwise while maintaining the temperature at -15°C.

  • To this solution, add isobutyl chloroformate (1.0 equivalent) dropwise, ensuring the temperature does not rise above -10°C.

  • Stir the reaction mixture at -15°C for 5-10 minutes to allow for the complete formation of the mixed anhydride.[1]

• Coupling Reaction:

  • In a separate flask, dissolve the amino acid ester hydrochloride (1.0 equivalent) in anhydrous THF and add N-methylmorpholine (1.0 equivalent) to neutralize the salt.

  • Add this solution to the pre-formed mixed anhydride solution at -15°C.

  • Allow the reaction to proceed at -15°C for 1-2 hours.[1]

  • Subsequently, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours to ensure the completion of the coupling.[1]

• Work-up and Purification:

  • Remove the THF under reduced pressure.

  • Dissolve the residue in a suitable organic solvent such as ethyl acetate.

  • Wash the organic layer successively with 1 M HCl, saturated NaHCO₃ solution, and brine.[1]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to obtain the crude dipeptide.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Caption: Experimental workflow for dipeptide synthesis.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield of Desired Product	- Incomplete formation of the mixed anhydride.- Hydrolysis of the mixed anhydride due to moisture.- Competing side reactions.	- Ensure all reagents and solvents are anhydrous.- Maintain the low temperature during the activation step.- Use a more sterically hindered base like NMM instead of TEA.[7]
Presence of Urethane Byproduct	- Attack of the nucleophile on the carbonate carbonyl of the mixed anhydride.- More prevalent with sterically hindered amino acids.	- Optimize the tertiary amine and solvent combination; N-methylpiperidine/dichloromethane has been shown to minimize urethane formation.[10]- A small excess of the amino acid ester can sometimes reduce urethane formation.[7]
Racemization of the Chiral Center	- Formation of the oxazolone intermediate.- Use of excess or a strong, unhindered base.- Elevated reaction temperature.	- Strictly maintain the low reaction temperature (-15°C or below).- Use a sterically hindered base like NMM.- Minimize the time between the formation of the mixed anhydride and the addition of the nucleophile.
Formation of Symmetrical Anhydrides	- Disproportionation of the mixed anhydride.	- Use the mixed anhydride immediately after its formation.- Avoid prolonged reaction times at higher temperatures.[7]

Safety Precautions

• Alkyl Chloroformates (e.g., Isobutyl Chloroformate): These reagents are highly corrosive, toxic by inhalation, ingestion, and skin absorption, and are lachrymators.[4] Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Tertiary Amines (e.g., NMM, TEA): These are flammable liquids and can cause skin and eye irritation. Handle with care in a fume hood.

• Cryogenic Baths: Dry ice/acetone baths should be handled with cryogenic gloves to prevent cold burns. Ensure good ventilation to prevent the buildup of CO₂ from sublimating dry ice.

• Anhydrous Solvents: Anhydrous solvents like THF can form explosive peroxides. Use freshly distilled or commercially available anhydrous solvents.

By adhering to these low-temperature protocols and understanding the underlying chemical principles, researchers can effectively utilize mixed anhydride reactions for the efficient and stereochemically controlled synthesis of a wide range of important molecules.

References

• Rapid, quantitative peptide synthesis using mixed anhydrides.

• Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry. [Link]

• Process for the preparation of mixed anhydrides.

• Straightforward, scalable, solution-phase synthesis of peptide bonds in flow. National Institutes of Health. [Link]

• Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates. National Institutes of Health. [Link]

• Methods for the synthesis of mixed anhydrides. ResearchGate. [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ACS Publications. [Link]

• Anhydride Prodrug of Ibuprofen and Acrylic Polymers. National Institutes of Health. [Link]

• First series of N-alkylamino peptoid homooligomers: solution phase synthesis and conformational investigation. Beilstein Journals. [Link]

• Mechanism of mixed anhydride coupling reaction. ResearchGate. [Link]

• New Trends in Peptide Coupling Reagents. ResearchGate. [Link]

• Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. ResearchGate. [Link]

• The preparation and reactions of mixed anhydrides of N-alkoxycarbonylamino acids. Canadian Science Publishing. [Link]

• N-Methylated Peptide Synthesis via in situ Generation of Pivaloyl Mixed Anhydrides. ChemRxiv. [Link]

• N-Methylated Peptide Synthesis via in situ Generation of Pivaloyl Mixed Anhydrides. Cambridge Open Engage. [Link]

• Concise Synthesis of Key Intermediate of Mirabegron via a Mixed Anhydride Method. ResearchGate. [Link]

• 3.4 Acid Anhydrides. [Link]

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• 3. Anhydride Prodrug of Ibuprofen and Acrylic Polymers - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Brief Introduction of Synthesis of Amides by Mixed Anhydride Method [en.highfine.com]
• 6. US4351762A - Rapid, quantitative peptide synthesis using mixed anhydrides - Google Patents [patents.google.com]
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• 8. US6562977B2 - Process for the preparation of mixed anhydrides - Google Patents [patents.google.com]
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Application Notes and Protocols for the Work-up of Butanoic Pentanoic Anhydride Reactions

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This comprehensive guide provides a detailed framework for the effective work-up and purification of reaction mixtures involving butanoic pentanoic anhydride. As a mixed anhydride, its reactions present unique challenges in isolating the desired product from unreacted starting materials and carboxylic acid byproducts. This document moves beyond a simple checklist of steps to offer a deeper understanding of the chemical principles that underpin a successful and reproducible work-up protocol. We will explore the critical aspects of quenching, liquid-liquid extraction, washing, and final purification, ensuring the integrity and purity of the final compound.

Introduction: The Challenge of Mixed Anhydrides

Butanoic pentanoic anhydride is a reactive acylating agent used in organic synthesis to introduce either a butanoyl or a pentanoyl group onto a nucleophile, such as an amine or an alcohol. The primary challenge in the work-up of such reactions stems from the inherent nature of the mixed anhydride. Upon reaction, it generates not only the desired acylated product but also a molar equivalent of a carboxylate leaving group (either butanoate or pentanoate). Furthermore, any unreacted anhydride will be hydrolyzed to a mixture of butanoic and pentanoic acids during the aqueous work-up. Consequently, the crude reaction mixture is a cocktail of the desired product, and two carboxylic acids, which must be efficiently separated.

A well-designed work-up protocol is therefore not merely a purification step but an integral part of the reaction strategy. Its success hinges on exploiting the differential chemical properties of the components in the mixture, primarily the acidity of the carboxylic acid byproducts versus the typically neutral or basic nature of the desired product.

Safety First: Handling Butanoic Pentanoic Anhydride

• Corrosivity: Anhydrides are corrosive and can cause severe skin burns and eye damage upon contact.[1][2][3] They are lachrymatory and can cause significant irritation to the respiratory tract.[3]

• Reactivity with Water: Anhydrides react violently with water, hydrolyzing to form the corresponding carboxylic acids and releasing heat.[1][2] This reaction can be vigorous, especially with substoichiometric amounts of water. Therefore, quenching of the reaction should always be done in a controlled manner.

• Flammability: Butyric anhydride is a combustible liquid.[2][3] Keep away from open flames and heat sources.

• Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles, a face shield, and a lab coat.[1]

The Chemistry of the Work-up: A Step-by-Step Rationale

The following protocol is a robust, general procedure that can be adapted for a wide range of reactions involving butanoic pentanoic anhydride. The core principle is the selective removal of acidic byproducts into an aqueous basic solution.

Understanding Regioselectivity

A critical consideration is the regioselectivity of the nucleophilic attack on the asymmetric anhydride. The nucleophile can attack either the butanoyl carbonyl or the pentanoyl carbonyl.

Caption: Regioselectivity of Nucleophilic Attack on Butanoic Pentanoic Anhydride.

Generally, nucleophilic attack is favored at the more electrophilic and less sterically hindered carbonyl carbon. For butanoic versus pentanoic anhydride, the electronic differences are minimal. Therefore, steric hindrance is the more dominant factor, favoring attack at the less hindered butanoyl carbonyl. However, this preference is often slight, and a mixture of products may be formed.[5] For the purpose of this guide, we will assume the reaction proceeds to yield a primary product, but the work-up is designed to remove both butanoic and pentanoic acid byproducts.

Experimental Protocol

This protocol assumes the reaction was carried out in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane, diethyl ether).

Step 1: Quenching the Reaction

• Rationale: The first step is to neutralize any unreacted butanoic pentanoic anhydride. This is achieved by hydrolysis, which converts the anhydride into its constituent carboxylic acids. A controlled quench is vital to manage the exothermic reaction with water.

• Procedure:

  • Cool the reaction vessel in an ice-water bath to 0-5 °C.

  • Slowly and with stirring, add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The addition should be portion-wise to control the effervescence (release of CO₂) that occurs upon neutralization of the acidic byproducts. Continue adding the bicarbonate solution until gas evolution ceases. Alternatively, a dilute (e.g., 1 M) solution of sodium hydroxide (NaOH) can be used, although bicarbonate is often preferred for milder conditions.

Step 2: Liquid-Liquid Extraction

• Rationale: This is the core separation step. The organic solvent contains the desired product (typically an amide or ester), while the aqueous phase will now contain the sodium salts of butanoic and pentanoic acid. These carboxylate salts are highly water-soluble and will be effectively removed from the organic layer.

• Procedure:

  • Transfer the quenched reaction mixture to a separatory funnel.

  • If the reaction solvent was dichloromethane, the organic layer will be the bottom layer. For ethyl acetate or diethyl ether, it will be the top layer.

  • Separate the layers. Retain the organic layer.

Step 3: Washing the Organic Layer

• Rationale: Multiple washes are performed to ensure the complete removal of any residual carboxylic acids and other water-soluble impurities.

• Procedure:

  • Aqueous Base Wash: Wash the organic layer one to two more times with a saturated NaHCO₃ solution. This ensures all carboxylic acids are converted to their salts and extracted into the aqueous phase.

  • Water Wash: Wash the organic layer with deionized water to remove any residual bicarbonate or other salts.

  • Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine). This helps to break up any emulsions and reduces the solubility of water in the organic solvent, aiding in the subsequent drying step.

Caption: General Work-up Workflow for Butanoic Pentanoic Anhydride Reactions.

Step 4: Drying and Solvent Removal

• Rationale: It is crucial to remove all traces of water from the organic layer before evaporating the solvent, as residual water can interfere with subsequent purification steps or co-distill with the product.

• Procedure:

  • Drain the organic layer from the separatory funnel into an Erlenmeyer flask.

  • Add an anhydrous drying agent, such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Add the drying agent until it no longer clumps together.

  • Allow the mixture to stand for 10-15 minutes, occasionally swirling.

  • Filter the solution to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

Step 5: Final Purification

• Rationale: The crude product obtained after solvent evaporation may still contain non-acidic impurities. A final purification step is almost always necessary.

• Procedure:

  • Column Chromatography: This is the most common method for purifying non-volatile products. The choice of eluent will depend on the polarity of the desired compound.

  • Distillation: For volatile, thermally stable products, distillation (simple, fractional, or vacuum) can be an effective purification method.

Data and Troubleshooting

Compound	Form in Organic Phase (pH < 7)	Form in Aqueous Phase (pH > 8)	Solubility in Aqueous Phase
Desired Product (neutral)	Neutral molecule	Neutral molecule	Low
Butanoic Acid	R-COOH	R-COO⁻ Na⁺	High
Pentanoic Acid	R'-COOH	R'-COO⁻ Na⁺	High

Troubleshooting:

• Emulsion Formation during Extraction: Emulsions can form at the interface of the organic and aqueous layers, making separation difficult. Adding brine during the washing steps can help to break up emulsions. If an emulsion persists, allowing the mixture to stand for an extended period or passing it through a pad of celite can be effective.

• Product is Water-Soluble: If the desired product has significant water solubility, some of it may be lost to the aqueous phase during the extraction and washing steps. In such cases, back-extraction of the combined aqueous layers with a fresh portion of the organic solvent can help to recover the product. Minimizing the volume of the aqueous washes is also advisable.

• Incomplete Removal of Carboxylic Acids: If the final product is contaminated with butanoic or pentanoic acid (often detectable by a characteristic unpleasant odor), the aqueous base washes were likely insufficient. The purification can be repeated by re-dissolving the product in an organic solvent and performing additional washes with saturated NaHCO₃ solution.

Conclusion

The work-up of reactions involving butanoic pentanoic anhydride is a systematic process designed to exploit the acidic nature of the carboxylic acid byproducts. A thorough understanding of the principles of quenching and liquid-liquid extraction, coupled with careful execution of the washing and drying steps, is paramount for obtaining a high-purity product. The protocols and rationale presented in this guide provide a solid foundation for researchers to develop and optimize work-up procedures for their specific synthetic applications.

References

• Pearson Education. (n.d.). Create a reaction pathway to form a mixed anhydride from butanoic acid and pentanoic acid. Retrieved from [Link]

• Sciencelab.com. (2005, October 9). Material Safety Data Sheet: n-Butyric Anhydride. Retrieved from [Link]

• Reactory. (2022, September 4). butanoic anhydride. Retrieved from [Link]

• Quora. (2021, April 3). How is butanoic acid converted to an anhydride? Retrieved from [Link]

• Chegg. (2016, February 4). Solved: Butanoic acid has a partition coefficient of 3.0... Retrieved from [Link]

• ResearchGate. (2013, March 23). Reactivity of mixed anhydrides. Retrieved from [Link]

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• 5. researchgate.net [researchgate.net]

Application Note & Protocol: A Guide to the Scale-Up Synthesis of Butanoic Pentanoic Anhydride

Introduction: The Strategic Importance of Mixed Anhydrides in Synthesis

Mixed carboxylic anhydrides, such as butanoic pentanoic anhydride, are highly valuable intermediates in organic synthesis, particularly within the pharmaceutical and fine chemical industries. Their enhanced reactivity compared to carboxylic acids makes them excellent acylating agents for forming esters and amides, which are cornerstone linkages in many active pharmaceutical ingredients (APIs).[1] The primary advantage of a mixed anhydride is its ability to selectively transfer one acyl group, a feature leveraged extensively in complex molecular construction, such as in peptide synthesis.[2][3]

However, transitioning the synthesis of a mixed anhydride from the laboratory bench to a pilot plant or manufacturing scale introduces significant challenges.[4][5] Issues that are manageable at the gram-scale, such as heat transfer, mixing efficiency, byproduct formation, and reagent cost, become critical hurdles at the kilogram or multi-ton scale.[6] This guide provides a comprehensive framework for navigating the complexities of scaling up the synthesis of butanoic pentanoic anhydride, focusing on robust process design, safety, and analytical control to ensure a reproducible and efficient manufacturing process.

Mechanistic Insights & Key Process Parameters

The successful scale-up of any reaction hinges on a deep understanding of its underlying mechanism. The formation of butanoic pentanoic anhydride is typically achieved via the reaction of a carboxylic acid (or its salt) with an activated acyl derivative, most commonly an acyl chloride.[7][8]

Primary Synthesis Route: Butanoyl Chloride + Pentanoic Acid → Butanoic Pentanoic Anhydride + HCl

The reaction proceeds via a nucleophilic acyl substitution mechanism.[9] The oxygen from pentanoic acid attacks the electrophilic carbonyl carbon of butanoyl chloride.

Diagram: Nucleophilic Acyl Substitution Mechanism

Caption: A typical workflow for the scaled-up synthesis of mixed anhydrides.

Detailed Scale-Up Protocol (10 L Scale)

This protocol describes a representative procedure for the synthesis of butanoic pentanoic anhydride on a 10-liter scale. Warning: This reaction should only be performed by trained personnel in a facility equipped with appropriate engineering controls (e.g., fume hoods, reactor containment) and with necessary personal protective equipment. [10][11]

Equipment:

• 15 L jacketed glass reactor with overhead stirrer, thermocouple, nitrogen inlet, and addition funnel.

• Circulating chiller/heater for temperature control.

• Appropriate glassware and transfer lines.

Reagent Table:

Reagent	Molar Mass ( g/mol )	Moles	Quantity	Density (g/mL)	Notes
Pentanoic Acid	102.13	10.0	1.02 kg	0.939	Purity ≥ 99%
Butanoyl Chloride	106.55	10.5	1.12 kg	1.028	1.05 equivalents
Triethylamine	101.19	11.0	1.11 kg	0.726	1.1 equivalents
Dichloromethane	84.93	-	5.0 L	1.33	Anhydrous grade

Step-by-Step Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and purged with nitrogen to establish an inert atmosphere. Set the cooling circulator to achieve a jacket temperature of -5 °C.

• Charging Reactants: Charge the reactor with dichloromethane (5.0 L), pentanoic acid (1.02 kg, 10.0 mol), and triethylamine (1.11 kg, 11.0 mol). Begin stirring to ensure a homogeneous solution.

• Cooling: Cool the reactor contents to an internal temperature of 0-2 °C.

• Controlled Addition: Slowly add butanoyl chloride (1.12 kg, 10.5 mol) via the addition funnel over a period of 2-3 hours. Crucially, monitor the internal temperature and ensure it does not exceed 5 °C. Adjust the addition rate as necessary to control the exotherm. [6]5. Reaction: After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 1-2 hours.

• In-Process Control (IPC): Take a sample from the reaction mixture and analyze by HPLC or in-situ FTIR to confirm the consumption of the pentanoic acid starting material.

• Quenching and Workup:

  • Slowly add 2 L of cold water to the reactor to quench the reaction and dissolve the triethylamine hydrochloride salt. Maintain cooling during this step.

  • Transfer the mixture to a suitable separatory funnel or extraction vessel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl (2 x 1 L) to remove residual triethylamine, followed by saturated sodium bicarbonate solution (1 x 1 L) to remove any unreacted acids, and finally with brine (1 x 1 L).

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and remove the dichloromethane under reduced pressure using a rotary evaporator.

• Purification: The crude butanoic pentanoic anhydride can be purified by vacuum distillation to yield the final product.

Analytical Characterization

Robust quality control is essential in manufacturing. The identity and purity of the final product must be confirmed.

• Fourier-Transform Infrared Spectroscopy (FTIR): The most characteristic signal for an anhydride is the presence of two carbonyl stretching bands, typically found around 1820 cm⁻¹ and 1750 cm⁻¹. The disappearance of the broad O-H stretch from the carboxylic acid is also a key indicator of reaction completion.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic signals for the butyl and pentyl chains.

  • ¹³C NMR is particularly useful for confirming the presence of the two distinct anhydride carbonyl carbons.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for assessing purity and identifying any volatile impurities or symmetrical anhydride byproducts. Due to the reactivity of anhydrides, care must be taken with GC conditions to avoid on-column degradation. [2]* High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC can be used to determine the purity of the anhydride and quantify any remaining starting materials or byproducts. [1][12]

Safety and Hazard Management

Scaling up chemical processes exponentially increases safety risks. [6][13]A thorough risk assessment is mandatory.

• Reagent Hazards:

  • Butanoyl Chloride: Highly corrosive, flammable, and reacts violently with water, releasing toxic HCl gas. [9][10] * Carboxylic Anhydrides: Corrosive and potent irritants to the skin, eyes, and respiratory system. [11][14][15]They are also water-reactive.

  • Triethylamine: Flammable, corrosive, and toxic upon inhalation.

• Engineering Controls: All operations must be conducted in a well-ventilated area, preferably within a walk-in fume hood or a contained reactor system. Emergency scrubbers for HCl gas may be necessary.

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including chemical-resistant gloves, a lab coat or apron, and splash-proof goggles or a face shield. [11]* Spill & Emergency Procedures: Have appropriate spill kits ready, including neutralizing agents like sodium bicarbonate for acidic spills. [15]Ensure emergency showers and eyewash stations are accessible. All personnel must be trained on emergency shutdown procedures for the reactor.

References

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• chemrevise. (n.d.). Acyl Chlorides and Acid Anhydrides. chemrevise. [Link]

• ACS Publications. (n.d.). Organic Process Research & Development Vol. 25 No. 9. ACS Publications. [Link]

• Pearson. (n.d.). Create a reaction pathway to form a mixed anhydride from butanoic... Pearson+. [Link]

• Crunch Chemistry. (2024, January 29). The reactions of acyl chlorides and acid anhydrides. Crunch Chemistry. [Link]

• Uk-cpi.com. (2025, June 19). 6 key challenges when scaling up sustainable chemical processes. Uk-cpi.com. [Link]

• KPU Pressbooks. (n.d.). 7.4 Acyl Chloride and Carboxylic Acid Anhydrides – Organic Chemistry II. KPU Pressbooks. [Link]

• PubMed. (2000, January 28). Determination of aliphatic anhydrides and acids by reversed-phase liquid chromatography. PubMed. [Link]

• YouTube. (2025, May 24). From Lab Bench to Pilot Plant: Navigating the Challenges of Chemical Process Scale-Up. YouTube. [Link]

• YouTube. (2025, May 17). Acyl Chlorides & Acid Anhydrides | A LEVEL & IB CHEMISTRY | SwH Learning. YouTube. [Link]

• Hares, K., et al. (2022, May 2). Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization. Catalysis Science & Technology (RSC Publishing). [Link]

• ResearchGate. (n.d.). Scheme 1. Methods for the synthesis of mixed anhydrides. ResearchGate. [Link]

• Google Patents. (n.d.). US6562977B2 - Process for the preparation of mixed anhydrides.

• Chemistry LibreTexts. (2023, January 22). Acid Chlorides react with carboxylic acids to form anhydrides. Chemistry LibreTexts. [Link]

• Yufeng. (2025, May 25). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Yufeng. [Link]

• Quora. (2020, April 17). What safety precautions should you take when working with acetic anhydride? Quora. [Link]

• CLEAPSS Science. (n.d.). Student safety sheets 69 Ethanoic anhydride. CLEAPSS Science. [Link]

• Organic Chemistry Portal. (n.d.). Anhydride synthesis. Organic Chemistry Portal. [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Organic Syntheses. [Link]

• MDPI. (n.d.). Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates. MDPI. [Link]

• EHS.com. (2024, January 30). SDS for Acetic Anhydride: A Guide to Chemical Safety. EHS.com. [Link]

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Technical Notes & Optimization

"common side reactions with butanoic pentanoic anhydride"

Welcome to the Technical Support Center for butanoic pentanoic anhydride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this mixed anhydride. Our goal is to equip you with the knowledge to anticipate and mitigate common side reactions, ensuring the success and reproducibility of your synthetic work.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to be aware of when using butanoic pentanoic anhydride for acylation?

A1: The three most common side reactions encountered when using butanoic pentanoic anhydride are:

• Disproportionation: The mixed anhydride can rearrange to form the two symmetrical anhydrides: butyric anhydride and pentanoic anhydride.[1][2][3][4] This is a significant issue as it leads to a mixture of acylating agents, potentially resulting in the formation of undesired acylated products.

• Hydrolysis: In the presence of water, butanoic pentanoic anhydride will hydrolyze to form butanoic acid and pentanoic acid.[5][6] This reaction consumes the anhydride, reducing the yield of the desired acylated product.

• Competitive Acylation: When reacting with a nucleophile (e.g., an alcohol or amine), both the butanoyl and pentanoyl groups can be transferred. The selectivity of this reaction depends on several factors, including the structure of the nucleophile and the reaction conditions.[7][8]

Troubleshooting Guides

Problem 1: Low yield of the desired acylated product and observation of multiple unexpected byproducts.

Possible Cause: This issue often points towards significant disproportionation of the butanoic pentanoic anhydride. The resulting mixture of butyric and pentanoic anhydrides acylates the substrate, leading to a complex product mixture.

Troubleshooting Steps:

• Temperature Control: Disproportionation is often accelerated by heat.[2]

  • Recommendation: Perform the reaction at the lowest effective temperature. Start with cooling the reaction mixture to 0 °C or even -15 °C before and during the addition of the anhydride and nucleophile.[9]

• Solvent Choice: The polarity of the solvent can influence the rate of disproportionation.

  • Recommendation: Aprotic solvents of low to medium polarity, such as dichloromethane or tetrahydrofuran, are generally preferred. Highly polar solvents like dimethylformamide may promote disproportionation.[1]

• Order of Addition: The sequence of adding reagents can be critical.

  • Recommendation: A process where the carboxylic acid and the reactive acid derivative are mixed before the addition of a base has been shown to reduce the formation of unwanted symmetrical anhydrides.[4]

• In-situ Formation: Consider forming the mixed anhydride in-situ and using it immediately without isolation. This minimizes the time for disproportionation to occur.

Workflow for Minimizing Disproportionation:

Caption: In-situ formation and immediate use of the mixed anhydride.

Problem 2: The desired acylated product is contaminated with butanoic and/or pentanoic acid.

Possible Cause: This indicates that hydrolysis of the butanoic pentanoic anhydride has occurred. This is a common issue if the reaction is not performed under strictly anhydrous conditions.

Troubleshooting Steps:

• Drying of Reagents and Solvents: Ensure all starting materials and solvents are rigorously dried.

  • Recommendation: Use freshly distilled solvents and dry reagents over an appropriate drying agent. Store them under an inert atmosphere (e.g., nitrogen or argon).

• Inert Atmosphere: The reaction should be conducted under an inert atmosphere to prevent atmospheric moisture from entering the reaction vessel.

  • Recommendation: Use standard Schlenk line techniques or a glovebox for sensitive reactions.

• Reaction Time: Prolonged reaction times increase the window for hydrolysis to occur.

  • Recommendation: Monitor the reaction progress closely by techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.[10]

Experimental Setup for Anhydrous Conditions:

Caption: Reaction setup to maintain anhydrous conditions.

Problem 3: Formation of a mixture of butanoylated and pentanoylated products.

Possible Cause: The nucleophile is attacking both carbonyl carbons of the mixed anhydride, leading to a loss of regioselectivity. The outcome of this competition is influenced by steric and electronic factors.

Troubleshooting Steps:

• Steric Hindrance: The less sterically hindered carbonyl group is generally more susceptible to nucleophilic attack.

  • Recommendation: If a specific acyl group transfer is desired, consider using a mixed anhydride with a greater steric difference between the two acyl groups. For butanoic pentanoic anhydride, the difference is minimal, so a mixture is likely.

• Electronic Effects: Electron-withdrawing groups on one of the acyl chains can increase the electrophilicity of the adjacent carbonyl carbon, making it a more favorable site for attack.[7]

  • Recommendation: For selective acylation, consider using a mixed anhydride where one acyl group is significantly more electron-rich or electron-poor than the other.

• Nucleophile Reactivity: The nature of the nucleophile plays a crucial role.

  • Primary vs. Tertiary Alcohols: Primary alcohols are more reactive and may show less selectivity than bulkier secondary or tertiary alcohols.[7]

  • Amines: Primary and secondary amines are generally highly reactive nucleophiles.[11][12]

Table 1: Factors Influencing Acylation Selectivity

Factor	Influence on Selectivity	Recommendation
Steric Hindrance	Nucleophile preferentially attacks the less hindered carbonyl.	For higher selectivity, increase the steric bulk difference between the two acyl groups.
Electronic Effects	Electron-withdrawing groups increase the electrophilicity of the adjacent carbonyl.	Introduce electron-withdrawing or donating groups to direct the nucleophilic attack.
Nucleophile	Less hindered and more basic nucleophiles react faster.	Consider the steric bulk and basicity of the nucleophile to modulate reactivity and selectivity.
Temperature	Lower temperatures generally favor the kinetically controlled product.	Conduct the reaction at reduced temperatures to potentially enhance selectivity.

Mechanism of Competing Acylation:

Caption: Competing nucleophilic attack on butanoic pentanoic anhydride.

Analytical Protocols

Protocol 1: Monitoring Reaction Progress and Detecting Byproducts by LC-MS

This protocol is designed for the rapid and sensitive analysis of acylation reactions.[10]

• Sample Preparation:

  • Withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

  • Quench the reaction by diluting the aliquot in a larger volume (e.g., 1 mL) of a suitable solvent system (e.g., acetonitrile/water with 0.1% formic acid).

  • Filter the diluted sample through a 0.22 µm syringe filter before injection.

• LC-MS Conditions:

  • Column: A C18 reversed-phase column is typically suitable.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Detection: Use a mass spectrometer in full scan mode to identify the masses of starting materials, products, and potential byproducts (hydrolysis products, disproportionation products).

  • Quantification: For quantitative analysis, develop a Multiple Reaction Monitoring (MRM) method on a triple quadrupole mass spectrometer.[10]

Protocol 2: Analysis of Product Purity by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a valuable tool for assessing the purity of the final product and identifying volatile byproducts.[13][14]

• Sample Preparation:

  • Dissolve a small amount of the purified product in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

  • For compounds with polar functional groups, derivatization (e.g., silylation) may be necessary to improve volatility and thermal stability.[15]

• GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is often used.

  • Injection: Use a split or splitless injection mode depending on the sample concentration.

  • Temperature Program: Develop a temperature gradient that allows for the separation of the desired product from any residual starting materials or byproducts.

  • Detection: The mass spectrometer will provide mass spectra of the eluting compounds, which can be compared to library data for identification.

References

• Benoiton, N. L., Lee, Y. C., & Chen, F. M. (1993). Studies on the disproportionation of mixed anhydrides of N-alkoxycarbonylamino acids. International Journal of Peptide and Protein Research, 41(4), 338-341. [Link]

• Chemistry of Acid Anhydrides. (2022, September 25). Chemistry LibreTexts. Retrieved from [Link]

• Emery, A. R., & Gold, V. (1950). Mixed Carboxylic Anhydrides. Part I. The composition of the acylation products in the reaction between acetic chloroacetic anhydride and primary aromatic amines. Journal of the Chemical Society (Resumed), 1443-1447. [Link]

• Acid Anhydride Esterification with Alcohols. (n.d.). ReactionWeb.io. Retrieved from [Link]

• Hares, K., Vogelsang, D., Wernsdörfer, C. S., Panke, D., Vogt, D., & Seidensticker, T. (2022). Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization. Catalysis Science & Technology, 12(11), 3556-3563. [Link]

• Butanoic Pentanoic Anhydride. (n.d.). Axios Research. Retrieved from [Link]

• Create a reaction pathway to form a mixed anhydride from butanoic... (n.d.). Pearson. Retrieved from [Link]

• Draw the neutral major organic product pentanoic anhydride & 2 equivalents of dimethyl amine... (2013, July 6). Chegg. Retrieved from [Link]

• Friedel-Crafts Acylation, Lab Guide, Use of GC-MS... (2025, February 26). Scientific & Academic Publishing. Retrieved from [Link]

• How is butanoic acid converted to an anhydride? (2021, April 3). Quora. Retrieved from [Link]

• Process for the preparation of mixed anhydrides. (2003, May 13). Google Patents.

• Reaction of anhydrides with alcohols. (n.d.). Química Orgánica.org. Retrieved from [Link]

• Butyric anhydride. (n.d.). PubChem. Retrieved from [Link]

• Reactivity of mixed anhydrides. (2013, March 23). ResearchGate. Retrieved from [Link]

• Reaction of asymetrical anhydride with alcohol. (2023, August 28). Reddit. Retrieved from [Link]

• (PDF) Friedel-Crafts Acylation, Lab Guide, Use of GC-MS... (2025, March 2). ResearchGate. Retrieved from [Link]

• Acylation (Acid Anhydride Reactions). (2016, October 31). YouTube. Retrieved from [Link]

• Acylation Reagents for Gas Chromatography. (2023, May 8). Labinsights. Retrieved from [Link]

• Acid Anhydrides React with Amines to Form Amides. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]

• Acid anhydrides with ammonia or primary amines. (n.d.). Chemguide. Retrieved from [Link]

• Update 1 of: Use of Solid Catalysts in Friedel−Crafts Acylation Reactions. (2010, July 22). ACS Publications. Retrieved from [Link]

• [FREE] Draw the products formed when pentanoic anhydride... (2023, September 21). Brainly.com. Retrieved from [Link]

• Kinetics of butyric anhydride prepared by acylation. (2017). ResearchGate. Retrieved from [Link]

• Butanoic acid, anhydride. (n.d.). NIST WebBook. Retrieved from [Link]

• Preparation and Reaction Mechanisms of Carboxylic Anhydrides. (n.d.). Chemistry Steps. Retrieved from [Link]

• The reactions of acid anhydrides with ammonia and primary amines. (n.d.). Chemguide. Retrieved from [Link]

• (PDF) Acylation of aromatic compounds by acid anhydrides using Preyssler's anion... (2025, August 7). ResearchGate. Retrieved from [Link]

• Acid Anhydrides React with Amines to Form Amides. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]

Sources

• 1. Studies on the disproportionation of mixed anhydrides of N-alkoxycarbonylamino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 297. Quantitative studies of the reactivities of mixed carboxylic anhydrides. Part I. The composition of the acylation products in the reaction between acetic chloroacetic anhydride and primary aromatic amines - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY00486K [pubs.rsc.org]
• 4. US6562977B2 - Process for the preparation of mixed anhydrides - Google Patents [patents.google.com]
• 5. Butyric anhydride | C8H14O3 | CID 7798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Butanoic acid, anhydride [webbook.nist.gov]
• 7. reactionweb.io [reactionweb.io]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 14. researchgate.net [researchgate.net]
• 15. labinsights.nl [labinsights.nl]

"troubleshooting low yield in mixed anhydride couplings"

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges encountered during mixed anhydride couplings for amide bond formation. As Senior Application Scientists, we have designed this center to provide not just procedural steps, but the underlying scientific principles to empower you to resolve low-yield issues effectively.

Part 1: Frequently Asked Questions - The Fundamentals

This section addresses common questions about the core principles of the mixed anhydride method.

Q1: What is the fundamental mechanism of a mixed anhydride coupling for peptide synthesis?

The mixed anhydride method is a two-step process for activating a carboxylic acid (e.g., an N-protected amino acid) to facilitate its reaction with a nucleophile (e.g., an amino acid ester).[1]

• Activation Step: The N-protected amino acid reacts with an alkyl chloroformate (commonly isobutyl chloroformate) in the presence of a tertiary amine base (like N-methylmorpholine, NMM). This forms a highly reactive mixed carboxylic-carbonic anhydride intermediate.[2]

• Coupling Step: The incoming amino acid ester attacks the mixed anhydride. Ideally, the nucleophilic attack occurs at the carbonyl carbon of the original amino acid, forming the desired peptide bond and releasing the alkyl carbonate portion as carbon dioxide and an alcohol.[3]

Below is a diagram illustrating the ideal reaction pathway.

Caption: Ideal workflow for peptide synthesis via the mixed anhydride method.

Q2: What are the most common causes of low yield in mixed anhydride couplings?

Low yields are typically traced back to one or more competing side reactions or suboptimal reaction conditions. The primary culprits include:

• Hydrolysis of the Mixed Anhydride: The anhydride intermediate is highly sensitive to moisture and can rapidly hydrolyze back to the starting carboxylic acid, quenching the reaction.[1][4]

• Formation of Symmetrical Anhydrides: The mixed anhydride can disproportionate into two symmetrical anhydrides (one from the amino acid and one from the chloroformate). This process reduces the concentration of the desired reactive species.[5][6]

• Urethane Byproduct Formation: The incoming amine nucleophile can attack the "wrong" carbonyl (the carbonate carbonyl) of the mixed anhydride. This results in the formation of an undesired urethane-capped byproduct instead of the peptide bond.[2][7]

• Steric Hindrance: Bulky amino acids, particularly at the N-terminus or C-terminus, can significantly slow down both the activation and coupling steps, allowing side reactions to dominate.[8][9]

• Racemization: The strong activation of the amino acid increases the acidity of the α-proton, which can lead to epimerization via an oxazolone intermediate, reducing the yield of the desired stereoisomer.[7][10][11]

Part 2: Troubleshooting Guide - Specific Scenarios

This section provides direct answers and actionable protocols for specific experimental failures.

Problem Area: Low or No Product Formation

Q3: My TLC/LC-MS shows only starting materials. How can I be sure the mixed anhydride is even forming?

Incomplete anhydride formation is a common issue. The activation step is very fast and typically occurs at low temperatures (e.g., -15 °C).[12]

Causality & Troubleshooting:

• Reagent Quality:

  • Alkyl Chloroformate: Reagents like isobutyl chloroformate can degrade over time. Use a fresh bottle or distill the reagent if its quality is suspect.

  • Solvent Anhydrousness: Ensure you are using a truly anhydrous solvent. Even trace amounts of water can hydrolyze the chloroformate and the resulting anhydride. Use freshly dried solvents.

• Base Selection & Stoichiometry:

  • The base is critical. N-methylmorpholine (NMM) is often preferred over triethylamine (TEA) as it is less likely to cause certain side reactions.[7]

  • Ensure you are using at least one full equivalent of the base. An insufficient amount will result in incomplete deprotonation of the carboxylic acid.

• Temperature Control:

  • The activation must be performed at a low temperature (typically -15 °C to -20 °C) to prevent side reactions and decomposition of the anhydride.[13] Allow sufficient time for the solution to cool before adding the chloroformate.

Experimental Protocol: Small-Scale Test for Anhydride Formation

• In a dry flask under inert gas, dissolve the N-protected amino acid (1 equiv.) and NMM (1 equiv.) in anhydrous THF.

• Cool the solution to -15 °C.

• Add isobutyl chloroformate (1 equiv.) dropwise.

• Stir for 5-10 minutes.

• Quench a small aliquot of the reaction mixture with a primary amine (e.g., benzylamine) and another small aliquot with water.

• Analyze both quenched samples by LC-MS or TLC. The amine-quenched sample should show the corresponding amide, while the water-quenched sample will show the starting acid. If you only see the starting acid in both, the anhydride did not form.

Q4: I suspect my anhydride is forming but then decomposing before the amine can react. How can I prevent this?

This points towards the instability of the mixed anhydride, primarily due to hydrolysis or disproportionation.

Causality & Troubleshooting:

• Hydrolysis: The anhydride is extremely electrophilic and will react readily with any available water.[4]

  • Solution: Rigorously dry all glassware, solvents, and reagents. Run the reaction under an inert atmosphere (Nitrogen or Argon) to exclude atmospheric moisture.

• Disproportionation: The mixed anhydride can rearrange to form two symmetrical anhydrides. While the symmetrical amino acid anhydride is still reactive, this pathway complicates the reaction mixture and can reduce efficiency.[5][6]

  • Solution: A patented procedure suggests that pre-mixing the carboxylic acid and the chloroformate before adding the base can significantly suppress the formation of symmetrical anhydrides, leading to a cleaner reaction and higher yield.[5]

Q5: The coupling is failing with a sterically hindered amino acid. What are my options?

Steric hindrance is a major challenge, as it slows the desired nucleophilic attack, allowing side reactions to become the major pathways.[8][9]

Causality & Troubleshooting:

• Reduced Nucleophilicity: A bulky amine (e.g., Valine or an N-methylated amino acid) is a poorer nucleophile.[8]

• Slow Reaction Rate: The slow rate of the main reaction gives the anhydride more time to decompose or undergo other side reactions.

Solutions & Protocols:

• Change Activating Agent: While this guide focuses on mixed anhydrides, for extremely difficult couplings, switching to a more potent coupling reagent like HATU or PyAOP may be necessary.[14][15]

• Optimize Reaction Time & Temperature: After adding the amine, allow the reaction to warm slowly to room temperature. For some hindered couplings, extended reaction times (e.g., 2-4 hours at room temperature) may be required.[12]

• Double Coupling: If monitoring (e.g., via a Kaiser test in solid-phase synthesis) shows incomplete reaction, a second coupling can be performed.[14][16] After the first coupling attempt, filter and wash the support, then add a fresh solution of the activated amino acid.

Problem Area: Significant Byproduct Formation

Q6: My main byproduct is a urethane. How can I favor the correct nucleophilic attack?

Urethane formation occurs when the amine attacks the carbonate carbonyl instead of the amino acid carbonyl. This is a classic side reaction in mixed anhydride couplings.[7]

Causality & Troubleshooting:

• Steric and Electronic Factors: Attack at the carbonate carbonyl is favored when the amino acid carbonyl is sterically hindered. Electronically, the choice of chloroformate and base/solvent system plays a huge role.[2][17]

Solutions:

• Optimize Base/Solvent Combination: The choice of tertiary amine and solvent has a dramatic impact. The combination of N-methylpiperidine in dichloromethane (DCM) has been shown to be superior for minimizing urethane formation. N-methylmorpholine in tetrahydrofuran (THF) is also a good choice, while triethylamine in DCM is a particularly poor combination .[7]

• Choice of Chloroformate: Isobutyl chloroformate is generally preferred over ethyl chloroformate as the bulkier isobutyl group can sterically disfavor attack at the carbonate carbonyl.[17]

• Temperature Control: Maintain a low temperature (-15 °C) during activation and the initial phase of coupling.

The diagram below illustrates the competition between desired peptide formation and undesired side reactions.

Caption: Competing reaction pathways for the mixed anhydride intermediate.

Q7: My product is contaminated with a significant amount of the wrong stereoisomer. How do I suppress racemization?

Racemization is a significant risk, especially when coupling peptide fragments.[10][18] The activated carboxyl group makes the α-proton more acidic, facilitating its removal by the tertiary amine base and leading to a loss of stereochemical integrity through a planar oxazolone intermediate.[2][11]

Solutions:

• Base Selection: Use a sterically hindered and less basic amine. N-methylmorpholine (NMM) is generally superior to triethylamine (TEA) for minimizing racemization.[2] Avoid using an excess of the base.

• Solvent Choice: Solvents with lower polarity, such as tetrahydrofuran (THF) , tend to result in less racemization compared to halogenated solvents or DMF.[7]

• Temperature: Keep the activation and coupling temperatures as low as practically possible (e.g., -15 °C).

• Activation Time: Do not allow the mixed anhydride to stand for long periods before adding the amine nucleophile. A short activation time (5-10 minutes) is usually sufficient.

Part 3: Data Tables for Quick Reference

Table 1: Recommended Solvent & Base Combinations

This table summarizes findings on how different solvent/base pairs influence the formation of the major urethane byproduct, a key factor in low yields.

Tertiary Amine	Solvent	Urethane Formation	Racemization Tendency	Recommendation	Reference
N-Methylpiperidine	Dichloromethane (DCM)	Lowest	Moderate	Excellent for minimizing urethane	[7]
N-Methylmorpholine (NMM)	Tetrahydrofuran (THF)	Low	Low	Very Good all-around choice	[2][7]
Triethylamine (TEA)	Dichloromethane (DCM)	Highest	High	Not Recommended	[7]
N-Methylmorpholine (NMM)	Dimethylformamide (DMF)	Moderate	High	Use with caution, especially for racemization-prone couplings	[7]

Table 2: General Protocol Parameters

Parameter	Recommended Condition	Rationale
Activation Temperature	-15 °C to -20 °C	Minimizes side reactions and anhydride decomposition.[13]
Activation Time	2-10 minutes	Sufficient for formation; longer times increase risk of side reactions.
Reagent Stoichiometry	1.0-1.1 equivalents of each reagent	A slight excess of the amine component can sometimes help drive the reaction.[7]
Atmosphere	Inert (N₂ or Ar)	Prevents hydrolysis of the reactive intermediate.[4]

References

• Kemp, D. S., Bernstein, Z., & Rebek, J., Jr. (1970). Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods. Journal of the American Chemical Society, 92(15), 4756–4757. [Link]

• Bodanszky, M. (1993). Principles of Peptide Synthesis. Springer-Verlag Berlin Heidelberg. (Content reflected in general knowledge of mixed anhydride mechanisms).

• Izumiya, N., & Muraoka, M. (1969). Racemization in the Coupling Reaction with the Several Methods beside the Activated Ester Methods. Bulletin of the Chemical Society of Japan, 42(2), 554-554. [Link]

• Kemp, D. S., Bernstein, Z., & Rebeck, J., Jr. (1970). Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods. PubMed. [Link]

• Izumiya, N., & Muraoka, M. (1969). Racemization in the Coupling Reaction with the Several Methods beside the Activated Ester Methodst. J-STAGE. [Link]

• Chen, F. M., Kuroda, K., & Benoiton, N. L. (1978). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 56(24), 3089-3095. [Link]

• BOC Sciences. (n.d.). Brief Introduction of Synthesis of Amides by Mixed Anhydride Method. BOC Sciences.

• Albertson, N. F. (1962). Synthesis of Peptides with Mixed Anhydrides. ResearchGate. [Link]

• Shendage, D., Fröhlich, R., & Haufe, G. (2004). Highly Efficient Stereoconservative Amidation and Deamidation of α-Amino Acids. ResearchGate. [Link]

• Hoffmann-La Roche Inc. (2003). Process for the preparation of mixed anhydrides. U.S.

• Albertson, N. F. (1962). Synthesis of Peptides with Mixed Anhydrides. Organic Reactions. [Link]

• BenchChem. (2025). An In-Depth Technical Guide to Mixed Anhydrides in Organic Chemistry. BenchChem.
• G. D. Searle & Co. (1972). Mixed anhydride method of preparing peptides. U.S.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. (Content reflected in general knowledge of coupling reagents).
• LibreTexts Chemistry. (2021). Reactions with Anhydride Electrophiles. LibreTexts.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Coupling Efficiency of H-DL-Abu-OH. BenchChem.

• Chemistry For Everyone. (2023, June 14). What Is A Mixed Anhydride?. YouTube. [Link]

• Shiina, I. (n.d.). Various Synthetic Methods Using Aromatic Carboxylic Anhydrides. TCI Chemicals.
• LibreTexts Chemistry. (2022). Chemistry of Acid Anhydrides. LibreTexts.

• Chen, F. M., Kuroda, K., & Benoiton, N. L. (1978). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. ResearchGate. [Link]

• Sauthier, M., et al. (2022). Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization. Catalysis Science & Technology. [Link]

• Katritzky, A. R., et al. (2000). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF.
• ECHEMI. (n.d.). Mixed Anhydride Problems. ECHEMI.
• ECHEMI. (n.d.). Reaction of primary amine with mixed acid anhydride. ECHEMI.
• BenchChem. (n.d.). Optimizing reagent concentrations for efficient peptide synthesis. BenchChem.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies.

• Birr, C., & Wengert-Müller, M. (1979). Preparative merits of the mixed anhydride (MA) method in the excess use of DDZ-amino acids in the peptide synthesis of biologically active new antamanide analogues. PubMed. [Link]

• Musgrave, R. (2017, March 14). Acid Anhydride Reactions and Reagent Symmetry. YouTube. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec.
• NCERT. (n.d.). Amines. NCERT.
• Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA.
• Master Organic Chemistry. (2018).

• Fields, G. B. (1997). Procedures to Improve Difficult Couplings. ResearchGate. [Link]

• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. AAPPTec.
• BOC Sciences. (2024, March 29).

• Deadman, J. J., et al. (2016). Straightforward, scalable, solution-phase synthesis of peptide bonds in flow. PMC - NIH. [Link]

• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.

Sources

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• 2. researchgate.net [researchgate.net]
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• 5. US6562977B2 - Process for the preparation of mixed anhydrides - Google Patents [patents.google.com]
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• 17. Brief Introduction of Synthesis of Amides by Mixed Anhydride Method [en.highfine.com]
• 18. Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods - PubMed [pubmed.ncbi.nlm.nih.gov]

"hydrolysis of butanoic pentanoic anhydride during reaction"

Technical Support Center: Butanoic Pentanoic Anhydride

Introduction

Welcome to the technical support guide for Butanoic Pentanoic Anhydride. This resource is designed for researchers, scientists, and drug development professionals who utilize mixed anhydrides in their synthetic workflows. Butanoic pentanoic anhydride is a versatile reagent for acylation reactions, but its susceptibility to hydrolysis presents a common and significant challenge. Uncontrolled hydrolysis not only consumes the reagent, leading to lower yields, but also introduces carboxylic acid byproducts that can complicate purification and downstream processes.

This guide provides in-depth, field-proven insights into the causes, prevention, and quantification of hydrolysis. It is structured to help you troubleshoot common issues and implement robust experimental protocols to ensure the integrity and success of your reactions.

Frequently Asked Questions (FAQs)

Q1: What is butanoic pentanoic anhydride and why is it used?

Butanoic pentanoic anhydride is a mixed carboxylic anhydride. It is primarily used as an acylating agent to introduce either a butanoyl or a pentanoyl group onto a nucleophile, such as an alcohol or an amine, to form esters or amides, respectively. Mixed anhydrides are often employed when the corresponding acyl chloride is too reactive or unsuitable for specific reaction conditions.

Q2: What is hydrolysis in the context of this anhydride?

Hydrolysis is a chemical reaction in which a water molecule cleaves one or more chemical bonds.[1] For butanoic pentanoic anhydride, water acts as a nucleophile and attacks one of the two electrophilic carbonyl carbons. This process breaks the anhydride bond and results in the formation of one equivalent of butanoic acid and one equivalent of pentanoic acid.[2][3] This is often an undesirable side reaction that reduces the efficiency of the primary synthetic step.[4]

Q3: What is the fundamental mechanism of hydrolysis for butanoic pentanoic anhydride?

The hydrolysis of an acid anhydride proceeds via a nucleophilic acyl substitution mechanism.[3][5] The oxygen atom in water acts as the nucleophile, attacking one of the carbonyl carbons of the anhydride. This forms a tetrahedral intermediate. This intermediate is unstable and collapses, breaking the carbon-oxygen-carbon anhydride bond. The leaving group is a carboxylate anion (either butanoate or pentanoate), which is subsequently protonated to yield a carboxylic acid. The other portion of the molecule becomes the second carboxylic acid.

Caption: Mechanism of Hydrolysis for Butanoic Pentanoic Anhydride.

Q4: Which factors accelerate the rate of hydrolysis?

Several factors can increase the rate of anhydride hydrolysis:

• Presence of Water: As the primary reactant, any amount of moisture will drive the hydrolysis reaction.

• pH: The hydrolysis rate is significantly faster in neutral or basic (alkaline) conditions due to the higher concentration of hydroxide ions (OH⁻), which are much stronger nucleophiles than water.[6] Acid catalysis also occurs, though the effect is often less pronounced than base catalysis.[7][8]

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature.[9]

• Solvent: Protic solvents (like alcohols) can participate in solvolysis, a similar reaction, while polar aprotic solvents may increase the reactivity of any dissolved water.

Troubleshooting Guide: Hydrolysis-Related Issues

This section addresses common problems encountered during reactions involving butanoic pentanoic anhydride, with a focus on diagnosing and solving issues related to its degradation.

Problem 1: Low or No Yield of the Desired Acylated Product

• Symptoms: Your primary reaction (e.g., esterification or amidation) does not proceed to completion, resulting in a low yield of the target molecule and recovery of your starting nucleophile (alcohol or amine).

• Probable Cause: The anhydride was consumed by premature hydrolysis before it could react with your intended substrate. This is the most common failure mode.

• Solutions:

  • Ensure Anhydrous Conditions: This is the most critical control point.[4]

    • Glassware: Oven-dry all glassware at >120°C for several hours and cool under a stream of inert gas (nitrogen or argon) or in a desiccator immediately before use.

    • Solvents: Use freshly opened anhydrous solvents or solvents purified through a solvent purification system. Solvents from previously opened bottles can absorb atmospheric moisture.

    • Reagents: Dry solid reagents in a vacuum oven. Ensure liquid reagents are anhydrous. If your nucleophile (e.g., an amine) is used as a hydrochloride salt, the neutralization step can introduce water; ensure this is managed carefully.

  • Inert Atmosphere: Conduct the entire reaction under a positive pressure of an inert gas like nitrogen or argon. This prevents atmospheric moisture from entering the reaction vessel.

  • Order of Addition: Add the butanoic pentanoic anhydride last to the reaction mixture containing all other dried components. This minimizes its exposure time to any trace moisture before the desired reaction can begin.

Problem 2: Inconsistent Results and Poor Reproducibility Between Batches

• Symptoms: You run the same reaction multiple times under what you believe are identical conditions, but the product yield varies significantly.

• Probable Cause: There is an uncontrolled and variable source of moisture contamination. The amount of hydrolysis differs from run to run.

• Solutions:

  • Standardize Drying Protocols: Create and strictly follow a Standard Operating Procedure (SOP) for drying all glassware, solvents, and reagents. Do not deviate.

  • Reagent Quality Check: Use reagents from the same lot number if possible. If using older reagents, consider re-validating their purity and water content.

  • Atmospheric Control: Pay attention to ambient humidity. On very humid days, it is even more critical to maintain a robust inert atmosphere and handle reagents swiftly.

Problem 3: Complex Product Mixture and Difficult Purification

• Symptoms: TLC or LC-MS analysis of your crude product shows your desired product along with two major, highly polar byproducts, complicating chromatographic purification.

• Probable Cause: The byproducts are butanoic acid and pentanoic acid, the results of anhydride hydrolysis. Their presence can lead to streaking on silica gel columns and may require specialized purification methods.

• Solutions:

  • Aqueous Workup: After the reaction is complete, perform a mild basic wash (e.g., with saturated sodium bicarbonate solution). This will deprotonate the byproduct carboxylic acids, converting them into their water-soluble carboxylate salts, which can then be removed in the aqueous layer. Caution: Ensure your desired product is stable to these basic conditions.

  • Preventative Measures: The best solution is prevention. By implementing the rigorous anhydrous techniques described in "Problem 1," you minimize the formation of these acidic byproducts in the first place.

Sources

• 1. proprep.com [proprep.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Video: Reactions of Acid Anhydrides [jove.com]
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• 5. The reactions of acyl chlorides and acid anhydrides - Crunch Chemistry [crunchchemistry.co.uk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Using the hydrolysis of anhydrides to control gel properties and homogeneity in pH-triggered gelation - RSC Advances (RSC Publishing) DOI:10.1039/C5RA22253B [pubs.rsc.org]

Technical Support Center: Optimizing Peptide Synthesis with Mixed Anhydrides

Welcome to the technical support center for peptide synthesis utilizing the mixed anhydride method. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting strategies, and frequently asked questions. As Senior Application Scientists, we aim to combine theoretical knowledge with practical, field-tested insights to help you navigate the complexities of this powerful peptide coupling technique.

Introduction to the Mixed Anhydride Method

The mixed anhydride method is a well-established and cost-effective technique for peptide bond formation.[1] It involves the activation of the carboxyl group of an N-protected amino acid with an alkyl chloroformate in the presence of a tertiary amine base.[2][3] This forms a highly reactive mixed carbonic-carboxylic anhydride, which then readily reacts with the amino group of another amino acid or peptide to form the desired peptide bond.[4] Isobutyl chloroformate is one of the most commonly used reagents for this purpose due to its ability to provide rapid reaction rates at low temperatures and generate easily removable byproducts.[1][5]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the activation and coupling steps?

Traditionally, mixed anhydride reactions are conducted at low temperatures, typically around -15°C, to minimize side reactions such as racemization and the disproportionation of the mixed anhydride.[6] However, studies have shown that the activation step can occur rapidly even at higher temperatures.[7] The ideal temperature can be influenced by the specific substrates and solvents used. It is generally recommended to start with a low temperature (-15°C to -5°C) for the activation step and then allow the reaction to proceed at that temperature or gradually warm to room temperature for the coupling step.[4][7] Significantly higher temperatures can lead to an increase in urethane formation, a common side product.[6]

Q2: How does the choice of solvent impact the reaction?

The choice of solvent can significantly influence the reaction yield and the extent of side reactions. Solvents such as tetrahydrofuran (THF), dimethylformamide (DMF), and dichloromethane (DCM) are commonly used.[6] Contrary to some earlier beliefs, halogen-containing solvents like DCM can be superior when used with appropriate tertiary amines like N-methylmorpholine or N-methylpiperidine.[6] Interestingly, the presence of some water in DMF has been shown to not adversely affect the reaction and can be a good solvent system for both mixed anhydride generation and coupling.[6][8] The solvation of the growing peptide chain on a solid support is also a critical factor for successful synthesis.[9]

Q3: Which tertiary amine base should I use?

The combination of the tertiary amine and the solvent is of prime importance in dictating the amount of urethane generated.[2][8] The combination of N-methylpiperidine with dichloromethane is considered one of the best for minimizing urethane formation, while N-methylmorpholine with tetrahydrofuran is also a good choice.[2][8] The use of triethylamine in dichloromethane is a particularly poor combination and can lead to a higher proportion of side products.[6] In dimethylformamide, the differences between these amines are less pronounced.[2][6][8]

Q4: What are the main side reactions to be aware of?

The two primary side reactions in the mixed anhydride method are:

• Urethane formation: This occurs when the amino component attacks the carbonic acid carbonyl of the mixed anhydride instead of the desired amino acid carbonyl.[10][11] This is more prevalent with sterically hindered amino acids like valine and isoleucine.[10]

• Racemization: This is a loss of stereochemical integrity at the chiral center of the activated amino acid. It can be minimized by working at low temperatures and carefully selecting the base and solvent.[2][6] Less racemization is generally observed in tetrahydrofuran compared to halogen-containing solvents.[6][8]

Q5: How can I minimize the formation of side products?

To minimize side reactions, consider the following:

• Temperature Control: Maintain low temperatures (-15°C to -5°C) during the activation and coupling steps.[6]

• Appropriate Base/Solvent Combination: Use combinations like N-methylpiperidine/dichloromethane or N-methylmorpholine/tetrahydrofuran.[2][8]

• Stoichiometry: A small excess of the N-protected amino acid can help reduce the amount of urethane formed.[6][8]

• Additives: The addition of 1-hydroxybenzotriazole (HOBt) before the amine nucleophile can be beneficial in suppressing urethane formation, although it may not eliminate it completely.[6]

Troubleshooting Guide

This section addresses common problems encountered during peptide synthesis using the mixed anhydride method.

Problem 1: Low Yield of the Desired Peptide

Potential Cause	Troubleshooting Steps
Incomplete Activation	Ensure the N-protected amino acid and the alkyl chloroformate are used in equimolar amounts. Verify the quality and reactivity of the chloroformate reagent. The activation time is also crucial; a period of 1 to 15 minutes is generally sufficient.[3][7]
Steric Hindrance	For sterically hindered amino acids, consider using pivaloyl chloride (trimethylacetyl chloride) instead of isobutyl chloroformate, as it can be superior in these cases.[1] Extending the coupling time may also be beneficial.
Poor Solubility	The solubility of reactants can be an issue. Ensure all components are fully dissolved in the chosen solvent. For "difficult sequences," using mixed solvents like DMSO/DMF might help.[12]
Hydrolysis of the Mixed Anhydride	While some aqueous DMF can be tolerated, ensure that the reaction is not exposed to excessive moisture, which can lead to the hydrolysis of the reactive mixed anhydride.[6]
Peptide Aggregation (Solid-Phase)	For solid-phase synthesis, peptide aggregation can hinder coupling. Choose a solvent that provides good solvation for the peptide-resin.[9]

Problem 2: Presence of Urethane Side Product

Potential Cause	Troubleshooting Steps
Incorrect Base/Solvent Combination	Avoid using triethylamine with dichloromethane.[6] Switch to a more favorable combination such as N-methylpiperidine/dichloromethane or N-methylmorpholine/tetrahydrofuran.[2][8]
High Reaction Temperature	Perform the activation and coupling at low temperatures (-15°C to -5°C) to disfavor the formation of urethane.[6]
Sterically Hindered Amino Acids	When coupling hindered residues like isoleucine or N-methylamino acids, urethane formation is more likely.[2][8] Consider using a small excess of the N-protected amino acid.[6][8]

Problem 3: Racemization of the Peptide Product

Potential Cause	Troubleshooting Steps
High Reaction Temperature	Maintain low temperatures throughout the activation and coupling process to minimize racemization.[6]
Excess Tertiary Amine	Using an excess of a "strong" tertiary amine like triethylamine can increase racemization. Use the appropriate stoichiometry of a less hindered base like N-methylmorpholine.[2]
Solvent Choice	Tetrahydrofuran generally leads to less racemization compared to halogen-containing solvents.[6][8]
Prolonged Activation Time	Do not unnecessarily prolong the activation time before adding the amino component, as this can increase the risk of racemization.

Experimental Protocols

General Protocol for Mixed Anhydride Formation and Coupling in Solution Phase

• Preparation: Dissolve the N-protected amino acid (1.0 equivalent) in an anhydrous solvent (e.g., THF or DCM) and cool the solution to -15°C in an ice-salt or dry ice-acetone bath with stirring.

• Base Addition: Add N-methylmorpholine (1.0 equivalent) to the cooled solution.

• Activation: Slowly add isobutyl chloroformate (1.0 equivalent) dropwise to the reaction mixture while maintaining the temperature at -15°C. Stir the mixture for 1 to 10 minutes to form the mixed anhydride.[4]

• Coupling: In a separate flask, prepare a solution of the amino acid ester hydrochloride (1.0 equivalent) and N-methylmorpholine (1.0 equivalent) in the same anhydrous solvent, also cooled to -15°C. Add this solution to the mixed anhydride solution.

• Reaction: Allow the reaction to proceed at -15°C for 1-2 hours, and then let it warm to room temperature and stir for an additional 1-4 hours.

• Work-up: Filter the reaction mixture to remove the precipitated N-methylmorpholine hydrochloride. Concentrate the filtrate under reduced pressure. Dissolve the residue in a suitable organic solvent like ethyl acetate and wash successively with saturated sodium bicarbonate solution, water, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude protected peptide.

• Purification: Purify the crude product by recrystallization or silica gel column chromatography.

Visualizations

Mechanism of Mixed Anhydride Peptide Synthesis

Caption: General workflow of peptide synthesis via the mixed anhydride method.

Troubleshooting Workflow for Low Peptide Yield

Caption: A decision-making workflow for troubleshooting low peptide yields.

References

• Chen, F. M. F., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618. [Link]

• Bodanszky, M., & Tolle, J. C. (1977). Side reactions in peptide synthesis. V. A reexamination of the mixed anhydride method. International Journal of Peptide and Protein Research, 10(5), 380-384. [Link]

• Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. ResearchGate. [Link]

• Albertson, N. F. (1962). Synthesis of Peptides with Mixed Anhydrides. Organic Reactions, 12, 157-355. [Link]

• Chen, F. M. F., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Science Publishing. [Link]

• Rehman, A. U., et al. (2018). Side reactions in peptide synthesis: An overview. ResearchGate. [Link]

• Rehman, A. U., et al. (2018). Side reactions in peptide synthesis: An overview. Bibliomed. [Link]

• Anderson, G. W., & Young, R. W. (1962). Mixed anhydride method of preparing peptides. U.S.

• Smith, C. D., et al. (2025). Straightforward, scalable, solution-phase synthesis of peptide bonds in flow. Nature Portfolio. [Link]

• Meienhofer, J. (1982). Rapid, quantitative peptide synthesis using mixed anhydrides. U.S.

• Anderson, G. W., Zimmerman, J. E., & Callahan, F. M. (1967). A Reinvestigation of the Mixed Carbonic Anhydride Method of Peptide Synthesis. ElectronicsAndBooks. [Link]

• Di Mauro, G., et al. (2023). Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges. RSC Publishing. [Link]

• Fields, G. B., & Fields, C. G. (1993). Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization. PubMed. [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. US3640991A - Mixed anhydride method of preparing peptides - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US4351762A - Rapid, quantitative peptide synthesis using mixed anhydrides - Google Patents [patents.google.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Straightforward, scalable, solution-phase synthesis of peptide bonds in flow - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Side reactions in peptide synthesis. V.A reexamination of the mixed anhydride method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]

"minimizing racemization in mixed anhydride peptide coupling"

Technical Support Center: Mixed Anhydride Peptide Coupling

A Senior Application Scientist's Guide to Minimizing Racemization

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who utilize the mixed anhydride method for peptide bond formation. As a powerful and rapid activation method, it is not without its challenges—chief among them being the risk of racemization. This resource provides in-depth troubleshooting advice, optimized protocols, and answers to frequently asked questions to help you maintain stereochemical integrity in your synthetic peptides.

Part 1: Understanding the Enemy: The Mechanism of Racemization

Before troubleshooting, it's critical to understand the underlying chemical pathways that lead to loss of stereochemical purity. Racemization during mixed anhydride coupling primarily occurs through the formation of a 5(4H)-oxazolone (also known as an azlactone) intermediate.[1]

• Activation: The N-protected amino acid is activated by reacting with an alkyl chloroformate (e.g., isobutyl chloroformate) in the presence of a tertiary amine base. This forms the mixed carbonic-carboxylic anhydride.

• The Divergence Point: This highly activated intermediate is at a crossroads. It can either react with the desired amine nucleophile to form the peptide bond (the productive pathway) or cyclize to form the oxazolone.

• Racemization via Oxazolone: The α-proton of the oxazolone is highly acidic and can be easily abstracted by the base present in the reaction mixture.[2] This creates a planar, achiral enolate intermediate. Reprotonation can occur from either face, leading to a mixture of L- and D-isomers. Subsequent attack by the amine component on this racemized intermediate results in an epimerized peptide product.[3][4]

The key to minimizing racemization is to favor the direct aminolysis pathway over the oxazolone formation pathway. All optimization strategies are designed around this principle.

Caption: Primary Mechanism of Racemization via Oxazolone Formation.

Part 2: Troubleshooting Guide - A Q&A Approach

This section addresses specific problems you might encounter during your experiments.

Question 1: I've detected a significant amount of the D-isomer in my final peptide. What are the most likely causes?

Answer: High levels of racemization are almost always linked to one or more of the following factors:

• Incorrect Base Selection: The choice of tertiary amine is arguably the most critical factor.[5] Strong, sterically unhindered bases like triethylamine (TEA) are notorious for promoting racemization.[5][6] They are basic enough to readily abstract the α-proton from the oxazolone intermediate.

• Elevated Temperature: Mixed anhydride activations are exothermic and the intermediates are thermally sensitive. Running the activation or coupling at temperatures above -15 °C dramatically increases the rate of oxazolone formation and subsequent racemization.[7][8]

• Prolonged Activation Time: The mixed anhydride is a transient species. The longer it exists before the amine component is introduced, the more opportunity it has to cyclize to the oxazolone. Activation times should be kept to a minimum.

• Solvent Effects: Polar aprotic solvents like Dimethylformamide (DMF) can stabilize the charged oxazolone intermediate, thereby favoring the racemization pathway. Less polar solvents like Tetrahydrofuran (THF) or Dichloromethane (DCM) often yield better results.[9]

• Excess Base: Using more than one equivalent of the tertiary amine can accelerate racemization.[10]

Question 2: My coupling reaction is slow or incomplete, and forcing the conditions seems to increase epimerization. What should I do?

Answer: This is a classic challenge, especially with sterically hindered amino acids.[11][12][13] The goal is to increase the rate of the desired aminolysis without increasing the rate of racemization.

• Re-evaluate Your Chloroformate: While isobutyl chloroformate is a common choice, isopropyl chloroformate has been shown to generate more stable mixed anhydrides that are less prone to racemization.[14] In some cases, racemization was reduced by a third to a quarter compared to isobutyl chloroformate.[14]

• Optimize Activation Time and Temperature: This is a delicate balance. For a sluggish reaction, you might be tempted to extend the activation time, but this is counterproductive. Stick to a very short activation (e.g., 2 minutes at -15 °C) and then add your amine. Allow the coupling reaction to proceed for a longer time at a low temperature (e.g., 2 hours at -15 °C, then warm slowly to 0 °C).

• Check Reagent Stoichiometry: Ensure you are using a slight excess (1.0 to 1.1 equivalents) of the N-protected amino acid and chloroformate relative to the amine component. This can help drive the reaction to completion.

Question 3: Which amino acids are most susceptible to racemization with this method?

Answer: While any amino acid (except Glycine and Proline) can racemize, some are particularly vulnerable:

• Histidine (His) and Cysteine (Cys): These are notoriously prone to racemization under various coupling conditions, including mixed anhydride.[1][15] The side chains can participate in or influence the rate of α-proton abstraction.

• Phenylalanine (Phe) and other aromatic amino acids: The electron-withdrawing nature of the aromatic side chain can increase the acidity of the α-proton, making it more susceptible to abstraction.

• Peptide Fragments: When coupling a peptide fragment (e.g., a dipeptide acid), the risk of racemization at the C-terminal residue is significantly higher than for a single N-protected amino acid.[2] This is because the electron-withdrawing effect of the preceding peptide bond increases the acidity of the α-proton.

Part 3: Key Parameter Optimization & Protocols

Adherence to a validated protocol is the best way to ensure reproducible, high-fidelity results.

Core Protocol: Minimized Racemization Mixed Anhydride Coupling

This protocol is optimized for suppressing epimerization.

Materials:

• Nα-protected amino acid

• Alkyl Chloroformate (Isobutyl or Isopropyl Chloroformate)

• Base: N-Methylmorpholine (NMM)

• Solvent: Anhydrous Tetrahydrofuran (THF)

• Amine component (as hydrochloride salt or free amine)

Methodology:

• Preparation:

  • Dissolve the Nα-protected amino acid (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., Nitrogen or Argon).

  • Cool the solution to a stable -15 °C using a cryo-cooler or a dry ice/acetone bath.

• Activation (Mixed Anhydride Formation):

  • Add N-Methylmorpholine (NMM) (1.0 eq) to the solution and stir for 1 minute. Causality: NMM is a sterically hindered base with a pKa that is high enough to act as an acid scavenger but low enough to minimize direct α-proton abstraction from the oxazolone.[5][10]

  • Slowly add the alkyl chloroformate (e.g., isobutyl chloroformate) (1.0 eq) dropwise, ensuring the temperature remains at -15 °C.

  • Allow the activation to proceed for exactly 2 minutes . Causality: This short duration is critical. It is long enough for the anhydride to form but minimizes its residence time, thereby reducing the opportunity for it to rearrange into the oxazolone intermediate.[16]

• Coupling:

  • In a separate flask, prepare a solution or suspension of your amine component (1.0 eq) in cold THF. If it is a hydrochloride salt, neutralize it with exactly 1.0 eq of NMM just prior to use.

  • Add the amine component solution to the activated mixed anhydride solution.

  • Maintain the reaction at -15 °C and stir for 2-4 hours. Monitor the reaction by TLC or LC-MS.

  • Allow the reaction to warm slowly to room temperature and stir for an additional 1-2 hours if necessary.

• Work-up:

  • Filter the NMM-hydrochloride salt precipitate.

  • Wash the filtrate with standard aqueous solutions (e.g., 5% NaHCO₃, water, brine, and dilute acid like 1N HCl) to remove unreacted starting materials and byproducts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Data Summary: Influence of Reagents on Racemization

The selection of base and solvent has a dramatic impact on stereochemical purity.

Base	Solvent	Relative Racemization Risk	Rationale
N-Methylmorpholine (NMM)	THF / DCM	Low	Optimal balance of basicity (pKa ~7.4) and steric hindrance.[5][6]
N-Methylpiperidine	DCM	Very Low	Excellent results reported, particularly in DCM.[6][17][18]
Triethylamine (TEA)	DCM	Very High	High basicity (pKa ~10.7) and low steric hindrance accelerates oxazolone formation and proton abstraction.[6][9]
Diisopropylethylamine (DIPEA)	N/A	Moderate to High	While hindered, its high basicity can still promote racemization.[5]

Table based on findings from multiple sources.[5][6][9][17]

Caption: A decision-making flowchart for troubleshooting epimerization.

Part 4: Frequently Asked Questions (FAQs)

• Q: Is it ever acceptable to run these reactions at 0 °C?

  • A: While traditionally carried out at -15 °C, some modern protocols have explored higher temperatures with very short activation times. However, for sensitive substrates or fragment couplings, -15 °C remains the gold standard for minimizing racemization. Increasing the temperature is a risk that should only be taken if low-temperature reactions are failing and you can verify the stereochemical outcome.[8]

• Q: Can I use additives like HOBt or Oxyma with the mixed anhydride method?

  • A: While additives like 1-hydroxybenzotriazole (HOBt) are staples for carbodiimide chemistry to suppress racemization, their use in mixed anhydride couplings is less common and can be complex.[2][19][20] Some studies have shown a marginal benefit, but the primary control factors remain temperature, base, and time.[9] Sticking to the core principles of the mixed anhydride method is often more effective.

• Q: How does water content affect the reaction?

  • A: Strictly anhydrous conditions are essential. Water can hydrolyze the alkyl chloroformate and the mixed anhydride, leading to lower yields and the formation of side products. One study surprisingly found that aqueous DMF could be a good solvent, but this is not a generally recommended practice and may be system-dependent.[9][17]

• Q: What is the main side reaction besides racemization?

  • A: Urethane formation.[6][17] This occurs when the amine component attacks the carbonate carbonyl of the mixed anhydride instead of the desired amino acid carbonyl. This side reaction is more prevalent with sterically hindered amino acids.[6] The choice of base and solvent combination is also critical for minimizing urethane formation, with N-methylpiperidine/DCM being a particularly effective combination for this purpose.[17]

References

• Chen, F. M., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618. [Link]

• Palasek, S. A., Cox, Z. J., & Collins, J. M. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science, 13(3), 143-148. [Link]

• Chen, F. M. F., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry. [Link]

• Chen, F. M., et al. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. ResearchGate. [Link]

• Bacsa, B., Horváti, K., Bõsze, S., Andreae, F., & Kappe, C. O. (2008). Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies. The Journal of Organic Chemistry, 73(19), 7532-7541. [Link]

• Omizzine. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. Omizzine.com. [Link]

• Jusneng, A., et al. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(22), 7591. [Link]

• Jusneng, A., et al. (2023). Epimerisation in Peptide Synthesis. MDPI. [Link]

• ResearchGate. (n.d.). Mechanism of mixed anhydride coupling reaction. ResearchGate. [Link]

• Chen, F. M. F., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. Reduction of urethane formation and racemization using N-methylpiperidine as the tertiary amine base. The Journal of Organic Chemistry, 52(10), 2041-2043. [Link]

• Katritzky, A. R., et al. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 72(20), 7542-7548. [Link]

• ResearchGate. (2022). Racemization of amino acids under natural conditions: part 4-racemization always exceeds the rate of peptide elongation in aqueous solution. [Link]

• ResearchGate. (2008). Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies. [Link]

• Anderson, G. W., Zimmerman, J. E., & Callahan, F. M. (1967). A Reinvestigation of the Mixed Carbonic Anhydride Method of Peptide Synthesis. Journal of the American Chemical Society, 89(19), 5012-5017. [Link]

• Chemistry Stack Exchange. (2013). Epimerization in peptide synthesis. [Link]

• Chen, F. M. F., & Benoiton, N. L. (1987). Isopropyl chloroformate as a superior reagent for mixed anhydride generation and couplings in peptide synthesis. International Journal of Peptide and Protein Research, 30(4), 477-482. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2011). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. [Link]

• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. [Link]

• ResearchGate. (2023). (PDF) Epimerisation in Peptide Synthesis. [Link]

• Kovacs, J., et al. (1975). Kinetic studies in peptide chemistry. Coupling, racemization and evaluation of methods useful for shortening coupling time. The Journal of Organic Chemistry, 40(14), 2059-2064. [Link]

• Meienhofer, J. (1982). Rapid, quantitative peptide synthesis using mixed anhydrides. U.S.

• McDermott, J. R., & Benoiton, N. L. (1973). N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation. Canadian Journal of Chemistry, 51(15), 2562-2570. [Link]

• Dunne, J., et al. (2021). Greening the synthesis of peptide therapeutics: an industrial perspective. Green Chemistry, 23(2), 790-802. [Link]

• ResearchGate. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. electronicsandbooks.com [electronicsandbooks.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. US4351762A - Rapid, quantitative peptide synthesis using mixed anhydrides - Google Patents [patents.google.com]
• 17. cdnsciencepub.com [cdnsciencepub.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. globalresearchonline.net [globalresearchonline.net]
• 20. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]

"effect of temperature on butanoic pentanoic anhydride stability"

Here is the technical support guide on the effect of temperature on butanoic pentanoic anhydride stability.

Introduction

Welcome to the technical support guide for Butanoic Pentanoic Anhydride (CAS 606490-27-1). This document is intended for researchers, chemists, and drug development professionals who utilize this mixed carboxylic anhydride in their work. Butanoic pentanoic anhydride is a valuable reactive intermediate, but its utility is intrinsically linked to its stability.[1] Temperature is a critical parameter that governs its shelf-life and performance in reactions. This guide provides in-depth answers to common questions, troubleshooting advice for experimental challenges, and validated protocols to help you ensure the integrity of your material and the reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for butanoic pentanoic anhydride when exposed to elevated temperatures?

There are two primary temperature-dependent degradation pathways for butanoic pentanoic anhydride: thermal disproportionation and hydrolysis .

• Thermal Disproportionation: This is an intrinsic thermal decomposition route for mixed anhydrides. When heated, butanoic pentanoic anhydride can rearrange to form an equilibrium mixture containing the two corresponding symmetrical anhydrides: butanoic anhydride and pentanoic anhydride.[2][3] This process can occur even in the absence of other reagents and is accelerated by heat.[4] The presence of these symmetrical anhydrides can lead to unwanted byproducts in subsequent reactions.

• Hydrolysis: Like all acid anhydrides, butanoic pentanoic anhydride is highly susceptible to hydrolysis.[5] It reacts with water to yield its parent carboxylic acids: butanoic acid and pentanoic acid.[6] This reaction is often slow at low temperatures but its rate increases significantly with rising temperature.[5][7] The presence of even trace amounts of moisture in solvents or on glassware can become a significant issue at elevated temperatures.

Q2: At what specific temperature does butanoic pentanoic anhydride begin to decompose?

There is no single decomposition temperature. Degradation is a kinetic process that occurs over a range of temperatures. Significant disproportionation can occur during processes like high-temperature distillation.[2] For practical lab use, stability is compromised long before the boiling point is reached. It is recommended to handle the anhydride at low temperatures (e.g., 0 to 5°C) during reactions to minimize both disproportionation and potential side reactions.[8] Long-term storage should be under refrigerated and anhydrous conditions.

Q3: How do solvent and base concentration affect thermal stability?

Solvents and bases play a crucial role in the stability of mixed anhydrides.

• Solvent Polarity: Studies on analogous mixed anhydrides have shown that disproportionation can be more rapid in polar aprotic solvents like dimethylformamide (DMF) and tetrahydrofuran (THF) compared to less polar solvents like dichloromethane (DCM).[9]

• Base: The presence of a tertiary amine base, often used in anhydride-mediated coupling reactions, can also accelerate the rate of disproportionation.[9][10] Therefore, it is critical to form the mixed anhydride at low temperatures and use it promptly in the subsequent reaction step.

Q4: What are the ideal storage and handling conditions to ensure maximum stability?

To maximize the shelf-life and purity of butanoic pentanoic anhydride, the following conditions are mandatory:

• Temperature: Store in a refrigerator or freezer at a temperature range of 2-8°C or lower.

• Atmosphere: Keep the container tightly sealed under an inert atmosphere (e.g., argon or nitrogen) to prevent exposure to atmospheric moisture.[11][12]

• Purity: Ensure the anhydride is of high purity. The presence of acidic or basic impurities can catalyze degradation.

• Handling: When handling, use dry solvents and glassware. Allow the container to warm to room temperature before opening to prevent condensation of moisture onto the cold material.

Degradation Pathways Overview

The following diagram illustrates the two main chemical pathways through which butanoic pentanoic anhydride degrades, particularly under the influence of heat.

Caption: Primary degradation routes for butanoic pentanoic anhydride.

Troubleshooting Guide

Issue: My reaction yield is low, and I've identified butanoic acid and pentanoic acid as byproducts.

• Probable Cause: This is a classic sign of hydrolysis. The anhydride has likely reacted with water present in your reaction system.

• Solution:

  • Dry Your Reagents: Ensure all solvents are anhydrous. Use freshly opened bottles or distill/dry them over an appropriate drying agent. Dry other liquid reagents if necessary.

  • Dry Your Glassware: Oven-dry all glassware immediately before use and allow it to cool in a desiccator or under a stream of inert gas.

  • Inert Atmosphere: Run the reaction under an inert atmosphere (nitrogen or argon) to prevent atmospheric moisture from entering the system.

Issue: My final product is contaminated with both butanoic anhydride and pentanoic anhydride.

• Probable Cause: Thermal disproportionation has occurred. Your reaction temperature was likely too high for a prolonged period.

• Solution:

  • Lower Reaction Temperature: Perform the reaction at a lower temperature. Mixed anhydride formations are often conducted at -15°C to 0°C.[8][13]

  • Minimize Heating Time: If heating is unavoidable in a subsequent step, minimize the duration.

  • Immediate Use: Use the mixed anhydride immediately after its formation. Do not let it stand at room temperature or higher for extended periods before adding the next reagent.[10]

Issue: I am trying to purify the anhydride by distillation, but the purity is not improving.

• Probable Cause: Heating during distillation is likely promoting disproportionation, leading to a mixture of the mixed and symmetrical anhydrides in the distillate.[2]

• Solution:

  • Avoid Distillation: If possible, use the crude anhydride directly after synthesis and a thorough work-up, assuming high conversion.

  • High-Vacuum Distillation: If distillation is necessary, use high-vacuum distillation to lower the boiling point and minimize thermal stress on the molecule.

  • Alternative Purification: Consider non-thermal purification methods like column chromatography on silica gel, performed quickly and at low temperatures.[13]

Troubleshooting Workflow

This decision tree can help diagnose stability-related issues during your experiments.

Caption: Decision tree for troubleshooting anhydride stability issues.

Experimental Protocols

Protocol 1: Accelerated Thermal Stability Assessment by HPLC

This protocol describes a method to quantify the stability of butanoic pentanoic anhydride at different temperatures over time.

Objective: To determine the rate of degradation (via hydrolysis and disproportionation) of butanoic pentanoic anhydride at 25°C, 40°C, and 60°C.

Materials:

• Butanoic Pentanoic Anhydride (high purity)

• Acetonitrile (HPLC grade, anhydrous)

• Water (HPLC grade)

• Formic Acid (for mobile phase)

• Thermostated incubators or water baths set to 25°C, 40°C, and 60°C.

• 2 mL amber glass HPLC vials with PTFE-lined caps.

• HPLC system with a C18 column and UV detector.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of butanoic pentanoic anhydride at approximately 10 mg/mL in anhydrous acetonitrile. Work quickly in a dry environment.

• Sample Aliquoting: Dispense 1 mL of the stock solution into 15 labeled amber HPLC vials (5 vials per temperature). Seal the vials tightly.

• Time Zero (T=0) Analysis: Immediately analyze three of the T=0 vials to establish the initial purity and concentration of the anhydride.

• Incubation: Place the remaining vials into their respective temperature-controlled environments (25°C, 40°C, 60°C).

• Time-Point Analysis: At specified time points (e.g., 1, 4, 8, 24 hours), remove one vial from each temperature. Allow it to cool to room temperature, then immediately analyze by HPLC.

• HPLC Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Gradient of A: Water + 0.1% Formic Acid, B: Acetonitrile + 0.1% Formic Acid

  • Flow Rate: 1.0 mL/min

  • Detector: UV at 210 nm

  • Injection Volume: 10 µL

• Data Analysis:

  • Identify and integrate the peaks for butanoic pentanoic anhydride, butanoic acid, pentanoic acid, butanoic anhydride, and pentanoic anhydride. (Reference standards may be needed for confident peak identification).

  • Calculate the percentage of butanoic pentanoic anhydride remaining at each time point relative to the T=0 sample.

  • Plot the percentage remaining versus time for each temperature to visualize the degradation kinetics.

Data Summary

The following table presents illustrative data from an accelerated stability study as described in Protocol 1.

Time (Hours)	% Anhydride Remaining (25°C)	% Anhydride Remaining (40°C)	% Anhydride Remaining (60°C)
0	100.0%	100.0%	100.0%
1	99.8%	98.5%	92.1%
4	99.1%	94.2%	75.6%
8	98.2%	88.1%	58.3%
24	95.5%	70.3%	22.4%
Note: This data is for illustrative purposes only and represents a typical degradation profile.

References

• Benoiton, N. L., Lee, Y. C., & Chen, F. M. (1993). Studies on the disproportionation of mixed anhydrides of N-alkoxycarbonylamino acids. International Journal of Peptide and Protein Research, 41(4), 338-341. [Link]

• Cox, R. A., & Yates, K. (1981). The kinetics and mechanism of the mineral acid-catalysed hydrolysis of carboxylic acid anhydrides in water and in dioxane–water mixtures. Journal of the Chemical Society, Perkin Transactions 2, (9), 1207-1215. [Link]

• Karger, M. H., & Mazur, Y. (1966). Mixed sulfonic-carboxylic anhydrides. I. Synthesis and thermal stability. New syntheses of sulfonic anhydrides. The Journal of Organic Chemistry, 31(4), 1015-1024. [Link]

• Bodanszky, M. (n.d.). Peptide Chemistry: A Practical Textbook. Fiveable. [Link]

• Tarbell, D. S., & Longosz, E. J. (1959). Thermal Decomposition of Mixed Carboxylic-Carbonic Anhydrides; Factors Affecting Ester Formation. The Journal of Organic Chemistry, 24(6), 774-778. [Link]

• Keller, O., & Rudinger, J. (2003). Process for the preparation of mixed anhydrides.

• Adams, D. J., et al. (2015). Using the hydrolysis of anhydrides to control gel properties and homogeneity in pH-triggered gelation. Soft Matter, 11(44), 8617-8623. [Link]

• Emery, A. R., & Gold, V. (1950). Mixed Carboxylic Anhydrides. Part I. Journal of the Chemical Society, 1443-1447. [Link]

• Stevens, W. R., & van Es, A. (1964). Mixed carboxylic acid anhydrides: I. Acetic-formic anhydride. Recueil des Travaux Chimiques des Pays-Bas, 83(12), 1287-1293. [Link]

• Al-Ghananeem, A. M., & Crooks, P. A. (2007). Anhydride Prodrugs for Nonsteroidal Anti-Inflammatory Drugs. ResearchGate. [Link]

• Reddit r/chemistry. (2024). How to correctly storage Acetic Anhydride?. [Link]

• Pearson+. (n.d.). Create a reaction pathway to form a mixed anhydride from butanoic acid and pentanoic acid. [Link]

• Al-Dahhan, M. H., & El-Hisnawi, A. A. (n.d.). Kinetics of Hydrolysis of Acetic Anhydride by In-Situ FTIR Spectroscopy. University of Connecticut. [Link]

• Fiveable. (n.d.). 4.3 Acid anhydrides. Organic Chemistry II. [Link]

• Gao, J., et al. (2023). Kinetics of Maleic Anhydride Hydrolysis and Its Influence on the Curing Behavior of Epoxy Resin. Gaofenzi Tongbao, (10), 234-243. [Link]

• Tarbell, D. S., & Leister, N. A. (1959). The Stability of Mixed Carboxylic-Carbonic Anhydrides. The Journal of Organic Chemistry, 24(6), 774-778. [Link]

• ResearchGate. (n.d.). Carboxylic acid and anhydride reagents. [Link]

• Tarbell, D. S., & Leister, N. A. (1958). The Stability of Mixed Carboxylic-Carbonic Anhydrides. The Journal of Organic Chemistry, 23(8), 1149-1152. [Link]

• Kirby, A. J., & Lancaster, P. W. (1972). Transition state structures for the hydrolysis of cyclic and acyclic carboxylic acid anhydrides. The Journal of Organic Chemistry, 37(13), 2141-2145. [Link]

• Wikipedia. (n.d.). Organic acid anhydride. [Link]

• Clark, J. (n.d.). An introduction to acid anhydrides. Chemguide. [Link]

• BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 12 Aldehydes, Ketones and Carboxylic Acids. [Link]

• Axios Research. (n.d.). Butanoic Pentanoic Anhydride. [Link]

• PubChem. (n.d.). Butyric anhydride. National Center for Biotechnology Information. [Link]

Sources

• 1. Butanoic Pentanoic Anhydride - CAS - 606490-27-1 | Axios Research [axios-research.com]
• 2. 297. Quantitative studies of the reactivities of mixed carboxylic anhydrides. Part I. The composition of the acylation products in the reaction between acetic chloroacetic anhydride and primary aromatic amines - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Organic acid anhydride - Wikipedia [en.wikipedia.org]
• 5. fiveable.me [fiveable.me]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Using the hydrolysis of anhydrides to control gel properties and homogeneity in pH-triggered gelation - RSC Advances (RSC Publishing) DOI:10.1039/C5RA22253B [pubs.rsc.org]
• 8. US6562977B2 - Process for the preparation of mixed anhydrides - Google Patents [patents.google.com]
• 9. Studies on the disproportionation of mixed anhydrides of N-alkoxycarbonylamino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. Precautions for storage and transportation of maleic anhydride - News - Zibo Anquan Chemical Chemical Co., - Anquan Chemical [zbaqchem.com]
• 12. reddit.com [reddit.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Improving Selectivity in Mixed Anhydride Reactions

Welcome to the technical support center for mixed anhydride reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments for improved selectivity and yield. Here, we will move beyond simple protocols to explore the underlying principles that govern these powerful, yet sensitive, reactions.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals of Selectivity

Q1: What is a mixed anhydride, and why is selectivity a primary concern?

A mixed anhydride, or an unsymmetrical anhydride, is a reactive carboxylic acid derivative featuring two different acyl groups linked by an oxygen atom.[1][2] Their heightened reactivity makes them excellent acylating agents, particularly for forming amide and ester bonds under mild conditions, which is crucial in complex syntheses like peptide coupling.[1]

Selectivity is paramount because a nucleophile can theoretically attack either of the two distinct carbonyl carbons. This can lead to a mixture of products, reducing the yield of the desired compound and complicating purification.[3][4] Achieving high selectivity means directing the nucleophilic attack to the desired carbonyl carbon.

Q2: What are the key factors that control which carbonyl group is attacked in a mixed anhydride?

The regioselectivity of the nucleophilic attack is governed by a combination of electronic and steric factors.[1][5]

• Electronic Effects: The nucleophile will preferentially attack the more electrophilic (electron-poor) carbonyl carbon.[1][4] Attaching electron-withdrawing groups to one of the acyl chains increases the electrophilicity of the adjacent carbonyl carbon, making it a more likely target for nucleophilic attack.[5] Conversely, electron-donating groups decrease electrophilicity.[1]

• Steric Hindrance: A bulky group attached to one of the carbonyl carbons will sterically hinder the approach of the nucleophile.[4][6] Consequently, the nucleophile is more likely to attack the less sterically hindered carbonyl carbon.[1][6]

In many applications, such as peptide synthesis using mixed carboxylic-carbonic anhydrides, the design of the activating agent (e.g., isobutyl chloroformate) leverages both principles. The alkoxy group of the carbonate is electron-donating, reducing the electrophilicity of its carbonyl, while the isobutyl group provides steric bulk, further disfavoring attack at that site.[1]

Section 2: Troubleshooting Guide - Common Problems and Solutions

This section addresses specific issues that can arise during mixed anhydride reactions and provides actionable solutions.

Problem 1: Low yield of the desired product and formation of a significant amount of the undesired regioisomer.

This is a classic selectivity problem. Here’s a systematic approach to troubleshoot it:

• Step 1: Evaluate Your Activating Agent.

  • Insight: The choice of activating agent is critical. For instance, in peptide synthesis, isobutyl chloroformate is widely used because the resulting mixed carboxylic-carbonic anhydride directs the attack of the amino acid nucleophile to the carbonyl of the N-protected amino acid.[1][6] If you are using a different type of mixed anhydride, consider the electronic and steric properties of your activating group.

  • Actionable Advice: If selectivity is poor, consider an activating agent with greater steric bulk or stronger electronic differentiation. For example, pivaloyl chloride is often used to introduce a highly hindered acyl group, directing the nucleophile to the other carbonyl.[7] Similarly, using an activating agent with strong electron-withdrawing groups, like 2,4,6-trichlorobenzoyl chloride, can enhance the electrophilicity of one carbonyl, improving selectivity.[6][8]

• Step 2: Control the Reaction Temperature.

  • Insight: Mixed anhydride reactions are often highly exothermic, and temperature control is crucial.[9] Low temperatures, typically between -25°C and 0°C, are recommended to minimize side reactions and improve selectivity.[1][7] Higher temperatures can provide enough energy to overcome the activation barrier for the undesired reaction pathway.

  • Actionable Advice: Conduct the reaction in a cooling bath (e.g., dry ice/acetone) to maintain a consistent low temperature, especially during the addition of the activating agent and the nucleophile.[1][9] Add reagents dropwise to dissipate heat effectively.[9]

Problem 2: Presence of symmetrical anhydrides as byproducts.

The formation of symmetrical anhydrides can occur through disproportionation of the mixed anhydride, reducing the concentration of the desired reactive intermediate and lowering the overall yield.[7]

• Insight: This side reaction is often promoted by elevated temperatures and prolonged reaction times. The stability of the mixed anhydride is key.

• Actionable Advice:

  • Minimize the time between the formation of the mixed anhydride and the addition of the nucleophile. The mixed anhydride should be used in situ immediately after its formation.[1]

  • Strictly maintain low temperatures throughout the activation and coupling steps to enhance the stability of the mixed anhydride.[1][7]

Problem 3: Epimerization or racemization of chiral centers, especially in peptide synthesis.

For reactions involving chiral molecules, such as amino acids, preserving stereochemical integrity is critical.[10][11] The formation of an oxazolone intermediate is a common pathway for racemization in peptide couplings.[11]

• Insight: The choice of base and solvent significantly influences the rate of epimerization.[10][12] Tertiary amines with low steric hindrance, like triethylamine, can promote racemization.[10] Polar solvents can also increase the rate of epimerization.[12]

• Actionable Advice:

  • Use a sterically hindered base: N-methylmorpholine (NMM) is often preferred over triethylamine as it is less likely to cause epimerization.[1][10]

  • Optimize the solvent: Tetrahydrofuran (THF) is a commonly used solvent that can minimize racemization compared to more polar solvents like dimethylformamide (DMF).[10]

  • Maintain low temperatures: As with other side reactions, lower temperatures suppress the rate of epimerization.[12]

Problem 4: Formation of urethane byproducts in peptide synthesis.

This occurs when the amino acid nucleophile attacks the carbonate carbonyl of the mixed carboxylic-carbonic anhydride, leading to a urethane-capped product instead of the desired peptide bond.

• Insight: This is another manifestation of poor regioselectivity, often exacerbated by an excess of the activating agent or non-optimal reaction conditions.

• Actionable Advice:

  • Use precise stoichiometry: Ensure that the activating agent (e.g., isobutyl chloroformate) is not used in excess. A 1:1 molar ratio with the carboxylic acid is standard.[1]

  • Employ a suitable base: The use of N-methylpiperidine as a base has been shown to reduce urethane formation.[10]

  • Adhere to optimal temperature and addition protocols as described above to favor the desired reaction pathway.

Section 3: Experimental Protocols and Data

General Protocol for a Selective Dipeptide Synthesis using the Mixed Anhydride Method

This protocol provides a reliable starting point for peptide coupling.[1]

Step 1: Activation

• Dissolve the N-protected amino acid (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

• Cool the solution to -15°C in a dry ice/acetone bath.

• Add N-methylmorpholine (NMM) (1.0 equivalent).

• Slowly add isobutyl chloroformate (1.0 equivalent) dropwise, ensuring the temperature remains at -15°C.

• Stir the mixture for 5-10 minutes to allow for the complete formation of the mixed anhydride.

Step 2: Coupling

• In a separate flask, dissolve the amino acid ester hydrochloride (1.0 equivalent) and NMM (1.0 equivalent) in anhydrous THF.

• Add this solution to the pre-formed mixed anhydride solution at -15°C.

• Allow the reaction to proceed at -15°C for 1-2 hours, then let it warm to room temperature and stir for an additional 1-2 hours.

Step 3: Work-up and Purification

• Remove the THF under reduced pressure.

• Dissolve the residue in ethyl acetate and wash successively with 1 M HCl, saturated sodium bicarbonate solution, and brine.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude dipeptide by column chromatography on silica gel.[1]

Table 1: Influence of Base on Racemization in Mixed Anhydride Peptide Coupling

Base	Steric Hindrance	Tendency for Racemization	Reference
Triethylamine (TEA)	Low	High	[10]
N-Methylmorpholine (NMM)	Moderate	Low	[1][10]
N-Methylpiperidine	High	Low	[10]
Diisopropylethylamine (DIPEA)	High	Low	[10]

Section 4: Visualizing Reaction Pathways and Troubleshooting

Diagram 1: General Mechanism of Mixed Anhydride Reaction

Caption: Workflow for a typical mixed anhydride reaction, from activation to coupling.

Diagram 2: Competing Reaction Pathways and Side Products

Caption: Troubleshooting map for common side reactions in mixed anhydride synthesis.

References

• Synthesis of Peptides with Mixed Anhydrides. (n.d.). Organic Reactions. Retrieved from [Link]

• Kraszkiewicz, L., et al. (2020). Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates. Molecules, 26(1), 133. Retrieved from [Link]

• Beyerman, H. C., et al. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Recueil des Travaux Chimiques des Pays-Bas, 106(11), 547-559. Retrieved from [Link]

• Albericio, F., & Carpino, L. A. (1997). Synthesis of Peptides with Mixed Anhydrides. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22b, 4th ed. (pp. 1-13). Retrieved from [Link]

• Shiina, I. (n.d.). Various Synthetic Methods Using Aromatic Carboxylic Anhydrides. Scribd. Retrieved from [Link]

• Process for the preparation of mixed anhydrides. (2003). Google Patents.

• Ibrahim, M. A. A. (2020). Epimerisation in Peptide Synthesis. Molecules, 25(9), 2038. Retrieved from [Link]

• Albericio, F., & Carpino, L. A. (2002). 3.4 Mixed Anhydrides. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed. (pp. 431-455). Retrieved from [Link]

• Kemp, D. S., Bernstein, Z., & Rebek, J., Jr. (1970). Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods. Journal of the American Chemical Society, 92(15), 4756-4757. Retrieved from [Link]

• How is heat produced during anhydride based esterification reactions is controlled?. (2013). ResearchGate. Retrieved from [Link]

• Haridasan, V. K., & Pillai, V. N. R. (1990). Synthesis of amides and peptides using polymer-bound mixed carboxylic dithiocarbamic anhydrides. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 102(4), 521-533. Retrieved from [Link]

• Schmalz, D., et al. (2022). Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization. Catalysis Science & Technology, 12(11), 3565-3571. Retrieved from [Link]

• El Badaoui, H., et al. (2017). Esterification of Mixed Carboxylic-fatty Anhydrides Using Amberlyst-15 as Heterogeneous Catalyst. Journal of Materials and Environmental Science, 8(2), 665-672. Retrieved from [Link]

• Epimerization of Peptide. (n.d.). SlideShare. Retrieved from [Link]

• Kemp, D. S., Bernstein, Z., & Rebek, J., Jr. (1970). Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods. PubMed. Retrieved from [Link]

• Chemistry of Acid Anhydrides. (2022). LibreTexts. Retrieved from [Link]

• Mixed Carboxylic Anhydrides. Part I. (1950). RSC Publishing. Retrieved from [Link]

• Organic acid anhydride. (n.d.). Wikipedia. Retrieved from [Link]

• What Is A Mixed Anhydride?. (2024). YouTube. Retrieved from [Link]

• Aldol condensation. (n.d.). Wikipedia. Retrieved from [Link]

• Mechanism of mixed anhydride coupling reaction. (n.d.). ResearchGate. Retrieved from [Link]

• Anhydrides: Comprehensive Overview of Nomenclature, Synthesis, and Reactions. (n.d.). Educato. Retrieved from [Link]

• Acid Anhydrides: Reactions Forming and Reactions of. (2020). YouTube. Retrieved from [Link]

• Reactivity of mixed anhydrides. (2013). ResearchGate. Retrieved from [Link]

• Reactions of Anhydrides. (2020). YouTube. Retrieved from [Link]

• Reactions with Anhydride Electrophiles. (n.d.). Introduction to Organic Chemistry. Retrieved from [Link]

• When a mixed anhydride is reacted with RO-H or NH3 how do we know which part gets the H and which gets the RO or NH2?. (2021). Reddit. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic acid anhydride - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. reddit.com [reddit.com]
• 5. Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Brief Introduction of Synthesis of Amides by Mixed Anhydride Method [en.highfine.com]
• 7. US6562977B2 - Process for the preparation of mixed anhydrides - Google Patents [patents.google.com]
• 8. Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY00486K [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

"removing carboxylic acid byproducts from anhydride reactions"

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting advice and answers to frequently asked questions regarding the removal of carboxylic acid byproducts from anhydride reactions. Our goal is to equip you with the knowledge to overcome common purification challenges and ensure the integrity of your synthesized anhydrides.

Troubleshooting Guide: Addressing Specific Experimental Issues

This section is designed to provide direct solutions to problems you may encounter during your experimental work.

Q1: My anhydride product is still contaminated with carboxylic acid after a basic aqueous wash. What's going wrong?

A1: This is a common issue that can arise from several factors related to the extraction process. The underlying principle of a basic wash is to deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that partitions into the aqueous phase, while the less acidic anhydride remains in the organic layer.[1][2] If this separation is incomplete, consider the following points:

• Insufficient Basicity: The base you are using may not be strong enough, or you may not be using a sufficient amount to neutralize all the carboxylic acid. While saturated sodium bicarbonate is often a good first choice due to its mildness, you might need to switch to a stronger base like sodium carbonate or even dilute sodium hydroxide if the carboxylic acid is particularly stubborn or present in high concentrations. However, be cautious with stronger bases as they can promote the hydrolysis of your anhydride product.[3]

• Inadequate Mixing: For the acid-base extraction to be effective, there must be sufficient interfacial contact between the organic and aqueous layers. Ensure you are shaking the separatory funnel vigorously enough to allow for efficient partitioning of the carboxylate salt into the aqueous phase.

• Emulsion Formation: Vigorous shaking can sometimes lead to the formation of an emulsion, which is a stable mixture of the two immiscible layers. This will trap your product and prevent clear separation. If an emulsion forms, try adding a small amount of brine (saturated NaCl solution) to break it up.

• Number of Extractions: A single extraction may not be sufficient to remove all of the carboxylic acid. It is often more effective to perform multiple extractions with smaller volumes of the basic solution rather than one large extraction.

Troubleshooting Protocol: Optimizing a Basic Wash

• Choose the Right Base: Start with a saturated aqueous solution of sodium bicarbonate. If TLC or another analytical method shows residual carboxylic acid, try a 5-10% aqueous solution of sodium carbonate. Use dilute (e.g., 1M) sodium hydroxide only as a last resort and with caution, especially for sensitive anhydrides.

• Perform Multiple Washes: Wash the organic layer with the chosen basic solution. Separate the layers and repeat the wash with a fresh portion of the basic solution. Two to three washes are typically sufficient.

• Monitor with TLC: After each wash, you can spot the organic layer on a TLC plate to monitor the disappearance of the carboxylic acid spot.

• Final Water Wash: After the basic washes, wash the organic layer with water to remove any remaining base.

• Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.[4]

Q2: I'm working with a water-sensitive anhydride. How can I remove the carboxylic acid byproduct without using an aqueous extraction?

A2: This is a critical consideration, as many anhydrides are susceptible to hydrolysis, which would regenerate the carboxylic acid.[3][5] In such cases, non-aqueous workup methods are essential.

• Use of Scavenger Resins: Solid-supported scavengers are an excellent choice for water-sensitive applications. These are polymer beads with functional groups that react with and bind to specific types of molecules. For carboxylic acid removal, you can use a basic scavenger resin, such as an aminomethylated polystyrene resin or a resin with carbonate functional groups.[6][7] The process is straightforward: the crude reaction mixture is stirred with the resin, and the resin-bound carboxylic acid is then simply filtered off.

• Distillation: If your anhydride is thermally stable and has a significantly different boiling point from the corresponding carboxylic acid, distillation can be an effective purification method.[8][9] This is often performed under reduced pressure to lower the required temperature and prevent thermal decomposition.

Workflow for Using a Scavenger Resin

Caption: Workflow for purifying a water-sensitive anhydride using a scavenger resin.

Q3: My distillation isn't effectively separating the anhydride from the carboxylic acid. What could be the issue?

A3: Ineffective separation during distillation typically points to two main issues: an insufficient difference in boiling points or the formation of an azeotrope.

• Boiling Point Proximity: If the boiling points of your anhydride and the corresponding carboxylic acid are too close, simple distillation will not be effective. In this case, you will need to use fractional distillation, which employs a fractionating column to provide multiple theoretical plates for separation.

• Azeotrope Formation: An azeotrope is a mixture of two or more liquids whose composition cannot be altered by simple distillation. If your anhydride and carboxylic acid form an azeotrope, you will not be able to separate them by distillation alone. You may need to consider an alternative purification method, such as chromatography or the use of scavenger resins.

Comparative Data for Purification Methods

Purification Method	Pros	Cons	Best For
Aqueous Extraction	Simple, inexpensive, and effective for most applications.	Can cause hydrolysis of sensitive anhydrides; may lead to emulsions.	Robust anhydrides with a significant pKa difference from the carboxylic acid.
Distillation	Can be used for large-scale purification; avoids aqueous conditions.	Requires thermal stability of the anhydride; ineffective for compounds with close boiling points or azeotropes.	Thermally stable anhydrides with a boiling point difference of at least 25°C from the carboxylic acid.
Chromatography	High resolution and applicable to a wide range of compounds.	Can be time-consuming and require large volumes of solvent; the silica gel in normal-phase chromatography can be acidic and promote hydrolysis.	Small-scale purifications and for separating mixtures that are difficult to resolve by other means.
Scavenger Resins	Excellent for water-sensitive compounds; simple filtration-based workup.	Can be more expensive than other methods; may require optimization of the resin and reaction time.	Water-sensitive anhydrides and for high-throughput purification.

Frequently Asked Questions (FAQs)

Q1: What is the most common and straightforward method for removing carboxylic acid byproducts?

A1: The most common and often simplest method is an acid-base liquid-liquid extraction.[1][10] This involves dissolving the crude product in a water-immiscible organic solvent and washing it with a basic aqueous solution, such as sodium bicarbonate.[4] The carboxylic acid is converted to its water-soluble salt and is thus extracted into the aqueous layer, which is then discarded.[2]

Q2: How do I choose the best purification strategy for my specific anhydride?

A2: The choice of purification method depends on the properties of your anhydride and the scale of your reaction.

Decision-Making Flowchart for Anhydride Purification

Caption: A flowchart to guide the selection of a suitable purification method.

Q3: Can chromatography be used for anhydride purification?

A3: Yes, chromatography is a viable, albeit less common, method for purifying anhydrides.

• Column Chromatography: Normal-phase column chromatography using silica gel or alumina can be effective. However, standard silica gel is acidic and can potentially cause hydrolysis of the anhydride on the column. Using deactivated or neutral silica gel can mitigate this issue. A suitable solvent system (e.g., hexane/ethyl acetate) is chosen to achieve good separation between the anhydride and the more polar carboxylic acid.[4]

• Gas Chromatography (GC): For volatile anhydrides, GC can be used for both analysis and purification on a preparative scale.

• Supercritical Fluid Chromatography (SFC): This modern technique is particularly well-suited for analyzing carboxylic anhydrides as it can be performed without the use of water or alcohol in the mobile phase, thus preventing on-column hydrolysis.[11]

Q4: How can I confirm that all the carboxylic acid has been removed?

A4: Several analytical techniques can be used to assess the purity of your final anhydride product:

• Thin-Layer Chromatography (TLC): This is a quick and easy way to monitor the progress of your purification. The carboxylic acid is typically more polar than the anhydride and will have a lower Rf value. The disappearance of the carboxylic acid spot indicates successful removal.[4][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a powerful tool for confirming the purity of your product. The acidic proton of the carboxylic acid gives a characteristic broad singlet, which will be absent in the spectrum of the pure anhydride.

• Infrared (IR) Spectroscopy: Carboxylic acids show a broad O-H stretch from approximately 2500 to 3300 cm⁻¹. Anhydrides have two characteristic C=O stretches around 1810 and 1750 cm⁻¹. The absence of the broad O-H band in the IR spectrum of your product is a good indicator of purity.

References

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. [Link]

• Chemistry LibreTexts. (2022, September 25). 21.5: Chemistry of Acid Anhydrides. [Link]

• ACS Technical Products. (n.d.). Acid Scavengers & Stabilizers. Retrieved from [Link]

• Anaspec. (n.d.). Resins with Functional Groups as Scavengers. Retrieved from [Link]

• Li, Z., et al. (2022). A Facile Synthetic Method for Anhydride from Carboxylic Acid with the Promotion of Triphenylphosphine Oxide and Oxaloyl Chloride. ACS Omega, 7(38), 34658–34666. [Link]

• Wikipedia. (2023, November 29). Organic acid anhydride. [Link]

• Reddit. (2019, April 18). Isolation of a Carboxylic acid. r/chemhelp. [Link]

• Scribd. (n.d.). Synthesis of Acid Anhydrides Guide. Retrieved from [Link]

• International Journal of Advance Engineering and Research Development. (2017). Study on Extraction of Carboxylic Acid Using Solvent Extraction. [Link]

• National Institutes of Health. (2022). A Facile Synthetic Method for Anhydride from Carboxylic Acid with the Promotion of Triphenylphosphine Oxide and Oxaloyl Chloride. [Link]

• Google Patents. (n.d.). US3816524A - Extraction of carboxylic acids from dilute aqueous solutions.

• Supra Sciences. (n.d.). Solid-Supported Scavengers. Retrieved from [Link]

• Royal Society of Chemistry. (1950). Mixed Carboxylic Anhydrides. Part I.. Journal of the Chemical Society (Resumed), 3227. [Link]

• Chemistry LibreTexts. (2020, May 30). 22.5: Acid Anhydride Chemistry. [Link]

• Jack Westin. (n.d.). Carboxylic Acids Important Reactions. Retrieved from [Link]

• ZHUOCHEM. (2025, April 8). What is the distillation system of phthalic anhydride process system?. [Link]

• Google Patents. (n.d.). US3709934A - Method of making carboxylic acid anhydrides.

• YouTube. (2020, May 12). Reactions of Anhydrides. [Link]

• OpenOChem Learn. (n.d.). Anhydrides. Retrieved from [Link]

• Shimadzu Corporation. (n.d.). Simultaneous Analysis of Carboxylic Anhydrides and Hydrolysates Using Supercritical Fluid Chromatography. [Link]

• Journal of Chromatography A. (2000). Determination of aliphatic anhydrides and acids by reversed-phase liquid chromatography. [Link]

• ASTM International. (n.d.). Standard Test Method for Analysis of Acetic Anhydride Using Gas Chromatography. [Link]

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• 12. reddit.com [reddit.com]

"preventing homo-coupling in mixed anhydride reactions"

Welcome to the Technical Support Center for mixed anhydride reactions. This resource is designed for researchers, scientists, and professionals in drug development who utilize mixed anhydrides for acylation, esterification, and particularly, peptide synthesis. Here, we address common challenges and frequently asked questions to help you optimize your reactions, maximize yields, and minimize the formation of undesirable byproducts, most notably the homo-coupled symmetrical anhydrides.

Introduction: The Challenge of Selectivity

Mixed anhydrides are highly valuable reactive intermediates, prized for their ability to activate carboxylic acids under mild conditions.[1][2] They are formed from two different carboxylic acid derivatives, often a carboxylic acid and an acyl halide or another anhydride.[1] However, their utility is often compromised by a competing side reaction: homo-coupling (also known as disproportionation), which leads to the formation of two symmetrical anhydrides.[3][4] This not only consumes your starting material but also complicates purification. This guide provides in-depth, field-proven insights to help you navigate this challenge.

Visualizing the Reaction: Desired Pathway vs. Homo-Coupling

To effectively troubleshoot, it's crucial to understand the competing reaction pathways. The diagram below illustrates the desired formation of the mixed anhydride and its subsequent reaction with a nucleophile, contrasted with the undesired homo-coupling pathway.

Caption: Competing pathways in mixed anhydride reactions.

Troubleshooting Guide: Question & Answer

Q1: I'm observing a significant amount of homo-coupled product from my primary carboxylic acid (R¹-COOH). What is the most likely cause?

A1: This is a classic problem stemming from the reactivity of the mixed anhydride intermediate. The primary cause is often related to the relative electrophilicity and steric environment of the two carbonyl carbons in the mixed anhydride.[5] If the carbonyl carbon from your activating agent (R²-CO-) is significantly more sterically hindered or less electrophilic than the carbonyl from your primary acid (R¹-CO-), the carboxylate anion of your primary acid (R¹-COO⁻) can act as a nucleophile and attack another molecule of the mixed anhydride, leading to disproportionation.[4]

Immediate Troubleshooting Steps:

• Lower the Reaction Temperature: Most mixed anhydride formations are exothermic.[6] Running the reaction at a lower temperature (e.g., -15°C to 0°C) can significantly slow down the rate of disproportionation, which often has a higher activation energy than the desired reaction.

• Slow Addition is Key: Add the activating agent (e.g., isobutyl chloroformate) or the carboxylic acid slowly to the reaction mixture. This maintains a low instantaneous concentration of the highly reactive species, favoring the formation of the mixed anhydride over side reactions. A patent suggests that adding the base last to a mixture of the carboxylic acid and the reactive acid derivative can also suppress byproduct formation.[3]

• Use the Mixed Anhydride Immediately: Do not isolate the mixed anhydride. It is a reactive intermediate and should be used in situ as soon as it is formed.

Q2: How does my choice of activating agent influence the extent of homo-coupling?

A2: The choice of activating agent is critical for directing the nucleophilic attack to the desired carbonyl group and minimizing homo-coupling. The ideal activating agent creates a mixed anhydride where one carbonyl is significantly more reactive or sterically accessible than the other.

• Steric Hindrance: Employing a sterically bulky activating agent, such as pivaloyl chloride or 2,4,6-trichlorobenzoyl chloride (Yamaguchi esterification), can effectively shield its own carbonyl group from nucleophilic attack, including the attack that leads to disproportionation.[5][7][8] The bulky groups create a "steric shield," making the other carbonyl carbon the preferred site of reaction.[8][9][10]

• Electronic Effects: Activating agents with electron-withdrawing groups can increase the electrophilicity of their carbonyl carbon.[4] While this enhances reactivity, it can sometimes lead to undesired reactions if not paired with sufficient steric bulk. Conversely, electron-donating groups on the activating agent can decrease the electrophilicity of its carbonyl, favoring attack at the desired carbonyl of the primary acid.[1]

Table 1: Comparison of Common Activating Agents

Activating Agent	Key Feature	Recommended Use Case	Potential Issues
Isobutyl Chloroformate	Commonly used in peptide synthesis	General peptide coupling	Can lead to urethane formation as a side reaction.
Pivaloyl Chloride	High steric hindrance	When significant homo-coupling is observed	Can be sluggish with sterically hindered nucleophiles.
2,4,6-Trichlorobenzoyl Chloride	High steric and electronic activation	Yamaguchi esterification, macrolactonization[5]	The byproduct, 2,4,6-trichlorobenzoic acid, requires careful removal.
Methanesulfonyl Chloride (MsCl)	Forms a highly reactive mixed sulfonic anhydride	Activation of sterically hindered acids	Can be too reactive, leading to side reactions if not controlled.
Diphenylphosphinyl Chloride	Forms a phosphinic anhydride	Good for peptide synthesis; directs nucleophilic attack well[11]	Byproducts can sometimes be difficult to remove.

Q3: Can the base and solvent system affect the outcome of my reaction?

A3: Absolutely. The base and solvent play a crucial role in the formation and stability of the mixed anhydride.

• Choice of Base: A non-nucleophilic, sterically hindered base like N-methylmorpholine (NMM) or triethylamine (TEA) is typically used. The pKa of the base is important; it should be strong enough to deprotonate the carboxylic acid but not so strong as to cause significant side reactions like epimerization, which is a concern in peptide synthesis.[12]

• Order of Addition: As mentioned, a patented process suggests that mixing the carboxylic acid and the reactive acid derivative before adding the base can substantially reduce the formation of symmetrical anhydrides.[3]

• Solvent Effects: The choice of solvent can influence reaction rates and the solubility of intermediates. Aprotic solvents like THF, dichloromethane (DCM), or ethyl acetate are commonly used. The solvent can affect the rate of mixed anhydride formation; for instance, one study showed different formation times and yields in various solvents.[13]

FAQs: Frequently Asked Questions

Q: What is the optimal temperature for forming a mixed anhydride? A: A low temperature is generally preferred to minimize side reactions, including homo-coupling and racemization in the case of chiral carboxylic acids.[12] A typical starting point is -15°C, though the optimal temperature may vary depending on the specific substrates and activating agent.

Q: Why is slow addition of reagents so important? A: Slow, controlled addition of the activating agent or the carboxylic acid helps to maintain a low concentration of the highly reactive species at any given moment. This minimizes the chance of side reactions, such as the disproportionation that leads to homo-coupling.[3]

Q: Can I use an asymmetrical anhydride that I've purchased directly? A: While possible, using pre-formed asymmetrical anhydrides is often avoided because they can still lead to a mixture of products upon reaction with a nucleophile, especially if the two carbonyl groups have similar reactivity.[14][15] In situ formation is generally preferred as it allows for better control over the subsequent reaction.

Q: Are there alternatives to mixed anhydrides for amide bond formation? A: Yes, several other coupling reagents are available, each with its own advantages and disadvantages. These include carbodiimides (e.g., DCC, EDC), phosphonium salts (e.g., PyBOP, HBTU), and uranium salts (e.g., HATU). The choice of coupling agent often depends on the specific application, cost, and desired purity of the final product.

Experimental Protocol: Minimizing Homo-Coupling in a General Amide Synthesis

This protocol outlines a general procedure for amide bond formation using the mixed anhydride method, with specific steps designed to minimize homo-coupling.

Materials:

• Carboxylic Acid (R¹-COOH)

• Isobutyl Chloroformate

• N-Methylmorpholine (NMM)

• Amine (R²-NH₂)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve the carboxylic acid (1.0 eq) in anhydrous THF.

• Cooling: Cool the solution to -15°C using an appropriate cooling bath (e.g., acetone/dry ice).

• Base Addition: Add N-methylmorpholine (1.0 eq) dropwise to the cooled solution while maintaining the temperature at -15°C. Stir for 10 minutes.

• Mixed Anhydride Formation: Slowly add isobutyl chloroformate (1.0 eq) dropwise over 15-20 minutes, ensuring the internal temperature does not rise above -10°C. A precipitate of NMM·HCl will form. Allow the reaction to stir at -15°C for an additional 30 minutes to ensure complete formation of the mixed anhydride.

• Nucleophile Addition: In a separate flask, prepare a solution of the amine (1.1 eq) in anhydrous THF. Add this solution dropwise to the cold mixed anhydride suspension.

• Reaction: Allow the reaction to stir at -15°C for 1 hour, then let it slowly warm to room temperature and stir for an additional 2-4 hours, or until TLC/LC-MS analysis indicates the consumption of the starting material.

• Work-up: Filter the reaction mixture to remove the NMM·HCl precipitate. The filtrate can then be concentrated and purified using standard techniques (e.g., extraction, chromatography).

Caption: Workflow for minimizing homo-coupling.

References

• Catalysis Science & Technology. (2022).
• Albertson, N. F. (n.d.). Synthesis of Peptides with Mixed Anhydrides. Organic Reactions.
• Google Patents. (n.d.).
• TCI Chemicals. (n.d.).
• Pharmaffiliates. (n.d.). Brief Introduction of Synthesis of Amides by Mixed Anhydride Method.
• ResearchGate. (n.d.). Scheme 1. Methods for the synthesis of mixed anhydrides.
• PubMed. (2024). Effect of Brønsted Acids on the Activation of Mixed Anhydride/Mixed Carbonic Anhydride and C-Terminal-Free N-Methylated Peptide Synthesis in a Micro-Flow Reactor.
• National Institutes of Health. (2020). Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III)
• ResearchGate. (n.d.). Synthesis of Peptides with Mixed Anhydrides.
• BenchChem. (n.d.). An In-Depth Technical Guide to Mixed Anhydrides in Organic Chemistry.
• ACS Publications. (n.d.). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry.
• Longdom Publishing. (n.d.).
• Study.com. (n.d.). Steric Hindrance Effect | Definition, Factors & Examples.
• Chemistry LibreTexts. (2022). Steric Hindrance.
• ResearchGate. (2018). How to prevent metal catalysed homocoupling reaction of boronic acids?.
• ResearchGate. (2013). Reactivity of mixed anhydrides.
• Wikipedia. (n.d.). Steric effects.
• ResearchGate. (2013).
• Journal of the American Chemical Society. (n.d.). Racemization Control in the Synthesis of Peptides by the Mixed Carbonic-Carboxylic Anhydride Method.
• Reactory. (n.d.). Reactions of Acid Anhydrides.
• YouTube. (2021).
• ACS Publications. (n.d.). An Effective Use of Benzoic Anhydride and Its Derivatives for the Synthesis of Carboxylic Esters and Lactones: A Powerful and Convenient Mixed Anhydride Method Promoted by Basic Catalysts. The Journal of Organic Chemistry.
• Chemistry LibreTexts. (2022). 21.5: Chemistry of Acid Anhydrides.

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• 4. tcichemicals.com [tcichemicals.com]
• 5. Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY00486K [pubs.rsc.org]
• 8. Steric effects - Wikipedia [en.wikipedia.org]
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• 14. Reactions of Acid Anhydrides | Reactory [reactory.app]
• 15. chem.libretexts.org [chem.libretexts.org]

"impact of solvent choice on mixed anhydride reaction efficiency"

Welcome to our dedicated technical support center for mixed anhydride reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful amide and ester bond formation technique. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the critical role of solvent choice in maximizing reaction efficiency, minimizing side reactions, and ensuring the integrity of your target molecules. Our focus is on the "why" behind experimental choices, empowering you to troubleshoot effectively and innovate confidently.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing causal explanations and actionable solutions grounded in established chemical principles.

Question 1: I'm experiencing low yields in my mixed anhydride coupling reaction. What are the likely solvent-related causes?

Answer:

Low yields in mixed anhydride reactions can often be traced back to suboptimal solvent selection, which can impact several factors:

• Poor Solubility of Reactants: Ensure that your N-protected amino acid (or carboxylic acid), the activating agent (e.g., isobutyl chloroformate), the base, and the nucleophile are all sufficiently soluble in the chosen solvent at the reaction temperature (typically -15°C to 0°C).[1] Poor solubility can lead to a heterogeneous reaction mixture and consequently, incomplete conversion. If you observe solids that do not dissolve, consider switching to a more appropriate solvent or a solvent mixture.

• Solvent-Mediated Decomposition of the Mixed Anhydride: The mixed anhydride intermediate is inherently unstable. Certain solvents can accelerate its decomposition. For instance, protic solvents like alcohols are generally avoided as they can react with the anhydride. While some studies have explored aqueous media, these require specific conditions and catalysts.[2][3][4]

• Side Reactions Promoted by the Solvent Environment: The solvent polarity can influence the prevalence of side reactions that consume the mixed anhydride. A common side reaction is the formation of a urethane byproduct.[2][3][5] The combination of the tertiary amine base and the solvent is a critical factor here. For example, using triethylamine in dichloromethane has been shown to be a particularly poor combination, leading to increased urethane formation.[2][3][5]

Troubleshooting Steps:

• Assess Reactant Solubility: Before initiating the reaction, perform a solubility test of all your starting materials in the intended solvent at the target reaction temperature.

• Switch to a Recommended Solvent: If solubility is an issue or you suspect solvent-mediated decomposition, consider switching to a well-established solvent for mixed anhydride reactions. Good starting points are tetrahydrofuran (THF) and ethyl acetate, which have been shown to provide good yields with minimal side reactions.[6]

• Optimize the Base-Solvent Combination: If urethane formation is a suspected issue, consider the base you are using in conjunction with your solvent. The combination of N-methylpiperidine in dichloromethane is an excellent choice for minimizing urethane formation, while N-methylmorpholine in THF is also a reliable option.[2][3][5]

Question 2: My chiral starting material is racemizing during the reaction. How can my choice of solvent help minimize this?

Answer:

Racemization is a significant concern when using chiral N-protected amino acids in mixed anhydride reactions, particularly when dealing with acylpeptides. The primary mechanism for racemization is the formation of an oxazolone intermediate.[6] The solvent plays a crucial role in both the rate of oxazolone formation and its subsequent reactivity.

• Solvent Polarity and Oxazolone Formation: The formation of the oxazolone intermediate is influenced by the polarity of the solvent. While a systematic study on a wide range of solvents is complex, empirical evidence suggests that certain solvents are better at suppressing racemization.

• Solvent-Dependent Base Effects: The choice of base is intrinsically linked to racemization, and its behavior can be solvent-dependent. For instance, an excess of a sterically unhindered and strong base like trimethylamine can lead to complete racemization.[6] The use of a sterically hindered base like N-methylmorpholine is often preferred.[7]

Troubleshooting Steps:

• Select a Less Polar, Aprotic Solvent: Tetrahydrofuran (THF) is often recommended as a solvent that minimizes racemization compared to halogenated solvents like dichloromethane or chloroform.[2][3]

• Re-evaluate the Base in Your Chosen Solvent: Ensure you are using a suitable base for your solvent system. N-methylpiperidine has been shown to be a superior base in halogen-containing solvents for minimizing racemization, but not in dimethylformamide (DMF).[2][3]

• Strict Temperature Control: Maintain a low reaction temperature (typically -15°C) during the formation of the mixed anhydride and the subsequent coupling reaction.[7] Higher temperatures can accelerate oxazolone formation.

Question 3: I'm observing a significant amount of urethane byproduct in my reaction. What is the role of the solvent in this side reaction?

Answer:

Urethane formation is a common side reaction, especially when dealing with sterically hindered amino acids or N-methylamino acids.[2][3][5] It arises from the nucleophilic attack of the amine on the carbonate carbonyl of the mixed anhydride, rather than the desired attack on the amino acid carbonyl. The solvent, in concert with the tertiary amine base, plays a pivotal role in dictating the extent of this side reaction.

• The "Base/Solvent Combination" Effect: Research has shown that the combination of the tertiary amine and the solvent is of prime importance in determining the amount of urethane generated.[2][3][5]

  • Poor Combination: Triethylamine in dichloromethane is a notoriously bad combination that leads to significant urethane formation.[2][3][5]

  • Good Combinations: N-methylpiperidine in dichloromethane is considered the best combination for minimizing urethane byproducts. N-methylmorpholine in tetrahydrofuran is another effective combination.[2][3][5]

• Solvent Polarity and Reactivity: In a highly polar solvent like dimethylformamide (DMF), the differences in urethane formation between various tertiary amines are less pronounced.[2][3][5]

Troubleshooting Steps:

• Change the Base-Solvent Pair: This is the most effective way to address urethane formation. If you are using triethylamine/dichloromethane, switch to N-methylpiperidine/dichloromethane or N-methylmorpholine/THF.

• Consider a Small Excess of the Carboxylic Acid: Using a slight excess of the carboxylic acid component can help to reduce the amount of urethane formed.[2][3][5]

• Maintain Low Temperatures: As with racemization, keeping the reaction temperature low (-15°C) can help to minimize the formation of urethane byproducts.[2]

Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a solvent for mixed anhydride reactions?

An ideal solvent for mixed anhydride reactions should:

• Effectively dissolve all reactants at the reaction temperature.

• Be aprotic to avoid reacting with the mixed anhydride.[8]

• Have a relatively low freezing point to allow for sub-zero reaction temperatures.

• Be inert to the reagents used (activating agent, base).

• Minimize side reactions such as racemization and urethane formation.[2][3]

• Facilitate easy work-up and product isolation.

Q2: Can I use a polar protic solvent for my mixed anhydride reaction?

Generally, polar protic solvents (e.g., water, alcohols) are avoided because they can act as nucleophiles and react with the highly electrophilic mixed anhydride, leading to the formation of unwanted byproducts and reducing the yield of the desired product.[8][9] However, some specialized procedures have been developed for using aqueous dimethylformamide, which has been shown to be a suitable solvent for both mixed anhydride generation and coupling.[2][3][5] These methods often require careful control of conditions and may not be universally applicable.

Q3: How does solvent polarity affect the reaction?

Solvent polarity can influence the reaction in several ways:

• Solvation of Intermediates: Polar solvents can stabilize charged intermediates and transition states, which can affect the reaction rate.[10]

• Reaction Mechanism: The use of polar protic solvents tends to favor SN1-type reaction mechanisms, while polar aprotic solvents favor SN2-type mechanisms.[11] In the context of mixed anhydride reactions, a polar aprotic environment is generally preferred to maintain the reactivity of the nucleophile.[12][13]

• Regioselectivity: In some cases, solvent polarity can influence the regioselectivity of the nucleophilic attack on the two carbonyl carbons of the mixed anhydride.[14]

Q4: What is a good starting solvent for optimizing a new mixed anhydride reaction?

For a new mixed anhydride reaction, tetrahydrofuran (THF) is an excellent starting point. It is a polar aprotic solvent that generally provides a good balance of reactant solubility, reaction efficiency, and minimization of side reactions like racemization.[2][3][6] Ethyl acetate is another good choice that has been shown to give high yields with no racemization in certain test syntheses.[6]

Experimental Protocols

Protocol 1: General Procedure for Dipeptide Synthesis using the Mixed Anhydride Method

This protocol provides a general guideline for the synthesis of a dipeptide. The specific amounts and reaction times may need to be optimized for different substrates.

Materials:

• N-protected amino acid (1.0 equivalent)

• Anhydrous tetrahydrofuran (THF)

• N-methylmorpholine (NMM) (1.0 equivalent)

• Isobutyl chloroformate (1.0 equivalent)

• Amino acid ester hydrochloride (1.0 equivalent)

• Anhydrous sodium sulfate

• Appropriate solvents for work-up and purification (e.g., ethyl acetate, saturated sodium bicarbonate solution, brine)

Procedure:

• Preparation of the Mixed Anhydride:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve the N-protected amino acid (1.0 eq.) in anhydrous THF.

  • Cool the solution to -15°C using an appropriate cooling bath (e.g., acetone/dry ice).

  • Add N-methylmorpholine (1.0 eq.) dropwise while maintaining the temperature at -15°C.

  • To this solution, add isobutyl chloroformate (1.0 eq.) dropwise, ensuring the temperature does not rise above -15°C.

  • Stir the reaction mixture at -15°C for 5-10 minutes to allow for the complete formation of the mixed anhydride.[7]

• Coupling Reaction:

  • In a separate flask, prepare a solution of the amino acid ester hydrochloride (1.0 eq.) and N-methylmorpholine (1.0 eq.) in anhydrous THF.

  • Add this solution to the pre-formed mixed anhydride solution at -15°C.

  • Allow the reaction to proceed at -15°C for 1-2 hours.

  • Gradually warm the reaction mixture to room temperature and continue stirring for an additional 1-2 hours.

• Work-up and Purification:

  • Remove the THF under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash successively with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude dipeptide.

  • Purify the crude product by column chromatography on silica gel using an appropriate solvent system.

Data Summary Table

Solvent	Base	Key Observations	Yield	Racemization	Urethane Formation	Reference
Ethyl Acetate	N-Methylmorpholine	Good yields, no racemate	>90%	None	Low	[6]
Tetrahydrofuran (THF)	N-Methylmorpholine	Good yields, no racemate, less racemization than halogenated solvents	>90%	None/Low	Low	[2][3][6]
Dichloromethane (DCM)	N-Methylpiperidine	Best combination for minimizing urethane	Good	Low	Very Low	[2][3][5]
Dichloromethane (DCM)	Triethylamine	Poor solvent/base combination	Lower	-	High	[2][3][5]
Dimethylformamide (DMF)	Various	Differences between amines are marginal	Good	-	Moderate	[2][3][5]
Aqueous DMF	-	Good solvent for generation and coupling	Good	-	-	[2][3][5]

Visual Diagrams

Caption: Workflow for a mixed anhydride reaction, highlighting key stages and potential issues.

Caption: Decision tree for solvent selection based on the primary experimental challenge.

References

• Anderson, G. W., Zimmerman, J. E., & Callahan, F. M. (1967). A Reinvestigation of the Mixed Carbonic Anhydride Method of Peptide Synthesis. Journal of the American Chemical Society, 89(19), 5012–5017. [Link]

• Chen, F. M., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618. [Link]

• Chen, F. M., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. ResearchGate. [Link]

• Chen, F. M., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Science Publishing. [Link]

• Emery, A. R., & Gold, V. (1950). Mixed Carboxylic Anhydrides. Part I. The Composition of the Acylation Products in the Reaction between Acetic Chloroacetic Anhydride and Primary Aromatic Amines. Journal of the Chemical Society, 1443-1447. [Link]

• Solvent. Wikipedia. [Link]

• Solvent effects. Wikipedia. [Link]

• Polar Protic and Polar Aprotic Solvents. Chemistry Steps. [Link]

• Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology. [Link]

• Polar Protic vs Aprotic Solvents Key Uses & SN2 Reaction Guide. Tenger Chemical. [Link]

• Chen, F. M., & Benoiton, N. L. (1987). The preparation and reactions of mixed anhydrides of N-alkoxycarbonylamino acids. ResearchGate. [Link]

• Mechanism of mixed anhydride coupling reaction. ResearchGate. [Link]

• Troubleshooting: How to Improve Yield. University of Rochester, Department of Chemistry. [Link]

• Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions. Organic Chemistry Portal. [Link]

• Chen, F. M., & Benoiton, N. L. (1987). The preparation and reactions of mixed anhydrides of N-alkoxycarbonylamino acids. Canadian Science Publishing. [Link]

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• When a mixed anhydride is reacted with RO-H or NH3 how do we know which part gets the H and which gets the RO or NH2? Reddit. [Link]

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"troubleshooting guide for butanoic pentanoic anhydride"

Technical Support Center: Butanoic Pentanoic Anhydride

Welcome to the technical support guide for butanoic pentanoic anhydride. This document provides in-depth troubleshooting advice, experimental protocols, and answers to frequently asked questions for researchers, scientists, and drug development professionals. The guide is structured to address common issues encountered during the storage, handling, and use of this mixed anhydride in acylation reactions.

Section 1: Quality Control & Storage Integrity

The primary cause of failure in reactions involving anhydrides is the degradation of the reagent itself. Before troubleshooting your reaction, you must first verify the integrity of your starting material.

FAQ 1: My acylation reaction with butanoic pentanoic anhydride has failed or resulted in a very low yield. What is the most likely cause?

The most probable cause is the hydrolysis of the anhydride due to improper storage or handling. Carboxylic anhydrides are highly susceptible to moisture, reacting with water to form their corresponding carboxylic acids—in this case, butanoic acid and pentanoic acid.[1][2][3][4] These acids are not active acylating agents under typical conditions and will not produce your desired product.

Immediate Action:

• Check for Physical Signs of Degradation: A pure anhydride should be a clear liquid. The presence of a strong rancid odor (characteristic of butyric/butanoic acid) is a strong indicator of hydrolysis.[2]

• Analytical Verification: Before use, especially with older reagents, it is best practice to verify purity via spectroscopic methods.

FAQ 2: How can I analytically verify the purity of my butanoic pentanoic anhydride?

You can use Infrared (IR) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• IR Spectroscopy: A pure acid anhydride will show two characteristic C=O stretching bands.[5][6] One is a symmetric stretch and the other an asymmetric stretch, typically appearing around 1760 cm⁻¹ and 1820 cm⁻¹ .[5] If the anhydride has hydrolyzed, you will observe a very broad O-H stretch from 2500-3300 cm⁻¹ and the C=O stretch of the resulting carboxylic acids will appear at a lower frequency, around 1710 cm⁻¹.[7][8]

• ¹H NMR Spectroscopy: The protons adjacent to the carbonyl groups (α-protons) in the anhydride will have a distinct chemical shift (typically around 2.0-3.0 ppm).[5][9] The presence of butanoic and pentanoic acids will be indicated by the appearance of a very broad singlet far downfield, typically around 12 δ, corresponding to the acidic -COOH proton.[7]

Compound Type	Key IR Absorptions (cm⁻¹)	Key ¹H NMR Signals (ppm)
Acid Anhydride	~1820 and ~1760 (sharp, C=O)	~2.2-2.5 (α-protons)
Carboxylic Acid	2500-3300 (broad, O-H), ~1710 (C=O)	~12 (broad singlet, -COOH)

FAQ 3: What are the correct procedures for handling and storing butanoic pentanoic anhydride to prevent degradation?

To ensure the longevity and reactivity of your anhydride, strict anhydrous (water-free) conditions are mandatory.[10][11]

• Storage: Store the anhydride in a tightly sealed container, preferably with a PTFE-lined cap.[10][12] The container should be placed inside a desiccator containing a drying agent (e.g., Drierite® or phosphorus pentoxide). For long-term storage, flushing the container with an inert gas (Argon or Nitrogen) and storing it at a recommended temperature of 15–25 °C is ideal.[10][13][14]

• Handling: Always handle the anhydride in a well-ventilated fume hood.[10][15] Use dry glassware (oven-dried or flame-dried) and syringes/needles for transfers. Minimize exposure to the atmosphere.[16]

Section 2: Reaction Troubleshooting

If you have confirmed the purity of your anhydride, the next step is to troubleshoot the reaction conditions.

FAQ 4: My reaction is producing a mixture of butanoylated and pentanoylated products. How can I control the selectivity?

This is a fundamental challenge with mixed anhydrides. The nucleophile can attack either of the two different carbonyl carbons. The regioselectivity of this attack is governed by two main factors:

• Steric Hindrance: Nucleophilic attack is generally favored at the less sterically hindered carbonyl carbon. In butanoic pentanoic anhydride, the butanoyl group is slightly less bulky than the pentanoyl group, making it the more probable site of attack.

• Electronics: The more electrophilic carbonyl carbon is more reactive. While the electronic difference between the two alkyl chains is minimal, it can be influenced by the solvent.

Troubleshooting Steps for Selectivity:

• Lower the Temperature: Running the reaction at lower temperatures (e.g., 0 °C to -20 °C) can enhance the subtle differences in activation energy between the two attack pathways, often favoring the less hindered side.[17]

• Solvent Choice: In some cases, moving to a more polar solvent can influence which carbonyl group is more accessible or reactive.[16]

• Consider a Different Reagent: If high selectivity is critical, using a symmetric anhydride (e.g., butanoic anhydride) or a different coupling agent may be a more reliable strategy.

Diagram: Nucleophilic Attack on Butanoic Pentanoic Anhydride

The following diagram illustrates the two possible pathways for nucleophilic attack.

Caption: Logical flow of nucleophilic attack on the mixed anhydride.

FAQ 5: Besides the expected product and carboxylic acids, I am seeing other impurities. What could they be?

Disproportionation is a known side reaction for mixed anhydrides, especially if they are heated or stored improperly.[16] In this process, two molecules of the mixed anhydride can rearrange to form one molecule of the symmetric butanoic anhydride and one molecule of the symmetric pentanoic anhydride.

2 (Butanoic Pentanoic Anhydride) ⇌ 1 (Butanoic Anhydride) + 1 (Pentanoic Anhydride)

This side reaction complicates the reaction mixture and can be difficult to diagnose without careful analysis (e.g., GC-MS). Using freshly prepared or properly stored anhydride and avoiding high reaction temperatures can minimize this issue.[16]

Section 3: Experimental Protocols

Protocol 1: General Procedure for Acylation of an Alcohol

This protocol provides a baseline for the acylation of a primary alcohol using butanoic pentanoic anhydride.

• Preparation: Under an inert atmosphere (N₂ or Ar), dissolve the alcohol (1.0 eq) and a non-nucleophilic base such as pyridine or triethylamine (1.2 eq) in an anhydrous solvent (e.g., dichloromethane, THF) at 0 °C.

• Addition of Anhydride: Slowly add butanoic pentanoic anhydride (1.1 eq) to the stirred solution dropwise via a dry syringe.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the carboxylic acid byproduct and any excess anhydride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product using flash column chromatography.

Diagram: Experimental Workflow for Acylation

Caption: Step-by-step workflow for a typical acylation reaction.

References

• Emery, A. R., & Gold, V. (1950). Mixed Carboxylic Adaydrides. Part I. Journal of the Chemical Society, 1443-1447. [Link]

• Chemistry Steps. (n.d.). Preparation and Reaction Mechanisms of Carboxylic Anhydrides. Retrieved from [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: Propionic anhydride. Retrieved from [https://www.carlroth.com/medias/SDB-4171-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMDExMDN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGEvaDViLzkwNzU5NDM2MzA4Nzgu cGRmfGU4YjM1YzE2Y2M2YjYxN2Y5ZWE1YjU3ZGE1YjM4YjEwMjYxYjQzZGMzYjM4Y2M5YjY3ZGIxYjYxYjM4YjEw]([Link] cGRmfGU4YjM1YzE2Y2M2YjYxN2Y5ZWE1YjU3ZGE1YjM4YjEwMjYxYjQzZGMzYjM4Y2M5YjY3ZGIxYjYxYjM4YjEw)

• NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• University of Calgary. (n.d.). Spectroscopy Tutorial: Carboxylic Acids. Retrieved from [Link]

• Google Patents. (n.d.). US6562977B2 - Process for the preparation of mixed anhydrides.

• JoVE. (2023). Video: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• LibreTexts. (n.d.). 21.10 Spectroscopy of Carboxylic Acid Derivatives – Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• PubChem. (n.d.). Butyric anhydride. Retrieved from [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: Acetic acid anhydride. Retrieved from [https://www.carlroth.com/medias/SDB-CP28-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTU5ODJ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNzkvaDBlLzkwNjU5NTk2MjA2Mzgu cGRmfGFiYjM5YjYxN2Y5ZWE1YjU3ZGE1YjM4YjEwMjYxYjQzZGMzYjM4Y2M5YjY3ZGIxYjYxYjM4YjEw]([Link] cGRmfGFiYjM5YjYxN2Y5ZWE1YjU3ZGE1YjM4YjEwMjYxYjQzZGMzYjM4Y2M5YjY3ZGIxYjYxYjM4YjEw)

• Ideh Gostar Moheb Baspar. (2021). Principles of handling and storing phthalic anhydride. Retrieved from [Link]

• JoVE. (2023). Video: Reactions of Acid Anhydrides. Retrieved from [Link]

• INEOS Group. (2021). Safety data sheet - acetic anhydride. Retrieved from [Link]

• LibreTexts. (2020). 22.5: Acid Anhydride Chemistry. Retrieved from [Link]

• Crunch Chemistry. (2024). The reactions of acyl chlorides and acid anhydrides. Retrieved from [Link]

• LibreTexts. (2022). 21.5: Chemistry of Acid Anhydrides. Retrieved from [Link]

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Technical Support Center: Mastering Moisture-Sensitive Mixed Anhydride Reactions

Welcome to the technical support center for handling moisture-sensitive mixed anhydride reactions. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile but challenging reagents. Here, you will find in-depth answers to common questions and troubleshooting strategies to ensure the success of your experiments. Our focus is on providing not just protocols, but the scientific reasoning behind them, empowering you to make informed decisions in your work.

Introduction to Mixed Anhydrides and Moisture Sensitivity

Mixed anhydrides, also known as unsymmetrical anhydrides, are highly reactive derivatives of carboxylic acids.[1] Their heightened reactivity makes them excellent acylating agents, particularly for forming amide and ester bonds under mild conditions, a staple in peptide synthesis and prodrug development.[1][2] This reactivity, however, is a double-edged sword. The electrophilic nature of the carbonyl carbons makes them highly susceptible to nucleophilic attack, not just by the desired nucleophile, but also by water.[1][3]

Hydrolysis of the mixed anhydride is a primary side reaction that can significantly lower the yield of the desired product and complicate purification by introducing the corresponding carboxylic acids as byproducts.[3][4] Therefore, maintaining strictly anhydrous conditions is paramount for the successful application of mixed anhydride chemistry.

Frequently Asked Questions (FAQs)

Q1: What are the essential precautions to take before starting a mixed anhydride reaction?

A1: The key to a successful mixed anhydride reaction is the rigorous exclusion of moisture from all components of the reaction system.

• Glassware: All glassware must be thoroughly dried before use. The most effective methods are oven-drying at >120°C for several hours or flame-drying under a vacuum.[5] The silicon-oxygen bonds on the surface of the glass can adsorb a layer of water, which can be detrimental to the reaction.[5]

• Solvents: Always use anhydrous solvents. Commercially available anhydrous solvents are often sufficient, but for highly sensitive reactions, it may be necessary to distill the solvent over a suitable drying agent. Common anhydrous solvents for mixed anhydride reactions include tetrahydrofuran (THF), dichloromethane (DCM), and ethyl acetate.[6][7]

• Reagents: Use freshly opened or properly stored reagents. Carboxylic acids, amines, and the chloroformate used to form the anhydride should be of the highest purity and stored in a desiccator. Older bottles of reagents may have absorbed atmospheric moisture.[4]

• Inert Atmosphere: The reaction should be conducted under an inert atmosphere, such as dry nitrogen or argon.[4][8] This prevents atmospheric moisture from entering the reaction vessel. A Schlenk line or a glove box provides the best protection.[8]

Q2: How do I choose the right base for my mixed anhydride reaction, and why is it so important?

A2: The choice of base is critical as it influences both the rate of anhydride formation and the extent of side reactions, particularly racemization in peptide synthesis.[1][6]

• N-Methylmorpholine (NMM): NMM is often the preferred base, especially in peptide synthesis.[1][6] Its lower basicity and steric hindrance compared to triethylamine (TEA) help to minimize racemization.[1][9] Racemization can occur through the extraction of the α-proton of the activated amino acid, and a less hindered, weaker base is less likely to promote this side reaction.[6]

• Triethylamine (TEA): While a common laboratory base, TEA is more basic and less sterically hindered than NMM, which can lead to increased racemization.[9]

• Pyridine: Pyridine can also be used as a base.[1]

• Order of Addition: It is crucial to add the base correctly. Surprisingly, adding the base to a pre-formed mixture of the carboxylic acid and the reactive acid derivative (e.g., chloroformate) can lead to higher yields of the desired mixed anhydride and fewer byproducts like symmetrical anhydrides.[10]

Q3: What is the optimal temperature for a mixed anhydride reaction?

A3: Low temperatures are crucial for minimizing side reactions.

• Anhydride Formation: The formation of the mixed anhydride is typically carried out at a low temperature, often -15°C.[1] This is because the reaction to form the mixed anhydride is rapid, and lower temperatures help to control the reaction and prevent the decomposition of the sensitive anhydride.

• Coupling Step: The subsequent coupling with the nucleophile (e.g., an amino acid ester) is also performed at low temperatures, starting at -15°C and then slowly warming to room temperature.[1] This helps to prevent side reactions such as the formation of urethane byproducts, where the nucleophile attacks the carbonate portion of the mixed carboxylic-carbonic anhydride.[9] The rate of hydrolysis also increases with temperature, so maintaining a low temperature helps to minimize this unwanted reaction.[4]

Troubleshooting Guide

Problem 1: Low yield of the desired product and a significant amount of the starting carboxylic acid is recovered.

• Probable Cause: This is a classic sign of hydrolysis of the mixed anhydride due to the presence of moisture.[3][4]

• Troubleshooting Steps:

  • Re-evaluate Anhydrous Technique: Review your procedure for drying glassware, solvents, and reagents. Ensure that the inert atmosphere was maintained throughout the reaction.

  • Check Reagent Purity: Use a fresh bottle of the chloroformate and ensure your carboxylic acid and amine components are dry.

  • Solvent Purity: Consider using a freshly distilled anhydrous solvent.

  • Temperature Control: Ensure the reaction was maintained at the recommended low temperature.

Problem 2: The formation of a urethane byproduct is observed, especially in peptide synthesis.

• Probable Cause: The nucleophilic amine has attacked the wrong carbonyl group of the mixed carboxylic-carbonic anhydride.[9]

• Troubleshooting Steps:

  • Choice of Chloroformate: Isobutyl chloroformate is commonly used and generally directs the nucleophilic attack to the desired carbonyl.[1][6] The alkoxy group of the carbonate is electron-donating, which reduces the electrophilicity of the adjacent carbonyl carbon, making the other carbonyl more susceptible to attack.[1]

  • Steric Hindrance: Using a more sterically hindered chloroformate, like pivaloyl chloride, can sometimes be advantageous, especially with hindered amines, as it can further direct the nucleophile to the less hindered carbonyl.[6]

  • Temperature Control: Strictly adhere to low-temperature protocols.

Problem 3: Racemization of the chiral center is detected in the product (for chiral carboxylic acids like amino acids).

• Probable Cause: The base used was too strong or not sterically hindered enough, leading to the deprotonation of the α-carbon.[6]

• Troubleshooting Steps:

  • Base Selection: Switch to a less basic and more sterically hindered base like N-methylmorpholine (NMM) instead of triethylamine (TEA).[1][9]

  • Temperature: Maintain low temperatures throughout the activation and coupling steps.

  • Reaction Time: Minimize the time the activated carboxylic acid (the mixed anhydride) is exposed to the base before the addition of the nucleophile.

Experimental Protocols

Protocol 1: General Procedure for Dipeptide Synthesis using the Mixed Anhydride Method[1]

• Activation:

  • Dissolve the N-protected amino acid (1.0 equivalent) and N-methylmorpholine (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

  • Cool the solution to -15°C in a dry ice/acetone bath.

  • Add isobutyl chloroformate (1.0 equivalent) dropwise while maintaining the temperature at -15°C.

  • Stir the reaction mixture for 5-10 minutes to allow for the formation of the mixed anhydride.

• Coupling:

  • In a separate flask, dissolve the amino acid ester hydrochloride (1.0 equivalent) and N-methylmorpholine (1.0 equivalent) in anhydrous THF.

  • Add this solution to the pre-formed mixed anhydride solution.

  • Allow the reaction to proceed at -15°C for 1-2 hours, then let it warm to room temperature and stir for an additional 1-2 hours.

• Work-up:

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash successively with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude dipeptide.

• Purification:

  • Purify the crude product by column chromatography on silica gel.

Visualizing the Process

Diagram 1: Workflow for a Moisture-Sensitive Mixed Anhydride Reaction

Caption: A typical workflow for conducting a moisture-sensitive mixed anhydride reaction.

Diagram 2: Mechanism of Mixed Anhydride Formation and Reaction

Caption: The desired reaction pathway and the competing hydrolysis side reaction.

Data Summary

Parameter	Recommendation	Rationale
Solvent	Anhydrous THF, DCM, Ethyl Acetate[6][7]	Prevents hydrolysis of the highly reactive mixed anhydride.
Base	N-Methylmorpholine (NMM)[1][6]	Less basic and more sterically hindered than TEA, minimizing racemization.[9]
Activating Agent	Isobutyl Chloroformate[1][6]	Commonly used, provides good yields and regioselectivity.
Temperature	-15°C for activation and initial coupling[1]	Controls reaction rate, minimizes side reactions like urethane formation and decomposition.
Atmosphere	Inert (Nitrogen or Argon)[4]	Excludes atmospheric moisture.

References

• Kinetic Study of the Hydrolysis of Phthalic Anhydride and Aryl Hydrogen Phthalates. ResearchGate. [Link]

• Using the hydrolysis of anhydrides to control gel properties and homogeneity in pH-triggered gelation. RSC Publishing. [Link]

• Process for the preparation of mixed anhydrides.

• Synthesis of Peptides with Mixed Anhydrides. Organic Reactions. [Link]

• Mechanism of mixed anhydride coupling reaction. ResearchGate. [Link]

• Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. [Link]

• Kinetics and Activation Energy Parameters for Hydrolysis of Acetic Anhydride in a Water-Acetone Cosolvent System. Digital Commons@ETSU. [Link]

• Kinetic study of the hydrolysis of phthalic anhydride and aryl hydrogen phthalates. PubMed. [Link]

• How to Effectively Utilize Anhydrides in Organic Synthesis: A Comprehensive Guide for Achieving Optimal Results. Speciality Chemicals Magazine. [Link]

• 3.4 Acid Anhydrides. Therald Moeller. [Link]

• 21.5: Chemistry of Acid Anhydrides. Chemistry LibreTexts. [Link]

• Mixed Carboxylic Anhydrides. Part I. RSC Publishing. [Link]

• Reactivity of mixed anhydrides. ResearchGate. [Link]

• Preparation and Reaction Mechanisms of Carboxylic Anhydrides. Chemistry Steps. [Link]

• 13.6. Reactions with Anhydride Electrophiles. Introduction to Organic Chemistry. [Link]

• KINETICS OF HYDROLYSIS OF ACETIC ANHYDRIDE BY IN-SITU FTIR SPECTROSCOPY. Chemical Engineering Education. [Link]

• Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization. Catalysis Science & Technology (RSC Publishing). [Link]

• Solvents for Solid Phase Peptide Synthesis. AAPPTec. [Link]

• Simultaneous Determination by Selective Esterification of Trimellitic, Phthalic, and Maleic Anhydrides in the Presence of Respective Acids. ACS Omega. [Link]

• Mixed anhydrides in peptide synthesis. Reduction of urethane formation and racemization using N-methylpiperidine as the tertiary amine base. The Journal of Organic Chemistry. [Link]

• Peptide Synthesis Solvents. Biosolve Shop. [Link]

• Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates. National Institutes of Health. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• Methods for the synthesis of mixed anhydrides. ResearchGate. [Link]

• Steric Hindrance Effect | Definition, Factors & Examples. Study.com. [Link]

• Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. CD ComputaBio. [Link]

• HPLC Method for Analysis of Acetic Anhydride, Benzyl Alcohol and Benzoic Anhydride on Newcrom R1 Column. SIELC Technologies. [Link]

• Analysis of a mix of anhydride and its dicarboxylic acid. Chromatography Forum. [Link]

• Organic acid anhydride. Wikipedia. [Link]

• Steric Hindrance. Chemistry LibreTexts. [Link]

• Titrimetric analysis of carboxylic acid-anhydride mixtures with tetrabutylammonium hydroxide. Analytical Chemistry. [Link]

• Water Sensitive Reactions. Utah Tech University. [Link]

• Reactions of Anhydrides. YouTube. [Link]

• Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. [Link]

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Technical Support Center: Optimization of Stoichiometry for Butanoic Pentanoic Anhydride Synthesis

Welcome to the technical support guide for the synthesis and optimization of butanoic pentanoic anhydride. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide in-depth, field-proven insights into this nuanced chemical process. As Senior Application Scientists, we aim to explain not just the "how," but the fundamental "why" behind each experimental step.

Mixed, or unsymmetrical, anhydrides like butanoic pentanoic anhydride are highly valuable reactive intermediates, particularly as acylating agents in the synthesis of esters and amides under mild conditions.[1][2] However, their synthesis is often plagued by competing side reactions, primarily disproportionation, which leads to the formation of symmetrical anhydrides (butanoic anhydride and pentanoic anhydride).[3] Precise stoichiometric control is therefore not merely a suggestion but a critical parameter for success. This guide provides the necessary framework to troubleshoot and optimize your synthetic strategy.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when synthesizing an unsymmetrical anhydride like butanoic pentanoic anhydride?

The core challenge is controlling the reaction to favor the formation of the desired mixed anhydride over the two possible symmetrical anhydrides. This undesired outcome, known as disproportionation or scrambling, occurs when the mixed anhydride, once formed, reacts further or when the initial reactants combine in a non-selective manner.[3][4] This leads to a complex product mixture that is difficult to purify and results in a lower yield of the target molecule.

Q2: Which synthetic route provides the most reliable stoichiometric control?

While several methods exist, including the use of dehydrating agents like carbodiimides, the acyl chloride method generally offers the most direct and controllable route for small-scale synthesis.[5][6] This method involves reacting one carboxylic acid (e.g., butanoic acid) with the acyl chloride of the other (e.g., pentanoyl chloride) in the presence of a non-nucleophilic base. This approach allows for precise molar ratio control of the reacting partners.

Q3: What is the specific role of the base in the acyl chloride method, and why is its stoichiometry critical?

The base, typically a tertiary amine like pyridine or triethylamine (TEA), serves as a scavenger for the hydrochloric acid (HCl) generated during the reaction.[5][6] Neutralizing the HCl is essential to drive the reaction to completion.

• Stoichiometry: A 1:1 molar ratio of the base to the acyl chloride is generally optimal.[3]

  • Insufficient Base (<1 eq.): The accumulating HCl can lead to unwanted side reactions or protonate the starting amine, reducing its nucleophilicity and stalling the reaction.

  • Excess Base (>1 eq.): While often not detrimental, a large excess can sometimes catalyze side reactions or complicate the purification process.

Q4: Why is maintaining a low temperature so important during the reaction?

Mixed anhydrides are highly reactive and thermally sensitive intermediates. Conducting the reaction at low temperatures (e.g., -15 °C to 0 °C) is crucial for several reasons:[1]

• Minimizing Disproportionation: It slows down the rate of unwanted scrambling reactions that lead to symmetrical anhydrides.

• Controlling Reactivity: It moderates the exothermic nature of the acylation, preventing runaway reactions and the formation of degradation byproducts.

• Enhancing Selectivity: For certain substrates, especially in peptide synthesis, low temperatures are essential to prevent racemization.[1]

Troubleshooting Guide

Q1: My final product is predominantly a mixture of butanoic anhydride and pentanoic anhydride, not the desired mixed product. What went wrong?

This is a classic symptom of disproportionation. The most likely causes are related to the order of reagent addition and reaction conditions.

• Probable Cause 1: Incorrect Order of Addition. If the base is present in the reaction vessel before the acyl chloride is introduced to the carboxylic acid, it can lead to the formation of a symmetrical anhydride from the acid that was converted to the acyl chloride.

• Solution 1: The "Base-Last" Principle. A proven method to suppress disproportionation is to first create a mixture of the carboxylic acid (butanoic acid) and the acyl chloride (pentanoyl chloride) in an anhydrous solvent at a low temperature. The base (e.g., pyridine) should then be added dropwise to this mixture. This ensures that the base initiates the reaction between the two pre-mixed components, maximizing the formation of the mixed anhydride.[3]

• Probable Cause 2: Elevated Temperature. The reaction may have warmed up excessively, providing the energy needed for the mixed anhydride to rearrange into the more thermodynamically stable symmetrical forms.

• Solution 2: Strict Temperature Control. Maintain the reaction temperature at or below 0 °C throughout the addition and stirring phases. Use a suitable cooling bath (e.g., ice-salt or dry ice/acetone) and monitor the internal temperature.[1]

Q2: The overall yield of my reaction is very low after workup and purification. Where did my product go?

Low yield can be attributed to several factors beyond disproportionation.

• Probable Cause 1: Hydrolysis. Acid anhydrides are highly susceptible to hydrolysis.[7] Any moisture in the reagents, solvents, or glassware will consume the product, converting it back to the parent carboxylic acids.

• Solution 1: Rigorous Anhydrous Conditions. Ensure all glassware is oven-dried before use. Use anhydrous solvents, and if possible, run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to exclude atmospheric moisture.

• Probable Cause 2: Incomplete Reaction. The reaction may not have gone to completion.

• Solution 2: Reaction Monitoring. Use Thin-Layer Chromatography (TLC) or another suitable analytical technique to monitor the disappearance of the starting materials before quenching the reaction.

• Probable Cause 3: Loss During Workup. The aqueous workup designed to remove the base and its salt can also hydrolyze the anhydride. Purification via distillation can also lead to thermal degradation if not performed under high vacuum.

• Solution 3: Optimized Workup & Purification. Minimize the duration of the aqueous wash steps and use cold solutions. For purification, vacuum distillation at the lowest possible temperature is recommended. Alternatively, for thermally sensitive compounds, column chromatography on silica gel can be employed.[1]

Q3: My reaction mixture turned a dark red or brown color. Is this a concern?

An unexpected color change often indicates the formation of byproducts and is a cause for concern.[8]

• Probable Cause: This can result from impurities in the starting materials or the base. Triethylamine, for example, can contain impurities that lead to coloration. It can also be a sign of decomposition if the reaction temperature was not adequately controlled.

• Solution: Use freshly distilled and high-purity reagents and solvents. Running the reaction under an inert atmosphere can prevent oxidative side reactions that may also cause discoloration. If the problem persists, consider using a different base, such as pyridine.[8]

Quantitative Data Summary

Optimizing stoichiometry is key to maximizing the yield of the desired mixed anhydride. The following table illustrates the expected impact of varying molar ratios in the acyl chloride method.

Table 1: Stoichiometric Control of Product Distribution

Run	Butanoic Acid (eq.)	Pentanoyl Chloride (eq.)	Pyridine (eq.)	Key Condition	Expected Primary Outcome
1	1.0	1.0	1.0	Base added last at -10 °C	High yield of Butanoic Pentanoic Anhydride
2	1.5	1.0	1.0	Excess butanoic acid	Mixed anhydride + unreacted butanoic acid
3	1.0	1.5	1.5	Excess pentanoyl chloride	Increased risk of pentanoic anhydride formation

| 4 | 1.0 | 1.0 | 1.0 | Pyridine present initially | Significant formation of symmetrical anhydrides |

Visualizations

Reaction Pathway Diagram

The following diagram illustrates the desired synthetic route to butanoic pentanoic anhydride versus the competing disproportionation pathway.

Caption: Desired vs. side reactions in mixed anhydride synthesis.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and solving low product yield.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic acid anhydride - Wikipedia [en.wikipedia.org]
• 3. US6562977B2 - Process for the preparation of mixed anhydrides - Google Patents [patents.google.com]
• 4. Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 7.4 Acyl Chloride and Carboxylic Acid Anhydrides – Organic Chemistry II [kpu.pressbooks.pub]
• 6. Video: Preparation of Acid Anhydrides [jove.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. echemi.com [echemi.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Peptide Coupling Reagents: Mixed Anhydrides vs. Dicyclohexylcarbodiimide (DCC)

In the intricate world of peptide synthesis, the precise and efficient formation of the amide bond is paramount. The choice of coupling reagent is a critical decision that significantly impacts yield, purity, and the preservation of stereochemical integrity in the final peptide. This guide provides an in-depth comparison of two foundational methods for activating the C-terminus of an N-protected amino acid for nucleophilic attack by the N-terminus of another: the mixed anhydride method and the use of N,N'-dicyclohexylcarbodiimide (DCC). While the specific reagent "butanoic pentanoic anhydride" is not a standard choice in modern peptide synthesis, we will explore the principles of mixed anhydride activation, a technique for which it serves as a hypothetical example, and contrast it with the well-established carbodiimide chemistry of DCC.

The Role of Carboxyl Group Activation in Peptide Synthesis

The direct reaction between a carboxylic acid and an amine to form an amide bond is a thermodynamically unfavorable process that requires high temperatures, conditions that would degrade the sensitive amino acid building blocks and lead to extensive racemization. To overcome this, the carboxyl group of the N-protected amino acid is "activated" by converting it into a better leaving group. This is achieved through the use of coupling reagents. The ideal coupling reagent should be highly reactive to ensure a fast and complete reaction, but also selective to minimize side reactions, particularly racemization of the chiral α-carbon.

The Mixed Anhydride Method: Rapid and Potent Activation

The mixed anhydride method involves the in-situ formation of an anhydride between the N-protected amino acid and a stronger, non-amino acid carboxylic acid, typically facilitated by a reagent like isobutyl chloroformate or pivaloyl chloride. This creates a highly activated carboxyl group, primed for nucleophilic attack by the amine component.

Mechanism of Action

The reaction proceeds in two main steps. First, the N-protected amino acid is reacted with a chloroformate (e.g., isobutyl chloroformate) in the presence of a tertiary amine base, such as N-methylmorpholine (NMM), to form the mixed anhydride. This anhydride has two electrophilic carbonyl centers. The incoming amine (from the N-terminus of the growing peptide chain) will preferentially attack the carbonyl group derived from the amino acid due to steric hindrance from the bulky alkyl group (e.g., isobutyl) on the other side.

Caption: Mechanism of peptide coupling via the mixed anhydride method.

Advantages and Disadvantages

The primary advantage of the mixed anhydride method is its high reactivity, leading to very fast coupling times, often completing within minutes. This can be particularly beneficial for sterically hindered amino acids. However, this high reactivity also comes with drawbacks. The mixed anhydride intermediate is thermally unstable and can undergo disproportionation to form two molecules of the symmetrical anhydride of the N-protected amino acid. Additionally, there is a risk of the incoming amine attacking the "wrong" carbonyl group, leading to the formation of a urethane byproduct.

DCC (N,N'-Dicyclohexylcarbodiimide): The Workhorse of Peptide Synthesis

DCC is a powerful and widely used dehydrating agent that facilitates the formation of peptide bonds by activating the carboxyl group of an N-protected amino acid.

Mechanism of Action

DCC reacts with the carboxyl group of the N-protected amino acid to form a highly reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by the N-terminal amine of the growing peptide chain, forming the desired peptide bond. The DCC is consumed in the reaction, producing a urea byproduct, N,N'-dicyclohexylurea (DCU).

Caption: Mechanism of peptide coupling using DCC, including a common side reaction.

Challenges and Solutions

A significant challenge with DCC is the potential for racemization, especially when coupling peptide fragments. The O-acylisourea intermediate can cyclize to form a 5(4H)-oxazolone, which can then tautomerize, leading to a loss of stereochemical integrity. To suppress this side reaction, additives such as 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS) are often used. These additives react with the O-acylisourea to form an active ester, which is less prone to racemization and more stable.

Another issue is the formation of the insoluble N,N'-dicyclohexylurea (DCU) byproduct. While its insolubility in most organic solvents facilitates its removal by filtration, it can sometimes be difficult to remove completely, especially in solid-phase peptide synthesis (SPPS) where it can clog filters and resin beds. A related side reaction is the intramolecular rearrangement of the O-acylisourea to form a stable N-acylurea, which terminates the peptide chain.

Head-to-Head Comparison

Feature	Mixed Anhydride Method	DCC Method
Reactivity	Very high, fast reaction times (minutes).	High, but generally slower than mixed anhydrides.
Yield	Generally good to excellent.	Good to excellent, especially with additives.
Racemization Risk	Moderate, can be minimized by low temperatures.	High, especially without additives. Significantly reduced with HOBt or NHS.
Key Byproducts	Carbon dioxide, alcohol (from chloroformate), potential for urethane formation.	N,N'-dicyclohexylurea (DCU), potential for N-acylurea formation.
Byproduct Removal	Byproducts are generally soluble and removed during workup.	DCU is insoluble and removed by filtration, which can be cumbersome.
Cost	Generally low-cost reagents.	DCC is relatively inexpensive.
Common Use Cases	Solution-phase synthesis, coupling of sterically hindered amino acids.	Both solution-phase and solid-phase peptide synthesis (SPPS).

Field-Proven Insights and Experimental Protocols

As a senior application scientist, the choice between these two methods often comes down to the specific context of the synthesis. For a short, solution-phase synthesis where speed is critical and the amino acids are not particularly prone to racemization, the mixed anhydride method can be an excellent choice. However, for longer peptides, especially in SPPS, the DCC/HOBt combination has historically been a more robust and reliable system, despite the challenges associated with DCU removal. The development of more soluble carbodiimides like diisopropylcarbodiimide (DIC) has helped to mitigate some of these issues.

Experimental Protocol: Peptide Coupling using the Mixed Anhydride Method

• Preparation: Dissolve the N-protected amino acid (1.0 eq) in a suitable solvent (e.g., anhydrous THF or DCM) and cool the solution to -15 °C in a dry ice/acetone bath.

• Base Addition: Add N-methylmorpholine (NMM) (1.0 eq) to the solution.

• Anhydride Formation: Slowly add isobutyl chloroformate (1.0 eq) to the reaction mixture while maintaining the temperature at -15 °C. Stir for 5-10 minutes. A precipitate of NMM hydrochloride will form.

• Coupling: In a separate flask, dissolve the amino component (e.g., the amino acid ester hydrochloride, 1.0 eq) in the same solvent and neutralize with NMM (1.0 eq). Add this solution to the mixed anhydride solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Workup: Filter off the NMM hydrochloride. Wash the filtrate with 1N HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude peptide.

Experimental Protocol: Peptide Coupling using DCC/HOBt

• Preparation: Dissolve the N-protected amino acid (1.0 eq), the amino component (1.0 eq), and HOBt (1.1 eq) in an appropriate solvent (e.g., DMF or DCM).

• Cooling: Cool the solution to 0 °C in an ice bath.

• DCC Addition: Add a solution of DCC (1.1 eq) in the same solvent to the reaction mixture.

• Reaction: Stir the reaction at 0 °C for 1 hour, and then allow it to warm to room temperature and stir overnight.

• Byproduct Removal: A white precipitate of DCU will form. Cool the reaction mixture again to maximize precipitation and filter off the DCU.

• Workup: Wash the filtrate with 1N HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude peptide.

Conclusion

Both the mixed anhydride and DCC coupling methods are foundational techniques in the field of peptide synthesis. The mixed anhydride method offers the advantage of rapid reaction kinetics, making it suitable for specific applications. DCC, particularly when used with additives like HOBt, provides a robust and versatile method for a wide range of peptide syntheses, though it requires careful management of its urea byproduct. The choice between them depends on a careful consideration of the peptide sequence, the scale of the synthesis, and the desired balance between speed, cost, and purity. Modern advancements have led to a plethora of other coupling reagents, but a thorough understanding of these classic methods remains essential for any researcher in the field of peptide chemistry.

References

• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. [Link]

• Bodanszky, M. (1993). Peptide Chemistry: A Practical Textbook. Springer-Verlag. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. [Link]

A Senior Application Scientist's Guide to Amide Bond Formation: Comparing Mixed Anhydrides with Modern Coupling Reagents

For researchers and professionals in peptide synthesis and drug development, the formation of the amide bond is the most critical reaction. The choice of coupling reagent dictates not only the success of a synthesis but also its efficiency, purity, and scalability. While modern, high-activity reagents often take center stage, the classical mixed anhydride method remains a potent and relevant tool in the synthetic chemist's arsenal.

This guide provides an in-depth, objective comparison of the mixed carbonic anhydride method against its more contemporary counterparts—carbodiimides, phosphonium salts, and uronium salts. We will delve into the mechanistic underpinnings, weigh the practical advantages and disadvantages, and provide the experimental context needed to make an informed decision for your specific application.

The Mixed Anhydride Method: A Classic Revisited

First described in the 1950s, the mixed anhydride method involves the activation of an N-protected amino acid with an alkyl chloroformate, most commonly isobutyl chloroformate, in the presence of a tertiary amine.[1][2] This reaction forms a highly reactive mixed carboxylic-carbonic anhydride intermediate in situ. This activated species is then susceptible to nucleophilic attack by the amine component of a second amino acid or peptide, forming the desired peptide bond and releasing isobutanol and carbon dioxide as byproducts.[3]

Mechanism of Action

The process occurs in two main steps: activation and coupling.[1] The choice of tertiary amine is critical; sterically hindered bases like N-methylmorpholine (NMM) are preferred over triethylamine (TEA) to minimize side reactions, particularly racemization and urethane formation.[4][5] The reaction is typically performed at low temperatures (e.g., -15 °C) to ensure the stability of the anhydride intermediate.[1]

Caption: Mechanism of carbodiimide (EDC/HOBt) mediated coupling.

Phosphonium Salts (BOP, PyBOP)

Phosphonium reagents, such as (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP) and its safer pyrrolidino-based analog (PyBOP), also activate carboxylic acids via an HOBt-based active ester. [6][7]

• Mechanism vs. Mixed Anhydride: The activation pathway is similar to carbodiimides with HOBt, directly forming the OBt active ester. This avoids the unstable O-acylisourea intermediate and the potential for "wrong-way" opening seen with mixed anhydrides.

• Performance:

  • Advantages: These reagents are highly efficient and generally lead to low levels of racemization. [6][8]PyBOP is a significant improvement over BOP because it avoids the formation of the carcinogenic byproduct hexamethylphosphoramide (HMPA). [6][8][9] * Disadvantages: The primary drawback is the higher cost of the reagents and the generation of phosphonium-based byproducts. BOP's extreme toxicity has led to its replacement by PyBOP in most modern laboratories. [8]

Uronium/Aminium Salts (HBTU, HATU, COMU)

Uronium and aminium salts are among the most powerful and popular coupling reagents, especially for challenging syntheses. Reagents like HBTU, HATU, and COMU are known for their high reactivity and efficiency.

• Mechanism vs. Mixed Anhydride: These reagents react with the carboxylate to form an active ester. The key difference between them lies in the additive moiety incorporated into their structure. HBTU contains an HOBt group, while HATU contains a 7-aza-HOBt (HOAt) group. The nitrogen at the 7-position in HOAt makes the resulting OAt-ester more reactive and accelerates the coupling reaction. [10][11]This leads to faster, more complete couplings with lower racemization compared to HBTU. [10]* Performance:

  • Advantages: Uronium salts offer extremely fast and efficient coupling, making them the reagents of choice for sterically hindered amino acids, N-methylated residues, and "difficult" aggregating sequences. [8][10]HATU, in particular, consistently demonstrates superior performance in reaction speed and final product purity. [10]Newer reagents like COMU offer comparable efficiency to HATU with an improved safety profile and solubility. [9][12] * Disadvantages: These are the most expensive coupling reagents. If used in excess, they can react with the free N-terminus of the peptide chain, causing chain termination. [13]

Caption: Mechanism of peptide bond formation using a uronium salt (HATU).

Data-Driven Comparison of Coupling Reagents

The following table summarizes the key performance indicators for each class of reagent, providing a basis for objective comparison.

Feature	Mixed Anhydride (IBCF)	Carbodiimide (EDC/HOBt)	Phosphonium (PyBOP)	Uronium (HATU)
Relative Cost	Low	Low-Medium	High	Very High
Reaction Speed	Fast	Medium-Fast	Fast	Very Fast [10]
Typical Yield	Good-High [1]	High [14]	Very High	Excellent [10][12]
Racemization Risk	Low-Medium	Low (with additive) [14]	Low [6]	Very Low [10]
Key Byproducts	CO₂, Alcohol	Soluble/Insoluble Urea	Phosphoramide	Tetramethylurea
Workup	Simple (Wash)	Extraction (EDC) / Filtration (DCC)	Chromatographic	Chromatographic
Ideal Use Case	Large-scale, cost-sensitive solution-phase synthesis [1]	Routine synthesis, bioconjugation (EDC)	General SPPS, hindered couplings	Difficult sequences, N-methyl amino acids, rapid synthesis [8][10]

Experimental Protocols: A Practical Comparison

To illustrate the practical differences in workflow, here are representative protocols for the synthesis of Z-Gly-L-Phe-OEt.

Protocol 1: Mixed Anhydride Method

Materials:

• Z-Gly-OH (Carbobenzoxy-glycine)

• L-Phe-OEt·HCl (L-Phenylalanine ethyl ester hydrochloride)

• N-Methylmorpholine (NMM)

• Isobutyl chloroformate (IBCF)

• Anhydrous Tetrahydrofuran (THF)

Methodology:

• Dissolve Z-Gly-OH (1.0 equiv) in anhydrous THF in a flame-dried, three-neck flask equipped with a thermometer and nitrogen inlet.

• Cool the solution to -15 °C in a dry ice/acetone bath.

• Add NMM (1.0 equiv) dropwise while maintaining the temperature at -15 °C.

• Add IBCF (1.0 equiv) dropwise. The solution may become cloudy. Stir the reaction mixture at -15 °C for 10-15 minutes to allow for complete formation of the mixed anhydride.

• In a separate flask, prepare a solution of L-Phe-OEt·HCl (1.0 equiv) and NMM (1.1 equiv) in anhydrous THF at 0 °C.

• Add the cold amine solution from Step 5 to the mixed anhydride solution from Step 4 dropwise, ensuring the temperature does not rise above -10 °C.

• Allow the reaction to stir at -15 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction by TLC. Upon completion, filter the mixture to remove NMM hydrochloride.

• Concentrate the filtrate under reduced pressure. Redissolve the residue in ethyl acetate and wash successively with 5% NaHCO₃, water, 1N HCl, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product, which can be purified by recrystallization or chromatography.

Protocol 2: EDC/HOBt Method

Materials:

• Z-Gly-OH

• L-Phe-OEt·HCl

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• HOBt (1-Hydroxybenzotriazole)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

Methodology:

• To a flask, add Z-Gly-OH (1.0 equiv), L-Phe-OEt·HCl (1.0 equiv), and HOBt (1.1 equiv).

• Dissolve the components in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add DIPEA (1.1 equiv) to neutralize the hydrochloride salt and facilitate the reaction.

• Add EDC·HCl (1.1 equiv) portion-wise to the stirred solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir overnight (12-16 hours).

• Monitor the reaction by TLC. Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer successively with 5% NaHCO₃, water, 1N HCl, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Conclusion and Senior Scientist's Perspective

Caption: Decision workflow for selecting a suitable coupling reagent.

The landscape of peptide coupling reagents is a testament to the continuous drive for efficiency and purity in synthesis. While the allure of highly reactive—and expensive—uronium salts is strong, it is a mistake to dismiss the classical mixed anhydride method. [1]Its low cost and simple workup protocol make it an exceptionally powerful tool for routine, solution-phase syntheses, especially when scaled to industrial quantities where reagent costs become paramount. [1][15][16] However, the trustworthiness of a protocol is paramount. The potential for side reactions, such as urethane formation and racemization, means the mixed anhydride method requires careful optimization and control of reaction conditions. [4][17]For complex, high-value peptides, particularly those involving difficult couplings or racemization-prone fragments, the higher cost of modern reagents like PyBOP and HATU is easily justified. [6][10]Their superior efficiency, speed, and lower risk of side reactions translate directly to higher purity, simplified purification, and ultimately, a greater probability of success.

The expert chemist does not have a single "best" coupling reagent but rather a deep understanding of the strengths and weaknesses of a portfolio of them. The choice is a strategic one, balancing the demands of the target molecule against the practical constraints of cost, scale, and time. The mixed anhydride method, when applied under the right circumstances, remains a reliable and economically sound choice in that portfolio.

References

• Benchchem.
• Benchchem. A Comparative Guide to Racemization in Peptide Synthesis: BOP vs. Modern Coupling Reagents.
• Thieme. 3.4 Acid Anhydrides.
• Canadian Science Publishing. Mixed anhydrides in peptide synthesis.
• ResearchGate. Peptide syntheses via mixed (carbonic) anhydrides.
• Creative Proteomics. Carbodiimide Crosslinker Chemistry: EDC and DCC.
• Benchchem. HATU vs. HBTU: A Comparative Guide to Peptide Coupling Efficiency.
• ResearchGate. Mixed anhydrides in peptide synthesis.
• Organic Reactions. Synthesis of Peptides with Mixed Anhydrides.
• The Role of HOBt and HBTU in Peptide Coupling Reactions.
• Luxembourg Bio Technologies. Coupling Reagents.
• Benchchem. A Head-to-Head Comparison: BOP Reagent vs. PyBOP for Peptide Synthesis.
• Benchchem. A Researcher's Guide to Amide Bond Formation: Comparing EDC and Other Common Coupling Agents.
• ACS Publications. The Preparation of Peptides Using Mixed Carbonic—Carboxylic Acid Anhydrides.
• Bachem. Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Aapptec Peptides. Coupling Reagents.
• ACS Publications. Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey.
• Google Patents. Mixed anhydride method of preparing peptides.
• Canadian Journal of Chemistry. Mixed anhydrides in peptide synthesis.
• ResearchGate.
• SpringerLink. Straightforward, scalable, solution-phase synthesis of peptide bonds in flow.
• NINGBO INNO PHARMCHEM CO.,LTD.
• ACS Publications. Amide and Peptide Couplings Mediated by Pivaloyl Mixed Anhydrides in Aqueous Media.
• Interchim. Carbodiimides (EDAC, DCC, DIC) Heterobifunctionnal cross-linkers.
• The Role of Dicyclohexylcarbodiimide (DCC) in Peptide Synthesis.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. cdnsciencepub.com [cdnsciencepub.com]
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• 8. bachem.com [bachem.com]
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A Senior Application Scientist's Guide to LC-MS Analysis of Butanoic and Pentanoic Anhydride Reactions

For researchers, scientists, and drug development professionals engaged in synthetic chemistry and process development, the precise monitoring of acylation reactions is paramount. Butanoic and pentanoic anhydrides are common acylating agents, and their reactions with nucleophiles such as amines and alcohols are fundamental transformations in the synthesis of a wide array of molecules, including active pharmaceutical ingredients (APIs). Liquid chromatography-mass spectrometry (LC-MS) has emerged as an indispensable tool for the real-time monitoring of these reactions, offering unparalleled sensitivity and selectivity for the analysis of reactants, products, and byproducts.

This guide provides an in-depth comparison of LC-MS methodologies for the analysis of butanoic and pentanoic anhydride reactions. We will delve into the rationale behind various analytical strategies, from direct analysis of the reaction mixture to methods employing derivatization. This document is designed to equip you with the expertise to select and develop robust LC-MS methods tailored to your specific research needs.

The Analytical Challenge: Reactivity and Polarity

The primary challenge in the LC-MS analysis of butanoic and pentanoic anhydride reactions lies in the inherent reactivity of the anhydrides themselves. These molecules readily hydrolyze in the presence of water to their corresponding carboxylic acids (butanoic acid and pentanoic acid). This instability necessitates careful consideration of sample preparation and chromatographic conditions to ensure the integrity of the analysis. Furthermore, the reactants and products of these reactions span a range of polarities, which can complicate chromatographic separation.

Comparative Analysis of LC-MS Methodologies

Two principal strategies are employed for the LC-MS analysis of these reactions:

• Direct Analysis of Reaction Components: This approach aims to directly measure the concentrations of the anhydride, the nucleophile (e.g., an amine or alcohol), and the resulting amide or ester product in the reaction mixture. This provides a real-time snapshot of the reaction progress.

• Indirect Analysis via Derivatization: This strategy involves converting the analytes of interest into derivatives with more favorable chromatographic and mass spectrometric properties. While often used for the analysis of the parent carboxylic acids, derivatization can also be applied to the reaction products to enhance sensitivity and chromatographic resolution.

Method 1: Direct Underivatized Analysis

Direct analysis is often preferred for its simplicity and speed, providing immediate feedback on reaction kinetics. However, it requires careful optimization to manage the reactivity of the anhydrides and achieve adequate separation of all components.

Causality Behind Experimental Choices:

• Chromatography: Reversed-phase chromatography is the workhorse for separating the relatively nonpolar anhydrides and their corresponding ester or amide products from the more polar carboxylic acid hydrolysis products. A C18 column is a common starting point.

• Mobile Phase: To minimize on-column hydrolysis of the anhydrides, the mobile phase should be predominantly organic (e.g., acetonitrile or methanol) with a low percentage of aqueous solvent containing a small amount of formic acid to aid in the protonation of the analytes for positive ion electrospray ionization (ESI).

• Mass Spectrometry: Positive ion ESI is typically employed for the detection of the amide and ester products, which readily form protonated molecules [M+H]+. The anhydrides themselves can also be detected, though their response may be lower due to their susceptibility to hydrolysis in the ESI source.

Experimental Workflow for Direct LC-MS Analysis

Caption: Workflow for direct LC-MS analysis of anhydride reactions.

Method 2: Analysis Following Derivatization

Derivatization is a powerful technique to enhance the analytical performance for challenging analytes. In the context of anhydride reactions, this is most commonly applied to the quantification of the resulting carboxylic acids, which are often difficult to retain and ionize efficiently in their native form.[1][2]

Causality Behind Experimental Choices:

• Derivatizing Agent: 3-Nitrophenylhydrazine (3-NPH) is a widely used derivatizing agent for carboxylic acids. It reacts with the carboxyl group in the presence of a coupling agent like N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) to form a hydrazone derivative.[2] This derivative is significantly less polar, leading to better retention on reversed-phase columns, and the nitro group enhances ionization efficiency in negative ion mode ESI.

• Sample Preparation: The derivatization reaction is typically performed on the reaction mixture after quenching. It is crucial to ensure the reaction goes to completion for accurate quantification.

• Mass Spectrometry: The 3-NPH derivatives are readily analyzed in negative ion ESI mode, where they form [M-H]- ions.

In-Depth Technical Protocols

Protocol 1: Direct LC-MS/MS Analysis of the Reaction of Butanoic Anhydride with Butylamine

This protocol is designed for the direct monitoring of the formation of N-butylbutanamide.

1. Sample Preparation:

• At designated time points, withdraw a 10 µL aliquot from the reaction mixture.

• Immediately quench the reaction by diluting the aliquot into 990 µL of cold acetonitrile (ACN) in a 1.5 mL microcentrifuge tube. This rapid dilution in a non-aqueous solvent minimizes further reaction and hydrolysis.

• Vortex the sample for 10 seconds.

• Filter the diluted sample through a 0.22 µm PTFE syringe filter into an LC autosampler vial.

2. LC-MS/MS Conditions:

Parameter	Condition
LC System	UPLC/HPLC system
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 1 min, return to initial conditions and re-equilibrate for 2 min
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	2 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	3.5 kV
Source Temp.	150 °C
Desolvation Temp.	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

3. MS/MS Transitions (MRM):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Butanoic Anhydride	159.1 [M+H]+	71.1	15
Butylamine	74.1 [M+H]+	56.1	10
N-butylbutanamide	144.2 [M+H]+	88.1	20
Butanoic Acid	89.1 [M+H]+	71.1	10

Reaction Mechanism: Amide Formation

Caption: Acylation of butylamine with butanoic anhydride.

Protocol 2: LC-MS/MS Analysis of Pentanoic Acid (Hydrolysis Product) via 3-NPH Derivatization

This protocol is optimized for the quantification of pentanoic acid formed from the hydrolysis of pentanoic anhydride.

1. Sample Preparation and Derivatization:

• To a 50 µL aliquot of the quenched reaction mixture (from Protocol 1, Step 1), add 50 µL of an internal standard solution (e.g., deuterated pentanoic acid).

• Add 20 µL of 200 mM 3-nitrophenylhydrazine hydrochloride in 50:50 ACN:Water.

• Add 20 µL of 120 mM EDC in 50:50 ACN:Water containing 6% pyridine.

• Incubate the mixture at 40 °C for 30 minutes.

• Quench the derivatization reaction by adding 200 µL of 0.1% formic acid in water.

• The sample is now ready for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

Parameter	Condition
LC System	UPLC/HPLC system
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	20% B to 80% B over 8 minutes, hold for 2 min, return to initial conditions and re-equilibrate for 3 min
Flow Rate	0.3 mL/min
Column Temp.	45 °C
Injection Vol.	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization	Electrospray Ionization (ESI), Negative Mode
Capillary Voltage	-3.0 kV
Source Temp.	150 °C
Desolvation Temp.	450 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	900 L/hr

3. MS/MS Transitions (MRM):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Pentanoic Acid-3NPH	236.1 [M-H]-	137.0	-25
Pentanoic Acid-d9-3NPH	245.2 [M-H]-	137.0	-25

Comparative Data Summary

The following table summarizes the expected mass spectrometric data for the key analytes in the analysis of butanoic and pentanoic anhydride reactions.

Analyte	Molecular Formula	Molecular Weight	Expected Adduct [M+H]+	Key Fragment Ions (Positive ESI)
Butanoic Anhydride	C8H14O3	158.19	159.1	71.1 (Butyryl cation)
Pentanoic Anhydride	C10H18O3	186.25	187.1	85.1 (Pentanoyl cation)
N-butylbutanamide	C8H17NO	143.23	144.2	88.1, 72.1, 57.1
N-pentylpentanamide	C10H21NO	171.28	172.2	102.1, 86.1, 71.1
Butyl butyrate	C8H16O2	144.21	145.2	89.1, 71.1, 57.1
Butyl pentanoate	C9H18O2	158.24	159.2	103.1, 85.1, 57.1
Butanoic Acid	C4H8O2	88.11	89.1	71.1, 43.1
Pentanoic Acid	C5H10O2	102.13	103.1	85.1, 57.1

Conclusion: A Strategy-Driven Approach

The selection of an appropriate LC-MS method for the analysis of butanoic and pentanoic anhydride reactions is contingent upon the specific analytical objective. For rapid, real-time reaction monitoring, a direct, underivatized approach provides invaluable kinetic data. Conversely, when high sensitivity and accuracy are required for the quantification of carboxylic acid byproducts, a derivatization strategy with reagents like 3-NPH is superior.

References

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• Yuan, Y., et al. (2012). Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs. Journal of Lipid Research, 53(7), 1346-1355. [Link]

• SIELC Technologies. (2018). Butyl butyrate. [Link]

• SIELC Technologies. (2018). Butanoic anhydride. [Link]

• Zou, X., et al. (2020). A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers. Molecules, 25(21), 5039. [Link]

• Baldensperger, T., et al. (2021). Quantitation of Reactive Acyl-CoA Species Mediated Protein Acylation by HPLC–MS/MS. Metabolites, 11(5), 296. [Link]

• PubChem. (n.d.). Butyric anhydride. [Link]

• Al-Lahham, S., et al. (2021). Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards. Metabolites, 11(11), 725. [Link]

• LabRulez. (n.d.). Real-Time Monitoring of Chemical Reactions Using a Single Quadrupole Mass Spectrometer. [Link]

• Wikipedia. (n.d.). Electrospray ionization. [Link]

• Higashi, T. (2006). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Biological & Pharmaceutical Bulletin, 29(10), 1935-1944. [Link]

• Shimadzu. (n.d.). LC/MS/MS Method Package for Short Chain Fatty Acids. [Link]

• Marcussen, J., et al. (2004). Determination of airborne anhydrides using LC-MS monitoring negative ions of di-n-butylamine derivatives. Journal of Environmental Monitoring, 6(8), 667-672. [Link]

• NIST. (n.d.). Pentanoic acid, 2-methyl-, anhydride. [Link]

• Protocols.io. (2023). Targeted analysis of Short Chain Fatty Acids (SCFAs) in human serum using derivatization and LC-HRMS analysis. [Link]

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A Senior Application Scientist's Guide to Validating Peptide Purity in Mixed Anhydride Synthesis

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For Researchers, Scientists, and Drug Development Professionals

In the landscape of peptide synthesis, the mixed anhydride method remains a potent and widely utilized strategy. Its efficiency, however, is intrinsically linked to a rigorous validation process to ensure the purity of the final peptide product. This guide provides an in-depth comparison of analytical techniques, grounded in experimental data and practical insights, to empower researchers in making informed decisions for validating the purity of peptides synthesized via the mixed anhydride approach.

The Mixed Anhydride Method: A Double-Edged Sword

The mixed anhydride method for peptide bond formation is valued for its rapid reaction times and the generation of highly activated carboxylic acid derivatives.[1][2] This activation, however, also opens the door to potential side reactions, making meticulous purity validation not just a quality control step, but a critical component of the synthesis strategy itself.[3][4] Understanding the potential impurities inherent to this method is the first step toward selecting the most effective validation tools.

Common Impurities in Mixed Anhydride Synthesis:

• Diastereomeric Impurities: Racemization at the activated amino acid residue is a known risk, leading to the formation of diastereomers that can be difficult to separate.[5][6]

• Urethane Formation: A significant side reaction involves the attack of the amine component on the carbonic acid portion of the mixed anhydride, resulting in the formation of a urethane byproduct.[3][4][5][7] This is particularly prevalent with sterically hindered amino acids like valine and isoleucine.[3]

• Truncated and Deletion Sequences: Incomplete coupling reactions can lead to peptides missing one or more amino acid residues.[8][9]

• Residual Protecting Groups: Incomplete removal of protecting groups from amino acid side chains results in impurities that can alter the peptide's biological activity.[8][9]

The Analytical Toolkit: A Comparative Overview

A multi-pronged analytical approach is essential for a comprehensive assessment of peptide purity.[10][11] The three pillars of peptide purity validation are High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Each technique offers unique advantages and, when used in concert, provides a robust and self-validating system.

Analytical Technique	Primary Function	Strengths	Limitations
Reversed-Phase HPLC (RP-HPLC)	Purity assessment and quantification	High resolution for separating closely related impurities, excellent for quantifying purity percentage.[10][12][13][14]	May not resolve all co-eluting impurities, limited structural information.[12]
Mass Spectrometry (MS)	Identity confirmation and impurity identification	Confirms the molecular weight of the target peptide and helps identify the mass of unknown impurities.[13][15][16] High sensitivity for detecting trace components.[12][17]	Provides limited information on isomeric impurities, quantification can be less precise than HPLC.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation and purity confirmation	Provides detailed structural information, capable of identifying and quantifying diastereomers and other isomeric impurities.[18][19] Can be used for quantitative analysis (qNMR).[20]	Lower sensitivity compared to HPLC and MS, requires higher sample concentrations.[18]

The Workflow of Validation: A Step-by-Step Approach

A logical and sequential workflow ensures that each analytical technique builds upon the information provided by the last, leading to a comprehensive and trustworthy assessment of peptide purity.

Caption: A typical workflow for the validation of peptide purity.

In-Depth Methodologies: The "How" and "Why"

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

The Principle: RP-HPLC separates peptides based on their hydrophobicity.[10][14] A non-polar stationary phase (typically C18) retains hydrophobic peptides, which are then eluted by a mobile phase with an increasing concentration of an organic solvent (e.g., acetonitrile).

Why It's Crucial: RP-HPLC is the workhorse for assessing the overall purity profile of the crude peptide.[21] It provides a clear visual representation of the target peptide relative to its impurities, allowing for a quantitative calculation of purity based on peak area.[10]

Experimental Protocol: Analytical RP-HPLC for Purity Assessment

• Sample Preparation: Dissolve the crude peptide in a suitable solvent (e.g., water with 0.1% trifluoroacetic acid - TFA) to a concentration of approximately 1 mg/mL.

• Instrumentation:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A typical gradient would be 5-95% B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 214 nm (for the peptide bond) and 280 nm (for aromatic amino acids).[21]

• Data Analysis: Integrate the peak areas of all detected components. The purity is calculated as the percentage of the main peak area relative to the total area of all peaks.[10]

Mass Spectrometry (MS)

The Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules.[15][16] This allows for the precise determination of a peptide's molecular weight.

Why It's Essential: MS provides unambiguous confirmation of the target peptide's identity by matching its experimental molecular weight to the theoretical calculated mass.[13] It is also invaluable for identifying the masses of impurity peaks observed in the HPLC chromatogram, providing clues to their origin (e.g., a mass difference corresponding to a missing amino acid or a residual protecting group).[8][12]

Experimental Protocol: LC-MS for Identity Confirmation

• Instrumentation: Couple the outlet of the HPLC system directly to a mass spectrometer (e.g., Electrospray Ionization - ESI-MS).[12]

• Analysis: As the separated components elute from the HPLC column, they are ionized and their m/z values are recorded.

• Data Analysis:

  • Extract the mass spectrum for the main HPLC peak and confirm that the observed molecular weight matches the expected mass of the target peptide.

  • Analyze the mass spectra of the impurity peaks to tentatively identify them based on their molecular weights. Tandem mass spectrometry (MS/MS) can be employed for further structural elucidation of significant impurities.[12][17]

Caption: A decision-making diagram for peptide purity validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The Principle: NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei (primarily ¹H and ¹³C) within a molecule.[18][19]

Why It's Authoritative: For peptides synthesized via the mixed anhydride method, NMR is particularly powerful for identifying and quantifying diastereomeric impurities arising from racemization.[5] The distinct chemical environments of protons in different stereoisomers can lead to separate signals in the NMR spectrum, allowing for their differentiation and quantification.[10] Furthermore, 1D and 2D NMR experiments can confirm the overall structure and folding of the peptide.[18]

Experimental Protocol: ¹H NMR for Structural and Isomeric Purity

• Sample Preparation: Dissolve a sufficient amount of the purified peptide (typically >1 mg) in a deuterated solvent (e.g., D₂O or DMSO-d₆).[18]

• Instrumentation: Acquire a ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis:

  • Analyze the chemical shifts and coupling constants to confirm the presence of all expected amino acid residues.

  • Carefully examine the spectral regions for the presence of minor signals that may correspond to diastereomeric impurities. The relative integrals of these signals can be used to determine the isomeric purity.

Regulatory Considerations

For peptides intended for therapeutic use, purity validation is subject to stringent regulatory guidelines from bodies such as the FDA and EMA.[22][23][24] These guidelines emphasize the need for well-characterized and controlled manufacturing processes, with robust analytical methods to ensure the identity, purity, and stability of the final drug substance.[25][26] A combination of orthogonal analytical techniques, such as HPLC, MS, and NMR, is generally expected to provide a comprehensive characterization of the peptide and its impurities.[11][25]

Conclusion

The validation of peptide purity from mixed anhydride synthesis is a multi-faceted process that requires a deep understanding of the potential side reactions and a strategic application of complementary analytical techniques. While RP-HPLC provides the foundational assessment of purity, its combination with mass spectrometry for identity confirmation and NMR for structural and isomeric integrity creates a self-validating system. By adopting this rigorous, multi-modal approach, researchers can ensure the quality and reliability of their synthesized peptides, a critical step in both basic research and the development of new therapeutics.

References

• MtoZ Biolabs. (n.d.). Detection of Peptide Purity by RP-HPLC and Mass Spectrometry. Retrieved from [Link]

• Bodanszky, M., & Tolle, J. C. (1977). Side reactions in peptide synthesis. V. A reexamination of the mixed anhydride method. International Journal of Peptide and Protein Research, 10(5), 380–384. Retrieved from [Link]

• whpeptide. (2023, November 2). How is the purity of peptides calculated? Retrieved from [Link]

• International Journal of Science and Research Archive. (2024, February 24). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. Retrieved from [Link]

• MtoZ Biolabs. (n.d.). Mechanism of Peptide Purity Analysis. Retrieved from [Link]

• (2025, September 16). HPLC & Mass Spectrometry Testing for Peptides: Ensuring Purity, Accuracy, and Research Confidence. Retrieved from [Link]

• Triclinic Labs. (n.d.). Peptide NMR Analysis Services. Retrieved from [Link]

• ResearchGate. (2025, February 26). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. Retrieved from [Link]

• Peptide Sciences. (2023, October 21). Peptide Purity. Retrieved from [Link]

• Chen, F. M., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 619-625. Retrieved from [Link]

• LCGC International. (2023, July 6). Breakthrough Method for Peptide Purity Analysis: Gas Chromatography–Isotope Dilution Infrared Spectrometry Takes Center Stage. Retrieved from [Link]

• ResearchGate. (2025, August 6). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Retrieved from [Link]

• (2019, August 16). Chapter 11: Determination of the Identity, Content and Purity of Therapeutic Peptides by NMR Spectroscopy.

• (2025, November 27). What Are the FDA Requirements for Peptide Characterization? Retrieved from [Link]

• Bibliomed. (n.d.). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• (2021). Nuclear Magnetic Resonance seq (NMRseq): A New Approach to Peptide Sequence Tags. Retrieved from [Link]

• Optica Publishing Group. (n.d.). Quantitative Analysis of Peptides with NMR Spectroscopy. Retrieved from [Link]

• ACS Publications. (n.d.). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, July 22). Peptide Characterization in Drug Development. Retrieved from [Link]

• PMC. (2025, February 8). Regulatory Guidelines for the Analysis of Therapeutic Peptides and Proteins. Retrieved from [Link]

• Almac. (n.d.). Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Retrieved from [Link]

• EMA. (2023, October 12). Guideline on the Development and Manufacture of Synthetic Peptides. Retrieved from [Link]

• Agilent. (2020, November 10). Analysis of a Synthetic Peptide and Its Impurities. Retrieved from [Link]

• MolecularCloud. (2023, May 16). 6 peptide impurities that appear during the synthesis & storage of peptides. Retrieved from [Link]

• (n.d.). Peptide Quality: Importance of Third-Party Validation. Retrieved from [Link]

• PubMed. (n.d.). Related impurities in peptide medicines. Retrieved from [Link]

• PekCura Labs. (2025, November 3). Understanding HPLC Analysis for Peptide Purity: A Researcher's Guide. Retrieved from [Link]

• PubMed Central. (n.d.). HPLC Analysis and Purification of Peptides. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, January 1). Peptide Characterization by RP-HPLC for Regulatory Submissions. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Peptides with Mixed Anhydrides. Retrieved from [Link]

• PubMed. (1979, March). Preparative merits of the mixed anhydride (MA) method in the excess use of DDZ-amino acids in the peptide synthesis of biologically active new antamanide analogues. Retrieved from [Link]

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A Comparative Guide to the NMR Analysis of Butanoic Pentanoic Anhydride Reaction Products

For researchers and professionals in drug development and organic synthesis, the formation of mixed carboxylic anhydrides like butanoic pentanoic anhydride is a common step in acylation reactions. However, the reaction of two different carboxylic acids, or their corresponding carboxylates and acyl chlorides, rarely yields a single product. The resulting mixture, often containing the desired mixed anhydride alongside two symmetric anhydrides, necessitates a robust analytical method for characterization and quantification. This guide provides an in-depth comparison of the Nuclear Magnetic Resonance (NMR) spectroscopic signatures of the expected products in the synthesis of butanoic pentanoic anhydride, offering experimental insights to distinguish and analyze these closely related compounds.

The Synthetic Challenge: A Mixture of Products

The synthesis of an unsymmetrical anhydride, such as butanoic pentanoic anhydride, from butanoic acid and pentanoic acid derivatives typically results in an equilibrium mixture. This mixture contains not only the target mixed anhydride but also the two corresponding symmetric anhydrides: butanoic anhydride and pentanoic anhydride.

The reaction can be generalized as follows:

Butanoyl-X + Pentanoyl-Y ⇌ Butanoic Pentanoic Anhydride + Butanoic Anhydride + Pentanoic Anhydride

Where X and Y can be hydroxyls (from the carboxylic acids, often activated by a dehydrating agent), halides, or other leaving groups. The challenge for the analytical chemist is to identify and quantify each of these components within the crude reaction mixture.

Distinguishing Products with NMR Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful, non-destructive techniques for the analysis of such reaction mixtures.[1][2] The subtle differences in the electronic environments of the protons and carbons in each anhydride lead to distinct chemical shifts, allowing for their identification and relative quantification through signal integration.[3]

¹H NMR Spectral Comparison

The ¹H NMR spectra of the anhydrides are characterized by signals from the alkyl chains. The protons alpha to the carbonyl groups (α-CH₂) are the most deshielded and therefore appear furthest downfield in the aliphatic region.

Here's a comparison of the expected ¹H NMR chemical shifts for the key products:

Compound	α-CH₂ (Butanoyl) (ppm)	α-CH₂ (Pentanoyl) (ppm)	Other Alkyl Protons (ppm)
Butanoic Anhydride	~2.45 (t)	N/A	~1.70 (sext), ~0.95 (t)
Pentanoic Anhydride	N/A	~2.45 (t)	~1.65 (m), ~1.40 (m), ~0.90 (t)
Butanoic Pentanoic Anhydride	~2.45 (t)	~2.45 (t)	~0.90-1.70 (m)

Note: The α-CH₂ signals of the butanoyl and pentanoyl moieties in the mixed anhydride are expected to be very close and may overlap, appearing as a single triplet or a complex multiplet.

The key to distinguishing the mixed anhydride from the symmetric ones in the ¹H NMR spectrum lies in careful integration of the signals. For a pure sample of butanoic pentanoic anhydride, the ratio of the integrals of the butanoyl and pentanoyl protons will correspond to their respective numbers. However, in a mixture, deconvolution of the overlapping signals is necessary.

¹³C NMR Spectral Comparison

¹³C NMR spectroscopy offers better signal dispersion and is often more informative for distinguishing the different anhydride species, particularly with the carbonyl carbons.[4]

Compound	Carbonyl (C=O) (ppm)	α-Carbon (Butanoyl) (ppm)	α-Carbon (Pentanoyl) (ppm)	Other Alkyl Carbons (ppm)
Butanoic Anhydride	~168	~35	N/A	~18, ~13
Pentanoic Anhydride	~168	N/A	~35	~27, ~22, ~14
Butanoic Pentanoic Anhydride	~168 (two signals)	~35	~35	~13-27

In the ¹³C NMR spectrum, the mixed anhydride is expected to show two distinct, albeit closely spaced, carbonyl signals, one for the butanoyl and one for the pentanoyl moiety. This is a key diagnostic feature. The α-carbons will also have slightly different chemical shifts compared to their counterparts in the symmetric anhydrides due to the different electronic environment.

Experimental Protocol: Synthesis and NMR Analysis

This section outlines a general procedure for the synthesis of butanoic pentanoic anhydride and its subsequent analysis by NMR.

Materials:

• Butanoyl chloride

• Sodium pentanoate

• Anhydrous dichloromethane (DCM)

• NMR tubes

• Deuterated chloroform (CDCl₃) with tetramethylsilane (TMS)

Procedure:

• Synthesis: In a dry, inert atmosphere, dissolve sodium pentanoate in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add an equimolar amount of butanoyl chloride to the solution with stirring.[5]

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Filter the reaction mixture to remove the sodium chloride byproduct.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product mixture.

NMR Sample Preparation and Analysis:

• Dissolve a small amount of the crude product in CDCl₃ containing TMS.

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra.

• Process the spectra (phasing, baseline correction, and integration).

• Identify the signals corresponding to butanoic anhydride, pentanoic anhydride, and butanoic pentanoic anhydride based on the chemical shift data in the tables above.

• Determine the relative molar ratios of the products by comparing the integrals of their characteristic, non-overlapping signals.[6] For instance, the ratio of the methyl protons of the butanoyl and pentanoyl moieties can be used for quantification in the ¹H NMR spectrum.

Reaction Scheme and Product Distribution

The following diagram illustrates the potential products from the reaction of a butanoyl and a pentanoyl precursor.

Caption: Reaction yielding a mixture of anhydrides.

Conclusion

The NMR analysis of the reaction products from the synthesis of butanoic pentanoic anhydride is a clear example of how this technique can be used to dissect complex product mixtures. While ¹H NMR provides a rapid overview, ¹³C NMR, with its superior resolution and distinct carbonyl signals for the mixed anhydride, offers a more definitive identification. By understanding the characteristic spectral features of each potential product, researchers can confidently characterize their reaction outcomes and optimize conditions to favor the formation of the desired mixed anhydride.

References

• Sannikov, O., et al. (2019). Introducing Complex NMR Mixtures at the Undergraduate Level: Analysis of the Diels-Alder Reaction between Methylcyclopentadiene and Maleic Anhydride (Part I). Journal of Laboratory Chemical Education, 7(1), 8-18. Available at: [Link][1][2]

• Birchall, L. T., et al. (2021). Himic Anhydride: A Retro Diels–Alder Reaction for the Organic Laboratory and an Accompanying NMR Study. Journal of Chemical Education, 98(12), 3936–3941. Available at: [Link][3]

• University of Calgary. (n.d.). Spectroscopic Analysis of Anhydrides. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 14). Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link][4]

• University of Oxford. (n.d.). Quantitative NMR Spectroscopy. Retrieved from [Link][6]

• Quimicaorganica.org. (n.d.). Synthesis of Anhydrides from Carboxylic Acids. Retrieved from [Link][5]

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Assessing Chiral Integrity After Coupling with Butanoic Pentanoic Anhydride: A Comparative Guide

Introduction

In the landscape of therapeutic peptide development, the stereochemical integrity of constituent amino acids is not merely a matter of purity, but a fundamental determinant of biological activity, efficacy, and safety. The inadvertent inversion of a chiral center during synthesis, known as racemization, can lead to the formation of diastereomeric impurities with potentially altered pharmacological profiles, immunogenicity, or toxicity. Therefore, the rigorous assessment of chiral purity at each critical step of peptide synthesis is a non-negotiable aspect of quality control.

This guide provides an in-depth comparison of analytical methodologies for assessing chiral integrity following peptide coupling reactions, with a specific focus on the use of mixed anhydrides, such as butanoic pentanoic anhydride. As a Senior Application Scientist, my aim is to equip researchers, scientists, and drug development professionals with the technical knowledge and practical insights necessary to make informed decisions in selecting and implementing the most appropriate analytical strategies for their specific needs. We will delve into the mechanistic underpinnings of racemization, compare the performance of various analytical techniques with supporting data, and provide detailed experimental protocols.

The Specter of Racemization in Peptide Coupling

Peptide bond formation, the cornerstone of peptide synthesis, involves the activation of a carboxyl group of one amino acid to facilitate its reaction with the amino group of another.[1] This activation, while essential for efficient coupling, can also render the α-proton of the activated amino acid susceptible to abstraction by a base. This leads to the formation of a planar enolate intermediate, which upon reprotonation can yield a mixture of both L- and D-enantiomers, resulting in racemization.[1]

The Role of Mixed Anhydrides

Mixed anhydrides, formed by the reaction of an N-protected amino acid with an acid chloride or another acid anhydride, are potent activating agents in peptide synthesis.[2][3] Butanoic pentanoic anhydride, a mixed anhydride of butanoic and pentanoic acids, falls into this category. The mechanism of racemization when using mixed anhydrides is primarily believed to proceed through two pathways:

• Direct Enolization: A base present in the reaction mixture directly abstracts the α-proton of the activated amino acid.

• Oxazolone Formation: The activated carboxyl group can cyclize to form a highly reactive 5(4H)-oxazolone intermediate. The oxazolone is prone to tautomerization, leading to a loss of stereochemical information at the α-carbon.[1][4]

The extent of racemization is influenced by several factors, including the nature of the amino acid side chain, the protecting groups employed, the choice of solvent, the type and concentration of the base used, and the reaction temperature.[2][5]

Caption: Mechanism of Racemization during Peptide Coupling with a Mixed Anhydride.

Comparative Analysis of Analytical Techniques for Chiral Integrity

A variety of analytical techniques can be employed to assess the chiral purity of peptides. The choice of method depends on factors such as the required sensitivity, the complexity of the peptide, the available instrumentation, and the stage of drug development.

Analytical Technique	Principle	Advantages	Disadvantages	Limit of Detection (LOD)
Chiral High-Performance Liquid Chromatography (HPLC)	Separation of enantiomers/diastereomers on a chiral stationary phase (CSP).	High resolution and sensitivity, well-established, can be coupled with mass spectrometry (MS).[6][7]	Requires method development for each peptide, CSPs can be expensive.[8]	~0.05 - 0.1%[6][9]
Gas Chromatography (GC) on a Chiral Column	Separation of volatile, derivatized amino acid enantiomers on a chiral stationary phase.	High efficiency and sensitivity.	Requires hydrolysis of the peptide and derivatization of the amino acids, which can introduce racemization.[10]	~0.1%
Nuclear Magnetic Resonance (NMR) Spectroscopy	Use of chiral solvating agents or derivatizing agents to induce chemical shift differences between enantiomers.[11][12]	Non-destructive, provides structural information.[13]	Lower sensitivity compared to chromatographic methods, can be complex to interpret.[14]	~1-5%
Enzymatic Assays	Utilization of stereospecific enzymes (e.g., proteases) that only cleave peptide bonds between L-amino acids.[15][16]	High specificity, can pinpoint the location of racemization.	Limited to the specificity of the available enzymes, may not be quantitative.	Varies depending on the enzyme and detection method.
Capillary Electrophoresis (CE)	Separation of charged enantiomers in a capillary based on their differential migration in an electric field in the presence of a chiral selector.[9][17]	High separation efficiency, small sample requirement.	Lower loading capacity, can be less robust than HPLC.	~0.05%[9]

In-Depth Look: Chiral HPLC

Chiral HPLC is often the gold standard for assessing the enantiomeric purity of peptides due to its high sensitivity and resolving power.[6][7] The separation is achieved by passing the peptide sample through a column packed with a chiral stationary phase (CSP). The differential interaction of the enantiomers with the CSP leads to their separation, allowing for their individual quantification.

There are two main approaches for chiral HPLC analysis of peptides:

• Direct Analysis of the Peptide: The intact peptide is directly injected onto a suitable chiral column. This method is advantageous as it avoids sample manipulation that could induce further racemization. However, finding a CSP that can resolve the diastereomers of a complex peptide can be challenging.

• Analysis of Constituent Amino Acids: The peptide is first hydrolyzed to its constituent amino acids. The amino acids are then derivatized with a chiral reagent (e.g., Marfey's reagent) to form diastereomers, which can be separated on a standard reversed-phase HPLC column.[18] Alternatively, the underivatized amino acids can be separated on a chiral amino acid analysis column.[6] A significant advantage of this approach is that hydrolysis can be performed in deuterated acid (e.g., DCl/D₂O) to correct for any racemization that occurs during the hydrolysis step itself.[6][7][10]

Caption: Workflow for Chiral Purity Analysis of Peptides by HPLC.

Experimental Protocols

Protocol 1: Chiral HPLC Analysis of Amino Acids after Peptide Hydrolysis

This protocol describes a general method for the determination of the enantiomeric purity of a peptide by hydrolyzing it into its constituent amino acids and analyzing them by chiral HPLC.

1. Peptide Hydrolysis:

• Accurately weigh approximately 1 mg of the peptide sample into a hydrolysis tube.

• Add 1 mL of 6N DCl in D₂O.

• Freeze the sample in liquid nitrogen and seal the tube under vacuum.

• Heat the sample at 110 °C for 24 hours.

• Allow the tube to cool to room temperature and then open it carefully.

• Evaporate the acid to dryness under a stream of nitrogen or using a lyophilizer.

• Reconstitute the amino acid residue in a suitable mobile phase for HPLC analysis.

2. Chiral HPLC Analysis:

• Column: A suitable chiral column for amino acid analysis (e.g., a teicoplanin-based or crown ether-based CSP).[19]

• Mobile Phase: The mobile phase will depend on the specific column used. A typical mobile phase for a teicoplanin-based column is a mixture of water and an organic modifier (e.g., methanol or acetonitrile) with a small amount of an acidic or basic additive to control ionization.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Column Temperature: Controlled, often between 25-40 °C.

• Detection: UV detection at an appropriate wavelength (e.g., 210 nm) or mass spectrometry for enhanced sensitivity and specificity.[6][7]

• Injection Volume: 5-20 µL.

3. Data Analysis:

• Identify the peaks corresponding to the L- and D-enantiomers of each amino acid based on the retention times of standard solutions.

• Integrate the peak areas for each enantiomer.

• Calculate the percentage of the D-enantiomer (%D) for each amino acid using the following formula:

  %D = [Area(D) / (Area(L) + Area(D))] * 100

Protocol 2: NMR Analysis using a Chiral Solvating Agent

This protocol provides a general procedure for determining the enantiomeric excess of a protected amino acid using a chiral solvating agent (CSA).

1. Sample Preparation:

• Dissolve a known amount of the protected amino acid sample in a suitable deuterated solvent (e.g., CDCl₃, C₆D₆).

• Acquire a standard ¹H NMR spectrum of the sample.

• Add a molar equivalent of a chiral solvating agent (e.g., (R)-(-)-2,2,2-trifluoro-1-(9-anthryl)ethanol) to the NMR tube.

• Gently mix the sample.

2. NMR Acquisition:

• Acquire a ¹H NMR spectrum of the mixture. The presence of the CSA should induce separate signals for the enantiomers for at least one proton.

3. Data Analysis:

• Identify a pair of well-resolved signals corresponding to the two enantiomers.

• Integrate the areas of these two signals.

• Calculate the enantiomeric excess (%ee) using the following formula:

  %ee = [|Area(major) - Area(minor)| / (Area(major) + Area(minor))] * 100

Conclusion: A Multi-faceted Approach to Ensuring Chiral Integrity

The assessment of chiral integrity after peptide coupling, particularly with reactive intermediates like those formed from butanoic pentanoic anhydride, is a critical aspect of ensuring the quality and safety of peptide therapeutics. There is no single "best" method for this analysis; rather, the optimal approach often involves a combination of techniques tailored to the specific peptide and the stage of development.

For routine analysis and high-throughput screening, chiral HPLC, especially when coupled with mass spectrometry, offers an unparalleled combination of sensitivity, resolution, and robustness.[6][7] NMR spectroscopy serves as a valuable orthogonal technique, particularly for the analysis of starting materials and intermediates, providing structural confirmation alongside chiral purity information.[11][13] Enzymatic assays, with their exquisite stereospecificity, are powerful tools for identifying the specific site of racemization within a peptide sequence.[15][16]

Ultimately, a comprehensive understanding of the potential for racemization, coupled with the judicious application of these analytical tools, empowers researchers and drug developers to maintain stringent control over the stereochemical integrity of their peptide candidates, paving the way for the development of safer and more effective therapies.

References

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• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem. (2024, June 4).
• Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization - ResearchGate. (2025, August 6).
• Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed. (n.d.).
• Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed. (2023, March 15).
• Test for racemization in model peptide synthesis by direct chromatographic separation of diastereomers of the tetrapeptide leucylalanylglycylvaline | Analytical Chemistry - ACS Publications. (n.d.).
• Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization - Canadian Science Publishing. (n.d.).
• NMR Spectroscopic Detection of Chirality and Enantiopurity in Referenced Systems Without Formation of Diastereomers - PubMed. (n.d.).
• Racemization of Amino Acids in Solid-Phase Peptide Synthesis Investigated by Capillary Electrophoresis - American Chemical Society. (n.d.).
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• (PDF) Racemization in peptide synthesis - ResearchGate. (2018, December 20).
• Newly Devised Peptide Chiral Stationary Phases Evaluated for Enantioselectivity in HPLC Applications | LCGC International. (2023, September 14).
• Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods - PubMed. (n.d.).
• Chiral Amino Acid and Peptide Separations – the Next Generation | Chromatography Today. (n.d.).
• Application of proteases to the identification of chiral modifications in synthetic peptides. (n.d.).
• Non-targeted identification of d-amino acid-containing peptides through enzymatic screening, chiral amino acid analysis and LC-MS - PMC - NIH. (n.d.).
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• NMR determination of enantiomeric excess - ResearchGate. (2025, August 7).
• Determining the Diastereoselectivity of the Formation of Dipeptidonucleotides by NMR Spectroscopy - PMC - NIH. (2021, August 21).
• New methods for the enantiomeric excess determination using NMR - the University of Groningen research portal. (n.d.).
• The 31P‐NMR Spectroscopic Determination of the Enantiomeric Excess of Unprotected Amino Acids | Semantic Scholar. (1992, August 1).
• Recent Advances in Chiral Analysis of Proteins and Peptides - MDPI. (n.d.).
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• Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• Thermal Stability Assessment of Peptide Coupling Reagents Commonly Used in Pharmaceutical Manufacturing | Semantic Scholar. (n.d.).

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A Senior Application Scientist's Guide to Amidation: Navigating Alternatives to Butanoic and Pentanoic Anhydride

For researchers and professionals in drug development, the formation of an amide bond is a foundational and ubiquitous transformation. While simple acid anhydrides like butanoic or pentanoic anhydride have their place, their moderate reactivity and the potential for side reactions often necessitate the use of more sophisticated reagents, especially when dealing with complex, sensitive, or sterically hindered substrates. This guide provides an in-depth comparison of the key alternatives, grounded in mechanistic principles and supported by experimental data, to empower you to make informed decisions for your specific synthetic challenges.

Beyond Simple Anhydrides: The Need for Controlled Activation

The direct condensation of a carboxylic acid and an amine is a thermodynamically favorable but kinetically slow process.[1] Acid anhydrides serve as activated acylating agents, but their utility can be limited. The primary challenge in modern synthesis is to achieve high yields and purity while minimizing side reactions, particularly the racemization of chiral centers, which is a critical concern in peptide and pharmaceutical synthesis.[2][3] The ideal coupling reagent offers a balance of high reactivity, suppression of side reactions, mild reaction conditions, and byproducts that are easily removed.

This guide will explore the major classes of modern coupling reagents that offer superior performance and control compared to simple aliphatic anhydrides.

The Workhorses: Carbodiimide-Mediated Amidation

Carbodiimides, particularly 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC), are among the most widely used coupling reagents.[1] Their popularity stems from their effectiveness and the convenient removal of the urea byproduct. EDC is water-soluble, allowing for a simple aqueous workup to remove the byproduct and excess reagent.[1]

Mechanism of Action

The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate. This intermediate is susceptible to nucleophilic attack by the amine to form the amide bond. However, it is also unstable and can rearrange to a non-reactive N-acylurea or lead to racemization. To mitigate these issues and improve efficiency, additives like N-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS) are almost always employed.[1][4] These additives intercept the O-acylisourea to form a more stable and less racemization-prone active ester, which then cleanly reacts with the amine.[1][5]

Caption: Mechanism of EDC/NHS-mediated amidation.

Experimental Protocol: General EDC/NHS Coupling

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.0 - 1.2 equiv)

• EDC·HCl (1.1 - 1.5 equiv)[1]

• N-hydroxysuccinimide (NHS) or HOBt (1.1 - 1.5 equiv)[1]

• Base (e.g., DIPEA or TEA, 2.0 - 3.0 equiv, if amine is a salt)

• Anhydrous solvent (e.g., DMF, DCM)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 equiv), amine (1.1 equiv), and NHS (1.2 equiv).

• Dissolve the mixture in an anhydrous solvent like DMF or DCM.

• Cool the solution to 0 °C in an ice bath with stirring.

• Add EDC·HCl (1.2 equiv) portion-wise to the reaction mixture.

• If the amine is provided as a hydrochloride salt, add a non-nucleophilic base like DIPEA (2.5 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 1 to 18 hours, monitoring progress by TLC or LC-MS.[1]

• Upon completion, quench the reaction and perform an aqueous workup to remove the urea byproduct and excess reagents.[1]

• Purify the crude product by flash column chromatography.[1]

The High-Performers: Uronium and Aminium Salts

For challenging couplings, such as those involving sterically hindered amino acids or producing racemization-prone products, uronium/aminium salt-based reagents are the gold standard.[6] Reagents like HATU, HBTU, and HCTU offer high reactivity and kinetic rates, often leading to cleaner reactions and higher yields.[2]

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is particularly effective due to the neighboring group effect of the pyridine nitrogen, which accelerates the reaction and minimizes racemization.[7] It is often the reagent of choice for difficult peptide couplings.[2][7]

Mechanism of Action

Uronium salts react with the carboxylic acid in the presence of a non-nucleophilic base (typically DIPEA) to form a highly reactive OAt- (in the case of HATU) or OBt- (for HBTU) active ester intermediate. This active ester is then rapidly attacked by the amine nucleophile to yield the amide product with a very low risk of epimerization.[1][6]

Caption: General mechanism of HATU-mediated amidation.

Experimental Protocol: HATU-Mediated Coupling

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.1 equiv)

• HATU (1.1 equiv)[1]

• DIPEA (3.0 equiv)[1]

• Anhydrous DMF

Procedure:

• Under an inert atmosphere, add the carboxylic acid (1.0 equiv) and HATU (1.1 equiv) to a flame-dried round-bottom flask.[1]

• Add anhydrous DMF to dissolve the solids (typically 0.1-0.5 M).[1]

• Cool the solution to 0 °C using an ice bath.

• Add DIPEA (3.0 equiv) dropwise to the stirred solution and allow the mixture to stir for 15-30 minutes for pre-activation.[1]

• Add the amine (1.1 equiv), either neat or as a solution in a small amount of anhydrous DMF.[1]

• Allow the reaction to warm to room temperature and stir for 1 to 18 hours, monitoring by TLC or LC-MS.[1][8]

• Work up the reaction by quenching with water or dilute acid, followed by extraction with an organic solvent.[6]

• Purify the crude product by flash column chromatography.[1]

The Specialized Reagents: Phosphonium Salts & Anhydrides

Phosphonium Salts (BOP, PyBOP)

(Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP) and its pyrrolidino derivative (PyBOP) are highly effective coupling reagents that operate similarly to uronium salts, forming an active ester intermediate.[9][10] They are known for providing good yields and minimizing side reactions.[9] However, a significant drawback of BOP is the stoichiometric formation of the carcinogenic byproduct hexamethylphosphoramide (HMPA).[9][11] For this reason, PyBOP is considered a safer alternative.[11]

Propylphosphonic Anhydride (T3P®)

T3P® has emerged as a powerful, versatile, and "green" coupling reagent.[12][13] It is a cyclic trimer of propylphosphonic anhydride and functions as an excellent water scavenger and carboxylic acid activator.[13]

Key Advantages:

• Broad Scope: Effective for synthesizing amides, esters, peptides, and various heterocyclic compounds.[12][13]

• Easy Workup: The byproducts are water-soluble phosphonic acids, which are easily removed by a simple aqueous wash, simplifying purification.[14]

• Low Racemization: The mild activation conditions help preserve stereochemical integrity.[3][13]

• Safety: T3P® is non-toxic and non-allergenic, making it a safer alternative to many other reagents.[14]

The "Green" Frontier: Sustainable Amidation Strategies

In line with the principles of green chemistry, significant effort has been directed toward developing more sustainable amidation methods that reduce waste and avoid hazardous reagents and solvents.[15][16][17]

Enzymatic Amidation

Biocatalysis offers a highly selective and environmentally benign route to amide bond formation.[18][19][20] Lipases, such as Candida antarctica lipase B (CALB), can catalyze the direct amidation of carboxylic acids and amines in organic solvents, often with excellent conversions and yields, eliminating the need for coupling reagents and intensive purification.[18]

Key Features of Enzymatic Methods:

• Mild Conditions: Reactions are typically run at or near room temperature.[18]

• High Selectivity: Enzymes offer exceptional chemo-, regio-, and stereoselectivity.[20]

• Sustainability: Biocatalysts are biodegradable, non-toxic, and operate in greener solvent systems.[18][20]

• Waste Reduction: These methods avoid the stoichiometric byproducts generated by traditional coupling reagents.[18]

Experimental Protocol: General CALB-Catalyzed Amidation

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.0 equiv)

• Immobilized Candida antarctica lipase B (CALB, e.g., Novozym 435)

• Molecular sieves (3 Å)

• Green solvent (e.g., cyclopentyl methyl ether (CPME) or 2-MeTHF)[17][18]

Procedure:

• Dissolve the carboxylic acid and amine (1:1 equiv) in the chosen green solvent.[18]

• Add CALB (e.g., 50 mg) and activated molecular sieves (50 mg) to the solution. The molecular sieves remove the water byproduct and drive the equilibrium towards the product.[18]

• Shake the mixture at a selected temperature (e.g., 60 °C) in an incubator shaker.[18]

• Monitor the reaction progress using GC-MS or LC-MS.

• Upon completion, filter off the enzyme (which can often be recycled) and molecular sieves.

• Concentrate the filtrate to obtain the amide product, which is often of high purity without further purification.[18]

Performance Comparison of Key Coupling Reagents

The choice of reagent directly impacts reaction outcomes. The following table summarizes the performance of several common coupling reagents, providing a comparative basis for selection.

Reagent Class	Example Reagent	Relative Cost	Typical Yield	Racemization Risk	Key Advantages & Disadvantages
Carbodiimide	EDC / NHS	Low	Good to Excellent	Low (with additive)	(+): Inexpensive, water-soluble byproduct. (-): Requires additive, potential for side reactions.[1]
Uronium Salt	HATU	High	Excellent	Very Low	(+): High efficiency for difficult couplings, fast reactions. (-): Expensive, byproduct removal can be difficult.[2][7]
Phosphonium Salt	PyBOP	High	Excellent	Very Low	(+): Very high reactivity. (-): Expensive, potential for byproduct issues.[2]
Phosphonic Anhydride	T3P®	Moderate	Excellent	Very Low	(+): Green reagent, easy water-based workup, versatile. (-): Moisture sensitive.[3][14]
Enzymatic	CALB	Moderate	Good to Excellent	None	(+): Extremely green, highly selective, minimal waste. (-): Substrate scope can be limited, slower reaction times.[18]

Note: Performance metrics are generalized and can vary significantly based on specific substrates and reaction conditions.

A Workflow for Reagent Selection

Choosing the optimal reagent is a multi-faceted decision. The following workflow provides a logical path for navigating this choice.

Caption: Decision workflow for selecting an amidation reagent.

Conclusion

The modern synthetic chemist has a powerful and diverse toolkit for amide bond formation that extends far beyond simple acid anhydrides. For routine transformations on a large scale where cost is a driver, carbodiimides like EDC with an additive remain a reliable choice. For challenging, high-value syntheses where purity and stereochemical integrity are paramount, high-performance uronium salts like HATU are often worth the investment. Reagents like T3P® offer an excellent balance of performance, cost, and sustainability, distinguished by a remarkably simple workup procedure. Finally, as the field moves towards greener and more sustainable practices, enzymatic methods present an exciting frontier, offering unparalleled selectivity and environmental credentials for specific applications. By understanding the mechanism, advantages, and practical considerations of each class of reagent, researchers can confidently select the optimal strategy to ensure the success of their synthetic endeavors.

References

• Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis. (n.d.). Google AI Search.

• Dunsmore, C. J., Carr, R., Fleming, T., & Kappe, C. O. (2006). A Comparative Study of Amide-Bond Forming Reagents in Aqueous Media – Substrate Scope and Reagent Compatibility. ResearchGate. Retrieved January 8, 2026, from [Link]

• Waghmare, S., & Pfrengle, F. (2018). (PDF) Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis. ResearchGate. Retrieved January 8, 2026, from [Link]

• BenchChem. (n.d.). A Comparative Guide to Coupling Reagents for Amide Bond Formation.

• Di Gioia, M. L., et al. (2023). A Sustainable Green Enzymatic Method for Amide Bond Formation. National Institutes of Health. Retrieved January 8, 2026, from [Link]

• BenchChem. (n.d.). Application Notes and Protocols for Amide Bond Formation using EDC and HATU.

• De Figueiredo, R. M., & Campagne, J.-M. (2016). A green chemistry perspective on catalytic amide bond formation. UCL Discovery. Retrieved January 8, 2026, from [Link]

• (n.d.). Greener Methods for Amide Bond Synthesis | Request PDF. ResearchGate. Retrieved January 8, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of BOP Reagent in Modern Peptide Synthesis. Retrieved January 8, 2026, from [Link]

• Di Gioia, M. L., et al. (2021). Green Solvents for the Formation of Amide Linkage. ResearchGate. Retrieved January 8, 2026, from [Link]

• Di Gioia, M. L., et al. (2021). Green solvents for the formation of amide linkages. Royal Society of Chemistry. Retrieved January 8, 2026, from [Link]

• Chem Reactor. (2024, October 26). T3P I Propanephosphonic anhydride I T3P reagent I #amide bond I Peptide coupling #peptides [Video]. YouTube. Retrieved January 8, 2026, from [Link]

• (n.d.). Catalytic Synthesis of Pharmaceutical Amides in Water. GtR. Retrieved January 8, 2026, from [Link]

• (n.d.). BOP reagent. Wikipedia. Retrieved January 8, 2026, from [Link]

• Inhibitor Research Hub. (n.d.). HATU: Gold Standard Peptide Coupling Reagent for Amide Bond Formation. Retrieved January 8, 2026, from [Link]

• (n.d.). Amine to Amide (Coupling) - HATU. Common Organic Chemistry. Retrieved January 8, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Optimizing Your Synthesis: The Advantages of Using T3P for Amide and Ester Formation. Retrieved January 8, 2026, from [Link]

• (n.d.). BOP. Common Organic Chemistry. Retrieved January 8, 2026, from [Link]

• Finnigan, W., et al. (2023). Biocatalytic amide bond formation. Royal Society of Chemistry. Retrieved January 8, 2026, from [Link]

• Fischer, M. J. E. (2010). Amine coupling through EDC/NHS: a practical approach. ResearchGate. Retrieved January 8, 2026, from [Link]

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• 4. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 5. researchgate.net [researchgate.net]
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• 7. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 8. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]
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• 10. BOP reagent - Wikipedia [en.wikipedia.org]
• 11. BOP [commonorganicchemistry.com]
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Spectroscopic Comparison of Mixed vs. Symmetrical Anhydrides: A Practical Guide for Researchers and Drug Development Professionals

Introduction

In the landscape of organic synthesis, particularly within pharmaceutical and materials science, anhydrides are pivotal reactive intermediates. Their utility in forming esters and amides, most notably in peptide coupling, is well-established. Anhydrides are broadly classified into two categories: symmetrical, derived from two identical carboxylic acid molecules, and mixed, formed from two different carboxylic acids or a carboxylic acid and another acid derivative like a carbonic acid.[1]

The structural distinction between these two classes dictates their reactivity, stability, and selectivity in chemical transformations. Consequently, the ability to unequivocally differentiate between them is crucial for reaction monitoring, quality control, and mechanistic studies. Spectroscopic methods, including Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS), provide the analytical backbone for this characterization. This guide offers an in-depth, objective comparison of the spectroscopic signatures of mixed versus symmetrical anhydrides, supported by experimental data and protocols, to empower researchers in their synthetic endeavors.

The Structural and Spectroscopic Divide

The core difference lies in molecular symmetry. Symmetrical anhydrides possess a plane of symmetry, rendering their two acyl groups chemically and electronically equivalent. Mixed anhydrides lack this symmetry, leading to distinct electronic environments for each acyl group. This fundamental disparity is directly reflected in their spectroscopic outputs.

Caption: Molecular structures of a symmetrical and a mixed anhydride.

Infrared (IR) Spectroscopy: A Tale of Two Carbonyls

IR spectroscopy is often the first line of analysis for anhydrides due to their highly characteristic carbonyl (C=O) stretching absorptions.[2]

Symmetrical Anhydrides: A key feature of acyclic symmetrical anhydrides is the presence of two distinct C=O stretching bands .[3][4] This arises from the symmetric and asymmetric coupling of the two carbonyl group vibrations.[3]

• Asymmetric Stretch: Occurs at a higher frequency, typically in the range of 1850-1800 cm⁻¹.[4]

• Symmetric Stretch: Found at a lower frequency, generally between 1790-1740 cm⁻¹.[5][6]

For example, butanoic anhydride displays two prominent carbonyl stretches around 1819 cm⁻¹ and 1750 cm⁻¹.[7] In acyclic anhydrides, the higher frequency band is usually the more intense of the two.[8]

Mixed Anhydrides: Like their symmetrical counterparts, mixed anhydrides also exhibit two C=O stretching bands . However, the electronic asymmetry of the molecule influences the position and intensity of these bands. The precise frequencies will depend on the nature of the two different acyl groups. For instance, a mixed anhydride formed from an aliphatic and an aromatic carboxylic acid will have its carbonyl frequencies influenced by the conjugation of the aromatic ring.

Comparative Data Summary (IR):

Anhydride Type	C=O Stretch 1 (Asymmetric) (cm⁻¹)	C=O Stretch 2 (Symmetric) (cm⁻¹)	Key Distinguishing Feature
Symmetrical (Acyclic)	1850 - 1800[4]	1800 - 1750[4]	Two distinct bands, with the higher frequency band often being more intense.[8]
Mixed	Variable (dependent on acyl groups)	Variable (dependent on acyl groups)	Two distinct bands with frequencies reflecting the different electronic environments.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Electronic Environment

NMR spectroscopy provides a more detailed picture of the molecular structure, and the differences between symmetrical and mixed anhydrides are stark.

¹H NMR:

• Symmetrical Anhydrides: Due to their symmetry, the protons on the two identical acyl groups are chemically equivalent.[8][9] This results in a single set of signals for the protons of the acyl group. For instance, acetic anhydride shows a single peak at approximately 2.25 ppm for the six equivalent methyl protons.[10]

• Mixed Anhydrides: The absence of symmetry means the protons on the two different acyl groups are in distinct chemical environments. This leads to two separate sets of signals, one for each acyl group.

¹³C NMR: The distinction is particularly clear in the ¹³C NMR spectrum, especially for the carbonyl carbons.

• Symmetrical Anhydrides: A single resonance is observed for the two equivalent carbonyl carbons, typically in the 160-180 ppm range.

• Mixed Anhydrides: Two separate signals will be present for the two non-equivalent carbonyl carbons.[11] The chemical shift of each carbonyl carbon will be influenced by the electron-donating or withdrawing nature of its attached group.

Comparative Data Summary (NMR):

Nucleus	Symmetrical Anhydride	Mixed Anhydride
¹H	One set of signals for the acyl group protons.[8][9]	Two distinct sets of signals, one for each acyl group.
¹³C (Carbonyl)	A single signal for the equivalent carbonyl carbons.	Two distinct signals for the non-equivalent carbonyl carbons.[11]

Mass Spectrometry (MS): Deciphering Fragmentation Patterns

Mass spectrometry provides information on the molecular weight and fragmentation of the anhydrides.

• Symmetrical Anhydrides: The fragmentation is generally straightforward. A common fragmentation pathway involves the formation of an acylium ion (R-CO⁺).[9]

• Mixed Anhydrides: The fragmentation can be more complex, potentially yielding two different acylium ions. The relative abundance of these fragment ions can provide information about the relative stability of the different acyl groups.

Experimental Protocols

The following protocols provide a general framework for the synthesis and subsequent spectroscopic analysis of symmetrical and mixed anhydrides.

Protocol 1: Synthesis of a Symmetrical Anhydride

This method utilizes an acyl chloride and a carboxylate salt.

• Reagents & Setup:

  • Acyl chloride (e.g., butanoyl chloride) (1 equivalent)

  • Sodium carboxylate (e.g., sodium butanoate) (1 equivalent)

  • Anhydrous aprotic solvent (e.g., diethyl ether)

  • Round-bottom flask with magnetic stirring, under an inert atmosphere.

• Procedure:

  • Suspend the sodium carboxylate in the anhydrous solvent.

  • Slowly add the acyl chloride to the stirred suspension at room temperature.

  • Stir the reaction mixture for 2-4 hours.

  • Filter the reaction mixture to remove the sodium chloride byproduct.

  • Remove the solvent from the filtrate under reduced pressure to obtain the crude symmetrical anhydride.

  • Purify by distillation or chromatography as needed.

Protocol 2: Synthesis of a Mixed Anhydride for Peptide Coupling

This protocol is a common method for activating an N-protected amino acid.[12]

• Reagents & Setup:

  • N-protected amino acid (1 equivalent)

  • Tertiary amine base (e.g., N-methylmorpholine) (1 equivalent)

  • Alkyl chloroformate (e.g., isobutyl chloroformate) (1 equivalent)

  • Anhydrous solvent (e.g., THF)

  • Round-bottom flask with magnetic stirring, under an inert atmosphere.

• Procedure:

  • Dissolve the N-protected amino acid and N-methylmorpholine in anhydrous THF.

  • Cool the solution to -15 °C.[12]

  • Add the isobutyl chloroformate dropwise, maintaining the temperature at -15 °C.

  • Stir for 5-10 minutes to allow for the formation of the mixed anhydride.[12] The mixed anhydride is typically used in situ for the subsequent coupling reaction.

Caption: Workflow for the comparative spectroscopic analysis of anhydrides.

Conclusion

The distinction between mixed and symmetrical anhydrides is readily achievable through a combination of standard spectroscopic techniques. IR spectroscopy serves as a rapid initial assessment, confirming the presence of the anhydride functionality through its characteristic dual carbonyl absorptions. However, for unambiguous identification, NMR spectroscopy is the definitive tool. The clear difference in the number of signals in both ¹H and ¹³C NMR spectra, arising from the inherent symmetry or asymmetry of the molecule, provides conclusive evidence. Mass spectrometry complements these techniques by confirming molecular weight and offering insights into the constituent acyl groups through fragmentation analysis. For researchers and professionals in drug development and chemical synthesis, a proficient application of these spectroscopic methods is essential for the reliable characterization of these important reactive intermediates.

References

• Oregon State University. (n.d.). Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• Lu, M., Fan, H., Liu, Q., & Sun, X. (2022). A Facile Synthetic Method for Anhydride from Carboxylic Acid with the Promotion of Triphenylphosphine Oxide and Oxaloyl Chloride. ACS Omega, 7(30), 26397–26405. Retrieved from [Link]

• Kim, J.-G., & Jang, D. O. (2009). Synthesis of Symmetrical Carboxylic Acid Anhydrides from Acyl Chlorides in the Presence of In Metal and DMF. Bulletin of the Korean Chemical Society, 30(1), 231–233. Retrieved from [Link]

• Rouhi-Saadabad, H., & Akhlaghinia, B. (2015). Facile and direct synthesis of symmetrical acid anhydrides using a newly prepared powerful and efficient mixed reagent. Chemical Papers, 69(12). Retrieved from [Link]

• Chen, F. M., & Benoiton, N. L. (1979). The preparation and reactions of mixed anhydrides of N-alkoxycarbonylamino acids. Canadian Journal of Chemistry, 57(21), 2899–2905. Retrieved from [Link]

• Lu, M., Fan, H., Liu, Q., & Sun, X. (2022). A Facile Synthetic Method for Anhydride from Carboxylic Acid with the Promotion of Triphenylphosphine Oxide and Oxaloyl Chloride. ACS Omega, 7(30), 26397–26405. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. Methods for the synthesis of mixed anhydrides. Retrieved from [Link]

• RSC Publishing. (2022). Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization. Catalysis Science & Technology. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Efficient and convenient synthesis of symmetrical carboxylic anhydrides from carboxylic acids with sulfated zirconia by phase transfer catalysis. Retrieved from [Link]

• MDPI. (n.d.). Generation of Mixed Anhydrides via Oxidative Fragmentation of Tertiary Cyclopropanols with Phenyliodine(III) Dicarboxylates. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Spectroscopic Analysis : Anhydrides. Retrieved from [Link]

• Spectroscopy Online. (2018, March 1). The C=O Bond, Part IV: Acid Anhydrides. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• YouTube. (2024, June 17). CHEM 2325 Module 24: IR Spectra of Carboxylic Acid Derivates. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 9). 12.11: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• (n.d.). Infrared Spectroscopy. Retrieved from [Link]

• ACS Publications. (2022, May 13). Synthesis, Spectroscopic Characterization, Single-Crystal Structure, Hirshfeld Surface Analysis, and Antimicrobial Studies of 3-Acetoxy-2-methylbenzoic Anhydride. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis, Spectroscopic Characterization, Single-Crystal Structure, Hirshfeld Surface Analysis, and Antimicrobial Studies of 3-Acetoxy-2-methylbenzoic Anhydride. Retrieved from [Link]

• Koyon. (2025, May 14). How can IR spectroscopy be used to identify anhydrides? Retrieved from [Link]

• YouTube. (2025, June 14). What Is A Mixed Anhydride? Retrieved from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• ResearchGate. (n.d.). Interaction of Anhydride and Carboxylic Acid Compounds with Aluminum Oxide Surfaces Studied Using Infrared Reflection Absorption Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Peptides with Mixed Anhydrides. Retrieved from [Link]

• UArizona Department of Chemistry and Biochemistry. (n.d.). Mass Spectrometry - Examples. Retrieved from [Link]

• Wikipedia. (n.d.). Carbon dioxide. Retrieved from [Link]

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"performance of butanoic pentanoic anhydride in solid-phase synthesis"

An In-Depth Technical Guide to the Performance of Butanoic Pentanoic Anhydride in Solid-Phase Synthesis

A Comparative Analysis for Researchers, Scientists, and Drug Development Professionals

In the landscape of solid-phase synthesis, particularly in the realms of peptide and oligonucleotide chemistry, the choice of acylating agent is a critical determinant of reaction efficiency, product purity, and overall success of the synthetic strategy. While a host of reagents have been developed and optimized for this purpose, this guide provides a detailed examination of the potential performance of butanoic pentanoic anhydride, a less common mixed carboxylic anhydride. Due to the limited direct experimental data on butanoic pentanoic anhydride in solid-phase applications, this guide will draw upon established principles of organic chemistry and comparative data from structurally related and commonly employed acylating agents to provide a comprehensive and scientifically grounded perspective.

The Role of Anhydrides in Solid-Phase Synthesis

Carboxylic acid anhydrides are highly reactive acylating agents widely utilized in solid-phase synthesis for two primary purposes:

• Coupling Reactions: In peptide synthesis, symmetrical anhydrides of N-protected amino acids are frequently used to form amide bonds. These are typically pre-formed or generated in situ to activate the C-terminal carboxyl group of the incoming amino acid for reaction with the N-terminal amine of the growing peptide chain on the solid support.

• Capping: Following a coupling step, any unreacted N-terminal amines on the solid support must be blocked or "capped" to prevent the formation of deletion sequences in the final product. Acetic anhydride is the most common capping agent, effectively acetylating these unreacted amines.

Butanoic Pentanoic Anhydride: A Profile

Butanoic pentanoic anhydride is a mixed carboxylic anhydride, meaning it is derived from two different carboxylic acids: butanoic acid and pentanoic acid. Its utility in solid-phase synthesis hinges on its reactivity and, crucially, the selectivity of acylation.

Predicted Reactivity

As a carboxylic anhydride, butanoic pentanoic anhydride is expected to be a potent acylating agent, capable of reacting with primary and secondary amines on the solid support under standard solid-phase synthesis conditions. Its reactivity would likely be comparable to other small aliphatic anhydrides like acetic anhydride and propionic anhydride.

Comparative Performance Analysis

To assess the potential of butanoic pentanoic anhydride, it is essential to compare it with established alternatives in the context of solid-phase synthesis.

Butanoic Pentanoic Anhydride vs. Symmetrical Anhydrides (for Coupling)

Symmetrical anhydrides of Fmoc-amino acids are a gold standard for many coupling reactions in solid-phase peptide synthesis.

Feature	Symmetrical Fmoc-Amino Acid Anhydrides	Butanoic Pentanoic Anhydride (Hypothetical Use)
Efficiency	High coupling efficiency.	Likely high reactivity, but overall efficiency is compromised by lack of selectivity.
Selectivity	Delivers the desired amino acid residue.	Non-selective; would result in a mixture of butanoylated and pentanoylated products.
Byproducts	The corresponding N-protected amino acid.	A mixture of butanoic and pentanoic acid.
Cost-Effectiveness	Requires a two-fold excess of the protected amino acid.	Potentially lower cost per mole, but not practical for peptide chain elongation.

Butanoic Pentanoic Anhydride vs. Common Capping Agents

The more plausible application for butanoic pentanoic anhydride in solid-phase synthesis is as a capping agent. Here, its performance can be compared to the widely used acetic anhydride.

Feature	Acetic Anhydride	Butanoic Pentanoic Anhydride (Predicted)	Propionic Anhydride
Capping Efficiency	High, industry standard.	Expected to be high due to similar reactivity.	High, effective alternative to acetic anhydride.[1]
Nature of Cap	Acetyl group (-COCH₃).	Mixture of butanoyl (-CO(CH₂)₂CH₃) and pentanoyl (-CO(CH₂)₃CH₃) groups.	Propionyl group (-CO(CH₂)CH₃).[1]
Potential Side Reactions	Can cause acetylation of sensitive residues (e.g., Arg, His).[1]	Similar potential for side reactions as other aliphatic anhydrides.	Similar potential for side reactions.
Byproducts	Acetic acid.	Butanoic acid and pentanoic acid.	Propionic acid.

Expertise & Experience Insights: The primary drawback of using butanoic pentanoic anhydride as a capping agent is the introduction of two different capping groups. While this may not be problematic for some applications where the sole purpose is to terminate unreacted chains, it introduces unnecessary complexity and heterogeneity to the final product. For applications where the precise mass and structure of the capped, truncated sequences are important for analysis, the use of a mixed anhydride would be a significant disadvantage.

The Critical Issue of Regioselectivity

When a nucleophile, such as an amine on the solid support, attacks butanoic pentanoic anhydride, it can react at either of the two carbonyl carbons.

Diagram 1: Nucleophilic Attack on Butanoic Pentanoic Anhydride

Caption: Non-selective acylation by a mixed anhydride.

The regioselectivity of this attack is influenced by two main factors:

• Steric Hindrance: The carbonyl carbon that is less sterically hindered will be more accessible to the nucleophile. In the case of butanoic pentanoic anhydride, the difference in steric bulk between a propyl and a butyl group is minimal, suggesting that steric factors would not strongly favor attack at one carbonyl over the other.

• Electronic Effects: The electrophilicity of the carbonyl carbons can be influenced by the alkyl chains. However, the electronic donating effects of the propyl and butyl groups are very similar, leading to a negligible difference in the electrophilicity of the two carbonyl carbons.

Given the similarity in steric and electronic environments of the two carbonyl centers, it is highly probable that nucleophilic attack would occur at both sites at comparable rates, leading to a nearly 1:1 mixture of butanoylated and pentanoylated products on the solid support.

Experimental Protocols: A Comparative Framework

While a specific, validated protocol for butanoic pentanoic anhydride in solid-phase synthesis is not available in the literature, a hypothetical protocol can be extrapolated from standard procedures for other capping agents.

Standard Protocol for Capping with Acetic Anhydride

This protocol serves as a benchmark for comparison.

• Resin Washing: Following the coupling reaction, wash the resin thoroughly with N,N-dimethylformamide (DMF) (3 x 10 mL per gram of resin) to remove residual coupling reagents and by-products.[1]

• Preparation of Capping Solution: Prepare the capping solution fresh by mixing acetic anhydride and a non-nucleophilic base like pyridine or diisopropylethylamine (DIPEA) in DMF. A common formulation is a solution of acetic anhydride (50 equivalents based on resin substitution) and pyridine (50 equivalents based on resin substitution).[2]

• Capping Reaction: Add the capping solution to the resin and agitate the reaction vessel at room temperature for 30 minutes.[2]

• Washing: Filter the resin and wash it thoroughly with DMF (3 x 10 mL per gram of resin) to remove excess capping reagents and by-products.[1]

• Monitoring: Perform a qualitative test (e.g., Kaiser test) to confirm the absence of free primary amines.[1] A negative result indicates complete capping.

Diagram 2: Standard Capping Workflow in SPPS

Caption: Workflow for capping unreacted amines.

Hypothetical Protocol for Capping with Butanoic Pentanoic Anhydride

This protocol is predictive and would require empirical validation.

• Resin Washing: Follow the standard procedure as described above.

• Preparation of Capping Solution: Prepare a solution of butanoic pentanoic anhydride (50 equivalents based on resin substitution) and pyridine (50 equivalents based on resin substitution) in DMF.

• Capping Reaction: Add the capping solution to the resin and agitate at room temperature for 30 minutes.

• Washing: Follow the standard washing procedure.

• Monitoring: Perform a Kaiser test to confirm the absence of free primary amines.

Trustworthiness and Self-Validation: Any protocol utilizing a new reagent in solid-phase synthesis must be self-validating. This means that after the synthesis is complete, the final product should be analyzed by mass spectrometry and HPLC to not only confirm the identity of the desired product but also to characterize the nature of the capped, truncated sequences. In the case of using butanoic pentanoic anhydride, one would expect to see deletion sequences corresponding to both butanoyl and pentanoyl caps.

Conclusions and Recommendations

Based on the comparative analysis, butanoic pentanoic anhydride is not a suitable reagent for the stepwise elongation of peptide chains in solid-phase synthesis due to its non-selective nature.

As a capping agent, while it would likely be effective in blocking unreacted amines, it offers no discernible advantage over readily available, single-component anhydrides like acetic anhydride or propionic anhydride. The introduction of two different capping moieties would lead to a more complex and heterogeneous mixture of truncated byproducts, which could complicate purification and analysis.

Recommendation for Researchers, Scientists, and Drug Development Professionals: For routine capping in solid-phase synthesis, acetic anhydride remains the reagent of choice due to its high efficiency, low cost, and the well-characterized nature of the resulting acetyl cap.[1] If acetic anhydride is unavailable or undesirable for a specific application, propionic anhydride is a viable alternative.[1] The use of a mixed carboxylic anhydride such as butanoic pentanoic anhydride for capping is not recommended as it introduces unnecessary complexity without providing any clear benefits. For coupling reactions, the use of symmetrical anhydrides of protected amino acids or other established coupling reagents is strongly advised.

References

• Aapptec. (n.d.). SPPS Capping procedure. Aapptec Peptides. [Link]

Sources

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• 2. peptide.com [peptide.com]

A Comparative Guide to the Kinetic Studies of Butanoic Pentanoic Anhydride Reactions

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of organic synthesis and drug development, mixed carboxylic anhydrides serve as pivotal intermediates for acylation reactions. Their reactivity, however, is not always straightforward. Understanding the kinetic nuances of unsymmetrical anhydrides like butanoic pentanoic anhydride is crucial for controlling reaction outcomes, optimizing yields, and ensuring the desired chemoselectivity. This guide provides an in-depth comparison of the kinetic behavior of butanoic pentanoic anhydride in key reactions, supported by proposed experimental frameworks for robust analysis.

The Significance of Kinetic Studies on Mixed Anhydrides

Mixed anhydrides, possessing two distinct acyl groups, present a fundamental question of selectivity: which carbonyl center is more susceptible to nucleophilic attack? The answer dictates the product distribution in reactions such as esterification and amidation. A thorough kinetic analysis allows us to quantify the reactivity of each acyl group, understand the influence of reaction parameters, and ultimately design more efficient and selective synthetic routes. For butanoic pentanoic anhydride, this translates to controlling whether a nucleophile is butanoylated or pentanoylated, a critical consideration in multi-step syntheses and the development of active pharmaceutical ingredients (APIs).

The primary reactions of interest for butanoic pentanoic anhydride, like other acyclic anhydrides, are nucleophilic acyl substitutions. These reactions generally proceed through a tetrahedral intermediate.[1] The overall reactivity is typically greater than that of esters but less than that of acyl chlorides.[1]

Comparative Reactivity of the Butanoyl and Pentanoyl Groups

In an unsymmetrical anhydride such as butanoic pentanoic anhydride, the two carbonyl carbons exhibit different electrophilicity. This difference arises from a combination of steric and electronic factors, which in turn influences the rate of nucleophilic attack at each center.

• Steric Hindrance: The pentanoyl group is sterically more hindered than the butanoyl group due to the longer alkyl chain. This can impede the approach of a nucleophile, favoring attack at the less hindered butanoyl carbonyl.

• Electronic Effects: Alkyl groups are weakly electron-donating through induction. The propyl group of the pentanoyl moiety has a slightly stronger inductive effect than the ethyl group of the butanoyl moiety. This marginally increased electron density on the pentanoyl carbonyl carbon could slightly decrease its electrophilicity compared to the butanoyl carbon.

Therefore, it is generally expected that nucleophilic attack will preferentially occur at the butanoyl carbonyl, leading to butanoylated products and pentanoic acid as the byproduct. However, the degree of this selectivity is highly dependent on the nature of the nucleophile and the reaction conditions.

Experimental Protocols for Kinetic Analysis

To quantitatively assess the reactivity of butanoic pentanoic anhydride, rigorous kinetic experiments are essential. Below are detailed protocols for studying its hydrolysis and aminolysis, two fundamental reactions that serve as excellent benchmarks for reactivity.

General Experimental Workflow

The following diagram illustrates a typical workflow for a kinetic study of butanoic pentanoic anhydride reactions.

Caption: General workflow for kinetic analysis of anhydride reactions.

Protocol for Hydrolysis Kinetics

The hydrolysis of butanoic pentanoic anhydride yields butanoic acid and pentanoic acid. The rate of this reaction can be conveniently monitored using pH-stat titration or in-situ spectroscopy.

Objective: To determine the rate constant and activation energy for the hydrolysis of butanoic pentanoic anhydride.

Methodology: pH-Stat Titration

• Reactor Setup: A jacketed glass reactor maintained at a constant temperature (e.g., 25°C) equipped with a calibrated pH electrode, a mechanical stirrer, and an automated burette is used.

• Reaction Mixture: A known volume of a suitable solvent (e.g., a mixture of water and a co-solvent like acetone to ensure solubility) is placed in the reactor.

• Initiation: A precise amount of butanoic pentanoic anhydride is added to the solvent to initiate the reaction.

• Titration: The pH of the solution is maintained at a constant value (e.g., 7.0) by the automated addition of a standardized solution of a base (e.g., 0.1 M NaOH). The consumption of the titrant over time is recorded.

• Data Analysis: The rate of consumption of the base is directly proportional to the rate of production of the carboxylic acids, and thus to the rate of hydrolysis of the anhydride. From this data, the reaction rate constant can be determined.

Methodology: In-situ FTIR Spectroscopy

• Reactor and Probe: A thermostatted batch reactor is fitted with an in-situ Attenuated Total Reflectance (ATR) FTIR probe.

• Calibration: Calibration curves for butanoic pentanoic anhydride, butanoic acid, and pentanoic acid in the chosen solvent are generated by preparing solutions of known concentrations and recording their FTIR spectra. The disappearance of a characteristic anhydride peak (around 1820 cm⁻¹ and 1750 cm⁻¹) and the appearance of carboxylic acid peaks can be monitored.

• Reaction Monitoring: The reaction is initiated by adding the anhydride to the solvent in the reactor. FTIR spectra are recorded at regular intervals.

• Data Analysis: The concentration of the anhydride at different time points is determined from the spectra using the calibration curves. This data is then used to calculate the rate constant.

Protocol for Aminolysis Kinetics and Selectivity Analysis

The aminolysis of butanoic pentanoic anhydride with a primary or secondary amine will produce a mixture of butanamide and pentanamide. This reaction's kinetics and product distribution are key indicators of the differential reactivity of the two carbonyl groups.

Objective: To determine the overall rate constant for aminolysis and to quantify the selectivity of the reaction.

Methodology: HPLC Analysis

• Reaction Setup: A series of small, sealed vials are placed in a temperature-controlled shaker or water bath. Each vial will represent a single time point.

• Reaction Mixture: A solution of butanoic pentanoic anhydride in a suitable aprotic solvent (e.g., acetonitrile) is prepared. A separate solution of the amine (e.g., benzylamine) is also prepared.

• Initiation and Quenching: The reaction is initiated by mixing the anhydride and amine solutions. At predetermined time intervals, the reaction in one of the vials is quenched by adding an excess of a reagent that rapidly consumes the remaining anhydride (e.g., a highly reactive amine or an alcohol).

• Sample Analysis: The quenched reaction mixtures are analyzed by reverse-phase HPLC with UV detection. The concentrations of the butanamide and pentanamide products, as well as the remaining starting materials, are quantified using calibration curves prepared with authentic standards.

• Data Analysis:

  • The disappearance of the anhydride over time provides the overall reaction rate.

  • The ratio of the concentrations of the two amide products at different time points reveals the kinetic selectivity of the reaction.

Comparative Kinetic Data and Performance Analysis

Table 1: Comparison of Hydrolysis and Aminolysis Kinetics of Symmetrical and Mixed Anhydrides at 25°C

Anhydride	Reaction	Nucleophile	Solvent	k (s⁻¹) [Hypothetical]	Relative Rate
Butanoic Anhydride	Hydrolysis	H₂O	50% Acetone/H₂O	1.5 x 10⁻³	1.0
Pentanoic Anhydride	Hydrolysis	H₂O	50% Acetone/H₂O	1.2 x 10⁻³	0.8
Butanoic Pentanoic Anhydride	Hydrolysis	H₂O	50% Acetone/H₂O	1.4 x 10⁻³	0.93
Butanoic Anhydride	Aminolysis	Benzylamine	Acetonitrile	2.8 x 10⁻²	1.0
Pentanoic Anhydride	Aminolysis	Benzylamine	Acetonitrile	2.1 x 10⁻²	0.75
Butanoic Pentanoic Anhydride	Aminolysis	Benzylamine	Acetonitrile	2.5 x 10⁻²	0.89

Analysis: The hypothetical data suggests that butanoic anhydride is slightly more reactive than pentanoic anhydride, likely due to reduced steric hindrance. The mixed anhydride's reactivity is intermediate between the two symmetrical anhydrides. Aminolysis is significantly faster than hydrolysis, reflecting the greater nucleophilicity of the amine compared to water.

Table 2: Selectivity in the Aminolysis of Butanoic Pentanoic Anhydride

Nucleophile	Temperature (°C)	Solvent	Product Ratio (Butanamide : Pentanamide) [Hypothetical]	Selectivity for Butanoylation
Benzylamine	25	Acetonitrile	2.5 : 1	71.4%
Aniline	25	Acetonitrile	3.0 : 1	75.0%
Di-isopropylamine	25	Acetonitrile	5.0 : 1	83.3%

Analysis: The selectivity for the less sterically hindered butanoyl group is expected to increase with the steric bulk of the nucleophile. A more hindered amine like di-isopropylamine would face greater difficulty accessing the more sterically encumbered pentanoyl carbonyl, thus enhancing the preference for attack at the butanoyl center.

Mechanistic Visualization

The following diagram illustrates the competitive reaction pathways in the aminolysis of butanoic pentanoic anhydride.

Caption: Competitive aminolysis pathways for butanoic pentanoic anhydride.

Conclusion and Future Outlook

This guide has outlined the critical importance of kinetic studies for understanding and predicting the reactivity of butanoic pentanoic anhydride. While a lack of published data necessitates a predictive approach based on established chemical principles, the provided experimental protocols offer a clear roadmap for researchers to generate the specific data required for their applications. The interplay of steric and electronic effects governs the selectivity of nucleophilic attack, a factor that can be exploited to control product outcomes. Future computational studies could provide valuable theoretical predictions of activation energies and reaction pathways, further guiding experimental design and enhancing our understanding of these versatile synthetic intermediates.

References

• Bunton, C. A., & Fendler, J. H. (1966). The Hydrolysis of Carboxylic Anhydrides. V.1,2 The Acid Hydrolysis of Acetic and Trimethylacetic Anhydride. The Journal of Organic Chemistry.
• Fiveable. (n.d.). 4.3 Acid anhydrides. Organic Chemistry II.
• Chemistry Steps. (n.d.). Preparation and Reaction Mechanisms of Carboxylic Anhydrides.
• LibreTexts. (2022). 21.5: Chemistry of Acid Anhydrides.
• Haji, S., & Erkey, C. (2005). Kinetics of Hydrolysis of Acetic Anhydride by In-Situ FTIR Spectroscopy: An Experiment for the Undergraduate Laboratory.
• Dubey, P. K., & Kumar, R. V. (2000). Reactions of aniline with unsymmetrical acid anhydrides. Zenodo.
• Kaufman, T. S., & Taralp, A. (2013). Reactivity of mixed anhydrides.
• Kluger, R., & Hunt, J. C. (1984). Aminolysis of Maleic Anhydride. Kinetics and Thermodynamics of Amide Formation. Journal of the American Chemical Society.
• Amenaghawon, A. N., Osagie, E., Osemwengie, S., & Okieimen, C. O. (2013). Modelling and Simulation of the Batch Hydrolysis of Acetic Anhydride to Produce Acetic Acid.
• Pearson. (n.d.).
• Axios Research. (n.d.). Butanoic Pentanoic Anhydride - CAS - 606490-27-1.
• CymitQuimica. (n.d.). Butanoic Pentanoic Anhydride.
• Clinivex. (n.d.). Butanoic Pentanoic Anhydride.
• NIST. (n.d.). Butanoic acid, anhydride. NIST Chemistry WebBook.
• Bocsci. (n.d.). Brief Introduction of Synthesis of Amides by Mixed Anhydride Method.

Sources

• 1. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Anhydride-Based Coupling Methods for Bioconjugation

Guiding Researchers in Amine Modification Chemistry

For researchers, scientists, and drug development professionals, the covalent modification of proteins and other biomolecules is a cornerstone of modern biotechnology. Among the various strategies for amine modification, anhydride-based coupling offers a robust and straightforward approach for introducing new functionalities. This guide provides an in-depth, head-to-head comparison of common anhydride-based coupling methods, supported by experimental data and protocols to empower you in making informed decisions for your conjugation strategies.

The Fundamental Chemistry of Anhydride-Based Amine Coupling

Anhydride-based coupling targets primary amino groups, such as the N-terminal alpha-amine and the epsilon-amine of lysine residues in proteins. The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the unprotonated amine nitrogen attacks one of the carbonyl carbons of the anhydride, leading to the formation of a tetrahedral intermediate. This intermediate then collapses, breaking the anhydride bond and forming a stable amide linkage, with the concomitant release of a carboxylate group.

This reaction is highly dependent on the pH of the reaction buffer. A slightly alkaline pH (typically 7.5-9.0) is required to ensure a sufficient concentration of the deprotonated, nucleophilic amine. However, at higher pH values, the rate of anhydride hydrolysis increases, which can significantly reduce coupling efficiency. Therefore, careful optimization of the reaction pH is critical for successful conjugation.

Caption: General mechanism of anhydride-based amine coupling and the competing hydrolysis side reaction.

Head-to-Head Comparison: Succinic vs. Maleic Anhydride

Two of the most commonly employed cyclic anhydrides in bioconjugation are succinic anhydride and maleic anhydride. While both react with amines to form amide bonds, the resulting products and their subsequent applications differ significantly.

Feature	Succinic Anhydride	Maleic Anhydride
Reactive Moiety	Saturated dicarboxylic anhydride	Unsaturated dicarboxylic anhydride with a cis-double bond
Primary Reaction	Acylation of primary amines	Acylation of primary amines
Resulting Linkage	Stable succinamide linkage	Maleimide linkage
Key Feature	Introduces a carboxylic acid group, converting a positive charge to a negative charge.	The maleimide group can undergo a secondary reaction with thiols (e.g., cysteine).
Primary Application	Protein charge modification (succinylation), blocking lysine residues, creating a new carboxylate for further coupling (e.g., with EDC/NHS).	Introduction of a thiol-reactive handle for subsequent conjugation with sulfhydryl-containing molecules.
pH Optimum	7.5 - 8.5	8.0 - 9.0
Hydrolysis Rate	Moderate	Higher than succinic anhydride due to ring strain.
Reversibility	Irreversible amide bond	The initial maleimide linkage can be reversed at acidic pH.

Succinic Anhydride: The Charge Modifier

Succinylation, the reaction of proteins with succinic anhydride, is a well-established method for altering the overall charge of a protein. By converting the positively charged primary amines of lysine residues into negatively charged carboxylates, the isoelectric point (pI) of the protein is lowered. This can lead to increased solubility and stability.

Experimental Protocol: Succinylation of Bovine Serum Albumin (BSA)

• Preparation: Dissolve BSA in a 0.1 M sodium phosphate buffer, pH 8.0, to a final concentration of 10 mg/mL. Chill the solution on ice.

• Reagent Preparation: Prepare a 1 M stock solution of succinic anhydride in a water-miscible organic solvent like DMSO or DMF immediately before use.

• Reaction: While gently stirring the BSA solution on ice, add a 20-fold molar excess of the succinic anhydride solution dropwise.

• pH Monitoring: Monitor the pH of the reaction mixture and maintain it at 8.0 by adding small aliquots of 1 M NaOH as needed. The release of the carboxylic acid will cause the pH to drop.

• Incubation: Allow the reaction to proceed for 1 hour on ice.

• Purification: Remove the excess reagent and byproducts by dialysis against a suitable buffer (e.g., PBS, pH 7.4) or by using a desalting column.

• Analysis: Confirm the extent of modification using techniques such as TNBS assay for free amines or by observing the shift in the protein's pI on an isoelectric focusing (IEF) gel.

Caption: Experimental workflow for the succinylation of a protein.

Maleic Anhydride: A Gateway to Thiol-Reactive Chemistry

Maleic anhydride not only acylates primary amines but also introduces a maleimide group. This functionality is highly valuable as it can subsequently react with sulfhydryl groups (thiols) from cysteine residues in a Michael addition reaction. This two-step approach allows for the site-specific introduction of a thiol-reactive handle.

Experimental Protocol: Maleylation of a Peptide

• Preparation: Dissolve the peptide in a 0.1 M sodium borate buffer, pH 8.5, to a concentration of 5 mg/mL.

• Reagent Preparation: Prepare a 0.5 M solution of maleic anhydride in anhydrous dioxane.

• Reaction: Add a 10-fold molar excess of the maleic anhydride solution to the peptide solution with gentle vortexing.

• Incubation: Incubate the reaction at room temperature for 30 minutes.

• Purification: Purify the maleylated peptide using reverse-phase HPLC.

• Subsequent Thiol Reaction: The purified maleylated peptide can then be reacted with a thiol-containing molecule (e.g., a cysteine-containing peptide or a small molecule drug) in a phosphate buffer at pH 6.5-7.5.

Advanced Anhydride Reagents: DTPA and Polyanhydrides

Beyond the simple cyclic anhydrides, more complex reagents have been developed for specialized applications.

Diethylenetriaminepentaacetic Anhydride (DTPA): The Chelating Agent

DTPA dianhydride is a bifunctional chelating agent used to attach metal ions, such as indium-111 or yttrium-90, to antibodies and other proteins for applications in radioimmunotherapy and radioimmunoscintigraphy. The anhydride groups react with lysine residues on the antibody, covalently attaching the DTPA moiety. The five carboxylate groups and three amine nitrogens of the DTPA backbone then form a stable complex with the radiometal.

Polyanhydrides: For Controlled Release

Polyanhydrides are a class of biodegradable polymers that have been extensively investigated for drug delivery applications. These polymers contain multiple anhydride linkages in their backbone. Their utility lies in their surface-eroding properties, which allow for a controlled and sustained release of an encapsulated therapeutic agent as the anhydride bonds are hydrolyzed.

Troubleshooting and Optimization

Problem	Possible Cause	Solution
Low Conjugation Efficiency	- Anhydride hydrolysis. - Incorrect pH. - Insufficient molar excess of anhydride.	- Prepare anhydride stock solution immediately before use in an anhydrous solvent. - Ensure the reaction pH is within the optimal range (7.5-9.0). - Increase the molar excess of the anhydride.
Protein Precipitation	- Significant change in protein pI. - Denaturation by organic solvent.	- Perform the reaction at a lower protein concentration. - Add the anhydride solution slowly and with gentle mixing. - Minimize the amount of organic solvent used.
Non-specific Modification	- Reaction with other nucleophiles (e.g., tyrosine, serine).	- This is generally minimal at the recommended pH range. Ensure pH does not exceed 9.0.

Conclusion: Selecting the Right Anhydride for Your Application

Anhydride-based coupling is a versatile and effective method for modifying primary amines on biomolecules. The choice of anhydride reagent is dictated by the desired outcome:

• Succinic anhydride is the reagent of choice for altering the charge of a protein to improve solubility or for blocking lysine residues.

• Maleic anhydride is ideal for introducing a thiol-reactive handle for subsequent, site-specific conjugation.

• DTPA dianhydride is a specialized reagent for attaching metal chelates, primarily for radio-labeling applications.

• Polyanhydrides are polymers used in the formulation of controlled-release drug delivery systems.

By understanding the underlying chemistry and following well-defined protocols, researchers can successfully employ anhydride-based coupling to advance their research and development goals.

References

• Habeeb, A. F. S. A. (1967). A study of the reaction of protein amino groups with citraconic and maleic anhydrides. Archives of Biochemistry and Biophysics, 121(3), 652–660. [Link]

• Klotz, I. M. (1967). Succinylation. In Methods in Enzymology (Vol. 11, pp. 576–580). Academic Press. [Link]

• Goldschmidt, S., & Lezer, F. (1951). Polyanhydrides. Angewandte Chemie, 63(1), 22.

• Brechbiel, M. W., & Gansow, O. A. (1991). Backbone-substituted DTPA ligands for yttrium-90 radioimmunotherapy. Bioconjugate Chemistry, 2(3), 187–194. [Link]

A Senior Application Scientist's Guide to Validating the Structure of Peptides Synthesized with Mixed Anhydrides

For Researchers, Scientists, and Drug Development Professionals

The mixed anhydride method holds a significant place in the repertoire of peptide synthesis techniques, valued for its cost-effectiveness and straightforward application. However, the reactivity that makes it useful also opens pathways to several side reactions, potentially compromising the structural integrity of the final peptide. This guide provides an in-depth comparison of analytical methodologies to rigorously validate the structure of peptides synthesized via this classic approach, ensuring the final product meets the stringent requirements for research and therapeutic development.

The Double-Edged Sword: Understanding the Mixed Anhydride Method and Its Pitfalls

The mixed anhydride method involves the activation of the C-terminus of an N-protected amino acid with an alkyl chloroformate, such as isobutyl chloroformate, in the presence of a tertiary amine.[1][2] This forms a highly reactive mixed carboxylic-carbonic anhydride, which then readily reacts with the N-terminus of another amino acid or peptide to form the desired peptide bond.[1]

While efficient, this process is susceptible to several critical side reactions that can lead to structural impurities. A robust validation strategy is not merely a quality control checkpoint but an integral part of the synthesis protocol, designed to detect and quantify these potential byproducts.

Key Structural Challenges:

• Racemization: The activation of the carboxyl group increases the acidity of the α-proton. In the presence of a base, this proton can be abstracted, leading to the formation of a planar enolate intermediate. Re-protonation can occur from either face, resulting in a loss of stereochemical purity (epimerization).[3][4] This is often mediated through the formation of an oxazol-5(4H)-one intermediate.[3][4] The extent of racemization is a critical parameter to control and quantify.[3][5]

• Urethane Formation: The mixed anhydride presents two electrophilic carbonyl centers. While the desired reaction is the nucleophilic attack of the incoming amine on the amino acid carbonyl, a competing reaction can occur at the carbonic acid carbonyl. This "wrong-end" attack results in the formation of a urethane-capped peptide, terminating the chain extension.[1][6] This side reaction is particularly prevalent with sterically hindered amino acids.[1][6]

• Diacylation and Other Byproducts: Over-activation or unfavorable reaction conditions can lead to other impurities, though typically in smaller amounts.

Below is a diagram illustrating the intended reaction pathway versus the primary side reactions.

Caption: Reaction pathways in the mixed anhydride method.

Section 1: The Analytical Toolkit for Structural Validation

A multi-pronged analytical approach is essential for comprehensive structural validation. No single technique can provide all the necessary information. High-performance liquid chromatography (HPLC) is a cornerstone for purity assessment, while mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy provide detailed structural data.[7][8] Chiral chromatography is indispensable for quantifying racemization.

Mass Spectrometry (MS): The First Line of Defense

Mass spectrometry is an indispensable tool for peptide analysis due to its speed, sensitivity, and versatility.[9] It serves as the initial and most direct method to confirm the molecular weight of the synthesized peptide.

• What it tells you:

  • Molecular Weight Confirmation: A primary mass spectrum (MS1) will confirm if the main product has the expected mass-to-charge (m/z) ratio.

  • Detection of Byproducts: The presence of urethane-capped peptides or other addition products can be identified as unexpected masses.

• Tandem MS (MS/MS) for Sequence Verification:

  • For definitive proof of structure, tandem mass spectrometry is employed.[10][11] The peptide ion is isolated and fragmented, producing a series of b- and y-ions.[12] The mass differences between these fragment ions correspond to specific amino acid residues, allowing for the confirmation of the amino acid sequence.[12] This technique is crucial for ensuring that no unintended modifications or deletions have occurred during synthesis.[9][13]

Caption: General workflow for LC-MS/MS peptide analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure

While MS confirms mass and sequence, NMR spectroscopy provides unparalleled detail about the three-dimensional structure and covalent bonding of the peptide.[14][15] It is one of the most powerful tools for studying peptide structure from a dynamic perspective.[14]

• What it tells you:

  • Structural Integrity: 1D proton (¹H) NMR spectra provide a unique fingerprint of the peptide. The presence of unexpected peaks can indicate impurities like residual solvents or byproducts such as urethanes.[1][6] Quantitative ¹H NMR (qNMR) can be used to determine peptide concentration accurately.[16]

  • Sequence Connectivity: 2D NMR experiments like COSY (Correlation Spectroscopy) and TOCSY (Total Correlation Spectroscopy) establish through-bond connectivity between protons within an amino acid residue.

  • Spatial Arrangement: NOESY (Nuclear Overhauser Effect Spectroscopy) reveals through-space proximities between protons, providing crucial information for determining the peptide's secondary and tertiary structure.[17]

  • Detecting Isomers: NMR is highly sensitive to the local chemical environment. The spectra of diastereomeric peptides (which would result from racemization) will differ, although resolving and quantifying these differences can be complex and is often better addressed by chiral chromatography.

Chiral Chromatography: The Definitive Test for Racemization

The biological activity of a peptide is critically dependent on its stereochemistry. Therefore, quantifying the extent of racemization is non-negotiable. Chiral High-Performance Liquid Chromatography (HPLC) is the most direct and reliable method for this task.

• How it works: The peptide is first completely hydrolyzed back to its constituent amino acids. These amino acids are then separated on a chiral stationary phase (CSP).[18][19] These columns are designed to have different affinities for L- and D-enantiomers, allowing for their separation and quantification.[20][21]

• Why it's essential: This method provides a quantitative measure (e.g., % D-isomer) for each amino acid in the sequence, directly assessing the stereochemical damage that occurred during the coupling step. Crown-ether and macrocyclic glycopeptide-based CSPs are particularly effective for separating underivatized amino acid enantiomers.[18][19]

Section 2: Comparative Analysis of Coupling Methods

To put the performance of the mixed anhydride method into perspective, it's useful to compare its typical outcomes with those of other common coupling reagents. The choice of coupling reagent has a significant impact on both reaction efficiency and the prevalence of side reactions.[22] Modern phosphonium (e.g., PyBOP, PyAOP) and aminium/uronium (e.g., HBTU, HATU, COMU) salt-based reagents are now more commonly used, especially in solid-phase peptide synthesis (SPPS), due to their high efficiency and lower propensity for racemization under optimized conditions.[22][23]

Parameter	Mixed Anhydride (e.g., Isobutyl Chloroformate)	Carbodiimide (e.g., DCC/DIC + HOBt)	Phosphonium/Aminium (e.g., HBTU, HATU)
Primary Use	Solution-phase synthesis, fragment condensation	Solution-phase and Solid-phase synthesis	Predominantly Solid-Phase Peptide Synthesis (SPPS)
Activation Speed	Very Fast (requires low temperatures)	Moderate	Fast to Very Fast
Racemization Risk	Moderate to High (highly dependent on base and solvent)[1][6]	Moderate (suppressed by additives like HOBt)	Low to Very Low (especially with HOAt-based reagents like HATU)
Key Side Reaction	Urethane formation[1][6]	N-acylurea formation (with DCC/DIC alone)	Guanidinylation of N-terminus (with some aminium reagents)
Cost	Low	Low to Moderate	High
Typical Purity (Crude)	Variable (60-90%)	Good (80-95%)	High (90-99%)[23]

Note: Purity levels are estimates and highly dependent on the specific peptide sequence, scale, and reaction conditions.

Section 3: Experimental Protocols for Validation

Protocol 1: General Purity and Identity Check by LC-MS

• Sample Preparation: Dissolve a small amount of the crude peptide in a suitable solvent (e.g., 50% Acetonitrile/Water with 0.1% Formic Acid) to a concentration of ~1 mg/mL.

• Chromatography: Inject 5-10 µL of the sample onto a C18 reverse-phase HPLC column. Elute with a gradient of mobile phase A (e.g., 0.1% Formic Acid in Water) and mobile phase B (e.g., 0.1% Formic Acid in Acetonitrile).

• MS Detection: Direct the HPLC eluent into an electrospray ionization (ESI) source coupled to a mass spectrometer.

• Data Acquisition: Acquire data in full scan mode over a relevant m/z range (e.g., 300-2000 m/z).

• Analysis: Integrate the peak areas in the chromatogram to determine the purity percentage. Analyze the mass spectrum of the main peak to confirm the molecular weight of the desired peptide. Search for masses corresponding to potential urethane byproducts.

Protocol 2: Racemization Analysis by Chiral HPLC

• Peptide Hydrolysis: Place ~1 mg of the purified peptide in a hydrolysis tube. Add 1 mL of 6N HCl. Seal the tube under vacuum and heat at 110°C for 24 hours.

• Sample Preparation: After cooling, open the tube and evaporate the HCl under a stream of nitrogen or using a lyophilizer. Reconstitute the resulting amino acid mixture in an appropriate acidic mobile phase (e.g., 5 mM HClO₄ in 84% MeOH/16% H₂O).[18]

• Chromatography: Inject the sample onto a chiral column (e.g., a crown-ether based CSP).[18]

• Detection: Use a UV or fluorescence detector to monitor the elution of the amino acids.

• Quantification: Identify the peaks corresponding to the D- and L-enantiomers for each amino acid based on the retention times of pure standards. Calculate the percentage of the D-isomer for each amino acid by comparing the respective peak areas.

Conclusion

Validating the structure of peptides synthesized using the mixed anhydride method requires a rigorous, multi-technique approach. While the method is synthetically useful, its potential for racemization and urethane formation necessitates careful scrutiny of the final product. Mass spectrometry provides essential confirmation of molecular weight and sequence, while NMR offers detailed structural insights. Crucially, chiral chromatography stands as the definitive arbiter of stereochemical integrity. By systematically employing this analytical toolkit, researchers can ensure the structural fidelity of their synthetic peptides, a prerequisite for reliable biological studies and successful drug development.

References

• Peptide Sequencing by Mass Spectrometry. Thermo Fisher Scientific - US.
• NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. PubMed.
• Overview of peptide and protein analysis by mass spectrometry. PubMed.
• Improved Chiral Separations for Enantiopure D- and L-Amino Acids.
• Nuclear Magnetic Resonance seq (NMRseq): A New Approach to Peptide Sequence Tags. MDPI.
• Peptide and Protein De Novo Sequencing by Mass Spectrometry. MetwareBio.
• Separation of D and L amino acids by liquid chromatography: use of chiral eluants. PubMed.
• Peptide and Protein De Novo Sequencing by Mass Spectrometry.
• Mechanism of Peptide Sequencing by Mass Spectrometry. Mtoz Biolabs.
• Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization.
• Mixed anhydrides in peptide synthesis.
• Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. Sigma-Aldrich.
• NMR-Based Peptide Structure Analysis.
• Chiral Amino Acid and Peptide Separations – the Next Generation.
• (PDF) NMR of peptides.
• Quantitative Analysis of Peptides with NMR Spectroscopy. Optica Publishing Group.
• Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods. PubMed.
• Racemiz
• Epimeris
• Analytical techniques for peptide-based drug development: Characterization, stability and quality control.
• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. International Journal of Science and Research Archive.
• Mixed anhydride method of preparing peptides.
• Peptide Coupling Reagents Guide. Sigma-Aldrich.
• Peptide Purity & Yield Optimizing in SPPS. Gyros Protein Technologies.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.

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• 4. mdpi.com [mdpi.com]
• 5. Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. ijsra.net [ijsra.net]
• 9. Overview of peptide and protein analysis by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Peptide and Protein De Novo Sequencing by Mass Spectrometry - MetwareBio [metwarebio.com]
• 11. Peptide and Protein De Novo Sequencing by Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 12. Mechanism of Peptide Sequencing by Mass Spectrometry | MtoZ Biolabs [mtoz-biolabs.com]
• 13. Peptide Sequencing by Mass Spectrometry | Thermo Fisher Scientific - BR [thermofisher.com]
• 14. NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. NMR-Based Peptide Structure Analysis - Creative Proteomics [creative-proteomics.com]
• 16. Quantitative Analysis of Peptides with NMR Spectroscopy [opg.optica.org]
• 17. researchgate.net [researchgate.net]
• 18. chromatographyonline.com [chromatographyonline.com]
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• 20. Separation of D and L amino acids by liquid chromatography: use of chiral eluants - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. bachem.com [bachem.com]
• 23. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

The Understated Contender: Benchmarking Mixed Anhydrides Against Modern Peptide Coupling Agents

A Senior Application Scientist's In-Depth Technical Guide

In the landscape of solid-phase peptide synthesis (SPPS), the pursuit of efficiency, purity, and cost-effectiveness has led to the development of a sophisticated arsenal of coupling agents. While modern onium salts like HATU and HBTU dominate contemporary discourse, it is prudent to revisit and systematically evaluate older, often simpler, methodologies. This guide provides a comprehensive technical comparison of the mixed anhydride method, specifically using butanoic pentanoic anhydride as a representative, against the newer generation of phosphonium and uronium salt-based coupling agents. We will delve into the mechanistic underpinnings, provide actionable experimental protocols for a comparative study, and present a framework for data-driven decision-making for researchers, scientists, and drug development professionals.

The Principle of Carboxyl Group Activation: A Tale of Two Strategies

The formation of a peptide bond, an amide linkage between two amino acids, is a condensation reaction that is not spontaneous under ambient conditions. The core principle of any coupling strategy is the activation of the C-terminal carboxylic acid of one amino acid to make it susceptible to nucleophilic attack by the N-terminal amine of the next.[1][2]

1.1. The Mixed Anhydride Method

One of the classical approaches to carboxyl activation is the formation of a mixed anhydride.[3][4] In this method, the carboxylic acid is reacted with a more reactive acyl species, such as an acyl chloride or another anhydride, to form an unsymmetrical (mixed) anhydride. This mixed anhydride is more electrophilic than the starting carboxylic acid, facilitating the subsequent aminolysis. Butanoic pentanoic anhydride serves as a model for this class of activating agents. The reaction proceeds via the nucleophilic attack of the carboxylate on one of the carbonyl carbons of the anhydride.

1.2. Modern Onium Salt Reagents

In recent decades, phosphonium and uronium/aminium salt-based reagents have become the gold standard in SPPS.[1] Reagents such as BOP, PyBOP, HBTU, and HATU operate by reacting with the carboxylic acid to form a highly reactive active ester in situ, typically with the aid of additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt). These active esters are then readily attacked by the amine component. The key advantages often cited for these reagents are their high coupling efficiency, rapid reaction kinetics, and low rates of racemization.[1][5][6]

A Comparative Framework: Key Performance Indicators

To objectively benchmark butanoic pentanoic anhydride against newer coupling agents, a set of key performance indicators (KPIs) must be established. These metrics form the basis of our experimental design and subsequent data analysis.

• Coupling Efficiency (Yield): The percentage of the target peptide formed. This is the most direct measure of a reagent's effectiveness.

• Purity of Crude Product: The percentage of the desired peptide in the reaction mixture before purification. This reflects the extent of side reactions.

• Racemization/Epimerization: The degree of stereochemical integrity maintained at the chiral center of the activated amino acid. This is a critical parameter for the biological activity of the final peptide.[3]

• Reaction Time: The time required to achieve complete coupling. Faster reaction times are highly desirable in automated synthesis.

• Cost-Effectiveness: The relative cost of the reagent per coupling reaction.

• Safety and Handling: The toxicity, stability, and ease of handling of the reagent and its byproducts. For instance, early phosphonium reagents like BOP produced the carcinogenic byproduct hexamethylphosphoramide (HMPA).[5][7]

Experimental Design: A Head-to-Head Comparison

The following protocols are designed to provide a robust comparison between a mixed anhydride approach and a modern onium salt-based method. We will use the synthesis of a model tripeptide, H-Ala-Phe-Val-OH, to assess the performance of butanoic pentanoic anhydride against the widely used HATU.

General Materials and Methods

• Resin: Rink Amide resin

• Amino Acids: Fmoc-Val-OH, Fmoc-Phe-OH, Fmoc-Ala-OH

• Deprotection Solution: 20% piperidine in dimethylformamide (DMF)

• Washing Solvents: DMF, dichloromethane (DCM), isopropanol (IPA)

• Cleavage Cocktail: 95% trifluoroacetic acid (TFA), 2.5% triisopropylsilane (TIS), 2.5% water

• Analytical Method: High-performance liquid chromatography (HPLC) with a C18 column and a water/acetonitrile gradient containing 0.1% TFA.

Experimental Workflow

Caption: Comparative workflow for peptide synthesis.

Detailed Coupling Protocols

Protocol A: Butanoic Pentanoic Anhydride Coupling

• In a separate vessel, dissolve 3 equivalents of the Fmoc-amino acid in DMF.

• Add 3 equivalents of butanoic pentanoic anhydride and 3 equivalents of a non-nucleophilic base such as diisopropylethylamine (DIPEA).

• Allow the pre-activation to proceed for 10-15 minutes at room temperature.

• Add the activated amino acid solution to the deprotected resin.

• Agitate the reaction vessel for 2 hours at room temperature.

• Take a small sample of the resin for a Kaiser test to check for complete coupling.

• Wash the resin thoroughly with DMF, DCM, and IPA.

Protocol B: HATU Coupling

• In a separate vessel, dissolve 3 equivalents of the Fmoc-amino acid, 2.9 equivalents of HATU, and 6 equivalents of DIPEA in DMF.

• Allow the pre-activation to proceed for 1-2 minutes at room temperature.

• Add the activated amino acid solution to the deprotected resin.

• Agitate the reaction vessel for 30 minutes at room temperature.

• Take a small sample of the resin for a Kaiser test.

• Wash the resin thoroughly with DMF, DCM, and IPA.

Mechanistic Considerations and Rationale

The choice of experimental parameters is guided by the underlying reaction mechanisms.

Caption: Activation mechanisms of coupling agents.

The longer pre-activation and coupling time for the mixed anhydride method is based on the generally lower reactivity of mixed anhydrides compared to the OAt-active esters generated by HATU.[1] The use of a non-nucleophilic base like DIPEA is crucial in both protocols to deprotonate the incoming amino acid's carboxylic acid and to scavenge the acid released during the reaction, driving the equilibrium towards product formation.

Data Presentation and Interpretation

The results of the comparative synthesis should be tabulated for clear analysis.

Table 1: Performance Comparison of Coupling Agents

Performance Metric	Butanoic Pentanoic Anhydride	HATU
Crude Purity (%)	Experimental Value	Experimental Value
Yield (%)	Experimental Value	Experimental Value
Racemization (%)	Experimental Value	Experimental Value
Coupling Time (min)	120	30
Reagent Cost/mmol	Estimated Value	Estimated Value

Analysis of Expected Outcomes:

• Purity and Yield: It is anticipated that HATU will provide a higher crude purity and yield due to its high reactivity and the stability of the OAt active ester, which minimizes side reactions.[8] Mixed anhydrides can sometimes lead to side reactions, such as the formation of the wrong amide if the amine attacks the less sterically hindered carbonyl group.

• Racemization: HATU, in combination with the HOAt moiety, is known for its excellent suppression of racemization.[3] The level of racemization with the mixed anhydride method can be more sequence-dependent and influenced by the choice of base.

• Cost: Butanoic pentanoic anhydride is expected to be significantly more cost-effective than HATU, which is a more complex and patented molecule.

Conclusion and Recommendations

While modern onium salt coupling reagents like HATU offer superior performance in terms of speed, efficiency, and suppression of side reactions, the classical mixed anhydride method should not be entirely dismissed. For routine syntheses of non-complex peptides where cost is a primary driver, a well-optimized mixed anhydride protocol could present a viable and economical alternative. However, for challenging sequences, sterically hindered amino acids, or when the highest possible purity and stereochemical integrity are paramount, the investment in advanced coupling agents like HATU is well-justified.[9] This guide provides the foundational framework for researchers to make an informed, data-driven decision based on the specific requirements of their synthesis.

References

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• Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology.
• New Trends in Peptide Coupling Reagents.
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• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.
• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey.
• Comparison of Peptide Coupling Reagents COMU and HCTU.
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• Modern Peptide and Protein Chemistry: Reaching New Heights.
• Optimizing Peptide Coupling: Key Techniques. Peptide Synthesis.
• Fundamentals of Modern Peptide Synthesis.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Butanoic Pentanoic Anhydride

For professionals in research, scientific, and drug development fields, the meticulous management of chemical reagents is paramount, extending from their synthesis and use to their ultimate disposal. Butanoic pentanoic anhydride, a mixed carboxylic anhydride, is a reactive compound that necessitates a thorough understanding of its properties to ensure its safe handling and disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of butanoic pentanoic anhydride, grounded in established safety principles and regulatory compliance.

The inherent reactivity of acid anhydrides, particularly with water, underpins the entire disposal strategy. Improper handling can lead to exothermic reactions, the release of corrosive vapors, and potential environmental contamination. Therefore, the core principle of safe disposal is the controlled conversion of the anhydride into less hazardous substances through a carefully managed two-step process: hydrolysis followed by neutralization.

Understanding the Hazards of Butanoic Pentanoic Anhydride

Butanoic pentanoic anhydride is a corrosive and moisture-sensitive liquid.[1][2] Contact can cause severe skin burns and eye damage.[1][2] Inhalation of its vapors can lead to respiratory tract irritation.[1] The primary hazard associated with its disposal is its vigorous and exothermic reaction with water, which produces butanoic acid and pentanoic acid, both of which are corrosive.

Under the Resource Conservation and Recovery Act (RCRA) regulations enforced by the U.S. Environmental Protection Agency (EPA), this compound would be classified as a hazardous waste. Its reactivity with water could place it under the D003 reactivity characteristic , and its corrosive nature and that of its hydrolysis products align with the D002 corrosivity characteristic .[3][4]

Hazard Classification	Description	Regulatory Code
Corrosive	Causes severe skin burns and eye damage. The hydrolysis products (butanoic and pentanoic acid) are also corrosive.	EPA Waste Code D002[3]
Water-Reactive	Reacts exothermically with water, which can lead to splashing and the release of corrosive vapors.	EPA Waste Code D003[3]
Irritant	Vapors can cause respiratory irritation.[1]	N/A

Disposal Workflow: A Two-Step Approach

The recommended disposal procedure for butanoic pentanoic anhydride involves a controlled hydrolysis to convert it into its constituent carboxylic acids, followed by the neutralization of these acids to a safe pH level for final disposal.

Caption: Workflow for the safe disposal of butanoic pentanoic anhydride.

Experimental Protocol for Safe Disposal

This protocol provides a detailed, step-by-step methodology for the safe hydrolysis and neutralization of small quantities (up to 100 mL) of butanoic pentanoic anhydride in a laboratory setting.

I. Immediate Safety and Handling Precautions

Before commencing any disposal procedures, ensure the following safety measures are in place:

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including chemical safety goggles, a face shield, acid-resistant gloves (e.g., butyl rubber or neoprene), a flame-retardant lab coat, and closed-toe shoes.[5][6]

• Ventilation: All steps must be performed in a well-ventilated and certified chemical fume hood.[5][7]

• Spill Kit: Have a spill kit readily available that is appropriate for corrosive and reactive materials. This should include an inert absorbent material like vermiculite or sand, and a neutralizing agent such as sodium bicarbonate.[8]

• Emergency Equipment: Ensure that a safety shower and eyewash station are easily accessible.[9]

II. Step-by-Step Disposal Procedure

A. Phase 1: Controlled Hydrolysis (Quenching)

The objective of this phase is to safely react the anhydride with water to form butanoic and pentanoic acids. The use of an ice/water mixture is critical to absorb the heat generated during this exothermic reaction.[10][11]

• Prepare the Quenching Solution: In a large beaker (the capacity should be at least 20 times the volume of the anhydride to be disposed of), prepare a mixture of crushed ice and cold water. The volume of the ice/water should be at least 10 times the volume of the anhydride.[5]

• Set up for Cooling: Place the beaker containing the ice/water mixture into a larger secondary container, such as an ice bath, to maintain a low temperature throughout the addition process.[11]

• Controlled Addition: Using a dropping funnel or by pouring in very small portions, slowly and carefully add the butanoic pentanoic anhydride to the center of the stirred ice/water mixture. Vigorous stirring is essential to ensure rapid mixing and heat dissipation.[10]

• Monitor the Reaction: The rate of addition should be controlled to prevent excessive foaming, fuming, or a rapid temperature increase. If the reaction becomes too vigorous, cease addition immediately until it subsides.

• Ensure Complete Hydrolysis: Once the addition is complete, continue to stir the solution until all the ice has melted and the mixture has reached room temperature. This ensures that the hydrolysis reaction has gone to completion.[11]

B. Phase 2: Neutralization

The resulting solution now contains a mixture of butanoic and pentanoic acids and is still corrosive. This acidic solution must be neutralized before final disposal. A weak base like sodium bicarbonate is recommended for a more controlled neutralization reaction.[10][11]

• Prepare the Neutralizing Agent: Prepare a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Slow Addition of Base: While continuing to stir the acidic solution, slowly add the sodium bicarbonate solution in small portions. Be cautious as this will generate carbon dioxide gas, causing effervescence and potential foaming.[12]

• Monitor pH: Periodically check the pH of the solution using a pH meter or pH paper.[5]

• Complete Neutralization: Continue adding the sodium bicarbonate solution until the pH of the waste solution is within a neutral range, typically between 6.0 and 8.0.[11]

C. Phase 3: Final Disposal

• Institutional Guidelines: Once the solution is neutralized and gas evolution has ceased, it can be disposed of as aqueous waste. However, you must adhere to your local and institutional waste disposal guidelines.[10][13] In many cases, a neutralized solution of this nature can be poured down the drain with a copious amount of running water, but this must be confirmed with your institution's Environmental Health and Safety (EHS) department.[10]

• Waste Manifest: Document the disposal procedure, including the chemical name, quantity, and date of disposal, in your laboratory's chemical waste log, as required by your institution.[5]

Spill Management

In the event of a spill, immediate and appropriate action is crucial:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated. If the spill is contained within a fume hood, keep the sash closed.[7]

• Personal Protection: Do not attempt to clean up a spill without the appropriate PPE.

• Contain and Absorb: For small spills, cover with an inert absorbent material such as sand, vermiculite, or a commercial sorbent.

• Neutralize: Cautiously neutralize the absorbed material with a weak base like sodium bicarbonate.

• Collect and Dispose: Carefully collect the absorbed and neutralized material into a clearly labeled, sealed container for hazardous waste.[6]

• Decontaminate: Clean the spill area thoroughly with soap and water.[6]

For large spills, evacuate the area and contact your institution's EHS department or emergency response team immediately.[8]

By adhering to this structured and cautious disposal protocol, researchers and laboratory professionals can effectively manage the risks associated with butanoic pentanoic anhydride, ensuring a safe working environment and regulatory compliance.

References

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• How To Effectively Handle and Manage Corrosive Chemicals. (2024, July 19). ACTenviro. Retrieved from [Link]

• Top 7 Expert Guidelines to Follow for Proper Chemical Waste Disposal. (2021, January 14). HCI Environmental. Retrieved from [Link]

• Acid Handling. (n.d.). University of Utah. Retrieved from [Link]

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• Working with Acids Standard Operating Procedure. (2014, March 3). Zaera Research Group. Retrieved from [Link]

• Hazardous Laboratory Chemicals Disposal Guide. (n.d.). Reed College. Retrieved from [Link]

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• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (2025, December 1). US EPA. Retrieved from [Link]

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• Determination of aliphatic anhydrides and acids by reversed-phase liquid chromatography. (n.d.). National Library of Medicine. Retrieved from [Link]

• Create a reaction pathway to form a mixed anhydride from butanoic... (n.d.). Pearson. Retrieved from [Link]

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• Treatment and disposal of chemical wastes in daily laboratory work. (n.d.). University of Hamburg. Retrieved from [Link]

• Chemical Properties of Carboxylic Acids: Ionization and Neutralization. (2022, October 27). Chemistry LibreTexts. Retrieved from [Link]

• Method for extracting n-butyric acid, n-pentanoic acid and n-hexylic acid from waste alkali liquor of byproducts in production of cyclohexanone. (n.d.). Google Patents.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Butanoic Pentanoic Anhydride

As professionals in research and development, our work with reactive chemical intermediates is fundamental to innovation. Among these, mixed carboxylic anhydrides like Butanoic Pentanoic Anhydride are valuable reagents. However, their utility is matched by significant hazards that demand our utmost respect and diligence. This guide moves beyond a simple checklist, providing a deep, experience-driven framework for the safe handling of Butanoic Pentanoic Anhydride, with a core focus on the correct selection, use, and disposal of Personal Protective Equipment (PPE). Our goal is to empower you with the knowledge to create a self-validating system of safety for every manipulation of this compound.

The 'Why': Understanding the Inherent Risks of Butanoic Pentanoic Anhydride

Butanoic Pentanoic Anhydride is a reactive acylating agent.[1][2] Its hazardous nature stems directly from this reactivity. Unlike more stable compounds, its primary threat is not just toxicity but its aggressive, corrosive action on biological tissues and its vigorous reaction with common laboratory substances.

• Severe Corrosivity: The most immediate danger is its classification as a corrosive material. Direct contact will cause severe skin burns and serious eye damage.[3][4] This is because the anhydride reacts with water—including the moisture in your skin, eyes, and respiratory tract—to hydrolyze back into butanoic and pentanoic acids, causing chemical burns.[5][6]

• Respiratory Damage: Inhalation of vapors or mists is extremely hazardous. It can produce severe irritation and chemical burns to the respiratory tract, characterized by coughing and shortness of breath, and in severe cases, can lead to pulmonary edema and may be fatal.[6][7]

• Water Reactivity: The anhydride functional group is, by definition, a result of a dehydration reaction between two carboxylic acids.[8][9] Re-exposure to water can reverse this process, often vigorously. Never add water to the anhydride, as it can cause a dangerous reaction.[6][10] This reactivity also means that standard water-based fire extinguishers may be inappropriate.

• Combustibility: It is classified as a combustible liquid, meaning it can ignite, though it does not do so readily at ambient temperatures.[3][6] Keep it away from heat, sparks, and open flames.[10]

Understanding these properties is the foundation of our safety protocols. Every piece of PPE we select is a direct countermeasure to these specific, well-documented hazards.

The Core PPE Ensemble: Your First and Last Line of Defense

All handling of Butanoic Pentanoic Anhydride must, at a minimum, be conducted inside a certified chemical fume hood to control vapor exposure. The following PPE is mandatory for any manipulation of the substance.

Eye and Face Protection

Your eyes are uniquely vulnerable to irreversible damage from corrosive chemicals.

• Requirement: Chemical splash goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN166 are mandatory.[4][10]

• Expert Insight: Goggles alone are insufficient. A full-face shield must be worn over the chemical splash goggles.[7][11] The rationale is that a significant splash can easily travel around the seal of goggles. The face shield protects the rest of your face from burns and acts as a critical secondary barrier for your eyes.

Skin & Body Protection

• Gloves: Hand protection is non-negotiable.

  • Requirement: Wear chemical-resistant gloves. Nitrile gloves may be suitable for incidental contact, but for sustained work or risk of splash, more robust gloves are necessary.[12] Materials such as neoprene or PVC are often recommended for corrosive substances.[13][14]

  • Expert Insight: Always double-glove. This practice provides a significant safety margin. If the outer glove is compromised, the inner glove still offers protection while you retreat from the hazardous area to remove and replace the outer glove. Before use, always inspect gloves for any signs of degradation or puncture.

• Laboratory Coat/Apron:

  • Requirement: A flame-resistant laboratory coat is the minimum requirement.

  • Expert Insight: For procedures involving quantities greater than a few milliliters or where there is a significant splash potential (e.g., transfers, quenching reactions), supplement your lab coat with a chemical-resistant apron made of a material like neoprene or PVC.[11] This provides an additional layer of protection over your torso.

Respiratory Protection

• Primary Control: A properly functioning chemical fume hood is the primary method of respiratory protection.

• Secondary Control: In situations where engineering controls may be insufficient (e.g., a large spill, cleaning of contaminated equipment, failure of the fume hood), respiratory protection is required.

  • Requirement: Use a NIOSH/MSHA-approved air-purifying respirator equipped with cartridges appropriate for organic vapors and acid gases.[7][10]

  • Expert Insight: All personnel who may need to wear a respirator must be part of a formal respiratory protection program that includes fit-testing and training, as mandated by OSHA.

Operational Protocol: A Step-by-Step Guide to Safe Handling

Trust in your safety procedures comes from meticulous and repeatable execution. The following workflow integrates PPE use into the entire handling process.

Step 1: Preparation and PPE Inspection

• Verify that a certified chemical fume hood is available and functioning correctly.

• Ensure an eyewash station and safety shower are accessible and unobstructed.[4][6]

• Lay out all necessary PPE.

• Inspect each item. Check gloves for holes, the face shield for cracks, and goggles for strap integrity.

Step 2: Donning PPE

• Put on your lab coat and any required apron.

• Put on the inner pair of gloves.

• Put on your chemical splash goggles.

• Put on the outer pair of gloves, ensuring the cuffs go over the sleeves of your lab coat.

• Put on your face shield.

Step 3: Handling Butanoic Pentanoic Anhydride

• Perform all manipulations deep within the chemical fume hood with the sash at the lowest practical height.

• Handle the container with care, and be mindful of its pungent, rancid odor, which can indicate a leak.[3][7]

• Use compatible materials for transfers (e.g., glass, PTFE).

• Keep the container tightly sealed when not in use and store it away from incompatible materials, especially water, acids, bases, and strong oxidizing agents.[10]

Step 4: Doffing PPE (The Clean-to-Dirty Principle)

This is a critical step to prevent cross-contamination.

• With the outer gloves still on, remove any gross contamination under running water in the fume hood if safe to do so, or wipe with a compatible cloth.

• Remove the outer gloves by peeling them off without touching the external surface with your bare skin. Dispose of them immediately into a designated hazardous waste container.

• Remove your face shield and goggles.

• Remove your lab coat and apron.

• Remove the inner gloves using the same technique as the outer gloves.

• Wash your hands thoroughly with soap and water.

Step 5: Disposal of Contaminated PPE

All disposable PPE that has come into contact with Butanoic Pentanoic Anhydride must be considered hazardous waste.

• Procedure: Place all contaminated items (gloves, disposable aprons, wipes) into a designated, sealed, and clearly labeled hazardous waste container for disposal according to your institution's and local regulations.[3][4]

PPE Selection Matrix and Decision Workflow

To simplify the decision-making process, the following table and workflow diagram provide guidance for scaling PPE to the task at hand.

Task / Scenario	Scale	Eye/Face Protection	Glove Configuration	Body Protection	Respiratory Protection
Weighing/Small Transfers	< 5 mL / 5 g	Goggles + Face Shield	Double Nitrile or Neoprene	Chemical-Resistant Lab Coat	Chemical Fume Hood
Bulk Transfers/Reaction Setup	> 5 mL / 5 g	Goggles + Face Shield	Double Neoprene/PVC	Lab Coat + Chemical-Resistant Apron	Chemical Fume Hood
Spill Cleanup	Any	Goggles + Face Shield	Heavy Neoprene/Butyl	Chemical-Resistant Coveralls	Air-Purifying Respirator (if outside hood)
Emergency/Ventilation Failure	Any	Goggles + Face Shield	Heavy Neoprene/Butyl	Fully Encapsulating Suit	SCBA

PPE Selection Workflow

Caption: Decision workflow for selecting appropriate PPE when handling Butanoic Pentanoic Anhydride.

In Case of Emergency

If exposure occurs despite precautions, immediate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Do not use mouth-to-mouth resuscitation. Seek immediate medical attention.[4]

Your safety is paramount. By understanding the hazards of Butanoic Pentanoic Anhydride and rigorously applying these PPE protocols, you can confidently and safely utilize this valuable chemical in your research and development endeavors.

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